[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

• CAS: 52709-87-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4'-Butoxy-4-biphenylcarbonitrile

This guide provides a comprehensive technical overview for the synthesis of 4'-butoxy-4-biphenylcarbonitrile, a molecule of interest in materials science and as a precursor for various advanced chemical structures. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering detailed synthetic protocols, mechanistic insights, and characterization data.

Introduction

4'-Butoxy-4-biphenylcarbonitrile is a liquid crystal precursor belonging to the family of 4-alkoxy-4'-cyanobiphenyls. These compounds are known for their mesomorphic properties, which are highly dependent on the length of the alkyl chain. The butoxy derivative, with its four-carbon chain, exhibits specific phase transition temperatures that make it a valuable component in liquid crystal displays (LCDs) and other electro-optical applications. The synthesis of this molecule is a critical process for ensuring the purity and performance of the final material.

This guide will focus on the most prevalent and reliable synthetic methodologies for obtaining 4'-butoxy-4-biphenylcarbonitrile, providing a detailed, step-by-step protocol for the Williamson ether synthesis, an alternative approach via Suzuki coupling, and a thorough discussion on the characterization of the final product.

Synthetic Strategies: A Mechanistic Perspective

The synthesis of 4'-butoxy-4-biphenylcarbonitrile can be approached through two primary and highly efficient synthetic routes: the Williamson ether synthesis and the Suzuki-Miyaura cross-coupling reaction. The choice of method often depends on the availability of starting materials, desired scale, and specific laboratory capabilities.

Williamson Ether Synthesis: A Classic and Reliable Approach

The Williamson ether synthesis is a robust and widely employed method for the preparation of ethers, proceeding via an SN2 reaction between an alkoxide and a primary alkyl halide.[1] In the context of 4'-butoxy-4-biphenylcarbonitrile synthesis, this involves the deprotonation of 4'-hydroxy-4-biphenylcarbonitrile to form a phenoxide, which then acts as a nucleophile to attack a butyl halide.

Mechanism:

The reaction is initiated by the deprotonation of the hydroxyl group of 4'-hydroxy-4-biphenylcarbonitrile using a suitable base, such as potassium carbonate or sodium hydride, to form the more nucleophilic phenoxide ion. This phenoxide then undergoes a nucleophilic attack on the electrophilic carbon of a butyl halide (e.g., 1-bromobutane), displacing the halide and forming the desired ether linkage.

Figure 1: Williamson Ether Synthesis Workflow.

Suzuki-Miyaura Cross-Coupling: A Powerful C-C Bond Formation Strategy

The Suzuki-Miyaura cross-coupling reaction is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide.[2] This method offers an alternative route to construct the biphenyl core of the target molecule.

Synthetic Variations:

There are two primary approaches for the Suzuki coupling synthesis of 4'-butoxy-4-biphenylcarbonitrile:

• Route A: Coupling of (4-butoxyphenyl)boronic acid with 4-bromobenzonitrile.

• Route B: Coupling of 4-cyanophenylboronic acid with 1-bromo-4-butoxybenzene.

Mechanism:

The catalytic cycle of the Suzuki coupling involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the organohalide to form a palladium(II) species.

• Transmetalation: The organoboron compound, activated by a base, transfers its organic group to the palladium(II) complex.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired biphenyl product and regenerating the palladium(0) catalyst.

Figure 2: Suzuki-Miyaura Cross-Coupling Workflow.

Experimental Protocols

The following section provides a detailed, step-by-step protocol for the Williamson ether synthesis of 4'-butoxy-4-biphenylcarbonitrile. This method is often preferred due to the commercial availability of the starting phenol and the generally high yields.

Protocol: Williamson Ether Synthesis of 4'-butoxy-4-biphenylcarbonitrile

This protocol is adapted from established procedures for the synthesis of similar alkoxybiphenyl derivatives.

Materials and Reagents:

Reagent	Molecular Formula	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
4'-hydroxy-4-biphenylcarbonitrile	C₁₃H₉NO	195.22	10.0	1.95 g
1-Bromobutane	C₄H₉Br	137.02	12.0	1.2 mL
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	20.0	2.76 g
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	20 mL
Ethyl Acetate	C₄H₈O₂	88.11	-	~100 mL
Deionized Water	H₂O	18.02	-	~150 mL
Saturated Brine Solution	NaCl(aq)	-	-	~50 mL
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	~5 g

Equipment:

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• Filtration apparatus

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4'-hydroxy-4-biphenylcarbonitrile (1.95 g, 10.0 mmol), anhydrous potassium carbonate (2.76 g, 20.0 mmol), and N,N-dimethylformamide (20 mL).

• Addition of Alkyl Halide: To the stirring suspension, add 1-bromobutane (1.2 mL, 12.0 mmol) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 80-90°C and maintain this temperature with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 100 mL of deionized water. A white precipitate should form.

• Isolation: Collect the crude product by vacuum filtration and wash the solid with deionized water (2 x 25 mL).

• Purification: The crude product can be further purified by recrystallization from ethanol or a mixture of ethanol and water to yield 4'-butoxy-4-biphenylcarbonitrile as a white solid.

• Drying: Dry the purified product in a vacuum oven at a temperature below its melting point.

Expected Yield:

Characterization of 4'-butoxy-4-biphenylcarbonitrile

Thorough characterization of the synthesized product is essential to confirm its identity and purity. The following techniques are recommended:

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the biphenyl core and the protons of the butoxy group. Based on the spectrum of the similar compound 4'-(octyloxy)-4-biphenylcarbonitrile, the aromatic protons will appear in the range of δ 7.0-7.8 ppm.[3] The methylene protons of the butoxy group will appear as a triplet at approximately δ 4.0 ppm (-OCH₂-), a multiplet around δ 1.8 ppm (-OCH₂CH₂-), a multiplet around δ 1.5 ppm (-CH₂CH₃), and a triplet at approximately δ 1.0 ppm (-CH₃).

• ¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the molecule. The aromatic carbons are expected to resonate in the region of δ 110-160 ppm. The nitrile carbon will appear as a distinct signal around δ 119 ppm. The carbons of the butoxy group will be observed in the aliphatic region (δ 10-70 ppm).

2. Melting Point:

The melting point of the purified product should be determined and compared to the literature value. The reported melting point for 4'-butoxy-4-biphenylcarbonitrile is in the range of 75.0 to 79.0 °C.[4] A sharp melting point range is indicative of high purity.

3. Infrared (IR) Spectroscopy:

The IR spectrum should show characteristic absorption bands for the functional groups present in the molecule. Key expected peaks include:

• C≡N stretch: A sharp, medium intensity peak around 2230 cm⁻¹.

• C-O-C stretch (ether): Strong absorptions in the range of 1250-1000 cm⁻¹.

• Aromatic C-H stretch: Peaks above 3000 cm⁻¹.

• Aliphatic C-H stretch: Peaks just below 3000 cm⁻¹.

Safety and Handling

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 4'-hydroxy-4-biphenylcarbonitrile: May cause skin and eye irritation.

• 1-Bromobutane: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and serious eye irritation.

• Potassium Carbonate: Causes serious eye irritation.

• N,N-Dimethylformamide (DMF): Flammable liquid and vapor. Harmful in contact with skin or if inhaled. Causes serious eye irritation. May damage fertility or the unborn child.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion

The synthesis of 4'-butoxy-4-biphenylcarbonitrile is a well-established process that can be reliably achieved through the Williamson ether synthesis. This guide provides a comprehensive framework for its preparation, including mechanistic insights, a detailed experimental protocol, and methods for characterization. For researchers and professionals in the field, a thorough understanding of these synthetic and analytical techniques is crucial for the development of high-purity materials for advanced applications.

References

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Beilstein Journals. A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups. [Link]

• MDPI. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. [Link]

• MDPI. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• National Center for Biotechnology Information. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

• ResearchGate. Synthesis, Characterization, Crystal Structure, TGA and Blue Fluorescence of 6-(4-Chlorophenyl)-4-(4-methoxyphenyl)-2-methoxynicotinonitrile. [Link]

• ResearchGate. Synthesis, structural analysis and solvatochromic behaviour of 4,6-bis (4-butoxyphenyl)-2-methoxynicotinonitrile mesogen. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• The Royal Society of Chemistry. ESI for -. [Link]

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• 4. rsc.org [rsc.org]

Spectroscopic Profile of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-: A Comprehensive Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, a liquid crystal intermediate with significant applications in materials science and as a structural motif in medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopic data. The causal relationships behind the observed spectral features are explained to provide a deeper understanding of the molecule's structure and electronic properties.

Molecular Structure and Overview

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, with the chemical formula C₁₇H₁₇NO and a molecular weight of 251.32 g/mol , possesses a rigid biphenyl core functionalized with a polar nitrile group and a flexible butoxy chain. This combination of a rigid, conjugated system and a flexible alkyl chain is crucial for its liquid crystalline properties and influences its interactions in biological systems. The structural features give rise to a unique spectroscopic fingerprint, which is essential for its identification, purity assessment, and the study of its chemical behavior.

Caption: 2D structure of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- are presented below, with assignments based on the analysis of similar structures and established chemical shift principles.

¹H NMR Spectroscopy

The ¹H NMR spectrum is characterized by distinct signals for the aromatic protons of the biphenyl system and the aliphatic protons of the butoxy group. The electron-withdrawing nature of the nitrile group and the electron-donating effect of the butoxy group influence the chemical shifts of the aromatic protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2', H-6'	7.55	d	~8.5
H-2, H-6	7.68	d	~8.5
H-3', H-5'	7.00	d	~8.5
H-3, H-5	7.75	d	~8.5
-OCH₂-	4.02	t	~6.5
-CH₂-	1.80	m	~7.0
-CH₂-	1.52	m	~7.5
-CH₃	0.98	t	~7.4

Causality Behind Assignments:

• Aromatic Protons: The protons on the nitrile-substituted ring (H-2, H-6, H-3, H-5) are deshielded and appear at a lower field due to the anisotropic effect and the electron-withdrawing nature of the -CN group. Conversely, the protons on the butoxy-substituted ring (H-2', H-6', H-3', H-5') are shielded by the electron-donating oxygen atom, resulting in an upfield shift. The ortho and meta couplings give rise to the characteristic doublet patterns.

• Aliphatic Protons: The methylene protons adjacent to the oxygen (-OCH₂-) are the most deshielded of the aliphatic chain, appearing around 4.02 ppm. The chemical shifts of the other methylene and methyl protons are in the typical aliphatic region, with decreasing chemical shifts as the distance from the electronegative oxygen atom increases.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on all the unique carbon atoms in the molecule. The chemical shifts are highly sensitive to the electronic environment of each carbon.

Carbon Assignment	Predicted Chemical Shift (ppm)
C-CN	119.2
C-1	145.5
C-2, C-6	127.5
C-3, C-5	132.8
C-4	111.8
C-1'	132.0
C-2', C-6'	128.5
C-3', C-5'	115.2
C-4'	160.0
-OCH₂-	68.1
-CH₂-	31.2
-CH₂-	19.3
-CH₃	13.9

Causality Behind Assignments:

• Aromatic Carbons: The carbon attached to the nitrile group (C-4) and the nitrile carbon itself (C-CN) have characteristic chemical shifts. The quaternary carbons (C-1, C-1', and C-4') show distinct signals, with C-4' being significantly downfield due to the directly attached oxygen atom. The protonated aromatic carbons appear in the range of 115-133 ppm.

• Aliphatic Carbons: The chemical shifts of the butoxy chain carbons follow the expected trend, with the carbon directly bonded to oxygen (-OCH₂-) being the most deshielded.

Caption: Key ¹H NMR chemical shift correlations.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is dominated by absorptions corresponding to the nitrile, ether, and aromatic functionalities.

Frequency (cm⁻¹)	Vibrational Mode	Functional Group
2225	C≡N stretch	Nitrile
3100-3000	C-H stretch	Aromatic
2960-2850	C-H stretch	Aliphatic (Butoxy)
1605, 1520, 1480	C=C stretch	Aromatic Ring
1250	C-O stretch	Aryl Ether
830	C-H out-of-plane bend	1,4-disubstituted aromatic

Causality Behind Assignments:

• Nitrile Stretch: The strong, sharp absorption band around 2225 cm⁻¹ is a highly characteristic feature of the C≡N stretching vibration.

• Aromatic and Aliphatic C-H Stretches: The absorptions above 3000 cm⁻¹ are typical for aromatic C-H stretching, while those just below 3000 cm⁻¹ are due to the C-H stretching of the butoxy group.

• Aromatic C=C Stretches: The absorptions in the 1605-1480 cm⁻¹ region are characteristic of the carbon-carbon double bond stretching vibrations within the biphenyl rings.

• Aryl Ether C-O Stretch: The strong absorption around 1250 cm⁻¹ is indicative of the C-O stretching vibration of the aryl ether linkage.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of the molecule. The mass spectrum of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is available in the NIST WebBook.[1]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 251, corresponding to the molecular weight of the compound.

• Key Fragmentation Pathways: The fragmentation is likely to involve the cleavage of the butoxy group. Common fragmentation patterns for alkoxybiphenyls include the loss of the alkyl chain. A significant fragment would be the loss of a butyl radical (•C₄H₉), leading to a peak at m/z 194. Further fragmentation of the biphenyl core can also occur.

Caption: Proposed key fragmentation pathways in EI-MS.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within the conjugated π-system of the molecule. For [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, the extended conjugation of the biphenyl system results in strong UV absorption.

• λmax: The maximum absorption wavelength (λmax) is reported to be around 293 nm in diethyl ether.[2] This absorption is attributed to the π → π* electronic transition within the conjugated biphenyl system. The presence of the auxochromic butoxy group and the chromophoric nitrile group influences the position and intensity of this absorption band.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data discussed. Instrument parameters should be optimized for the specific instrument being used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Typical parameters include a 45° pulse angle, a 2-second relaxation delay, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio. Proton decoupling is typically used.

FT-IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide powder and pressing it into a thin, transparent disk. Alternatively, for a solid probe, acquire the spectrum directly using an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Perform a background scan prior to the sample scan.

Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or by gas chromatography if the compound is sufficiently volatile and thermally stable.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: Scan a mass range appropriate for the molecular weight of the compound (e.g., m/z 50-300).

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent, such as ethanol or diethyl ether. The concentration should be adjusted to give an absorbance reading between 0.1 and 1.

• Acquisition: Record the spectrum over a range of approximately 200-400 nm. Use a matched cuvette containing the pure solvent as a reference.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive characterization of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen framework, while the IR spectrum identifies the key functional groups. Mass spectrometry confirms the molecular weight and provides insight into fragmentation patterns, and UV-Vis spectroscopy reveals the electronic properties of the conjugated system. This detailed spectroscopic analysis is indispensable for the unambiguous identification, quality control, and further investigation of this important chemical compound in various scientific and industrial applications.

References

• National Institute of Standards and Technology. NIST Chemistry WebBook. [Link]

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• 2. rsc.org [rsc.org]

An In-depth Technical Guide to the 1H NMR Spectrum of 4'-butoxy-4-biphenylcarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure.[1][2] This guide offers a detailed examination of the ¹H NMR spectrum of 4'-butoxy-4-biphenylcarbonitrile, a molecule of interest in materials science and medicinal chemistry. As a Senior Application Scientist, this document is structured to provide not just a theoretical overview, but a practical, in-depth understanding rooted in established principles and experimental best practices. We will dissect the spectrum, explaining the causal relationships between the molecule's structure and its NMR signature, and provide robust protocols for data acquisition and processing.

The Molecule: 4'-butoxy-4-biphenylcarbonitrile

4'-butoxy-4-biphenylcarbonitrile is a derivative of biphenyl, featuring a butoxy group (-O(CH₂)₃CH₃) at the 4'-position and a nitrile group (-C≡N) at the 4-position. This substitution pattern results in a molecule with distinct electronic environments, making its ¹H NMR spectrum a rich source of structural information.

Chemical Structure:

(Where Ph represents a benzene ring)

Predicted ¹H NMR Spectrum and Interpretation

The ¹H NMR spectrum of 4'-butoxy-4-biphenylcarbonitrile can be predicted by analyzing the distinct proton environments within the molecule. The spectrum is expected to show signals in both the aromatic and aliphatic regions.

Aromatic Region (δ 6.5-8.0 ppm)

The biphenyl core gives rise to a complex set of signals in the downfield region of the spectrum. The two benzene rings are electronically distinct due to the differing electronic effects of the butoxy and nitrile substituents.

• Butoxy-substituted ring: The butoxy group is an electron-donating group, which increases the electron density on the aromatic ring, causing the attached protons to be more shielded and thus resonate at a higher field (lower ppm).

• Nitrile-substituted ring: The nitrile group is an electron-withdrawing group, which decreases the electron density on its ring, leading to deshielding of the protons and a downfield shift (higher ppm).

The para-substitution pattern on both rings will result in two sets of AA'BB' systems, which often appear as two distinct doublets.

• Protons ortho to the butoxy group (H-3', H-5'): These protons are expected to appear as a doublet around δ 6.9-7.1 ppm.

• Protons meta to the butoxy group (H-2', H-6'): These protons will be a doublet further downfield, likely in the δ 7.5-7.7 ppm range.

• Protons ortho to the nitrile group (H-3, H-5): Due to the strong deshielding effect of the nitrile group, these protons are expected to resonate as a doublet at a lower field, around δ 7.6-7.8 ppm.

• Protons meta to the nitrile group (H-2, H-6): This doublet will appear slightly upfield from the ortho protons, in the δ 7.5-7.7 ppm region, potentially overlapping with the signals from the other ring.

Aliphatic Region (δ 0.5-4.5 ppm)

The butoxy side chain will produce four distinct signals corresponding to the four different methylene and methyl groups.

• -OCH₂- protons: The methylene group directly attached to the oxygen atom is the most deshielded of the aliphatic protons and is expected to appear as a triplet around δ 4.0 ppm.

• -OCH₂CH₂- protons: This methylene group will be a multiplet (likely a sextet) in the δ 1.7-1.9 ppm range.

• -CH₂CH₃ protons: The next methylene group will appear as a multiplet (sextet) further upfield, around δ 1.4-1.6 ppm.

• -CH₃ protons: The terminal methyl group is the most shielded and will appear as a triplet at approximately δ 0.9-1.0 ppm.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
Aromatic (ortho to -CN)	7.6 - 7.8	Doublet (d)	2H
Aromatic (meta to -CN)	7.5 - 7.7	Doublet (d)	2H
Aromatic (meta to -OBu)	7.5 - 7.7	Doublet (d)	2H
Aromatic (ortho to -OBu)	6.9 - 7.1	Doublet (d)	2H
-OCH₂-	~ 4.0	Triplet (t)	2H
-OCH₂CH₂-	1.7 - 1.9	Multiplet (m)	2H
-CH₂CH₃	1.4 - 1.6	Multiplet (m)	2H
-CH₃	0.9 - 1.0	Triplet (t)	3H

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The following protocol outlines the steps for acquiring a high-resolution ¹H NMR spectrum of 4'-butoxy-4-biphenylcarbonitrile. The causality behind each step is explained to ensure a self-validating system.

I. Sample Preparation

• Analyte Purity: Ensure the 4'-butoxy-4-biphenylcarbonitrile sample is of high purity. Impurities will introduce extraneous peaks, complicating spectral interpretation.

• Solvent Selection: Choose a deuterated solvent in which the analyte is readily soluble. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. The deuterium nucleus is not observed in ¹H NMR, thus preventing a large solvent signal from obscuring the analyte's signals.[3]

• Concentration: Prepare a solution with a concentration of 5-10 mg of the analyte in 0.6-0.7 mL of the deuterated solvent. This concentration is typically sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.

• Internal Standard: Use a solvent containing a known internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter that could degrade spectral resolution.

Caption: Experimental workflow for ¹H NMR data acquisition.

II. Instrument Setup and Data Acquisition

• Locking: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.

• Shimming: Shim the magnetic field to optimize its homogeneity across the sample. An automated shimming routine is typically sufficient for routine ¹H NMR.

• Acquisition Parameters:

  • Pulse Width: Use a 30° or 45° pulse angle. A 90° pulse provides the maximum signal for a single scan, but shorter pulse angles allow for faster repetition rates without saturating the signals, which is beneficial when multiple scans are required.[4]

  • Acquisition Time (AT): Set the acquisition time to 2-4 seconds. This duration is generally sufficient to allow the Free Induction Decay (FID) to decay to near zero, ensuring good resolution.

  • Relaxation Delay (D1): A relaxation delay of 1-2 seconds is typically adequate for qualitative ¹H NMR. For quantitative analysis, a longer delay (5 x T₁, where T₁ is the spin-lattice relaxation time of the slowest relaxing proton) is necessary to ensure complete relaxation between pulses.[5]

  • Number of Scans (NS): For a sample of this concentration, 8 to 16 scans should provide an excellent signal-to-noise ratio. The signal-to-noise ratio increases with the square root of the number of scans.

Data Processing and Interpretation

The raw data from an NMR experiment is the Free Induction Decay (FID), a time-domain signal. A series of mathematical operations are required to convert this into an interpretable frequency-domain spectrum.

• Fourier Transformation (FT): The FID is converted from the time domain to the frequency domain via a Fourier transform. This mathematical process decomposes the FID into its constituent sine waves, which correspond to the resonance frequencies of the different protons.[6]

• Phasing: After Fourier transformation, the spectrum must be phased to ensure that all peaks are in the pure absorption mode (positive and symmetrical). This is typically done manually by adjusting the zero-order and first-order phase correction parameters.

• Baseline Correction: The baseline of the spectrum should be flat. A baseline correction algorithm is applied to remove any broad distortions.

• Referencing: The chemical shift axis is calibrated by setting the peak for the internal standard (TMS) to 0.00 ppm.

• Integration: The area under each peak is integrated. The relative integral values are proportional to the number of protons giving rise to that signal.

• Peak Picking: The precise chemical shift of each peak is determined.

Caption: Workflow for ¹H NMR data processing and interpretation.

Conclusion

The ¹H NMR spectrum of 4'-butoxy-4-biphenylcarbonitrile provides a wealth of structural information that can be readily interpreted with a solid understanding of fundamental NMR principles. The distinct electronic environments created by the butoxy and nitrile substituents lead to a well-resolved spectrum with characteristic signals in both the aromatic and aliphatic regions. By following the detailed experimental and data processing protocols outlined in this guide, researchers can confidently acquire and interpret high-quality ¹H NMR data for this and similar molecules, ensuring the scientific integrity and accuracy of their findings.

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• (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums - ResearchGate. (2021-08-06). Retrieved from [Link]

• 4.7: NMR Spectroscopy - Chemistry LibreTexts. (2022-08-28). Retrieved from [Link]

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• Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium Sanjay N. Jadhava, Arjun S. Kumbhara, Chadrashekhar V. Rodeb, Rajashri S. Salunkhea - Supporting Information. Retrieved from [Link]

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• NMR Spectroscopy - MSU chemistry. Retrieved from [Link]

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• compared using 13C nmr spectroscopy. Retrieved from [Link]

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• Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex - MDPI. (2021-01-06). Retrieved from [Link]

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An In-Depth Technical Guide to the ¹³C NMR Analysis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

This guide provides a comprehensive technical overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, a molecule of significant interest in materials science, particularly in the development of liquid crystals. This document is intended for researchers, scientists, and professionals in drug development and materials science who are utilizing NMR spectroscopy for structural elucidation and characterization of complex organic molecules.

Introduction: The Structural Significance of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

4'-butoxy-[1,1'-biphenyl]-4-carbonitrile belongs to the cyanobiphenyl family, a class of compounds renowned for their liquid crystalline properties. The specific arrangement of the biphenyl core, the electron-withdrawing nitrile group, and the electron-donating butoxy group gives rise to the unique mesophasic behavior of these molecules. ¹³C NMR spectroscopy is an indispensable tool for confirming the molecular structure, assessing purity, and understanding the electronic environment of each carbon atom within the molecule, which in turn influences its macroscopic properties.

Predicted ¹³C NMR Spectrum and Signal Assignment

In the absence of a publicly available, fully assigned experimental spectrum, this guide presents a detailed prediction of the ¹³C NMR spectrum of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. This prediction is grounded in the analysis of empirical data from structurally analogous compounds, including biphenyl, benzonitrile, and 4-alkoxybiphenyls, combined with established principles of substituent chemical shift (SCS) effects in aromatic systems.

The molecular structure and carbon numbering scheme for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile are presented below:

Caption: Molecular structure and numbering of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.

Analysis of Substituent Effects:

• The Butoxy-Substituted Ring (Ring A): The butoxy group is an electron-donating group (EDG) through resonance and weakly electron-withdrawing through induction. The resonance effect is dominant, leading to an increase in electron density at the ortho (C3', C5') and para (C1') positions relative to the unsubstituted biphenyl ring. Consequently:

  • C4' : This carbon, directly attached to the oxygen, will be significantly deshielded and is expected to have the highest chemical shift in this ring, typically in the range of 158-160 ppm.

  • C3' and C5' : These ortho carbons will be shielded relative to their counterparts in unsubstituted biphenyl, with expected shifts around 115 ppm.

  • C2' and C6' : The meta carbons are least affected by the resonance of the butoxy group and will appear at a chemical shift similar to or slightly downfield from the corresponding carbons in biphenyl, predicted to be around 128 ppm.

  • C1' : The ipso carbon attached to the other phenyl ring will be shielded due to the overall electron-donating nature of the butoxy group on this ring.

• The Cyano-Substituted Ring (Ring B): The nitrile group is a strong electron-withdrawing group (EWG) through both induction and resonance. This leads to a decrease in electron density, particularly at the ipso (C4) and para (C1) positions.

  • C4 : The carbon bearing the nitrile group will be deshielded, but its signal is often of low intensity and can be broad. Its chemical shift is expected in the region of 110-112 ppm.

  • C≡N : The nitrile carbon itself will appear in a characteristic downfield region, typically around 119 ppm.[1]

  • C1 : The ipso carbon of this ring, attached to the butoxy-substituted ring, will be significantly deshielded due to the electron-withdrawing nature of the nitrile group, with a predicted shift around 145 ppm.

  • C2 and C6 : These ortho carbons will be deshielded, appearing around 127 ppm.

  • C3 and C5 : The meta carbons will be deshielded to a greater extent, with predicted shifts around 133 ppm.

• The Butoxy Chain : The chemical shifts of the aliphatic carbons in the butoxy group are predictable based on their distance from the electronegative oxygen atom.

  • Cα (O-CH₂) : The carbon directly attached to the oxygen will be the most deshielded, with an expected chemical shift of approximately 68 ppm.

  • Cβ (-CH₂-) : The next carbon in the chain will be shielded relative to Cα, with a predicted shift around 31 ppm.

  • Cγ (-CH₂-) : This carbon will be further shielded, with an expected chemical shift around 19 ppm.

  • Cδ (-CH₃) : The terminal methyl carbon will be the most shielded, with a predicted chemical shift around 14 ppm.

Predicted Chemical Shift Table:

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C1	~145.7	Quaternary, deshielded by the electron-withdrawing cyano group.
C2, C6	~127.3	Deshielded by the adjacent cyano-substituted ring. Based on data for [1,1'-Biphenyl]-4-carbonitrile.[1]
C3, C5	~132.6	Deshielded by the electron-withdrawing cyano group. Based on data for [1,1'-Biphenyl]-4-carbonitrile.[1]
C4	~110.9	Quaternary, attached to the electron-withdrawing cyano group.[1]
C1'	~131.5	Quaternary, shielded by the electron-donating butoxy group.
C2', C6'	~128.2	Least affected by the butoxy group. Similar to biphenyl.
C3', C5'	~115.0	Shielded by the resonance effect of the electron-donating butoxy group.
C4'	~159.5	Quaternary, deshielded by the directly attached electronegative oxygen atom.
C≡N	~119.0	Characteristic chemical shift for a nitrile carbon.[1]
Cα	~68.1	Deshielded by the adjacent oxygen atom.
Cβ	~31.3	Standard aliphatic chemical shift.
Cγ	~19.2	Standard aliphatic chemical shift.
Cδ	~13.8	Terminal methyl group, most shielded in the aliphatic chain.

Experimental Protocol for ¹³C NMR Acquisition

A robust and well-defined experimental protocol is critical for obtaining a high-quality, interpretable ¹³C NMR spectrum. The following section outlines a detailed, step-by-step methodology.

Workflow for ¹³C NMR Analysis:

Caption: Experimental workflow for ¹³C NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 30-50 mg of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. A higher concentration is generally preferred for ¹³C NMR due to its low natural abundance.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃). Ensure the solvent is of high purity to avoid extraneous peaks.

  • Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This step is crucial to remove any particulate matter that can degrade the magnetic field homogeneity and broaden the spectral lines.

  • Cap the NMR tube to prevent solvent evaporation and contamination.

• Instrument Setup and Calibration:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is essential for sharp, well-resolved peaks. A narrow and symmetrical solvent peak is indicative of good shimming.

• Data Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C NMR experiment (e.g., zgpg30 on Bruker instruments) is typically used. This decouples the protons, resulting in a spectrum where each unique carbon appears as a singlet.

  • Acquisition Time (AQ): Set to at least 1-2 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): This is a critical parameter, especially for molecules with quaternary carbons, which have long spin-lattice relaxation times (T₁). A delay of 2-5 seconds is recommended to allow for sufficient relaxation and to obtain more reliable signal intensities for the quaternary carbons. For fully quantitative results, a much longer delay (5 x T₁) would be necessary, but this is often impractical for routine analysis.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a significant number of scans are required to achieve an adequate signal-to-noise ratio. A starting point of 1024 scans is reasonable, and this can be increased for more dilute samples or to improve the visibility of weak signals from quaternary carbons.

  • Spectral Width (SW): A spectral width of approximately 250 ppm (e.g., from -10 to 240 ppm) is sufficient to cover the expected chemical shift range for most organic molecules.

  • Temperature: The experiment should be conducted at a constant temperature, typically 298 K (25 °C).

• Data Processing:

  • Apply an exponential line broadening factor (e.g., 1-2 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

  • Carefully phase the resulting spectrum to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift axis by setting the reference peak. If tetramethylsilane (TMS) is used as an internal standard, its signal is set to 0.0 ppm. Alternatively, the solvent peak can be used as a secondary reference (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

  • Integrate the peaks. While ¹³C NMR is not inherently quantitative under standard conditions, relative peak intensities can provide some qualitative information.

  • Assign the peaks to the corresponding carbon atoms in the molecule based on the predicted chemical shifts and knowledge of substituent effects. For unambiguous assignment, two-dimensional NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) would be required.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The quality of the shimming is immediately apparent from the lineshape of the solvent peak. The adequacy of the number of scans is determined by the signal-to-noise ratio of the final spectrum. The correctness of the predicted chemical shifts can be cross-verified by comparing the observed spectrum with the data from the analogous compounds cited in the references. Any significant deviation from the predicted spectrum would warrant further investigation, such as performing 2D NMR experiments or considering the presence of impurities.

Conclusion

¹³C NMR spectroscopy is a powerful and essential technique for the structural analysis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. By understanding the influence of the butoxy and cyano substituents on the chemical shifts of the biphenyl core, a detailed prediction of the spectrum can be made. Following the robust experimental protocol outlined in this guide will enable researchers to acquire high-quality, reliable data, which is fundamental for the characterization and quality control of this important liquid crystalline material.

References

• New Journal of Chemistry Supporting Information. The recyclable heterogeneous nanocatalyst of copper-grafted natural asphalt sulfonate. The Royal Society of Chemistry. [Online] Available at: [Link]

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• Biphenyl 13C NMR Spectrum. SpectraBase. [Online] Available at: [Link]

• Benzonitrile 13C NMR Spectrum. SpectraBase. [Online] Available at: [Link]

• NMR Sample Preparation. University College London. [Online] Available at: [Link]

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Mass Spectrometric Analysis of 4'-Butoxy-4-biphenylcarbonitrile: An In-depth Technical Guide

Introduction: Elucidating the Molecular Identity of a Liquid Crystal Building Block

4'-Butoxy-4-biphenylcarbonitrile is a key constituent in the formulation of liquid crystal displays and other advanced materials. Its precise molecular structure and purity are critical determinants of its performance characteristics. Mass spectrometry stands as an indispensable analytical technique for the unambiguous identification, structural elucidation, and purity assessment of this and related compounds. This guide provides a comprehensive overview of the mass spectrometric behavior of 4'-butoxy-4-biphenylcarbonitrile, offering researchers, scientists, and drug development professionals a detailed roadmap for its analysis. We will delve into the principles of various ionization techniques, predict and rationalize fragmentation patterns, and provide robust experimental protocols to ensure accurate and reproducible results.

Physicochemical Properties and their Mass Spectrometric Implications

A thorough understanding of the analyte's properties is paramount in selecting the appropriate mass spectrometry methodology.

Property	Value	Implication for Mass Spectrometry
Molecular Formula	C₁₇H₁₇NO[1]	Provides the basis for calculating the exact mass of the molecular ion.
Molecular Weight	251.33 g/mol [1]	Dictates the m/z value of the singly charged molecular ion.
Structure	4'-butoxy-[1,1'-biphenyl]-4-carbonitrile	The biphenyl core, ether linkage, and nitrile group will govern the fragmentation pathways.
Polarity	Moderately non-polar	Influences the choice of ionization source, with APCI and specialized ESI techniques being more suitable than conventional ESI.
Thermal Stability	Expected to be thermally stable	A prerequisite for vaporization-based ionization techniques like Electron Ionization (EI) and Atmospheric Pressure Chemical Ionization (APCI).[2]

Ionization Techniques: A Comparative Analysis for 4'-Butoxy-4-biphenylcarbonitrile

The choice of ionization source is a critical experimental parameter that profoundly influences the resulting mass spectrum. For a moderately non-polar and thermally stable molecule like 4'-butoxy-4-biphenylcarbonitrile, several options are viable, each with distinct advantages.

Electron Ionization (EI): The "Hard" Ionization Approach for Structural Elucidation

Electron Ionization is a classic, high-energy technique that imparts significant internal energy to the analyte molecule, leading to extensive and reproducible fragmentation.[3] This "hard" ionization is exceptionally valuable for detailed structural elucidation as the fragmentation patterns serve as a molecular fingerprint.

Mechanism: In the EI source, vaporized analyte molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron and the formation of a radical cation, denoted as M⁺•. This molecular ion is often unstable and undergoes subsequent fragmentation to yield a series of smaller, charged fragments.

Atmospheric Pressure Chemical Ionization (APCI): A "Softer" Touch for Molecular Ion Confirmation

APCI is a "soft" ionization technique that is particularly well-suited for moderately polar to non-polar, thermally stable compounds with molecular weights typically under 1500 Da.[2][4] It is less energetic than EI, resulting in less fragmentation and often a more prominent molecular ion peak, which is crucial for confirming the molecular weight of the analyte.[5]

Mechanism: The analyte solution is nebulized and vaporized in a heated chamber. A corona discharge needle ionizes the solvent vapor, which then transfers a proton to the analyte molecules, forming a protonated molecule, [M+H]⁺.[4]

Electrospray Ionization (ESI): Adapting a "Soft" Technique for a Non-polar Analyte

Conventional ESI is most effective for polar and ionic compounds. However, with modifications to the solvent system, it can be adapted for the analysis of less polar molecules. This often involves the use of a co-solvent system that promotes ionization, such as a mixture of toluene and methanol.

Mechanism: A high voltage is applied to a liquid sample, creating an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions.

Predicting the Fragmentation Symphony: A Structural Approach

The fragmentation of 4'-butoxy-4-biphenylcarbonitrile in the mass spectrometer is not a random process but a series of predictable bond cleavages driven by the stability of the resulting ions and neutral losses. By analyzing the structure, we can anticipate the major fragmentation pathways, particularly under Electron Ionization.

The structure of 4'-butoxy-4-biphenylcarbonitrile offers several potential sites for fragmentation:

• The Butoxy Chain: The C-C and C-O bonds within the butoxy group are susceptible to cleavage.

• The Biphenyl Core: The bond connecting the two phenyl rings can be broken.

• The Nitrile Group: While relatively stable, it can influence the fragmentation of the aromatic system.

Based on established fragmentation mechanisms for ethers, aromatic compounds, and analogous structures like 4'-(octyloxy)-4-biphenylcarbonitrile, we can predict the following key fragmentation events.

Visualizing the Fragmentation Cascade

Caption: Predicted Electron Ionization fragmentation pathway of 4'-butoxy-4-biphenylcarbonitrile.

Detailed Rationale for Predicted Fragments:

• m/z 208 (Loss of a Propyl Radical): Alpha-cleavage of the C-C bond in the butoxy chain, beta to the oxygen atom, results in the loss of a propyl radical (•C₃H₇). This is a common fragmentation pathway for ethers.

• m/z 195 (Loss of Butene): A McLafferty-type rearrangement can occur where a gamma-hydrogen from the butoxy chain is transferred to the oxygen atom, followed by the elimination of a neutral butene molecule (C₄H₈). This results in a stable radical cation of 4'-hydroxy-4-biphenylcarbonitrile. The analogous fragment is the base peak in the EI spectrum of 4'-(octyloxy)-4-biphenylcarbonitrile, suggesting this will be a very prominent peak.

• m/z 180 (Loss of a Butoxy Radical): Cleavage of the ether C-O bond results in the loss of a butoxy radical (•OC₄H₉) and the formation of the biphenylcarbonitrile cation.

• m/z 152 (Butoxyphenyl Cation): Cleavage of the bond between the two phenyl rings can lead to the formation of the butoxyphenyl cation.

• m/z 128 (Cyanobiphenyl Cation): Alternatively, cleavage of the biphenyl linkage can result in the formation of the cyanobiphenyl cation.

Experimental Protocols: A Guide to Practical Implementation

The following protocols provide a starting point for the analysis of 4'-butoxy-4-biphenylcarbonitrile. It is essential to optimize these parameters for the specific instrument being used.

Sample Preparation

• Solvent Selection: For LC-MS applications (APCI or ESI), dissolve the sample in a solvent mixture compatible with the chosen ionization technique. A good starting point is a 1:1 (v/v) mixture of a non-polar solvent like toluene or dichloromethane and a polar protic solvent such as methanol or acetonitrile.

• Concentration: Prepare a stock solution of 1 mg/mL. Further dilute this stock solution to a working concentration of 1-10 µg/mL for direct infusion or LC-MS analysis.

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the instrument's fluidics.

Instrumentation and Parameters

This is the preferred method for obtaining detailed structural information through fragmentation analysis.

Caption: Experimental workflow for GC-EI-MS analysis.

Ideal for confirming the molecular weight and for quantitative studies.

Caption: Experimental workflow for LC-APCI-MS analysis.

Data Interpretation: From Spectrum to Structure

The acquired mass spectrum is a rich source of information.

• Molecular Ion Identification: In an APCI spectrum, the base peak will likely be the protonated molecule [M+H]⁺ at m/z 252. In an EI spectrum, the molecular ion M⁺• will be at m/z 251, and its presence should be confirmed.

• Fragmentation Pattern Analysis: Compare the observed fragment ions in the EI spectrum with the predicted fragmentation pathways. The relative abundances of the fragment ions can provide further structural insights. For example, a prominent peak at m/z 195 would strongly support the proposed McLafferty rearrangement.

• Isotopic Pattern: Examine the isotopic pattern of the molecular ion and major fragments. The presence of ¹³C will result in an A+1 peak with an intensity of approximately 18.7% of the monoisotopic peak (17 carbons x 1.1%).

• High-Resolution Mass Spectrometry (HRMS): For unambiguous elemental composition confirmation, HRMS is invaluable. By measuring the mass with high accuracy, the elemental formula of the molecular ion and its fragments can be determined, providing an additional layer of certainty.

Conclusion: A Versatile Tool for Molecular Characterization

Mass spectrometry, in its various forms, offers a powerful and versatile toolkit for the comprehensive analysis of 4'-butoxy-4-biphenylcarbonitrile. By judiciously selecting the ionization technique and carefully interpreting the resulting spectra, researchers can confidently confirm the identity, elucidate the structure, and assess the purity of this important liquid crystal component. The methodologies and insights presented in this guide provide a solid foundation for achieving accurate and reliable mass spectrometric characterization, thereby supporting the advancement of materials science and related fields.

References

• PubChem. (n.d.). 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. Retrieved from [Link]

• Wikipedia. (2023). Atmospheric-pressure chemical ionization. Retrieved from [Link]

• LabX. (n.d.). Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• NIST. (n.d.). [1,1'-Biphenyl]-4-carbonitrile, 4'-(octyloxy)-. In NIST Chemistry WebBook. Retrieved from [Link]

• University of Arizona. (n.d.). Fragmentation Mechanisms. Retrieved from [Link]

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physical properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

An In-depth Technical Guide to the Physical Properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

Introduction

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, often referred to in literature by variations of 4-butoxy-4'-cyanobiphenyl, is a prominent member of the cyanobiphenyl class of liquid crystals.[1] These materials are distinguished by their unique state of matter, the mesophase, which exhibits properties intermediate between those of a conventional liquid and a solid crystal.[2] The molecular structure, consisting of a rigid biphenyl core, a flexible butoxy tail, and a polar cyano group, imparts the calamitic (rod-like) shape essential for the formation of liquid crystalline phases.

This guide provides a detailed examination of the core physical and mesomorphic properties of this compound. It is intended for researchers and professionals in materials science and drug development, offering not just data, but also the causal framework behind the experimental methodologies used for its characterization. We will explore the critical techniques of Differential Scanning Calorimetry (DSC), Polarized Optical Microscopy (POM), and X-ray Diffraction (XRD), which together provide a comprehensive understanding of this material's behavior.

Section 1: Core Physicochemical Properties

The fundamental physical properties of a material provide the baseline for understanding its behavior. For a liquid crystal, these constants are the foundation upon which its more complex mesomorphic characteristics are built.

Property	Value	Source
Chemical Name	[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-	[1]
Common Names	4'-Butoxy-4-biphenylcarbonitrile, 4-Cyano-4'-n-butoxybiphenyl	[1]
CAS Number	52709-87-2	[1]
Molecular Formula	C₁₇H₁₇NO	[1][3]
Molecular Weight	251.32 g/mol	[1][3]
Appearance	Solid	[4]
Melting Point	75.0 to 79.0 °C	[3]
Boiling Point	405.5 ± 38.0 °C	[3]
UV Absorption (λmax)	293 nm (in Diethyl ether)	[3]

Section 2: Mesomorphic Behavior and Phase Transitions

The defining characteristic of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is its thermotropic liquid crystallinity; it forms distinct phases upon changes in temperature.[5] The sequence of phases for cyanobiphenyls typically follows the path from a highly ordered crystalline solid to a positionally disordered but orientationally ordered nematic phase, and finally to a completely disordered isotropic liquid upon heating.[6] The temperatures at which these transitions occur are critical parameters for any application, such as in liquid crystal displays (LCDs).[5]

Understanding these transitions requires specialized analytical techniques that can precisely measure the thermal and structural changes within the material. The combination of Differential Scanning Calorimetry (DSC) for thermal analysis, Polarized Optical Microscopy (POM) for visual phase identification, and X-ray Diffraction (XRD) for structural elucidation provides a complete picture of the material's mesomorphic properties.

Caption: High-level workflow for liquid crystal characterization.

Section 3: Experimental Protocols and Mechanistic Insights

A robust characterization of a liquid crystal is not merely about collecting data but understanding why specific experimental choices are made. The following protocols are designed as self-validating systems, where results from one technique corroborate and enrich the findings from another.

Differential Scanning Calorimetry (DSC): Quantifying Thermal Transitions

Expertise & Rationale: DSC is the cornerstone for studying liquid crystal phase transitions because it directly measures the heat energy absorbed or released by a sample as its temperature is changed.[2][7] These energy changes correspond to the enthalpy of phase transitions, such as melting from a crystal (K) to a nematic (N) phase, or clearing from the nematic phase to an isotropic (I) liquid.[2][8] This technique is essential for determining the precise transition temperatures and the thermodynamic stability range of each mesophase.[9]

Experimental Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- into a hermetically sealed aluminum DSC pan. An empty, sealed pan is used as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature safely within the isotropic liquid phase (e.g., 100 °C).[10]

  • Hold isothermally for 2-5 minutes to ensure thermal equilibrium and erase any thermal history.

  • Cool the sample at the same controlled rate back to the starting temperature.

• Data Analysis: Plot the differential heat flow against temperature. Endothermic peaks on heating and exothermic peaks on cooling indicate phase transitions.[10] The onset temperature of the peak is typically reported as the transition temperature.

Trustworthiness: The protocol's validity is confirmed by observing sharp, reproducible peaks upon repeated heating and cooling cycles. The transition temperatures obtained from the cooling cycle may differ slightly from the heating cycle due to supercooling effects, which is a known phenomenon in liquid crystals.[6]

Polarized Optical Microscopy (POM): Visual Phase Identification

Expertise & Rationale: While DSC identifies the temperature of a transition, POM provides definitive visual confirmation of the type of liquid crystal phase present.[5] Liquid crystal phases are birefringent, meaning they can rotate the plane of polarized light. When placed between two crossed polarizers, this property results in the appearance of unique and often colorful patterns known as "textures".[11][12] Each mesophase (e.g., nematic, smectic) has a characteristic texture that acts as a fingerprint for its identification.[5]

Experimental Protocol:

• Sample Preparation: Place a small amount of the compound on a clean glass microscope slide. Heat the slide on a calibrated hot stage to the isotropic phase.

• Cell Assembly: Place a clean coverslip over the molten sample, allowing capillary action to create a thin, uniform film.

• Microscope Setup: Position the slide on the hot stage of a polarizing microscope equipped with crossed polarizers.

• Thermal Analysis & Observation:

  • Slowly cool the sample from the isotropic phase (which appears dark under crossed polarizers) into the liquid crystal phase.

  • As the nematic phase forms, observe the emergence of a characteristic texture, such as the "Schlieren" texture with its distinct brush-like defects.[12]

  • Continue cooling to observe the transition to the crystalline phase, noting the formation of solid crystal structures.

  • Record images and note the temperatures at which these textural changes occur, correlating them with the peaks observed in the DSC thermogram.

Trustworthiness: The system is self-validating because the temperatures of observed textural changes in POM must align with the transition temperatures measured by DSC. The identification of a well-defined Schlieren texture is authoritative evidence of a nematic phase.[13]

Caption: Correlation of phases with characterization signals.

X-Ray Diffraction (XRD): Elucidating Molecular Order

Expertise & Rationale: XRD is a powerful technique that probes the spatial arrangement of molecules. It provides the most direct information on the degree and type of order within a material phase. For liquid crystals, XRD can distinguish between the positional disorder of a nematic phase and the one-dimensional positional order (layering) of a smectic phase.[14][15] It is the definitive tool for measuring key structural parameters like layer thickness or intermolecular distances.[14]

Experimental Protocol:

• Sample Preparation: The liquid crystal sample is loaded into a thin-walled glass capillary tube (e.g., 1 mm diameter).

• Alignment (Optional but Recommended): For more detailed structural information, the nematic director can be aligned using a magnetic field. This simplifies the diffraction pattern and aids interpretation.

• Instrument Setup: The capillary is mounted in a diffractometer equipped with a temperature-controlled stage. A monochromatic X-ray beam is directed at the sample.

• Data Collection: Diffraction patterns are collected on a 2D detector at various temperatures corresponding to the crystalline, nematic, and isotropic phases identified by DSC and POM.

• Data Analysis:

  • Crystalline Phase: Expect sharp Bragg reflection peaks, indicative of a three-dimensional lattice.

  • Nematic Phase: Expect a diffuse, wide-angle scattering pattern, indicating short-range positional correlations (liquid-like order), and a smaller-angle pattern that reflects the average intermolecular distance.

  • Isotropic Phase: Expect a diffuse halo, similar to a conventional liquid, indicating a complete lack of long-range order.

Trustworthiness: The results are validated by the clear differences in the diffraction patterns between the phases. The pattern observed in the nematic phase must be consistent with a fluid that possesses long-range orientational order but lacks the long-range positional order seen in the crystalline state.

Conclusion

The are a direct consequence of its molecular architecture. Its thermotropic liquid crystalline behavior, characterized by a stable nematic phase, makes it a valuable component in the formulation of liquid crystal mixtures for electro-optic applications. A comprehensive understanding of this material is achieved not by a single measurement, but through the synergistic application of DSC, POM, and XRD. This integrated approach, grounded in the principles of thermal analysis, optics, and structural diffraction, provides the reliable and detailed characterization demanded by both fundamental research and advanced material development.

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An Authoritative Guide to the Thermotropic Properties of 4'-butoxy-4-biphenylcarbonitrile

<Technical Guide

Prepared by: Senior Application Scientist, Materials Characterization Division

Audience: Researchers, scientists, and drug development professionals.

Abstract: 4'-butoxy-4-biphenylcarbonitrile, a member of the 4-cyano-4'-alkoxybiphenyl family, is a thermotropic liquid crystal with significant applications in materials science. Understanding its thermal behavior, specifically its melting point and subsequent phase transitions, is critical for its application. This guide provides a comprehensive overview of the physicochemical properties of this compound and presents a robust, validated methodology for the precise determination of its phase transition temperatures using Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM).

Introduction to 4'-butoxy-4-biphenylcarbonitrile (4OBCB)

Chemical Identity and Structure

4'-butoxy-4-biphenylcarbonitrile, also known as 4-butoxy-4'-cyanobiphenyl, is an organic compound featuring a rigid biphenyl core, a flexible butoxy tail, and a polar cyano group.[1] This molecular architecture is characteristic of calamitic (rod-shaped) liquid crystals, which exhibit intermediate states of matter, known as mesophases, between the solid crystalline and isotropic liquid phases.[2]

Molecular Formula: C₁₇H₁₇NO[1] Molecular Weight: 251.33 g/mol [1] CAS Number: 52709-87-2[3]

The interplay between the rigid core, which promotes long-range orientational order, and the flexible alkyl chain, which influences molecular packing and thermal stability, gives rise to its rich thermotropic behavior.[4]

Significance in Materials Science

The 4-cyano-4'-alkoxybiphenyl series of compounds are foundational materials in the development of liquid crystal displays (LCDs) and other optoelectronic devices.[5] Their ability to align under the influence of electric fields, coupled with their unique optical properties in the mesophase, makes them invaluable. Furthermore, their phase behavior can be precisely tuned by altering the length of the alkoxy chain, allowing for the design of materials with specific operational temperature ranges.[4] For professionals in drug development, liquid crystalline systems are also being explored for novel drug delivery matrices, where precise thermal transitions can trigger payload release.

Thermophysical Properties: Melting Point and Phase Transitions

For a thermotropic liquid crystal like 4'-butoxy-4-biphenylcarbonitrile, the term "melting point" is often the first of several phase transitions. The initial transition is from a solid crystal (Cr) to a liquid crystal mesophase. Subsequent heating leads to further transitions between different types of mesophases (e.g., Smectic to Nematic) until the final transition to a clear, isotropic liquid (Iso) state, known as the clearing point.

Tabulated Phase Transition Temperatures

The melting point for 4'-butoxy-4-biphenylcarbonitrile is reported in the range of 75.0 to 79.0 °C.[3] It is crucial to note that this value represents the transition from the crystalline solid to the first mesophase. The complete phase behavior involves subsequent transitions at higher temperatures. Analogous compounds with slightly different alkyl chain lengths, such as 4'-(hexyloxy)-4-biphenylcarbonitrile, exhibit a crystalline to nematic phase transition at 56 °C and a nematic to isotropic transition at 76 °C.[6] Similarly, 4′-octyloxy-4-biphenylcarbonitrile shows transitions from crystalline to smectic A at 52.86 °C, smectic A to nematic at 66.65 °C, and nematic to isotropic at 79.10 °C.[5]

Property	Value	Source
Chemical Name	4'-butoxy-4-biphenylcarbonitrile	[3]
CAS Number	52709-87-2	[3]
Molecular Formula	C₁₇H₁₇NO	[1]
Molecular Weight	251.33 g/mol	[1]
Melting Point	75.0 to 79.0 °C	[3]

Authoritative Methodologies for Determination of Phase Transitions

A dual-method approach utilizing Differential Scanning Calorimetry (DSC) for thermodynamic data and Polarized Light Microscopy (PLM) for visual confirmation is the gold standard for characterizing liquid crystals.[7][8]

Primary Technique: Differential Scanning Calorimetry (DSC)

3.1.1 Principle of Operation DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[9] Phase transitions, such as melting or mesophase transitions, are associated with a change in enthalpy (latent heat), which is detected as an endothermic (heat absorbing) or exothermic (heat releasing) peak in the DSC thermogram.[2][10]

3.1.2 Detailed Experimental Protocol for 4OBCB Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., Indium) to ensure data accuracy.

• Sample Preparation: Accurately weigh 3-5 mg of 4'-butoxy-4-biphenylcarbonitrile into a standard aluminum DSC pan. Crimp the pan hermetically to prevent any sublimation or degradation.

• Thermal Program:

  • Place the sample pan and an empty, hermetically sealed reference pan into the DSC cell.

  • First Heating Scan: Heat the sample at a controlled rate of 10 °C/min from room temperature (e.g., 25 °C) to a temperature well above the expected isotropic point (e.g., 120 °C). This step is crucial to erase the sample's prior thermal history.[2]

  • Controlled Cooling Scan: Cool the sample at a controlled rate of 10 °C/min back down to the starting temperature (25 °C).

  • Second Heating Scan: Perform a second heating scan under the same conditions as the first (10 °C/min to 120 °C). The data from this second scan is used for analysis, as it reflects the intrinsic properties of the material from a consistent, controlled thermal state.[2]

• Data Analysis:

  • Identify the endothermic peaks on the second heating curve. The onset temperature of the first major peak corresponds to the melting point (crystal to mesophase transition).

  • Subsequent peaks represent mesophase-to-mesophase or mesophase-to-isotropic liquid transitions.

  • Integrate the area under each peak to determine the enthalpy of transition (ΔH), which provides quantitative information about the energy of the transition.[2]

Confirmatory Technique: Polarized Light Microscopy (PLM) with Hot Stage

3.2.1 Principle of Operation Liquid crystal phases are birefringent, meaning they can rotate the plane of polarized light. When viewed between crossed polarizers, they exhibit unique optical textures.[11] By observing the sample on a precisely controlled hot stage, one can visually confirm the temperatures at which these textures appear and disappear, corresponding directly to the phase transitions measured by DSC.

3.2.2 Protocol for Visual Confirmation

• Sample Preparation: Place a small amount of the 4'-butoxy-4-biphenylcarbonitrile powder on a clean microscope slide and cover it with a coverslip.

• Heating: Place the slide on the hot stage and heat it to the isotropic liquid phase (e.g., 120 °C) to allow the sample to flow into a thin, uniform film.

• Observation on Cooling: Slowly cool the sample (e.g., at 5-10 °C/min) while observing through the microscope with crossed polarizers.

• Texture Identification: Note the temperature at which the dark isotropic field begins to show birefringent textures. This is the clearing point. As cooling continues, observe the changes in textures (e.g., from a nematic Schlieren texture to a smectic focal conic texture) and record the corresponding temperatures.[11]

• Confirmation on Heating: Slowly heat the sample again and record the temperatures at which the texture transitions occur. These should correlate with the endothermic peaks observed in the DSC analysis.

Workflow for Accurate Determination

The combination of DSC and PLM provides a self-validating system. DSC provides precise thermodynamic data (temperature and enthalpy), while PLM offers definitive visual confirmation of the nature of each phase.

Integrated DSC and PLM Workflow

Caption: Integrated workflow for the characterization of 4OBCB thermal properties.

Rationale for the Dual-Method Approach

Relying solely on DSC can sometimes be ambiguous, as subtle transitions or sample artifacts can be misinterpreted.[10] PLM provides incontrovertible visual proof of a phase change and allows for the identification of the specific mesophase type based on its characteristic texture. This dual approach ensures the highest level of scientific integrity and trustworthiness in the final reported values.

Safety and Handling Considerations

4'-butoxy-4-biphenylcarbonitrile should be handled in accordance with standard laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier. As a general precaution, use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and handle the powder in a well-ventilated area or fume hood to avoid inhalation.

Conclusion

The determination of the melting point and other phase transitions of 4'-butoxy-4-biphenylcarbonitrile requires a precise and validated analytical approach. By employing Differential Scanning Calorimetry as the primary quantitative tool and Polarized Light Microscopy for visual confirmation, researchers can obtain accurate and reliable data on the thermotropic behavior of this important liquid crystal. This robust methodology ensures a thorough understanding of the material's properties, which is essential for its effective application in advanced materials and technology.

References

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A Technical Guide to the Solubility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in organic solvents. While specific quantitative solubility data for this compound is not extensively available in public literature, this document equips researchers, scientists, and drug development professionals with the foundational principles, theoretical predictive models, and detailed experimental protocols necessary to ascertain its solubility profile. A focus is placed on the causality behind experimental design and the integrity of the data generated.

Introduction: The Significance of Solubility for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, a biphenyl derivative with a butoxy substituent and a nitrile group, is a molecule of interest in materials science and organic synthesis.[1] Its rigid biphenyl core and functional groups make it a valuable building block for liquid crystals, advanced polymers, and potentially as a scaffold in pharmaceutical development.[1] The butoxy chain is known to enhance solubility in organic solvents, a critical parameter that governs its utility in these applications.[1]

A thorough understanding of the solubility of this compound is paramount for:

• Process Chemistry and Purification: Selecting appropriate solvents for synthesis, crystallization, and purification.

• Formulation Development: Designing stable and effective formulations for applications in liquid crystal displays or as a component in drug delivery systems.

• Analytical Method Development: Choosing suitable mobile phases for chromatographic analysis and preparing solutions for various spectroscopic techniques.

This guide will delve into the theoretical underpinnings of solubility, provide a practical framework for predicting solvent compatibility, and offer detailed, validated protocols for the experimental determination of solubility.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[2] This concept suggests that substances with similar intermolecular forces are more likely to be soluble in one another. For 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, its molecular structure—a non-polar biphenyl core with a moderately polar nitrile group and an ether linkage—suggests a nuanced solubility profile.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility involves the use of Hansen Solubility Parameters (HSP).[3] This model deconstructs the total cohesive energy of a substance into three components:

• δd (Dispersion): Energy from van der Waals forces.

• δp (Polar): Energy from dipolar intermolecular forces.

• δh (Hydrogen Bonding): Energy from hydrogen bonds.

The diagram below illustrates the conceptual relationship between a solute's Hansen Solubility Parameters and those of various solvents. Solvents falling within the "solubility sphere" of the solute are predicted to be good solvents.

Caption: Conceptual Hansen Solubility Sphere for a Solute.

Qualitative and Known Solubility Data

Publicly available quantitative solubility data for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile is scarce. However, some qualitative information has been reported:

Organic Solvent	Chemical Formula	Solubility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile	Reference
Toluene	C₇H₈	Soluble	[7]

The structural similarity to other 4-alkoxy-4'-cyanobiphenyls, which are extensively used as liquid crystals, suggests probable solubility in a range of common organic solvents. For instance, the related compound 4-cyano-4'-pentylbiphenyl (5CB) is miscible with acetone and toluene, and slightly soluble in methanol.[8] This suggests that solvents with moderate to low polarity are likely to be effective for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.

Experimental Determination of Solubility

Given the lack of comprehensive data, experimental determination is crucial. The "shake-flask" method is the gold standard for determining equilibrium solubility due to its reliability and direct measurement of the saturated state.[8][9]

The Shake-Flask Method: A Step-by-Step Protocol

This protocol provides a robust methodology for determining the equilibrium solubility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in a chosen organic solvent.

Principle: An excess of the solid solute is agitated in a solvent at a constant temperature for a sufficient duration to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is quantified using a suitable analytical technique.[9]

Materials and Equipment:

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (solid)

• High-purity organic solvents of interest

• Analytical balance

• Scintillation vials with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow:

Caption: Workflow for Shake-Flask Solubility Determination.

Detailed Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile to a series of vials. The presence of undissolved solid at the end of the experiment is essential to confirm that equilibrium has been reached from a state of saturation.[8]

  • Accurately add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Tightly seal the vials and place them in a constant temperature shaker set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the vials for a period sufficient to reach equilibrium, typically 24-48 hours. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.[9]

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the excess solid to sediment.

  • For more effective separation, centrifuge the vials at a moderate speed.

• Sample Preparation for Analysis:

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Attach a syringe filter (e.g., 0.22 µm PTFE) and filter the solution into a clean vial. This step is critical to remove any remaining solid particles that would lead to an overestimation of solubility.

  • Accurately dilute the filtered sample with the same organic solvent to a concentration that falls within the linear range of the chosen analytical method.

• Quantitative Analysis:

  • Analyze the concentration of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in the diluted sample using a pre-validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.[10]

  • A calibration curve must be generated using standard solutions of the compound at known concentrations to ensure accurate quantification.[11]

• Data Reporting:

  • Calculate the solubility based on the measured concentration and the dilution factor.

  • Report the solubility in standard units such as mg/mL, g/L, or molarity (mol/L), specifying the temperature at which the measurement was conducted.[12]

Analytical Quantification Methods

A. High-Performance Liquid Chromatography (HPLC-UV):

HPLC is a highly specific and accurate method for determining the concentration of the solute.[13]

• Mobile Phase: A suitable mixture of organic solvents (e.g., acetonitrile and water) that ensures good peak shape and retention of the analyte.

• Stationary Phase: A C18 column is a common choice for compounds of this nature.

• Detection: A UV detector set to the λmax of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (approximately 293 nm in diethyl ether) will provide sensitive detection.[7]

• Calibration: Prepare a series of standard solutions of the compound in the solvent of interest and inject them to create a calibration curve of peak area versus concentration.

B. UV-Vis Spectrophotometry:

This method is simpler and faster than HPLC but may be less specific if impurities that absorb at the same wavelength are present.[11]

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in the specific solvent being used.

• Calibration: Prepare a series of standard solutions and measure their absorbance to create a Beer-Lambert Law calibration curve of absorbance versus concentration.

• Measurement: Measure the absorbance of the diluted, filtered sample from the shake-flask experiment and determine its concentration from the calibration curve.

Safety and Handling

As a responsible scientist, proper safety precautions are essential when handling 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile and the associated organic solvents.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area or a fume hood, especially when handling volatile organic solvents.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[10] In case of contact, rinse thoroughly with water.[10]

• Storage: Store the compound in a tightly sealed container in a dry, well-ventilated place at room temperature.[7]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

While a comprehensive public database on the solubility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile in a wide array of organic solvents is currently lacking, this guide provides the necessary theoretical and practical tools for researchers to confidently determine this crucial physical property. By combining predictive models like Hansen Solubility Parameters with rigorous experimental methods such as the shake-flask protocol coupled with HPLC or UV-Vis analysis, scientists can generate reliable and accurate solubility data. This information is indispensable for the effective utilization of this compound in its various applications, from advanced materials to pharmaceutical research.

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The Architectural Blueprint of a Liquid Crystal Precursor: A Technical Guide to the Crystal Structure of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile and its Homologues

Preamble: Navigating the Landscape of Crystalline Precursors to Mesophasic Order

In the realm of materials science, particularly in the design and synthesis of liquid crystals, a profound understanding of the solid-state architecture is paramount. The crystalline form of a mesogenic molecule is not merely its dormant state; it is a blueprint that dictates the energetic pathways to the liquid crystalline phases. The intermolecular forces and packing motifs observed in the crystal lattice provide invaluable insights into the supramolecular self-assembly that governs the material's thermotropic behavior.

This technical guide delves into the crystal structure of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, a member of the n-alkoxy-4'-cyanobiphenyl family, which is foundational to many liquid crystal applications. It is critical to state at the outset that a definitive, publicly accessible single-crystal X-ray diffraction structure for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile is not available in the current crystallographic databases. However, the principles of homology in materials science allow for a robust and insightful analysis. The crystal structures of closely related homologues, particularly those with longer alkoxy chains, have been meticulously characterized.

Therefore, this guide will employ a comprehensive analysis of the crystal structure of a well-documented homologue, 4-cyano-4'-n-octyloxybiphenyl (8OCB) , as a model system.[1] By examining the intricate details of 8OCB's solid-state arrangement, we can extrapolate the fundamental structural characteristics that are undoubtedly shared with its butoxy counterpart. This approach allows us to construct a scientifically rigorous and predictive understanding of the target molecule's crystalline architecture.

The Cyanobiphenyl Core: A Molecular Dyad of Rigidity and Polarity

The 4-alkoxy-4'-cyanobiphenyl series is characterized by a rigid biphenyl core, which provides the necessary anisotropy for the formation of liquid crystalline phases, and two electronically distinct terminal groups: a flexible alkoxy chain and a highly polar nitrile (cyano) group. This molecular design is a classic example of balancing competing interactions to achieve desired material properties.

The biphenyl core itself is not perfectly planar in the solid state. The torsion angle between the two phenyl rings is a key conformational parameter. In the case of 8OCB, this dihedral angle is approximately 31.5°.[1] This non-planarity is a compromise between the conjugative stabilization of a planar conformation and the steric hindrance between the ortho-hydrogens of the two rings. It is highly probable that 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile adopts a similar twisted conformation.

The cyano group is a powerful director of intermolecular interactions. Its strong dipole moment and ability to act as a hydrogen bond acceptor are critical in determining the packing of the molecules in the crystal lattice.[2] These interactions persist into the liquid crystalline phases and are responsible for the formation of the characteristic anti-parallel dimers that are a hallmark of cyanobiphenyl-based liquid crystals.

A Case Study: The Crystal Structure of 4-cyano-4'-n-octyloxybiphenyl (8OCB)

The crystal structure of 8OCB provides a detailed roadmap for understanding the solid-state organization of this family of compounds. A study of its crystal structure revealed a triclinic crystal system with the space group P-1.[1]

Crystallographic Data Summary

The following table summarizes the key crystallographic parameters for 8OCB.

Parameter	Value
Chemical Formula	C₂₁H₂₅NO
Crystal System	Triclinic
Space Group	P-1
a (Å)	7.322(1)
b (Å)	12.693(3)
c (Å)	20.393(2)
α (°)	92.45(1)
β (°)	99.96(1)
γ (°)	99.35(2)
Z	2

Data sourced from a 2000 study on the structure of 8OCB.[1]

Molecular Packing and Intermolecular Interactions

In the solid state, 8OCB molecules exhibit a lamellar-type bilayer structure.[2] This layered arrangement is a direct consequence of the amphiphilic nature of the molecule, with the polar cyanobiphenyl heads and the nonpolar octyloxy tails segregating into distinct regions.

The primary intermolecular interaction governing the packing is the dipole-dipole interaction between the cyano groups of adjacent molecules. This leads to the formation of anti-parallel dimers, where the molecules are offset to maximize the electrostatic attraction and minimize repulsion. This dimerization is a key feature that influences the subsequent liquid crystalline phases.

Furthermore, weak C-H···N hydrogen bonds are observed, further stabilizing the crystal lattice. The flexible octyloxy chains are interdigitated, maximizing van der Waals interactions and contributing to the overall stability of the layered structure.

The following diagram illustrates the key intermolecular interactions that dictate the crystal packing of 8OCB, which serves as a model for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.

Caption: Antiparallel dimerization in cyanobiphenyls.

Polymorphism: The Existence of Multiple Crystalline Forms

It is noteworthy that 8OCB is known to exhibit polymorphism, meaning it can crystallize in multiple distinct crystal structures.[2] Different polymorphs can arise from variations in crystallization conditions, such as the solvent used or the rate of cooling from the melt. These different crystalline forms can have distinct physical properties, including melting points and thermodynamic stability, which in turn can influence the transitions to the liquid crystalline phases. This phenomenon underscores the importance of controlled crystallization in achieving desired material properties. It is plausible that 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile also exhibits polymorphic behavior.

Experimental Protocol: Elucidating the Crystal Structure

The determination of a crystal structure is a meticulous process that relies on single-crystal X-ray diffraction (SC-XRD). The workflow for such an analysis is outlined below.

Caption: Workflow for single-crystal X-ray diffraction.

• Crystal Growth : The first and often most challenging step is to grow a single crystal of sufficient size and quality. This is typically achieved by slow evaporation of a saturated solution, slow cooling of a melt, or vapor diffusion.

• Data Collection : The crystal is mounted on a goniometer in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays in a specific pattern determined by its crystal lattice. The intensities and positions of the diffracted beams are recorded by a detector as the crystal is rotated.

• Structure Solution : The diffraction data is used to determine the unit cell dimensions and the space group of the crystal. The initial positions of the atoms in the asymmetric unit are then determined using computational methods such as direct methods or the Patterson function.

• Structure Refinement : The initial atomic model is refined against the experimental diffraction data using a least-squares method. This process optimizes the atomic coordinates, and thermal displacement parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

• Validation : The final structure is validated using a variety of crystallographic checks to ensure its chemical and geometric sensibility. The results are typically reported in a Crystallographic Information File (CIF).

Predicted Crystal Structure of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

Based on the detailed analysis of its longer-chain homologue, 8OCB, and the established principles of structural chemistry for n-alkoxy-4'-cyanobiphenyls, we can confidently predict the key features of the crystal structure of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile:

• Molecular Conformation : The molecule will adopt a non-planar conformation with a significant dihedral angle between the two phenyl rings of the biphenyl core. The butoxy chain will likely be in a low-energy, extended conformation.

• Crystal Packing : The molecules will pack in a lamellar or bilayer arrangement, driven by the segregation of the polar cyanobiphenyl head groups and the nonpolar butoxy tails.

• Intermolecular Interactions : The dominant intermolecular interaction will be the strong dipole-dipole attraction between the cyano groups, leading to the formation of anti-parallel molecular pairs. Van der Waals forces between the interdigitated butoxy chains and the biphenyl cores will also play a significant role in stabilizing the crystal lattice.

• Polymorphism : Given that polymorphism is common in this class of compounds, it is highly likely that 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile can exist in multiple crystalline forms depending on the crystallization conditions.

Conclusion: From Solid-State Architecture to Liquid Crystalline Function

While the definitive crystal structure of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile remains to be experimentally determined and deposited in public databases, a robust and scientifically sound understanding of its solid-state architecture can be achieved through the principle of homology. The detailed analysis of the crystal structure of 4-cyano-4'-n-octyloxybiphenyl (8OCB) provides a clear and predictive model for the molecular conformation, packing motifs, and dominant intermolecular interactions that will undoubtedly characterize its butoxy counterpart.

This understanding of the crystalline precursor is not merely an academic exercise. It provides crucial insights for materials scientists and drug development professionals, enabling the rational design of new liquid crystalline materials with tailored properties and a deeper understanding of the fundamental principles of molecular self-assembly. The path from a crystalline solid to a functional liquid crystal is paved with the subtle interplay of intermolecular forces, and the crystal structure provides the essential map for navigating this complex and fascinating journey.

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A Senior Application Scientist's In-Depth Technical Guide to the Quantum Chemical Calculations of 4'-butoxy-4-biphenylcarbonitrile

This guide provides a comprehensive technical overview of the quantum chemical calculations for 4'-butoxy-4-biphenylcarbonitrile, a molecule of significant interest in materials science, particularly in the field of liquid crystals. This document is intended for researchers, scientists, and professionals in drug development and materials science who are looking to leverage computational chemistry to understand and predict the molecular properties of this and similar compounds.

Introduction: The Significance of 4'-butoxy-4-biphenylcarbonitrile and the Role of Quantum Chemistry

4'-butoxy-4-biphenylcarbonitrile belongs to the 4-alkoxy-4'-cyanobiphenyl homologous series, which are well-known for their liquid crystalline properties. These materials are fundamental components in various electro-optical devices, most notably liquid crystal displays (LCDs). The molecular structure, characterized by a rigid biphenyl core, a flexible butoxy tail, and a polar cyano group, gives rise to the delicate balance of intermolecular forces necessary for the formation of mesophases.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), have become an indispensable tool for elucidating the structure-property relationships in these materials. By solving the Schrödinger equation for a given molecule, we can accurately predict a wide range of properties, including:

• Molecular Geometry: The precise three-dimensional arrangement of atoms.

• Vibrational Frequencies: Corresponding to infrared (IR) and Raman spectra, which serve as a molecular fingerprint.

• Electronic Properties: Such as the highest occupied molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), and the molecular electrostatic potential (MEP), which are crucial for understanding chemical reactivity and intermolecular interactions.

• Non-Linear Optical (NLO) Properties: Which are vital for applications in photonics and optoelectronics.

This guide will walk you through the theoretical background, computational methodology, and expected results for the quantum chemical analysis of 4'-butoxy-4-biphenylcarbonitrile.

Part 1: Theoretical Framework and Computational Methodology

The choice of a suitable theoretical method and basis set is paramount for obtaining accurate and reliable results. For molecules of this size and nature, Density Functional Theory (DFT) offers an excellent compromise between computational cost and accuracy.

The Choice of Density Functional Theory (DFT)

DFT has revolutionized computational chemistry by reformulating the many-body electronic structure problem in terms of the electron density, a function of only three spatial coordinates, rather than the complex many-electron wavefunction.[1] The B3LYP hybrid functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, has consistently demonstrated high accuracy for a wide range of organic molecules and is a recommended choice for this system.[2][3][4]

Selecting the Appropriate Basis Set

The basis set is a set of mathematical functions used to construct the molecular orbitals. The Pople-style basis set, 6-31G(d,p), is a robust and widely used choice for initial geometry optimizations and vibrational frequency calculations of organic molecules.[2][5] For more accurate electronic property calculations, a larger basis set such as 6-311++G(d,p) is recommended, as it includes diffuse functions to better describe the electron density far from the nucleus.

Software Packages

Several software packages are capable of performing these calculations. Gaussian is a widely used and powerful program for a broad range of quantum chemical calculations.[6][7] Other packages like ORCA, GAMESS, and NWChem also offer the necessary functionalities.

Part 2: A Step-by-Step Computational Workflow

The following protocol outlines the key steps for a comprehensive quantum chemical analysis of 4'-butoxy-4-biphenylcarbonitrile.

Step 1: Molecular Structure Input and Initial Optimization

• Construct the Molecule: Build the 3D structure of 4'-butoxy-4-biphenylcarbonitrile using a molecular modeling program like GaussView, Avogadro, or ChemDraw.

• Initial Optimization: Perform an initial geometry optimization using a lower-level theory, such as a molecular mechanics force field (e.g., UFF or MMFF94), to obtain a reasonable starting geometry. This can significantly reduce the computational cost of the subsequent quantum mechanical optimization.

Step 2: Geometry Optimization

• Set up the Calculation: In your chosen quantum chemistry software, define the calculation with the following keywords (Gaussian syntax is used as an example): #p B3LYP/6-31G(d,p) Opt

• Execute the Calculation: Run the geometry optimization. The software will iteratively adjust the atomic positions to find the minimum energy conformation.

• Confirm Convergence: After the calculation is complete, verify that it has converged to a true minimum on the potential energy surface. This is typically indicated in the output file.

Step 3: Vibrational Frequency Analysis

• Set up the Calculation: Using the optimized geometry from the previous step, perform a frequency calculation. This is crucial for two reasons: to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies) and to predict the IR and Raman spectra. The Gaussian keyword is: #p B3LYP/6-31G(d,p) Freq

• Analyze the Output: The output will contain the vibrational frequencies and their corresponding IR intensities and Raman activities. These can be visualized to generate theoretical spectra. A scaling factor (typically around 0.96 for B3LYP/6-31G(d,p)) is often applied to the calculated frequencies to better match experimental data.

Step 4: Electronic Structure Analysis

• Single-Point Energy Calculation: To obtain more accurate electronic properties, perform a single-point energy calculation on the optimized geometry using a larger basis set: #p B3LYP/6-311++G(d,p)

• HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding the electronic behavior of the molecule. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and the energy of electronic transitions.[8]

• Molecular Electrostatic Potential (MEP) Map: The MEP map provides a visual representation of the charge distribution around the molecule, highlighting electrophilic (electron-poor) and nucleophilic (electron-rich) regions. This is invaluable for predicting intermolecular interactions.

Step 5: Non-Linear Optical (NLO) Property Calculation

• Set up the Calculation: NLO properties, such as the first-order hyperpolarizability (β), can be calculated using the following keyword: #p B3LYP/6-311++G(d,p) Polar

• Analyze the Output: The output will provide the components of the polarizability and hyperpolarizability tensors. The magnitude of the first hyperpolarizability is a measure of the second-order NLO response of the molecule.[9]

Part 3: Expected Results and Data Presentation

The following tables summarize the expected quantitative data from the quantum chemical calculations of 4'-butoxy-4-biphenylcarbonitrile, based on the B3LYP/6-31G(d,p) level of theory.

Table 1: Optimized Geometrical Parameters (Selected)

Parameter	Bond/Angle	Calculated Value
Bond Length	C≡N	~1.16 Å
C-C (biphenyl link)	~1.49 Å
C-O (butoxy)	~1.37 Å
Dihedral Angle	C-C-C-C (biphenyl twist)	~35-40°

Table 2: Calculated Vibrational Frequencies (Selected Modes)

Vibrational Mode	Calculated Frequency (cm⁻¹)	IR Intensity (km/mol)	Raman Activity (Å⁴/amu)
C≡N stretch	~2230	High	High
Biphenyl ring C-C stretch	~1600	Medium	High
C-O-C stretch (butoxy)	~1250	High	Medium
C-H stretch (aromatic)	~3050-3100	Medium	Medium
C-H stretch (aliphatic)	~2850-2960	High	High

Table 3: Calculated Electronic Properties

Property	Calculated Value
HOMO Energy	~ -6.5 eV
LUMO Energy	~ -1.2 eV
HOMO-LUMO Gap	~ 5.3 eV
Dipole Moment	~ 4-5 Debye

Part 4: Visualization of Computational Results

Visual representations are essential for interpreting and communicating the results of quantum chemical calculations.

Computational Workflow Diagram

Caption: A streamlined workflow for the quantum chemical analysis of 4'-butoxy-4-biphenylcarbonitrile.

HOMO-LUMO Energy Level Diagram

Caption: A representative HOMO-LUMO energy level diagram for 4'-butoxy-4-biphenylcarbonitrile.

Conclusion: The Power of Predictive Chemistry

This guide has provided a comprehensive framework for conducting and interpreting quantum chemical calculations on 4'-butoxy-4-biphenylcarbonitrile. By following the outlined methodologies, researchers can gain deep insights into the molecular properties that govern the macroscopic behavior of this important liquid crystal material. These computational approaches not only complement experimental studies but also offer a predictive platform for the rational design of novel materials with tailored properties for advanced applications.

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• Bodaghi, A., et al. (2021). Design and TDDFT Study of The Novel Structures Similar to BODIPY with Prominent Fluorescence Properties. International Journal of New Chemistry, 9(1), 36-52. [Link]

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The Advent of a Clear View: A Technical Guide to the Discovery and Enduring Legacy of Cyanobiphenyl Liquid Crystals

Foreword

In the landscape of materials science, few discoveries have so profoundly and rapidly reshaped our technological interface with the world as that of the cyanobiphenyl liquid crystals. Before their emergence, the concept of a flat-panel display was largely theoretical, hindered by the lack of materials that were both stable and possessed the requisite electro-optical properties at ambient temperatures. This guide provides an in-depth technical exploration of the journey to the discovery of cyanobiphenyls, their fundamental properties, and the scientific methodologies that established their dominance in display technology—a legacy that continues to influence modern materials research. It is intended for researchers, scientists, and professionals in drug development who appreciate the intricate interplay of molecular design, synthesis, and physical characterization that underpins technological revolution.

The Pre-Cyanobiphenyl Era: A Quest for Stability

The field of liquid crystal displays (LCDs) in the 1960s was one of promise shadowed by significant material limitations. Early display technologies, such as the dynamic scattering mode (DSM), relied on materials that were chemically unstable and required elevated operating temperatures.[1]

The most prevalent class of liquid crystals at the time were the Schiff bases, such as MBBA (4-methoxybenzylidene-4'-butylaniline). While they demonstrated the necessary electro-optical effects, their utility was severely hampered by a critical chemical flaw: the imine (-CH=N-) linkage at the core of the molecule was highly susceptible to hydrolysis.[2][3] This meant that even trace amounts of moisture could break down the liquid crystal molecules, leading to device failure and a short operational lifetime.[2] Furthermore, many of these early materials only exhibited a liquid crystal phase at temperatures well above room temperature, necessitating a constant power supply for heating, which was impractical for portable electronic devices.[1] This pressing need for stable, room-temperature liquid crystals set the stage for a targeted research effort that would ultimately lead to a breakthrough.

The Hull-Malvern Collaboration: A Strategic Synthesis

In the late 1960s and early 1970s, a concerted effort in the United Kingdom, driven by the Ministry of Defence, sought to overcome the material hurdles impeding the development of practical LCDs.[4] This initiative fostered a crucial collaboration between the Royal Radar Establishment (RRE) at Malvern and the research group of Professor George Gray at the University of Hull.[5] Gray's team was tasked with a clear objective: to design and synthesize a new class of liquid crystals that were chemically robust and possessed a stable nematic phase at room temperature.

Gray's innovative approach was to eliminate the hydrolytically unstable central linkages that plagued earlier liquid crystal molecules.[6] His design centered on the biphenyl core—two directly connected benzene rings—which offered superior chemical stability. The addition of an alkyl chain at one end and a cyano (-C≡N) group at the other was a masterstroke. The cyano group, with its large dipole moment, was predicted to induce a strong positive dielectric anisotropy, a key property for the operation of the twisted nematic (TN) field effect, a new display mode that promised lower power consumption and better contrast than DSM.[6][7]

This strategic molecular design culminated in 1972 with the successful synthesis of 4-cyano-4'-pentylbiphenyl (commonly known as 5CB) by Gray's team, including Ken Harrison and J.A. Nash.[8] The seminal paper announcing this discovery was published in Electronics Letters in 1973.[9] 5CB was the first of a new class of cyanobiphenyl liquid crystals and it exhibited a stable nematic phase over a practical temperature range that included room temperature.[8]

The Cornerstone of Modern LCDs: 4-Cyano-4'-pentylbiphenyl (5CB)

The discovery of 5CB was a watershed moment for liquid crystal technology. It possessed the ideal combination of properties that had eluded researchers for years.

Molecular Structure and its Implications

The structure of 5CB is deceptively simple, yet every component is crucial to its function.

Caption: Molecular Structure of 4-cyano-4'-pentylbiphenyl (5CB).

The elongated, rod-like shape of the molecule is essential for the formation of the nematic liquid crystal phase, where the molecules exhibit long-range orientational order. The flexible pentyl chain contributes to the material's relatively low melting point, while the rigid biphenyl core provides the necessary structural anisotropy. The terminal cyano group is the key to its electro-optical activity, creating a strong dipole moment along the long axis of the molecule.

Synthesis of 5CB: An Experimental Protocol

The synthesis of 5CB from biphenyl is a multi-step process that requires careful control of reaction conditions to ensure high purity.[10][11]

Step 1: Bromination of Biphenyl

• Objective: To introduce a bromine atom onto the biphenyl core.

• Reagents: Biphenyl, Bromine (Br₂).

• Procedure: Biphenyl is reacted with bromine in a suitable solvent. This electrophilic aromatic substitution reaction typically places the bromine atom at the 4-position of one of the phenyl rings.

Step 2: Friedel-Crafts Acylation

• Objective: To introduce a pentanoyl group.

• Reagents: 4-Bromobiphenyl, Pentanoyl chloride (C₄H₉COCl), Aluminium chloride (AlCl₃).

• Procedure: The 4-bromobiphenyl is reacted with pentanoyl chloride in the presence of a Lewis acid catalyst, such as aluminium chloride. This acylates the other phenyl ring at the 4'-position.

Step 3: Wolff-Kishner Reduction

• Objective: To reduce the ketone to an alkyl chain.

• Reagents: The product from Step 2, Hydrazine hydrate (NH₂NH₂), Potassium hydroxide (KOH).

• Procedure: The ketone is heated with hydrazine hydrate and a strong base like potassium hydroxide. This reaction reduces the carbonyl group to a methylene group, forming the pentyl chain.

Step 4: Cyanation

• Objective: To replace the bromine atom with a cyano group.

• Reagents: The product from Step 3, Copper(I) cyanide (CuCN), Dimethylformamide (DMF).

• Procedure: The bromo-substituted biphenyl is heated with copper(I) cyanide in a polar aprotic solvent like DMF. This nucleophilic substitution reaction replaces the bromine atom with a cyano group, yielding the final product, 4-cyano-4'-pentylbiphenyl (5CB).

Purification: The final product is typically purified by recrystallization or column chromatography to achieve the high purity (>99%) required for electro-optical applications.[11]

Caption: General synthetic workflow for 4-cyano-4'-pentylbiphenyl (5CB).

Characterization of a New State of Matter

The confirmation of the liquid crystalline properties of the newly synthesized cyanobiphenyls relied on a combination of established analytical techniques.

Polarized Optical Microscopy (POM)

POM is the quintessential tool for identifying liquid crystal phases.[12][13]

Experimental Protocol:

• A small sample of the cyanobiphenyl compound is placed between a clean glass slide and a coverslip.

• The sample is heated on a hot stage mounted on the microscope.

• The sample is observed between two crossed polarizers.

• Isotropic liquids appear dark (extinguished) under crossed polarizers because they do not affect the polarization of light.

• Anisotropic materials, like liquid crystals, are birefringent, meaning they have different refractive indices for light polarized in different directions.[14] This birefringence causes the light to become elliptically polarized, allowing some of it to pass through the second polarizer (the analyzer), resulting in a bright, often colorful image.

• As the sample is heated and cooled through its phase transitions, characteristic optical textures are observed for each liquid crystal phase (e.g., the threaded texture of the nematic phase).

Caption: Schematic of a Polarized Optical Microscope (POM) setup.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperatures and enthalpies of phase transitions.[5][15]

Experimental Protocol:

• A small, accurately weighed sample of the cyanobiphenyl (typically 1-5 mg) is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC furnace and heated at a constant rate (e.g., 10 °C/min).

• The DSC measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• When the sample undergoes a phase transition, there is a change in heat flow, which is detected as a peak in the DSC thermogram.

• Endothermic transitions (e.g., solid to nematic, nematic to isotropic) absorb heat, while exothermic transitions (on cooling) release heat. The temperature at the peak of the transition corresponds to the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.[16]

The Cyanobiphenyl Family: Structure-Property Relationships

The initial success of 5CB led to the synthesis and characterization of a series of n-alkyl-cyanobiphenyls (nCBs) and n-alkoxy-cyanobiphenyls (nOCBs), which allowed for the fine-tuning of properties for specific applications.

Compound	Structure	Crystal to Nematic/Smectic (°C)	Nematic to Isotropic (°C)	Birefringence (Δn at 589 nm, 20°C)	Dielectric Anisotropy (Δε at 1kHz, 20°C)
5CB	C₅H₁₁-(Ph)₂-CN	22.5	35.0	~0.18	~+11.5
6CB	C₆H₁₃-(Ph)₂-CN	14.5	29.0	~0.16	~+10.0
7CB	C₇H₁₅-(Ph)₂-CN	30.0	42.8	~0.17	~+10.5
8OCB	C₈H₁₇O-(Ph)₂-CN	54.5 (SmA)	80.0	~0.15	~+9.0

Note: Values are approximate and can vary with temperature and measurement conditions.[7][17][18]

This data reveals key structure-property relationships. For instance, as the alkyl chain length increases in the nCB series, there is an "odd-even" effect in the clearing points. Longer chains also tend to promote the formation of more ordered smectic phases, as seen with 8OCB. These different properties allowed for the creation of eutectic mixtures (like the famous E7 mixture) with broad nematic temperature ranges and optimized performance for various display applications.[19]

Beyond the Display: The Expanding Role of Cyanobiphenyls

While their impact on display technology is undeniable, the unique properties of cyanobiphenyls have made them valuable tools in a wide range of research and application areas beyond displays.[4][20][21]

• Sensors: The sensitivity of the nematic phase to external stimuli, such as temperature, electric fields, and the presence of chemical vapors, has been exploited in the development of various sensors.[22]

• Smart Windows: Polymer-dispersed liquid crystal (PDLC) films, often utilizing cyanobiphenyls, can be switched from an opaque, light-scattering state to a transparent state by applying a voltage, forming the basis of smart windows.[4]

• Anisotropic Solvents: Cyanobiphenyls serve as anisotropic solvents for aligning other molecules, such as polymers or carbon nanotubes, enabling the study of their anisotropic properties and the fabrication of ordered composite materials.[22]

• Drug Delivery: The ordered structure of liquid crystals is being explored as a medium for the controlled release of drugs.[4]

Conclusion: A Legacy of Molecular Engineering

The discovery of cyanobiphenyl liquid crystals was not a serendipitous accident but the result of a targeted, systematic approach to molecular design and synthesis. George Gray's deep understanding of structure-property relationships, coupled with the clear technological need for stable, room-temperature liquid crystals, led to a breakthrough that created a multi-billion dollar industry and fundamentally changed how we access and interact with information. The story of the cyanobiphenyls is a powerful testament to the principles of E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in scientific research. The causality behind the experimental choices was clear, and the protocols developed were self-validating through the success of the resulting materials. The cyanobiphenyls, born from a specific need, have become workhorse molecules in materials science, demonstrating that a deep understanding of the fundamentals can unlock applications far beyond the initial vision.

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Authored by a Senior Application Scientist

An In-Depth Technical Guide to 4'-Butoxy-1,1'-biphenyl-4-carbonitrile (CAS 52709-87-2)

This guide provides a comprehensive technical overview of 4'-butoxy-1,1'-biphenyl-4-carbonitrile, a molecule of significant interest in both materials science and medicinal chemistry. We will delve into its core chemical properties, provide a detailed synthesis protocol based on established methodologies, explore its applications, and outline rigorous analytical workflows for its characterization. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound.

Section 1: Compound Identity and Physicochemical Properties

4'-Butoxy-1,1'-biphenyl-4-carbonitrile, also known by the common abbreviation 4OCB, is a biphenyl derivative characterized by a butoxy group at the 4'-position and a nitrile group at the 4-position.[1] This substitution pattern imparts a unique combination of properties: the rigid biphenyl core provides structural stability, the butoxy chain enhances solubility in organic solvents, and the polar nitrile group introduces a significant dipole moment and serves as a reactive handle for further chemical modifications.[1]

Core Chemical Identifiers

Identifier	Value
CAS Number	52709-87-2
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.33 g/mol
IUPAC Name	4'​-butoxy-​[1,1'-​biphenyl]​-​4-​carbonitrile
Synonyms	4-Butoxy-4'-cyanobiphenyl, 4OCB, 4'-Butyloxy-4-biphenylcarbonitrile

Physicochemical Data

The physical properties of 4OCB are crucial for its handling, purification, and application, particularly in the field of liquid crystals.

Property	Value	Source
Appearance	White to almost white powder/crystal	[2]
Melting Point	75.0 to 79.0 °C	[2]
Boiling Point	405.5 ± 38.0 °C (Predicted)	[2]
Density	1.08 ± 0.1 g/cm³ (Predicted)	[2]
Solubility	Soluble in Toluene	[2]
Storage Temperature	Room Temperature, sealed in a dry, dark place	[2]
λmax	293 nm (in Diethyl ether)	[2]

Section 2: Synthesis of 4'-Butoxy-1,1'-biphenyl-4-carbonitrile

The most efficient and widely adopted method for synthesizing 4OCB and other unsymmetrical biaryl compounds is the Suzuki-Miyaura cross-coupling reaction.[3][4] This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an organoboron species, offering high yields and excellent functional group tolerance under relatively mild conditions.[3]

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The synthesis of 4OCB is achieved by coupling 4-bromobenzonitrile with 4-butoxyphenylboronic acid. The reaction proceeds through a well-established catalytic cycle, which is fundamental to understanding the role of each reagent.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-bromobenzonitrile.[5]

• Transmetalation: The butoxyphenyl group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.[6]

• Reductive Elimination: The two aryl groups on the palladium complex are coupled, forming the final product (4OCB) and regenerating the Pd(0) catalyst.[5]

Experimental Protocol: Synthesis of 4OCB

This protocol is a representative procedure based on established Suzuki-Miyaura methodologies.[4][7] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials:

• 4-Bromobenzonitrile

• 4-Butoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 4-bromobenzonitrile (1.0 equiv), 4-butoxyphenylboronic acid (1.2 equiv), palladium(II) acetate (2 mol%), and triphenylphosphine (4 mol%).

• Inert Atmosphere: Seal the flask and purge with an inert gas (nitrogen or argon) for 10-15 minutes. This is crucial as the Pd(0) catalyst is oxygen-sensitive.

• Solvent and Base Addition: Under a positive pressure of inert gas, add toluene (approx. 10 mL per mmol of 4-bromobenzonitrile) and a 2 M aqueous solution of potassium carbonate (2.0 equiv). The biphasic mixture allows for efficient reaction while the base activates the boronic acid.

• Reaction: Stir the mixture vigorously and heat to 80-90 °C under reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with deionized water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator. The crude product is then purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure 4'-butoxy-1,1'-biphenyl-4-carbonitrile.

Section 3: Applications of 4'-Butoxy-1,1'-biphenyl-4-carbonitrile

The unique molecular structure of 4OCB makes it a valuable compound in two distinct scientific domains: materials science, particularly liquid crystals, and as a scaffold in medicinal chemistry.

Materials Science: A Nematic Liquid Crystal

4OCB is a thermotropic liquid crystal, meaning it exhibits liquid crystalline phases as a function of temperature.[8] Specifically, it forms a nematic phase, which is characterized by long-range orientational order of the molecules, but no long-range positional order.[8] This property is fundamental to its use in liquid crystal displays (LCDs).[9]

Liquid Crystal Property	Description
Mesomorphic Range	The temperature range over which the compound exists in a liquid crystalline state. For 4OCB, this is approximately 75 °C to 82 °C.
Dielectric Anisotropy (Δε)	The difference in dielectric permittivity parallel and perpendicular to the molecular director. The large dipole of the nitrile group typically leads to a positive dielectric anisotropy in cyanobiphenyls, which is essential for switching the molecules with an electric field in LCDs.[10][11]
Optical Anisotropy (Δn)	The difference in refractive index for light polarized parallel and perpendicular to the molecular director. This property is responsible for the light-modulating effect of liquid crystals.[12]

Drug Development: A Scaffold for Multi-Target Ligands

The cyanobiphenyl scaffold is of significant interest in medicinal chemistry.[9][13] While 4OCB itself is not a therapeutic agent, its structural motif is used as a building block for designing multi-target-directed ligands (MTDLs), particularly for complex neurodegenerative diseases like Alzheimer's.[1]

Recent research has shown that derivatives of [1,1'-biphenyl]-4-carbonitrile can be designed to interact with multiple biological targets involved in the pathophysiology of Alzheimer's disease.[1] These targets include:

• Histamine H₃ Receptors (H₃R): Antagonism of H₃R can enhance the release of neurotransmitters like acetylcholine and histamine, which are important for cognitive function.

• Cholinesterases (AChE and BuChE): Inhibition of these enzymes prevents the breakdown of acetylcholine, a key strategy in current Alzheimer's treatments.

• Monoamine Oxidase B (MAO-B): Inhibition of MAO-B can reduce oxidative stress and neurodegeneration.

The biphenyl core provides a lipophilic structure that can cross the blood-brain barrier, while the alkoxy chain (like the butoxy group in 4OCB) can be modified to tune the compound's affinity and selectivity for different biological targets.[1]

Biological targets of cyanobiphenyl derivatives in Alzheimer's research.

Section 4: Analytical Workflows

Rigorous analytical characterization is essential to confirm the identity, purity, and properties of synthesized 4OCB. The following are detailed protocols for key analytical techniques.

Workflow for Synthesis and Characterization

General experimental workflow for the synthesis and analysis of 4OCB.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a standard method for assessing the purity of synthesized organic compounds.[14][15]

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase provides good retention for nonpolar compounds like 4OCB.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v). The high organic content is necessary to elute the hydrophobic analyte in a reasonable time.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 293 nm, corresponding to the λmax of 4OCB.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a stock solution of the purified 4OCB in acetonitrile (approx. 1 mg/mL).

  • Dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

  • Inject the sample and record the chromatogram.

  • Purity is calculated based on the area percentage of the main peak relative to the total area of all peaks. A purity level of >98% is typically desired.

Structural Elucidation by NMR Spectroscopy

¹H and ¹³C NMR are indispensable for confirming the molecular structure of the synthesized compound.[16]

• Instrumentation: NMR spectrometer (e.g., 400 MHz).

• Solvent: Deuterated chloroform (CDCl₃).

• ¹H NMR (Expected Signals):

  • Aromatic Region (δ 7.0-8.0 ppm): Multiple doublets corresponding to the protons on the two phenyl rings. The specific coupling patterns will confirm the 1,4- and 1,4'-substitution.

  • Butoxy Chain (δ 0.9-4.1 ppm): A triplet around 4.0 ppm (O-CH₂), a multiplet around 1.8 ppm (-CH₂-), a multiplet around 1.5 ppm (-CH₂-), and a triplet around 0.9 ppm (-CH₃). The integration of these signals should correspond to a 2:2:2:3 ratio.

• ¹³C NMR (Expected Signals):

  • Aromatic & Nitrile Region (δ 110-160 ppm): Signals for the 12 aromatic carbons and the nitrile carbon (C≡N). The carbon attached to the nitrile group will be significantly downfield.

  • Butoxy Chain (δ 13-70 ppm): Four distinct signals corresponding to the four carbons of the butoxy group.

Characterization of Liquid Crystalline Properties by Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperatures and enthalpies of phase transitions.[17][18]

• Instrumentation: Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 4OCB into an aluminum DSC pan and hermetically seal it.

• Procedure:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample from room temperature to a temperature above its expected isotropic point (e.g., 100 °C) at a controlled rate (e.g., 10 °C/min).

  • Cool the sample back to room temperature at the same rate.

  • Perform a second heating scan to observe the thermal history-independent transitions.

• Data Interpretation: The DSC thermogram will show endothermic peaks during heating corresponding to the crystal-to-nematic and nematic-to-isotropic phase transitions. The peak onset temperature is taken as the transition temperature, and the peak area corresponds to the enthalpy of the transition.

Section 5: Safety and Handling

4'-Butoxy-1,1'-biphenyl-4-carbonitrile should be handled with care, following standard laboratory safety procedures.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1]

• Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

• Storage: Store in a tightly sealed container in a cool, dry place.

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Whitepaper: A Multiscale Computational Approach to Modeling the Mesophases of 4'-butoxy-4-biphenylcarbonitrile (4OBC)

Abstract: This technical guide provides a comprehensive framework for the theoretical modeling of 4'-butoxy-4-biphenylcarbonitrile (4OBC), a prototypical calamitic liquid crystal. We detail a multiscale computational strategy, beginning with the characterization of single-molecule properties using quantum chemical calculations and extending to the simulation of bulk mesophase behavior via all-atom molecular dynamics. This document serves as a practical guide for researchers, explaining not only the procedural steps but also the underlying scientific rationale for key methodological choices. The protocols are designed to be self-validating, ensuring scientific integrity and reproducibility. By integrating high-fidelity computational methods with established theoretical principles, this work aims to bridge the gap between molecular architecture and macroscopic liquid crystalline phenomena.

Introduction: The Rationale for Modeling 4OBC

Liquid crystals (LCs) represent a unique state of matter, exhibiting a fascinating blend of the order found in crystalline solids and the fluidity of isotropic liquids.[1] The 4-cyano-4'-alkoxybiphenyl series, to which 4'-butoxy-4-biphenylcarbonitrile (4OBC) belongs, is a foundational class of materials in both fundamental research and technological applications, most notably in liquid crystal displays (LCDs).[2][3] The defining characteristic of these materials is the formation of orientationally ordered, yet positionally disordered, fluid phases (mesophases) within a specific temperature range.

The behavior of a liquid crystal is a direct consequence of its molecular architecture. For 4OBC, the rigid biphenyl core, the polar nitrile (-CN) group, and the flexible butoxy (-OC₄H₉) chain collectively dictate the anisotropic intermolecular interactions responsible for mesophase formation. While experimental techniques like Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM) can identify phase transitions, a deeper, mechanistic understanding requires a molecular-level perspective.[4][5]

Theoretical modeling provides this perspective. It allows us to probe how electronic structure influences intermolecular forces and how these forces, in turn, govern the collective self-assembly into nematic or smectic phases. This guide presents a robust, two-part computational workflow:

• Quantum Chemistry (QC): To dissect the electronic properties of a single 4OBC molecule.

• Molecular Dynamics (MD): To simulate the collective behavior of thousands of 4OBC molecules and predict bulk properties.

This integrated approach provides a powerful predictive tool for understanding existing liquid crystals and designing new materials with tailored properties.

Part 1: Single Molecule Characterization via Quantum Chemistry

Expertise: Why Start with Quantum Chemistry?

Before simulating a large ensemble of molecules, we must first understand the properties of the individual building block. The distribution of electrons in a 4OBC molecule determines its electrostatic potential, dipole moment, and polarizability—key factors that govern intermolecular interactions.[6] Density Functional Theory (DFT) is the method of choice for this task, offering an excellent balance of computational accuracy and efficiency for organic molecules of this size. By calculating these fundamental properties, we gain insight into the anisotropic forces (e.g., dipole-dipole interactions, dispersion forces) that drive the formation of the liquid crystalline state.[7]

Protocol: DFT Calculation of 4OBC Properties

This protocol outlines the steps to perform a geometry optimization and subsequent property calculation for a single 4OBC molecule using a quantum chemistry software package like Gaussian.

Step 1: Initial Structure Generation

• Action: Construct a 3D model of the 4OBC molecule. This can be done using molecular building software (e.g., Avogadro, ChemDraw) or by obtaining a SMILES string (CCCCCOc1ccc(cc1)-c2ccc(cc2)C#N) and converting it to 3D coordinates.

• Causality: An initial "guess" structure is required for the optimization algorithm to begin. While the initial bond lengths and angles may not be perfect, they must be chemically correct.

Step 2: Geometry Optimization

• Action: Perform a full geometry optimization. A common and reliable level of theory is B3LYP with the 6-31G(d) basis set. This finds the lowest energy conformation of the molecule.

• Causality: This step is critical to ensure all subsequent calculations are performed on the most stable, realistic molecular structure. The optimization algorithm systematically adjusts atomic positions to minimize the total electronic energy of the molecule.

Step 3: Frequency Calculation (Self-Validation)

• Action: On the optimized geometry, perform a frequency calculation at the same level of theory.

• Trustworthiness: This is a crucial validation step. A true energy minimum will have no imaginary vibrational frequencies. The presence of one or more imaginary frequencies indicates a saddle point, meaning the structure is not a stable minimum and the optimization must be revisited. This calculation also yields thermodynamic data like the zero-point vibrational energy.

Step 4: Single-Point Energy and Property Calculation

• Action: Using the validated minimum-energy structure, perform a final single-point energy calculation. Request the calculation of molecular properties such as Mulliken charges, dipole moment, and polarizability.

• Causality: This step provides the core electronic data for the molecule. The dipole moment is particularly important for cyanobiphenyls, as strong dipole-dipole interactions contribute significantly to their liquid crystalline behavior.

Visualization: Quantum Chemistry Workflow

Caption: Workflow for Quantum Chemical (QC) calculations on a single 4OBC molecule.

Data Presentation: Calculated Molecular Properties

The following table summarizes hypothetical but realistic quantitative data for 4OBC, calculated at the B3LYP/6-31G(d) level of theory.

Parameter	Calculated Value	Unit	Significance in LC Behavior
Total Energy	-825.1234	Hartree	Ground state electronic energy of the optimized molecule.
HOMO Energy	-6.54	eV	Related to the molecule's ability to donate electrons.
LUMO Energy	-0.98	eV	Related to the molecule's ability to accept electrons.
HOMO-LUMO Gap	5.56	eV	Indicator of chemical reactivity and electronic stability.[7]
Dipole Moment	4.85	Debye	A large dipole moment indicates strong electrostatic interactions, promoting antiparallel molecular arrangements.[8]
Anisotropic Polarizability	35.2	ų	Measures the anisotropy of the electron cloud, crucial for induced dipole (dispersion) interactions.

Part 2: Bulk Mesophase Simulation via Molecular Dynamics

Expertise: Why Use Molecular Dynamics?

While quantum chemistry describes a single molecule in isolation, liquid crystal phases are emergent, collective phenomena.[9] Molecular Dynamics (MD) simulation is the tool we use to bridge this scale. MD simulates the physical movements of a large number of atoms and molecules over time by numerically solving Newton's equations of motion. To do this for 4OBC, we need a force field—a set of parameters and potential energy functions that approximates the quantum mechanical interactions between atoms. By simulating a system of thousands of 4OBC molecules, we can observe their self-assembly into ordered phases and calculate macroscopic properties like density, order parameter, and transition temperatures.

Protocol: MD Simulation of Bulk 4OBC using GROMACS

This protocol provides a step-by-step methodology for simulating the nematic phase of 4OBC using the GROMACS software package. It assumes the availability of a validated force field (e.g., a derivative of OPLS-AA or GAFF) and the molecular properties derived from Part 1.

Step 1: System Preparation

• Action: a. Use the optimized 4OBC structure from the QC calculations as the starting point. b. Generate a force field topology for the molecule. This involves assigning atom types, charges (potentially derived from the QC Mulliken charges), and parameters for bonds, angles, and dihedrals. c. Create a simulation box and populate it with a large number of 4OBC molecules (~1000-2000 molecules) at random positions and orientations. The initial box density should be low to avoid steric clashes.

• Causality: This step defines the molecular system to be simulated. A sufficiently large number of molecules is required to minimize finite-size effects and observe bulk behavior.

Step 2: Energy Minimization

• Action: Perform an energy minimization of the entire system using the steepest descent algorithm.

• Causality: The initial random placement of molecules creates a high-energy configuration with significant steric clashes. Energy minimization relaxes these unfavorable contacts and brings the system to a local potential energy minimum, ensuring a stable starting point for the dynamics.

Step 3: NVT Equilibration

• Action: Run a short MD simulation (e.g., 1 ns) in the NVT ensemble (constant Number of particles, Volume, and Temperature). Use a thermostat (e.g., V-rescale) to bring the system to the target temperature (e.g., a temperature within the expected nematic range, slightly below the experimental clearing point of related compounds like 6OCB, which is 76°C or 349K). Apply position restraints to the heavy atoms of the molecules initially and gradually release them.

• Causality: This step allows the system to achieve thermal equilibrium. The kinetic energy of the molecules is adjusted until the system's temperature stabilizes around the desired value.

Step 4: NPT Equilibration (Self-Validation)

• Action: Run a longer MD simulation (e.g., 10-20 ns) in the NPT ensemble (constant Number of particles, Pressure, and Temperature). Use both a thermostat and a barostat (e.g., Parrinello-Rahman).

• Trustworthiness: This is a critical equilibration and validation phase. We monitor bulk properties like density and potential energy. The system is considered equilibrated when these properties plateau and fluctuate around a stable average value. This ensures the simulation box has reached the correct density for the given temperature and pressure (typically 1 atm).

Step 5: Production Run

• Action: Once the system is equilibrated, turn off the position restraints and run a long production simulation (e.g., 100-500 ns or more) in the NPT ensemble. Save the atomic coordinates (trajectory) at regular intervals (e.g., every 10 ps).

• Causality: This is the data-gathering phase of the simulation. The long timescale allows for sufficient sampling of molecular configurations to calculate meaningful thermodynamic averages and observe the dynamics of the mesophase.

Step 6: Analysis

• Action: Analyze the production trajectory to calculate key properties: a. Nematic Order Parameter (S): The primary metric for quantifying the degree of orientational order. b. Radial Distribution Functions (RDFs): To characterize the short-range positional order. c. Visual Inspection: Render snapshots of the trajectory to visually confirm the formation of an ordered phase (e.g., the nematic phase).

• Causality: The analysis connects the microscopic simulation data to macroscopic, experimentally observable properties. The value of 'S' (ranging from 0 for isotropic to ~1 for perfectly ordered) provides a quantitative measure of the liquid crystalline state, which can be compared with experimental data from techniques like NMR.

Visualization: Molecular Dynamics Workflow

Caption: Workflow for Molecular Dynamics (MD) simulation of bulk 4OBC mesophases.

Part 3: Bridging Theory and Experiment

The ultimate goal of theoretical modeling is to reproduce and explain experimental observations. The multiscale approach described here provides multiple points of contact with experimental data.

• Connecting MD to Thermodynamics: The nematic-isotropic phase transition is a first-order transition characterized by a discontinuous change in the order parameter, S. By running a series of MD simulations at different temperatures, one can identify the clearing point (TNI) as the temperature at which S abruptly drops to zero. This computationally derived TNI can be directly compared to the value measured experimentally by DSC. For 4OBC, the melting point is reported in the range of 75-79°C. Its nematic-isotropic transition would occur at a higher temperature, which can be estimated from trends in its homologues.

• Classical Theoretical Context: The results from MD simulations can be understood within the framework of classical liquid crystal theories. The Maier-Saupe theory, for instance, provides a mean-field description of the nematic phase, successfully predicting the temperature dependence of the order parameter. While MD provides a more detailed, atomistic picture, the Maier-Saupe theory offers a valuable conceptual model for the role of anisotropic attractive forces in stabilizing the nematic phase.

• Connecting QC to Spectroscopy: The vibrational frequencies calculated in the quantum chemistry step (Part 1.2, Step 3) can be used to simulate an infrared (IR) spectrum of the 4OBC molecule. This theoretical spectrum can then be compared with an experimental IR spectrum to validate the accuracy of the computational model and aid in the assignment of absorption bands to specific molecular vibrations.

Conclusion

The theoretical modeling of 4'-butoxy-4-biphenylcarbonitrile mesophases is a paradigmatic example of multiscale computational science. By seamlessly integrating quantum chemical calculations for single-molecule characterization with large-scale molecular dynamics simulations for bulk phase behavior, researchers can develop a predictive and mechanistic understanding of this important liquid crystal. This guide provides a validated, step-by-step workflow that emphasizes not just the "how" but the "why" of each computational choice. This approach ensures scientific rigor and provides a powerful complement to experimental investigation, accelerating the discovery and design of next-generation materials for advanced applications.

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• Martínez-González, J. A., et al. (2023). Atomistic Insights into Liquid Crystals of Board-Like Molecules via Molecular Dynamics Simulation. The Journal of Physical Chemistry B, 127(40), 8753-8763. [Link]

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Protocols & Analytical Methods

The Role of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- in Advanced Liquid Crystal Formulations: Application Notes and Protocols

Abstract

This technical guide provides a comprehensive overview of the applications of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, commonly known as 4-butoxy-4'-cyanobiphenyl (4OCB), in the field of liquid crystals. Designed for researchers, scientists, and professionals in materials science and drug development, this document details the synthesis, formulation, and characterization of liquid crystal mixtures incorporating this versatile mesogen. We will explore the fundamental principles behind its utility, provide step-by-step experimental protocols, and discuss its role in the development of advanced optical and sensing technologies.

Introduction: The Significance of Cyanobiphenyls in Liquid Crystal Technology

The advent of cyanobiphenyl liquid crystals, such as the well-studied 4-cyano-4'-pentylbiphenyl (5CB), revolutionized the field of liquid crystal displays (LCDs) by offering stable nematic phases at ambient temperatures.[1][2] These materials are characterized by a rigid biphenyl core, which contributes to their rod-like molecular shape, and a terminal cyano group that imparts a strong dipole moment. This molecular architecture is fundamental to their anisotropic properties and their responsiveness to external electric fields, which is the cornerstone of their application in display technology.

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (4OCB) is a key member of the alkoxy-substituted cyanobiphenyl family. The presence of the butoxy (-OC₄H₉) chain at the 4'-position significantly influences the mesomorphic and electro-optical properties of the molecule, such as its melting point and clearing point (the temperature at which it transitions from the nematic to the isotropic liquid phase). By carefully selecting the alkyl or alkoxy chain length, researchers can fine-tune the properties of liquid crystal mixtures for specific applications.

This guide will delve into the practical aspects of working with 4OCB, from its chemical synthesis to its incorporation into functional liquid crystal devices. We will also touch upon its emerging applications in the realm of biosensing, a field of growing interest for drug development professionals.[1][2]

Physicochemical Properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

A thorough understanding of the physical and chemical properties of 4OCB is essential for its effective application.

Property	Value
Chemical Name	[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-
Synonyms	4-Butoxy-4'-cyanobiphenyl, 4OCB
CAS Number	52709-87-2
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.33 g/mol
Appearance	White crystalline solid
Melting Point	75.0 to 79.0 °C

Synthesis of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

The synthesis of 4OCB can be achieved through a multi-step process, a representative route being the Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction is widely used in the synthesis of biaryl compounds, which form the core of many liquid crystal molecules.

Protocol 1: Synthesis via Suzuki-Miyaura Coupling

This protocol outlines the synthesis of 4OCB from 4-bromobenzonitrile and 4-butoxyphenylboronic acid.

Materials:

• 4-bromobenzonitrile

• 4-butoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-bromobenzonitrile (1.0 eq), 4-butoxyphenylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Solvent and Base Addition: Add toluene to the flask, followed by a 2M aqueous solution of potassium carbonate (2.0 eq).

• Reaction Execution: Stir the mixture vigorously and heat to reflux (approximately 80-90°C) for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it with deionized water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthetic workflow for [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.

Formulation of Liquid Crystal Mixtures

Pure liquid crystal compounds are seldom used in practical applications. Instead, eutectic mixtures of several liquid crystal compounds are formulated to achieve a broad operating temperature range and optimize electro-optical properties. 4OCB is a common component in such mixtures, often blended with other cyanobiphenyls and other classes of liquid crystals. A well-known example of a commercial liquid crystal mixture is E7, which is a blend of four different cyanobiphenyls.[3]

Protocol 2: Preparation of a Nematic Liquid Crystal Mixture

This protocol describes the preparation of a representative nematic liquid crystal mixture containing [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.

Materials:

• [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (4OCB)

• 4-Cyano-4'-pentylbiphenyl (5CB)

• 4-Cyano-4'-heptylbiphenyl (7CB)

• 4-Cyano-4''-pentyl-p-terphenyl (5CT)

• Small glass vial with a screw cap

• Heating block or hot plate

• Vortex mixer

Procedure:

• Weighing: Accurately weigh the desired amounts of each liquid crystal component into a clean, dry glass vial. For a representative mixture, a composition similar to E7 can be targeted, with a portion of the components replaced by 4OCB to study its effect. For example, a mixture could be formulated with 51% 5CB, 25% 7CB, 16% 4OCB, and 8% 5CT by weight.

• Mixing: Securely cap the vial and heat it to a temperature above the clearing point of all components (e.g., 70-80°C) to ensure they are in their isotropic liquid state.

• Homogenization: While heating, gently agitate the mixture using a vortex mixer until a homogenous, clear solution is obtained.

• Cooling: Slowly cool the mixture to room temperature. The resulting mixture should exhibit a stable nematic phase over a broad temperature range.

Fabrication of a Liquid Crystal Test Cell

To characterize the electro-optical properties of a liquid crystal mixture, it is necessary to fabricate a test cell. A twisted nematic (TN) cell is a common configuration.

Protocol 3: Fabrication of a Twisted Nematic (TN) Liquid Crystal Cell

Materials:

• Indium tin oxide (ITO) coated glass substrates

• Polyvinyl alcohol (PVA) solution (2-3% in water)

• Spinner

• Hot plate

• Soft, lint-free cloth

• UV-curable adhesive containing spacer beads (e.g., 5 µm)

• UV lamp

• Liquid crystal mixture

• Vacuum chamber

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates with a sequence of solvents (e.g., acetone, isopropanol, deionized water) in an ultrasonic bath.

• Alignment Layer Deposition: Spin-coat a thin layer of PVA solution onto the conductive side of the ITO substrates.

• Baking: Bake the PVA-coated substrates on a hot plate at approximately 100-120°C for 10-15 minutes to remove the solvent.

• Rubbing: Gently rub the dried PVA layer in a single direction with a soft, lint-free cloth. This process creates microgrooves that will align the liquid crystal molecules. The rubbing directions of the two substrates should be perpendicular to each other for a 90° twisted nematic cell.

• Cell Assembly: Apply the UV-curable adhesive containing spacer beads to the perimeter of one of the substrates. Place the second substrate on top, with the rubbed surfaces facing each other and the rubbing directions at 90° to each other.

• Curing: Expose the assembled cell to UV light to cure the adhesive.

• Filling: Place the empty cell in a vacuum chamber and evacuate the air. Introduce the liquid crystal mixture to the edge of the cell, and then slowly release the vacuum to fill the cell by capillary action.

• Sealing: Once filled, seal the filling port with a UV-curable sealant.

Experimental setup for electro-optical measurements.

Applications in Biosensing

The high sensitivity of liquid crystals to surface interactions has led to their exploration as signal transducers in biosensors. The orientation of liquid crystal molecules at an interface can be disrupted by the binding of biomolecules, leading to a detectable optical response. Cyanobiphenyls, including 4OCB, are often used in these applications due to their well-defined properties and ability to form stable interfaces with aqueous solutions. [1][2]For drug development professionals, this opens up possibilities for label-free detection of proteins, nucleic acids, and other targets of interest.

Safety and Handling

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- and related cyanobiphenyl compounds should be handled with care in a well-ventilated laboratory, preferably in a fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Inhalation: Avoid inhaling dust or vapors.

• Skin Contact: Avoid contact with skin. In case of contact, wash thoroughly with soap and water.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

• Disposal: Dispose of chemical waste in accordance with local regulations.

Conclusion

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is a valuable mesogen for the formulation of advanced liquid crystal materials. Its specific molecular structure allows for the fine-tuning of the physical and electro-optical properties of liquid crystal mixtures, making it a key component in the development of high-performance displays and other optical devices. The protocols detailed in this guide provide a practical framework for the synthesis, formulation, and characterization of 4OCB-containing liquid crystals. Furthermore, the emerging applications of cyanobiphenyls in biosensing highlight their potential for future innovations in diagnostics and drug development.

References

• Lagerwall, J. P. F. (2023). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research. Liquid Crystals, 50(13-15), 1881-1896. Retrieved from [Link]

• Lagerwall, J. P. F. (2023). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research. National Institutes of Health. Retrieved from [Link]

• Beilstein Journals. (n.d.). A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups. Retrieved from [Link]

• MRSEC Education Group. (n.d.). Preparation of a Liquid Crystal Pixel. Retrieved from [Link]

• Utsumi, Y., Kamei, T., Naito, R., & Saito, K. (2007). Measurement Methods of Nematic Liquid Crystal Response Time. Molecular Crystals and Liquid Crystals, 475, 339-350. Retrieved from [Link]

• Utsumi, Y., Kamei, T., Naito, R., & Saito, K. (2005). Measurement Methods of Nematic Liquid Crystal Response Time. ResearchGate. Retrieved from [Link]

• R Discovery. (n.d.). Cyanobiphenyl Liquid Crystals Research Articles. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular structures and composition of E7 liquid crystal. Retrieved from [Link]

• Optics InfoBase. (2014). Spectral method for fast measurement of twisted nematic liquid crystal cell parameters. Applied Optics, 53(23), 5230-5237. Retrieved from [Link]

• Katz, D. A. (n.d.). Preparation of a Liquid Crystal Pixel. Chymist.com. Retrieved from [Link]

• Moreno, I., Garcia-Marquez, J., & Otón, J. (2014). Spectral method for fast measurement of twisted nematic liquid crystal cell parameters. Applied Optics, 53(23), 5230-5237. Retrieved from [Link]

• ResearchGate. (2014). Biosensor utilizing a liquid crystal/water interface functionalized with poly(4-cyanobiphenyl-4 '-oxyundecylacrylate-b-((2-dimethyl amino) ethyl methacrylate)). Retrieved from [Link]

• Mrukiewicz, M., Kowiorski, K., Perkowski, P., Mazur, R., & Djas, M. (2019). Threshold voltage decrease in a thermotropic nematic liquid crystal doped with graphene oxide flakes. Beilstein Journal of Nanotechnology, 10, 71–78. Retrieved from [Link]

• Jo, H. J., Choi, E.-H., & Kim, S. H. (2021). Cyanobiphenyl- and Cyanoterphenyl-Based Liquid Crystal Dimers (CBnCT): The Enantiotropic Twist-Bend Nematic Phase. Molecules, 26(11), 3321. Retrieved from [Link]

• Rzoska, S. J., Drozd-Rzoska, A., & Starzonek, S. (2009). Glassy dynamics of liquid crystalline 4(')-n-pentyl-4-cyanobiphenyl in the isotropic and supercooled nematic phases. The Journal of Chemical Physics, 130(23), 234905. Retrieved from [Link]

• Urbach, W., Hervet, H., & Rondelez, F. (1983). Thermal conductivity of the nematic liquid crystal 4- n -pentyl-4'-cyanobiphenyl. Molecular Crystals and Liquid Crystals, 91(3-4), 267-276. Retrieved from [Link]

• Drozd-Rzoska, A., Rzoska, S. J., & Starzonek, S. (2013). Distortion-sensitive insight into the pretransitional behavior of 4-n-octyloxy-4'-cyanobiphenyl (8OCB). The Journal of Chemical Physics, 138(23), 234904. Retrieved from [Link]

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Application Note: Formulation and Characterization of Nematic Liquid Crystal Displays Using 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

Abstract

This document provides a comprehensive guide to the formulation, fabrication, and characterization of nematic liquid crystal displays (LCDs) utilizing 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. Cyanobiphenyl derivatives are a cornerstone of modern display technology due to their favorable dielectric and optical anisotropy.[1][2] This application note details the physicochemical properties of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, provides a step-by-step protocol for creating a stable, room-temperature nematic mixture, and outlines the fabrication and electro-optical characterization of a twisted nematic (TN) liquid crystal cell. The causality behind experimental choices is emphasized to provide a deeper understanding of the structure-property relationships that govern display performance.

Introduction: The Role of Cyanobiphenyls in Display Technology

Liquid crystals (LCs) represent a unique state of matter that exhibits properties of both conventional liquids and solid crystals.[3] In display applications, the nematic phase is of paramount importance, characterized by long-range orientational order of its rod-like molecules. This orientational order can be manipulated by an external electric field, allowing liquid crystals to function as light valves—the fundamental principle behind LCDs.[4][5]

The 4-cyano-4'-alkyl/alkoxybiphenyls are a class of liquid crystals renowned for their chemical stability, high positive dielectric anisotropy, and suitable birefringence, making them ideal components for display mixtures.[1][6] 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (also known as 4-Butoxy-4'-cyanobiphenyl) is a key member of this family. Its molecular structure, featuring a rigid biphenyl core, a polar nitrile group (-C≡N), and a flexible butoxy chain (-OC₄H₉), imparts the specific mesomorphic and electrical properties required for electro-optical switching.[7]

However, single-component liquid crystal systems rarely possess the broad operational temperature range and optimized performance characteristics required for commercial devices.[8] Therefore, formulating mixtures is a critical step. By combining 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile with other nematic hosts, we can precisely tune key parameters such as the clearing point (nematic-to-isotropic transition temperature), viscosity, and threshold voltage to meet the demands of specific applications.[9][10]

Physicochemical Properties of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

A thorough understanding of the base component's properties is essential for successful mixture formulation. The key characteristics of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile are summarized below.

Property	Value	Source
Chemical Name	4'-butoxy-[1,1'-biphenyl]-4-carbonitrile	[11][12]
Synonyms	4-Butoxy-4'-cyanobiphenyl; 4OCB	[7][12]
CAS Number	52709-87-2	[11][12][13]
Molecular Formula	C₁₇H₁₇NO	[11][12]
Molecular Weight	251.32 g/mol	[11][12]
Appearance	White powder to crystal	[11]
Melting Point	75.0 to 79.0 °C	[7][11]
Boiling Point	405.5 ± 38.0 °C (Predicted)	[11]
Density	1.08 ± 0.1 g/cm³ (Predicted)	[11]
Solubility	Soluble in Toluene	[11]

Note: The melting point indicates a transition from a solid crystal to a liquid crystal phase, not an isotropic liquid. The compound exhibits a nematic phase over a specific temperature range before reaching its clearing point.

Protocol 1: Formulation of a Eutectic Nematic Mixture

Objective: To create a multi-component liquid crystal mixture with a stable nematic phase at room temperature and a clearing point suitable for device operation.

Rationale: A single compound like 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile has a high melting point, making it solid at room temperature. By mixing it with other cyanobiphenyls, such as the well-characterized 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB), we can create a eutectic mixture that significantly depresses the freezing point, yielding a liquid phase at ambient temperatures. This is a standard industry practice to broaden the operational range of the device.[1][8]

Materials:

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (4OCB)

• 4'-pentyl-[1,1'-biphenyl]-4-carbonitrile (5CB) (or a commercial nematic host mixture like E7)

• Small glass vials with PTFE-lined caps

• Precision balance (± 0.01 mg)

• Hot plate with magnetic stirring capability

• Small magnetic stir bar

• Ultrasonic bath

Procedure:

• Weighing Components: Using a precision balance, accurately weigh the desired amounts of 4OCB and the nematic host (e.g., 5CB) into a clean, dry glass vial. For this protocol, we will formulate a mixture of 30% 4OCB and 70% 5CB by weight . This ratio is chosen as an illustrative example to achieve a broad nematic range.

• Initial Mixing: Add a small magnetic stir bar to the vial and cap it securely.

• Heating to Isotropic Phase: Place the vial on a hot plate and heat the mixture to a temperature approximately 5-10 °C above the expected clearing point of the mixture (e.g., start at 85 °C). This critical step ensures that all components transition to the isotropic liquid state, where they can mix homogeneously at the molecular level.[14][15]

• Homogenization: While heating, stir the mixture gently for 30-60 minutes. The solution should become completely clear and transparent, indicating a single isotropic phase.

• Degassing: Carefully transfer the vial to an ultrasonic bath preheated to a similar temperature. Sonicate for 15-20 minutes. This step is crucial for removing any dissolved gas bubbles which could cause defects during cell filling.[14]

• Controlled Cooling: Turn off the hot plate and stirrer and allow the mixture to cool slowly to room temperature. Slow cooling prevents phase separation and ensures a stable, uniform nematic phase.

• Storage: Store the formulated mixture in the sealed vial, protected from UV light, to prevent degradation.

Protocol 2: Fabrication of a Twisted Nematic (TN) LCD Cell

Objective: To construct a functional TN-LCD cell using the formulated liquid crystal mixture.

Rationale: The TN cell is the most common and fundamental LCD architecture.[16][17] It relies on forcing the nematic liquid crystal director to adopt a 90° helical twist between two treated substrates. This twisted structure guides the polarization of light. Applying a voltage unwinds the helix, changing the light transmission and creating the display's ON/OFF states.[4][18]

Materials & Equipment:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide (PI) alignment solution (e.g., SE-2170, Nissan Chemical)

• Solvent for PI (e.g., N-Methyl-2-pyrrolidone, NMP)

• UV-curable sealant containing spacer beads (e.g., 5 µm diameter)

• The formulated liquid crystal mixture from Protocol 1

• Substrate cleaning solutions (Acetone, Isopropanol, Deionized water)

• Spin coater

• Hot plate

• Rubbing machine with velvet cloth

• UV light source

• Vacuum chamber

Workflow for TN-LCD Cell Fabrication

Caption: Workflow for fabricating a twisted nematic LCD cell.

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequentially sonicating them in acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrates with a nitrogen gun and bake on a hot plate at 110 °C for 10 minutes to remove any residual moisture.

• Alignment Layer Deposition: Use a spin coater to deposit a thin, uniform layer of polyimide on the ITO side of each substrate. A typical spin recipe is 500 rpm for 10 seconds (spread) followed by 3000 rpm for 40 seconds (thin).

• Curing: Cure the polyimide layer by soft-baking on a hot plate at ~80 °C for 10 minutes, followed by hard-baking in an oven at ~180-200 °C for 1 hour. This process polymerizes the polyimide and removes the solvent.

• Rubbing: Create microscopic grooves in the polyimide surface using a rubbing machine fitted with a velvet cloth. Pass each substrate under the rotating rubbing roller once. The rubbing direction defines the preferred alignment direction for the liquid crystal molecules. This step is critical for achieving a uniform, defect-free alignment.[19]

• Cell Assembly:

  • Dispense a line of UV-curable sealant containing spacer beads onto the perimeter of one substrate, leaving a small gap for filling. The spacers precisely define the cell gap (thickness of the LC layer).

  • Place the second substrate on top of the first, with the polyimide-coated sides facing each other. Crucially, the rubbing direction of the top substrate must be oriented at 90° with respect to the bottom one.[18]

  • Gently press the substrates together and expose the sealant to a UV lamp to cure and permanently bond the cell.

• Liquid Crystal Filling:

  • Place the empty cell and a small drop of the formulated LC mixture in a vacuum chamber.

  • Evacuate the chamber. This removes air from inside the cell.

  • Bring the filling port of the cell into contact with the LC droplet.

  • Slowly vent the chamber. The atmospheric pressure will push the liquid crystal into the cell via capillary action.[15]

• Sealing: Once filled, clean any excess LC from the exterior and seal the filling port with a small amount of UV-curable epoxy.

Principle of Operation: TN Cell

Caption: Molecular alignment and light path in a TN-LCD cell.

Protocol 3: Characterization of LC Mixture and Cell

Objective: To measure the key physical and electro-optical properties of the formulated mixture and fabricated cell.

Rationale: Device performance is dictated by the physical properties of the liquid crystal. Measuring the clearing point defines the operational temperature range. Viscosity and elastic constants determine the response time (switching speed).[3][9] The electro-optical response curve reveals the threshold and operating voltages.[20]

Clearing Point (Tₙᵢ) Determination

• Apparatus: Polarizing Optical Microscope (POM) equipped with a hot stage and temperature controller.

• Procedure:

  • Place a small drop of the LC mixture onto a clean microscope slide and cover with a coverslip.

  • Position the slide on the hot stage of the POM.

  • Observe the sample through crossed polarizers. You should see the characteristic birefringent texture of the nematic phase.

  • Heat the sample at a controlled rate (e.g., 2 °C/min).

  • The clearing point is the temperature at which the birefringent texture completely disappears, and the field of view becomes dark (isotropic).[14] This transition is typically very sharp. For higher precision, Differential Scanning Calorimetry (DSC) can also be used, where the phase transition is observed as an endothermic peak.[21]

Electro-Optical Response Measurement

• Apparatus: He-Ne laser (or LED), the fabricated TN cell, function generator, photodetector, and oscilloscope.

• Procedure:

  • Mount the TN cell between two crossed polarizers, oriented such that maximum light is transmitted in the OFF state.

  • Direct the laser beam through the setup into the photodetector.

  • Connect the cell's ITO electrodes to the function generator, applying a square wave AC signal (e.g., 1 kHz) to prevent ion migration.

  • Connect the photodetector output to the oscilloscope to measure the transmitted light intensity.

  • Voltage-Transmittance (V-T) Curve: Slowly increase the applied voltage from 0 V. Record the transmitted light intensity at each voltage step. Plotting normalized transmittance versus voltage gives the V-T curve. The threshold voltage (Vth) is often defined as the voltage required to reduce transmittance to 90% of its maximum.

  • Response Time: Apply a square wave voltage that switches between 0 V and a saturation voltage (e.g., 5V).

    • Rise Time (τ_on): The time taken for the transmittance to fall from 90% to 10% when the voltage is turned ON.[22]

    • Fall Time (τ_off): The time taken for the transmittance to rise from 10% to 90% when the voltage is turned OFF.[22]

Characterization Setup Diagram

Caption: Schematic of the electro-optical characterization setup.

Expected Results & Data Summary

The following table summarizes the expected properties for the formulated 30:70 (4OCB:5CB) mixture. These values are illustrative and will depend on the precise composition and purity of the starting materials.

Parameter	Expected Value	Significance
Phase	Nematic	Required for electro-optical switching.
Nematic Range	~ -5 °C to 45 °C	A wide operating temperature range is crucial for practical applications.
Clearing Point (Tₙᵢ)	~ 45 °C	Defines the upper limit of the operating temperature.
Viscosity (Rotational, γ₁)	Low to Moderate	Lower viscosity leads to faster response times.[3][9]
Dielectric Anisotropy (Δε)	Positive (e.g., > +5)	A large positive Δε results in a low threshold voltage.
Threshold Voltage (Vth)	~ 1.5 - 2.0 V	Low voltage operation reduces power consumption.[23][24]
Response Time (τ_on + τ_off)	< 30 ms	Fast response times are necessary to avoid motion blur in video displays.[9]

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• Viscosity of Lyotropic Nematic Calamitic Liquid Crystals. ResearchGate. [Link]

• The Characteristics of Liquid Crystal Materials for TFT LCD Screens. Royal Display. [Link]

• [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-. NIST WebBook. [Link]

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Application Note &amp; Protocol: Electro-Optical Characterization of 4'-butoxy-4-biphenylcarbonitrile (4OBCB)

Abstract: This document provides a comprehensive guide to the experimental setup and protocols for measuring the key electro-optical properties of the nematic liquid crystal 4'-butoxy-4-biphenylcarbonitrile (4OBCB). This guide is intended for researchers, scientists, and professionals in materials science and drug development. It details the methodologies for determining thermal phase transitions, dielectric anisotropy, refractive indices, optical birefringence, and electro-optic switching times. The protocols are designed to be self-validating, with explanations of the scientific principles behind the experimental choices to ensure technical accuracy and reproducibility.

Introduction: The Significance of 4OBCB

4'-butoxy-4-biphenylcarbonitrile (4OBCB) is a member of the 4-n-alkoxy-4'-cyanobiphenyl (nOCB) homologous series, a class of liquid crystals renowned for their significant electro-optical effects.[1] These materials are foundational components in a vast array of technologies, most notably liquid crystal displays (LCDs), but also in advanced applications such as spatial light modulators, tunable filters, and optical switches.[2] The performance of these devices is directly governed by the fundamental electro-optical parameters of the constituent liquid crystal material.

The defining characteristic of liquid crystals is their intermediate state of matter, the mesophase, which exhibits properties of both crystalline solids (orientational order) and isotropic liquids (fluidity).[3] In the nematic phase, the elongated molecules of 4OBCB possess long-range orientational order, aligning, on average, along a common direction known as the director.[2] This molecular anisotropy gives rise to anisotropic material properties, such as dielectric permittivity and refractive index, which can be manipulated by an external electric field. A thorough characterization of these properties is therefore essential for the design and optimization of any electro-optical device.

This application note provides a detailed framework for the systematic characterization of 4OBCB, beginning with the determination of its critical phase transition temperatures.

Preliminary Characterization: Thermal Phase Transitions

The electro-optical properties of a liquid crystal are intrinsically linked to its thermodynamic phase. Therefore, the first step in characterization is to accurately determine the transition temperatures, particularly the melting point (crystal to nematic transition) and the clearing point (nematic to isotropic transition). These temperatures define the operational range for subsequent electro-optical measurements.

Expected Phase Transitions for 4OBCB

Based on available data, 4'-butoxy-4-biphenylcarbonitrile has a melting point in the range of 75.0 to 79.0 °C.[4] The nematic to isotropic phase transition temperature will define the upper limit of the nematic range. For comparison, the related compound 4'-octyloxy-4-biphenylcarbonitrile (8OCB) exhibits a crystalline to smectic A transition at 52.86 °C, a smectic A to nematic transition at 66.65 °C, and a nematic to isotropic transition at 79.10 °C.[1]

Table 1: Reported and Expected Phase Transition Temperatures for 4OBCB

Transition	Expected Temperature Range (°C)
Crystal to Nematic (Melting Point)	75.0 - 79.0[4]
Nematic to Isotropic (Clearing Point)	To be determined experimentally

Experimental Protocols

2.2.1. Differential Scanning Calorimetry (DSC)

• Objective: To precisely measure the temperatures and enthalpy changes of phase transitions.

• Methodology:

  • Accurately weigh 2-5 mg of 4OBCB into a hermetic aluminum DSC pan.

  • Seal the pan and place it in the DSC sample holder. An empty, sealed pan is used as a reference.

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature well above the expected clearing point.

  • Cool the sample at the same rate to a temperature below the expected crystallization point.

  • Perform a second heating scan to observe the thermal history-independent transitions.

  • The peak of the endothermic and exothermic events corresponds to the transition temperatures. The integrated area of the peaks provides the enthalpy of the transition.

2.2.2. Polarized Optical Microscopy (POM) with a Hot Stage

• Objective: To visually observe the phase transitions through changes in optical texture.

• Methodology:

  • Place a small amount of 4OBCB on a clean glass microscope slide and cover with a coverslip.

  • Position the slide on a calibrated hot stage mounted on a polarizing microscope.

  • Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) while observing through crossed polarizers.

  • The transition from the crystalline solid to the nematic phase is marked by the appearance of a fluid, birefringent texture.

  • The nematic to isotropic transition (clearing point) is identified by the disappearance of all birefringence, resulting in a dark field of view.

  • Record the temperatures at which these textural changes occur.

Measurement of Dielectric Anisotropy (Δε)

Dielectric anisotropy is a critical parameter that dictates the response of a nematic liquid crystal to an electric field. It is defined as the difference between the dielectric permittivity parallel (ε||) and perpendicular (ε⊥) to the molecular director. A positive Δε indicates that the molecules will align parallel to an applied electric field.

Causality Behind the Experimental Choices

To measure ε|| and ε⊥, two distinct molecular alignments relative to the probing electric field are required: planar and homeotropic.

• Planar Alignment: The liquid crystal director is aligned parallel to the substrate surfaces. This is achieved by coating the substrates with a polyimide layer and unidirectionally rubbing it. When an electric field is applied perpendicular to the substrates, it is perpendicular to the director, allowing for the measurement of ε⊥.

• Homeotropic Alignment: The director is aligned perpendicular to the substrate surfaces. This is typically achieved using specific alignment agents like long-chain alkyl silanes. In this configuration, the applied electric field is parallel to the director, enabling the measurement of ε||.

Experimental Setup

Protocol for Dielectric Anisotropy Measurement

• Cell Preparation:

  • Fabricate two types of liquid crystal cells using indium tin oxide (ITO) coated glass substrates with a precisely defined cell gap (typically 5-10 µm).

  • For ε⊥ measurement, prepare a planar alignment cell by spin-coating a polyimide alignment layer on the ITO surfaces, baking, and then rubbing unidirectionally.

  • For ε|| measurement, prepare a homeotropic alignment cell by treating the ITO surfaces with a homeotropic alignment agent.

• Cell Filling:

  • Fill the prepared cells with 4OBCB in its isotropic phase (above the clearing point) via capillary action to ensure a defect-free alignment upon cooling into the nematic phase.

• Measurement:

  • Mount the filled cell in a temperature-controlled test fixture connected to an impedance analyzer.

  • Set the desired temperature within the nematic range of 4OBCB.

  • Apply a low-amplitude AC voltage (typically < 1 Vrms to avoid director reorientation) at a standard frequency (e.g., 1 kHz).

  • Measure the capacitance of the planar (C⊥) and homeotropic (C||) cells.

• Calculation:

  • Calculate the dielectric permittivities using the formula: ε = (C * d) / (ε0 * A), where C is the measured capacitance, d is the cell gap, ε0 is the permittivity of free space, and A is the area of the ITO electrode.

  • The dielectric anisotropy is then calculated as: Δε = ε|| - ε⊥.

Table 2: Data Template for Dielectric Anisotropy of 4OBCB

| Temperature (°C) | C|| (pF) | ε|| | C⊥ (pF) | ε⊥ | Δε | | :--- | :--- | :--- | :--- | :--- | :--- | | TNematic 1 | | | | | | | TNematic 2 | | | | | | | TNematic 3 | | | | | |

Measurement of Refractive Indices and Birefringence (Δn)

Birefringence, the difference between the extraordinary (ne) and ordinary (no) refractive indices (Δn = ne - no), is a measure of a material's optical anisotropy. It is a key parameter for devices that modulate the phase or polarization of light.

Principle of Measurement

The refractive indices of an anisotropic material like a liquid crystal can be measured using a multi-wavelength Abbe refractometer. The principle relies on the measurement of the critical angle of total internal reflection at the interface between the refractometer's high-index prism and the liquid crystal sample. By using a polarizing filter, the refractive indices corresponding to light polarized parallel (ne) and perpendicular (no) to the liquid crystal director can be determined.

Experimental Setup and Protocol

• Sample Preparation: A planar-aligned liquid crystal cell is required. The rubbing direction of the alignment layer defines the orientation of the optic axis.

• Refractometer Setup:

  • Use an Abbe refractometer equipped with a temperature-controlled prism and a light source providing monochromatic light (e.g., a sodium lamp at 589 nm).

  • Place a polarizing filter in the light path.

• Measurement of no:

  • Apply a small drop of 4OBCB onto the prism of the refractometer.

  • Orient the polarizer such that the light is polarized perpendicular to the rubbing direction of the alignment layer in the conceptual planar cell.

  • Adjust the refractometer to observe the boundary between the light and dark fields and record the reading for no.

• Measurement of ne:

  • Rotate the polarizer by 90° so that the light is polarized parallel to the rubbing direction.

  • Record the reading for ne.

• Calculation of Birefringence:

  • Calculate the birefringence as Δn = ne - no.

  • Repeat the measurements at various temperatures within the nematic range.

Table 3: Data Template for Refractive Indices and Birefringence of 4OBCB (at λ = 589 nm)

Temperature (°C)	no	ne	Δn
TNematic 1
TNematic 2
TNematic 3

Measurement of Electro-Optic Switching Times

The switching speed of a liquid crystal is a critical performance metric for display and optical shutter applications. The turn-on (rise) and turn-off (decay) times are measured to characterize the dynamic response of the material to an applied electric field.

Rationale for the Experimental Design

The measurement involves placing a planar-aligned liquid crystal cell between two crossed polarizers. The rubbing direction is set at 45° to the transmission axes of the polarizers to achieve maximum light modulation. A voltage pulse is applied to the cell, and the change in transmitted light intensity is monitored with a photodetector. The rise time is the time taken for the transmission to change from 10% to 90% of its maximum upon voltage application, while the decay time is the time for the transmission to fall from 90% to 10% after the voltage is removed.

Experimental Workflow

Protocol for Switching Time Measurement

• Setup Assembly:

  • Mount a planar-aligned 4OBCB cell in a temperature-controlled holder.

  • Position the cell between two crossed polarizers on an optical bench.

  • Align a stable light source (e.g., a He-Ne laser) to pass through the setup.

  • Place a photodetector after the second polarizer to measure the transmitted light intensity.

  • Connect the photodetector output to an oscilloscope.

• Signal Application:

  • Connect a function generator to the ITO electrodes of the liquid crystal cell.

  • Set the function generator to produce a square wave voltage pulse of a specific amplitude (e.g., 5-10 V) and frequency (e.g., 100 Hz).

• Data Acquisition:

  • Trigger the oscilloscope with the signal from the function generator.

  • Apply the voltage pulse and observe the change in the photodetector signal on the oscilloscope.

  • Measure the rise time (τon) and decay time (τoff) from the oscilloscope trace.

  • Repeat the measurement at different temperatures and driving voltages.

Table 4: Data Template for Switching Times of 4OBCB

Temperature (°C)	Driving Voltage (V)	Rise Time (τon) (ms)	Decay Time (τoff) (ms)
TNematic 1	5
TNematic 1	10
TNematic 2	5
TNematic 2	10

Conclusion

The protocols detailed in this application note provide a robust framework for the comprehensive electro-optical characterization of 4'-butoxy-4-biphenylcarbonitrile. By systematically measuring the phase transition temperatures, dielectric anisotropy, refractive indices, birefringence, and switching times, researchers can obtain the critical data necessary for the development and optimization of liquid crystal-based devices. The emphasis on the underlying principles of each measurement technique is intended to empower users to adapt and troubleshoot these protocols for their specific research and development needs.

References

• Wikipedia. (n.d.). Liquid crystal. Retrieved from [Link]

• Paterson, D. A., et al. (2016). Understanding the twist-bend nematic phase: the characterisation of 1-(4-cyanobiphenyl-4′-yl)-6-(4-cyanobiphenyl-4′-yloxy)hexane (CB6OCB).
• Singh, S. (2000). Phase transitions in liquid crystals. Physics Reports, 324(2-3), 107-269.
• Dhara, S. (2009). Enhancement of Freedericksz's threshold voltage of nematic liquid crystals in thin cells. Journal of Physics and Chemistry of Solids, 70(2), 336-339.
• Scholarly Commons @CWRU. (1994). Vanishing Freedericksz Transition Threshold Voltage in a Chiral Nematic Liquid Crystal. Applied Physics Letters, 64(13), 1643-1645.
• MDPI. (2020). Fréedericksz Transitions in 6CB Based Ferronematics—Effect of Magnetic Nanoparticles Size and Concentration.
• ResearchGate. (2010). (Color online) Threshold voltage of the Freedericksz transition and... Physical Review E, 81(1), 011704.

• CORE. (n.d.). Freedericksz transition threshold in nematic liquid crystal filled with ferroelectric nano-particles. Retrieved from [Link]

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• 2012books.lardbucket.org. (n.d.). 11.8 Liquid Crystals. Retrieved from [Link]

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• MDPI. (2019). Measurement of the Quadratic Electro-Optic Coefficient of KTN Crystal with an Electro-Optic Modulation System in the Presence of Polar Nano-Regions. Crystals, 9(10), 515.

• ch 7-Electrooptics. (2007). Retrieved from [Link]

• ResearchGate. (2010). Splay-bend elasticity of a nematic liquid crystal with T-shaped molecules. Physical Review E, 82(5), 050701.

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Application Notes and Protocols: [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- as a Precursor for Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth exploration of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, a biphenyl derivative with significant potential as a precursor in pharmaceutical synthesis. While its rigid biphenyl core and reactive nitrile functionality are characteristic of intermediates used in the synthesis of angiotensin II receptor blockers (ARBs), commonly known as 'sartans', its 4'-butoxy group necessitates a strategic synthetic approach. This document outlines a proposed synthetic pathway for the preparation of Losartan, a widely used antihypertensive drug, starting from this specific precursor. The narrative emphasizes the causality behind experimental choices, providing detailed, step-by-step protocols for key transformations, including a proposed ether cleavage and triflation, followed by a well-established tetrazole formation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage advanced biphenyl intermediates in pharmaceutical manufacturing.

Introduction: The Strategic Importance of Biphenyl Scaffolds in 'Sartan' Synthesis

The biphenyl moiety is a privileged scaffold in medicinal chemistry, forming the core structure of the highly successful 'sartan' class of antihypertensive drugs.[1] These drugs, including Losartan, Valsartan, and Candesartan, function by blocking the angiotensin II type 1 (AT1) receptor, a key component in the renin-angiotensin system that regulates blood pressure.[2] The synthesis of these complex molecules often relies on a convergent approach, where a functionalized biphenyl core is coupled with a specific heterocyclic moiety.

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (herein referred to as 4-BCB) presents an interesting starting point for the synthesis of such pharmaceuticals. Its structure contains two key features: the biphenyl core and a nitrile group, which can be converted to the bioisosteric tetrazole ring present in many sartans.[3] However, the inert butoxy group at the 4'-position does not provide a direct handle for the common alkylation strategies used in sartan synthesis, which typically employ a 4'-(bromomethyl)biphenyl intermediate.[3][4]

This document proposes a scientifically sound, multi-step synthetic route to functionalize the 4'-position of 4-BCB, enabling its use as a precursor for the synthesis of Losartan. The proposed pathway involves initial ether cleavage to unmask a reactive hydroxyl group, followed by conversion to a triflate, a highly effective leaving group for subsequent cross-coupling reactions. The final key step involves the conversion of the nitrile to a tetrazole ring. While this proposed route for the initial steps is based on established chemical principles, the latter stages of the synthesis are grounded in well-documented procedures for sartan synthesis.

Physicochemical Properties of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

Property	Value
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.32 g/mol
CAS Number	52709-87-2
Appearance	White to off-white crystalline solid
Solubility	Soluble in organic solvents such as THF, DMF, and CH₂Cl₂

Proposed Synthetic Pathway: From 4-BCB to Losartan

The following section details a proposed synthetic route to convert 4-BCB into Losartan. This pathway is designed to overcome the challenge of the inert butoxy group by transforming it into a reactive functional group suitable for coupling with the imidazole portion of the Losartan molecule.

Figure 1: Proposed synthetic workflow for the conversion of 4-BCB to Losartan.

Step 1 (Proposed): Cleavage of the Butyl Ether

Causality: The primary challenge in utilizing 4-BCB is the inert nature of the butoxy group. To introduce a reactive handle for further transformations, the C-O ether bond must be cleaved to yield the corresponding phenol. Boron trihalides, such as boron tribromide (BBr₃) or boron trichloride (BCl₃), are highly effective reagents for the cleavage of aryl alkyl ethers under relatively mild conditions.[5] The mechanism involves the formation of a Lewis acid-base adduct between the ether oxygen and the boron trihalide, followed by nucleophilic attack of the halide on the alkyl group.

Protocol 2.1: Synthesis of 4'-Hydroxy-[1,1']-biphenyl-4-carbonitrile

• Materials:

  • [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (1.0 eq)

  • Boron tribromide (BBr₃) (1.2 eq, 1.0 M solution in CH₂Cl₂)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Methanol

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the BBr₃ solution dropwise to the stirred reaction mixture.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture back to 0 °C and cautiously quench by the slow addition of methanol.

  • Wash the mixture with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

Step 2 (Proposed): Conversion of Phenol to Triflate

Causality: The hydroxyl group of the phenol intermediate is a poor leaving group for direct nucleophilic substitution. To facilitate a subsequent cross-coupling reaction, it is advantageous to convert it into an excellent leaving group. The trifluoromethanesulfonyl (triflate, OTf) group is one of the most effective leaving groups in organic chemistry, making aryl triflates highly reactive substrates for palladium-catalyzed cross-coupling reactions.[6][7] The triflation is typically achieved by reacting the phenol with triflic anhydride (Tf₂O) in the presence of a non-nucleophilic base like pyridine.[6]

Protocol 2.2: Synthesis of 4'-Triflyloxy-[1,1']-biphenyl-4-carbonitrile

• Materials:

  • 4'-Hydroxy-[1,1']-biphenyl-4-carbonitrile (1.0 eq)

  • Triflic anhydride (Tf₂O) (1.1 eq)

  • Pyridine (1.2 eq)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • 1 M Hydrochloric acid (HCl)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 4'-Hydroxy-[1,1']-biphenyl-4-carbonitrile in anhydrous CH₂Cl₂ under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Add pyridine to the stirred solution.

  • Add triflic anhydride dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC indicates complete consumption of the starting material.

  • Quench the reaction with water.

  • Wash the organic layer sequentially with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude aryl triflate, which can be purified by column chromatography.

Step 3 (Proposed Adaptation): Suzuki Coupling

Causality: With the highly reactive triflate in place, the biphenyl core can be coupled with the imidazole moiety of Losartan. While the traditional Losartan synthesis involves alkylation of the imidazole ring with a bromomethylbiphenyl derivative, a Suzuki coupling provides a robust alternative for this proposed pathway.[8] This palladium-catalyzed reaction will couple the aryl triflate with a boronic acid derivative of the imidazole portion of Losartan.

Figure 2: Generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 2.3: Synthesis of the Losartan Precursor (Nitrile)

• Materials:

  • 4'-Triflyloxy-[1,1']-biphenyl-4-carbonitrile (1.0 eq)

  • 2-Butyl-4-chloro-1H-imidazole-5-carbaldehyde boronic acid (This is a specialized, non-commercial reagent that would need to be synthesized for this proposed route) (1.2 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

  • Triphenylphosphine (PPh₃) (0.1 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Toluene/Water (4:1 mixture, degassed)

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask, combine 4'-Triflyloxy-[1,1']-biphenyl-4-carbonitrile, the imidazole boronic acid derivative, Pd(OAc)₂, PPh₃, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed toluene/water solvent mixture.

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours, monitoring by TLC or HPLC.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the nitrile precursor to Losartan.

Step 4 (Established): Tetrazole Formation

Causality: The final key step in the synthesis of many sartans is the conversion of the cyano group into a 5-substituted 1H-tetrazole ring. This transformation is typically achieved via a [3+2] cycloaddition reaction with an azide source.[3] The use of sodium azide in the presence of a Lewis acid catalyst, such as zinc chloride, provides a safer and more efficient alternative to hazardous organotin azides.[3]

Protocol 2.4: Synthesis of Losartan

• Materials:

  • Losartan Precursor (Nitrile) from Step 3 (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • Zinc chloride (ZnCl₂) (1.2 eq)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • 1 M Hydrochloric acid (HCl)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of the nitrile precursor in DMF, add sodium azide and zinc chloride.

  • Heat the reaction mixture to 120-130 °C and stir for 24-48 hours. Monitor the reaction's progress by HPLC.

  • Cool the reaction mixture to room temperature and pour it into a mixture of ethyl acetate and water.

  • Acidify the aqueous layer to pH 3-4 with 1 M HCl.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

  • The crude Losartan can be purified by recrystallization.

Data Summary and Key Considerations

The successful implementation of this synthetic pathway requires careful control of reaction conditions and rigorous purification at each step. The following table provides a summary of expected outcomes and critical parameters for each transformation.

Step	Transformation	Key Reagents	Typical Solvent	Temp. (°C)	Expected Yield (%)	Key Considerations
1	Ether Cleavage	BBr₃ or BCl₃	CH₂Cl₂	0 to RT	70-85	Anhydrous conditions are crucial. Quenching must be performed carefully at low temperatures.
2	Triflation	Tf₂O, Pyridine	CH₂Cl₂	0 to RT	85-95	Triflic anhydride is moisture-sensitive. The reaction is typically fast.
3	Suzuki Coupling	Pd(OAc)₂, PPh₃, K₂CO₃	Toluene/H₂O	80-100	60-80	Thorough degassing of the solvent is essential to prevent catalyst deactivation. The imidazole boronic acid is a specialized reagent.
4	Tetrazole Formation	NaN₃, ZnCl₂	DMF	120-130	75-90	Sodium azide is toxic and should be handled with care. The reaction requires high temperatures and extended reaction times.

Concluding Remarks

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is a viable, albeit challenging, precursor for the synthesis of pharmaceutical compounds like Losartan. The inertness of the butoxy group necessitates a strategic functionalization approach, as outlined in the proposed synthetic pathway. By employing a sequence of ether cleavage and triflation, a reactive intermediate can be generated, which can then be integrated into established synthetic routes for sartans. The protocols provided herein offer a detailed framework for researchers to explore the utility of this and similar advanced biphenyl intermediates. Each step, from the proposed functionalization to the well-documented tetrazole formation, is grounded in established chemical principles, ensuring a high degree of trustworthiness and applicability in a research and development setting.

References

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Application Notes and Protocols for the Synthesis of 4'-butoxy-4-biphenylcarbonitrile via Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Suzuki-Miyaura Coupling in Biphenyl Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction between an organoboron compound and an organohalide has become an indispensable tool in both academic and industrial laboratories.[2] Its significance is particularly pronounced in the synthesis of substituted biphenyls, a structural motif prevalent in pharmaceuticals, liquid crystals, and advanced materials.[3][4]

This guide provides a comprehensive overview and detailed protocol for the synthesis of 4'-butoxy-4-biphenylcarbonitrile, a molecule of interest for its potential applications stemming from its liquid crystalline and electronic properties. We will delve into the mechanistic underpinnings of the Suzuki coupling, outline the synthesis of the requisite starting materials, and provide a step-by-step experimental procedure for the target molecule, complete with troubleshooting advice to ensure a high rate of success.

The Catalytic Heart: Unraveling the Suzuki-Miyaura Reaction Mechanism

The efficacy of the Suzuki-Miyaura coupling lies in its elegant and well-understood catalytic cycle. The reaction is typically catalyzed by a palladium(0) complex and proceeds through three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[5]

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of the aryl halide (in our case, 4-butoxy-1-bromobenzene) to a coordinatively unsaturated palladium(0) species. This step, often rate-determining, forms a new arylpalladium(II) complex.[1]

• Transmetalation: In this crucial step, the organic moiety from the organoboron reagent (4-cyanophenylboronic acid) is transferred to the palladium(II) center. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[1]

• Reductive Elimination: The final step involves the reductive elimination of the two organic groups from the palladium(II) complex, forming the desired biphenyl product and regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[5]

The interplay of these steps is visualized in the catalytic cycle diagram below.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Precursor Synthesis: Preparing the Building Blocks

A successful Suzuki coupling hinges on the quality and availability of the starting materials. Below are the protocols for synthesizing the two key precursors for 4'-butoxy-4-biphenylcarbonitrile.

Synthesis of 4-butoxy-1-bromobenzene

This precursor is synthesized via a Williamson ether synthesis, a classic and reliable method for forming ethers.[6][7]

Reaction Scheme:

4-Bromophenol + 1-Bromobutane --(Base)--> 4-butoxy-1-bromobenzene

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromophenol (1.0 eq.), potassium carbonate (K₂CO₃, 2.0 eq.), and a suitable solvent such as acetonitrile or acetone (10-15 mL per gram of 4-bromophenol).[8]

• Stir the suspension at room temperature for 15 minutes.

• Add 1-bromobutane (1.2 eq.) to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with the solvent used for the reaction.

• Combine the filtrates and concentrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent like ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain pure 4-butoxy-1-bromobenzene.

Synthesis of 4-Cyanophenylboronic Acid

This crucial organoboron reagent can be prepared from 4-bromobenzonitrile.

Experimental Protocol:

A detailed procedure for the synthesis of 4-cyanophenylboronic acid can be found in the literature. A common method involves the reaction of 4-bromobenzonitrile with an organolithium reagent followed by quenching with a borate ester and subsequent hydrolysis.

Detailed Application Protocol: Synthesis of 4'-butoxy-4-biphenylcarbonitrile

This section provides a detailed, step-by-step protocol for the Suzuki-Miyaura coupling of 4-butoxy-1-bromobenzene with 4-cyanophenylboronic acid.

Reaction Components and Considerations

The success of the Suzuki coupling is highly dependent on the judicious choice of reaction parameters. The following table summarizes key components and their roles.

Component	Example(s)	Role & Considerations
Aryl Halide	4-butoxy-1-bromobenzene	The reactivity order is generally I > Br > Cl. Aryl bromides offer a good balance of reactivity and stability.
Organoboron Reagent	4-Cyanophenylboronic Acid	Boronic acids are commonly used, though boronate esters (e.g., pinacol esters) can offer enhanced stability.[2]
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/Ligand	Tetrakis(triphenylphosphine)palladium(0) is a common choice. In situ generation from a Pd(II) source like palladium(II) acetate and a phosphine ligand is also effective.[9][10]
Ligand	Triphenylphosphine (PPh₃)	Ligands stabilize the palladium center and influence catalytic activity. Electron-rich and bulky phosphine ligands can be beneficial for less reactive aryl halides.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base is essential for the transmetalation step. Carbonates and phosphates are commonly used. The choice of base can significantly impact the reaction outcome.[11]
Solvent	Toluene/Water, Dioxane/Water, DMF/Water	A mixture of an organic solvent and water is often employed to dissolve both the organic reactants and the inorganic base.

Step-by-Step Experimental Protocol

Reaction Scheme:

4-butoxy-1-bromobenzene + 4-Cyanophenylboronic Acid --(Pd Catalyst, Base)--> 4'-butoxy-4-biphenylcarbonitrile

Materials:

• 4-butoxy-1-bromobenzene (1.0 eq.)

• 4-Cyanophenylboronic Acid (1.2 eq.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq.)

• Potassium Carbonate (K₂CO₃) (2.0 eq.)

• Toluene

• Ethanol

• Water (degassed)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and reflux condenser, add 4-butoxy-1-bromobenzene (1.0 mmol, 1.0 equiv.), 4-cyanophenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).[9]

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.[9]

• Solvent Addition: Add a degassed solvent mixture, such as toluene:ethanol:water (e.g., in a 4:1:1 ratio, 10 mL), via syringe.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).[9]

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously. Monitor the reaction's progress by TLC. The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.[9]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to obtain the pure 4'-butoxy-4-biphenylcarbonitrile.[10]

Troubleshooting Guide

Even with a well-defined protocol, challenges can arise. The following table provides guidance on common issues and their solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	- Inactive catalyst- Poor quality of reagents (e.g., decomposed boronic acid)- Insufficiently inert atmosphere- Inappropriate base or solvent	- Use a fresh batch of catalyst.- Use freshly prepared or properly stored boronic acid.- Ensure thorough degassing of solvents and maintain a positive inert gas pressure.- Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems.
Homocoupling of Boronic Acid	- Presence of oxygen leading to Pd(II) species that promote homocoupling.- High reaction temperature.	- Rigorously exclude oxygen from the reaction mixture.- Consider using a Pd(0) precatalyst.- Optimize the reaction temperature; sometimes a lower temperature is beneficial.
Protodeboronation (Loss of Boronic Acid Group)	- Presence of excess water or protic solvents.- High temperatures and prolonged reaction times.	- Use anhydrous solvents if possible, or minimize the amount of water.- Use a more stable boronate ester (e.g., pinacol ester).- Optimize reaction time to avoid prolonged heating after completion.
Incomplete Reaction	- Insufficient catalyst loading.- Steric hindrance in substrates.- Low reaction temperature.	- Increase the catalyst loading slightly (e.g., to 5 mol%).- For sterically hindered substrates, a more active catalyst system (e.g., with a more electron-rich ligand) may be required.- Increase the reaction temperature cautiously.

References

• Edubirdie. (n.d.). Williamson Ether Synthesis Lab 3. Retrieved from [Link]

• Google Patents. (n.d.). CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst.

• Organic Syntheses. (n.d.). SYNTHESIS OF UNSYMMETRICAL BIARYLS USING A MODIFIED SUZUKI CROSS-COUPLING: 4-BIPHENYLCARBOXALDEHYDE. Retrieved from [Link]

• YouTube. (2024, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura cross-coupling of aryl bromide and aryl boronic acids.... Retrieved from [Link]

• Unknown Source. (n.d.). Experiment 06 Williamson Ether Synthesis.

• ACS Publications. (2017, November 21). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2014, March 17). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Suzuki-Miyaura coupling reaction to synthesize biphenyl.... Retrieved from [Link]

• ScienceDirect. (n.d.). Applied Suzuki cross-coupling reaction for syntheses of biologically active compounds. Retrieved from [Link]

• PubMed Central. (2022, January 4). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-BROMOPHENOL. Retrieved from [Link]

• Google Patents. (n.d.). CN106187715A - A kind of synthetic method of 4 butoxy phenol.

• PubMed. (n.d.). The mechanism of formation of o-bromophenol from bromobenzene. Retrieved from [Link]

• MDPI. (2022, November 1). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. Retrieved from [Link]

• Google Patents. (n.d.). EP2323966A1 - Process for the preparation of 4-bromophenyl derivatives.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Advanced Materials Synthesis with 4-Cyanophenylboronic Acid. Retrieved from [Link]

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• 10. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]

Application Note: High-Purity Isolation of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile from a crude synthetic mixture. Leveraging fundamental chromatographic principles, this guide details a robust methodology using silica gel column chromatography. The protocol is designed to efficiently separate the target molecule from common impurities associated with its likely synthesis via Suzuki-Miyaura cross-coupling. Detailed procedures for Thin-Layer Chromatography (TLC) method development, column packing, sample loading, gradient elution, and post-purification analysis are provided to ensure the isolation of the final compound with high purity.

Introduction: The Rationale Behind the Purification Strategy

4'-butoxy-[1,1'-biphenyl]-4-carbonitrile is a biphenyl derivative, a structural motif of significant interest in materials science and medicinal chemistry. The purity of such compounds is paramount for accurate downstream applications and biological testing. The most common synthetic route to unsymmetrical biaryls like our target compound is the Suzuki-Miyaura cross-coupling reaction.[1][2][3] This palladium-catalyzed reaction typically couples an aryl halide with an arylboronic acid.[4]

A plausible synthesis for 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile would involve the coupling of 4-bromobenzonitrile with 4-butoxyphenylboronic acid.[5][6] Understanding this synthetic pathway is critical as it dictates the spectrum of potential impurities that must be removed.

Anticipated Impurities:

• Starting Materials: Unreacted 4-bromobenzonitrile and 4-butoxyphenylboronic acid.

• Homo-coupled Byproducts: Formation of 4,4'-dicyanobiphenyl and 4,4'-dibutoxybiphenyl.

• Catalyst Residues: Residual palladium catalyst and ligands (e.g., phosphine oxides).

The purification strategy herein is designed to resolve the target compound from these impurities based on differences in polarity. Column chromatography using silica gel, a polar stationary phase, is the method of choice for this type of separation on a laboratory scale.[7][8]

Pre-Purification Analysis: Thin-Layer Chromatography (TLC)

Before proceeding to column chromatography, it is essential to develop an appropriate solvent system using TLC. This allows for a rapid assessment of the separation and helps define the elution conditions for the column.[9] The goal is to find a solvent system where the target compound has a Retention Factor (Rf) of approximately 0.3-0.5, which generally provides optimal separation in column chromatography.

TLC Protocol

• Plate Preparation: Use commercially available silica gel 60 F254 TLC plates.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the crude mixture, along with standards of the starting materials if available, onto the baseline of the TLC plate.

• Eluent Selection: A mixture of a non-polar solvent (Hexanes or Heptane) and a moderately polar solvent (Ethyl Acetate) is a standard choice for compounds of this nature.[1][10]

• Development: Place the spotted TLC plate in a developing chamber containing the chosen eluent. A starting eluent of Hexanes:Ethyl Acetate (9:1 v/v) is recommended.

• Visualization: After the solvent front has reached near the top of the plate, remove it and visualize the spots under a UV lamp at 254 nm.[9]

Interpreting the TLC Plate

The polarity of the compounds dictates their mobility on the silica plate. The least polar compounds will travel furthest up the plate (higher Rf), while the most polar compounds will remain closer to the baseline (lower Rf).

Compound Type	Expected Polarity	Expected Rf Value
Homo-coupled Biphenyls	Low	High
4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (Product)	Medium	~0.3-0.4
4-bromobenzonitrile (Starting Material)	Medium-High	Lower than product
4-butoxyphenylboronic acid (Starting Material)	High	Very Low (near baseline)

This table provides estimated Rf values in a Hexanes:Ethyl Acetate (9:1) system. The actual values may vary and the solvent system should be optimized to achieve the target Rf for the product.

Column Chromatography Protocol

This protocol is designed for the purification of approximately 1 gram of crude material. The column dimensions and solvent volumes should be scaled accordingly for different quantities.

Materials and Equipment

• Glass chromatography column (approx. 40-50 mm diameter)

• Silica gel (230-400 mesh)[8]

• Hexanes (reagent grade)

• Ethyl acetate (reagent grade)

• Sand (washed)

• Cotton or glass wool

• Collection tubes/flasks

• TLC plates and chamber for fraction analysis

Step-by-Step Purification Procedure

• Column Preparation:

  • Insert a small plug of cotton or glass wool at the bottom of the column.[7]

  • Add a layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel (approx. 50-70 g for 1 g of crude material) in the initial eluting solvent (Hexanes:Ethyl Acetate, 95:5 v/v).[11]

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.[12]

  • Add another layer of sand (approx. 1 cm) on top of the packed silica gel.

  • Wash the column with 2-3 column volumes of the initial eluting solvent, ensuring the solvent level never drops below the top of the sand layer.

• Sample Loading:

  • Dissolve the crude product (~1 g) in a minimal amount of dichloromethane or the eluting solvent.

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel (~2-3 g) via rotary evaporation of a solution.

  • Carefully add the sample solution or the dry-loaded silica gel to the top of the column.

  • Drain the solvent until the sample is loaded onto the sand layer, then carefully add the fresh eluting solvent.

• Elution and Fraction Collection:

  • Begin eluting the column with the initial solvent mixture (Hexanes:Ethyl Acetate, 95:5 v/v) .

  • Collect fractions (e.g., 20-25 mL per fraction) sequentially.

  • Gradually increase the polarity of the eluent to a final concentration of Hexanes:Ethyl Acetate (85:15 v/v) to elute the more polar components. This gradient approach ensures a good separation between the less polar byproducts and the target compound, and then efficiently elutes the target compound.

  • Monitor the elution process by analyzing the collected fractions using TLC. Spot every few fractions on a TLC plate to track the separation.

  Caption: Gradient elution strategy for the purification.

• Post-Purification:

  • Identify the fractions containing the pure product by TLC analysis.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile as a solid.

Purity Confirmation and Characterization

After purification, it is crucial to confirm the purity and identity of the isolated compound.

• TLC Analysis: A single spot on a TLC plate developed in an appropriate solvent system indicates a high degree of purity.

• Melting Point: The purified compound is expected to be a white to off-white solid. Literature values for the melting point are in the range of 75.0 to 79.0 °C.[13] A sharp melting point within this range is indicative of high purity.

• Spectroscopic Analysis:

  • NMR Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The spectra should be clean and free of peaks corresponding to impurities.

  • Mass Spectrometry: The mass spectrum should show the correct molecular ion peak for C₁₇H₁₇NO (Molecular Weight: 251.32 g/mol ).[14]

Caption: Overall workflow for the purification and analysis.

Safety Precautions

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile: May cause skin, eye, and respiratory irritation.[1]

• Solvents: Hexanes, ethyl acetate, and dichloromethane are flammable and should be handled in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate gloves when handling chemicals.

• Silica Gel: Fine silica dust can be harmful if inhaled. Handle silica gel in a fume hood or wear a dust mask.

Conclusion

The protocol described in this application note provides a reliable and systematic approach to the purification of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. By understanding the potential impurities from the synthetic route and employing a systematic approach to chromatography, researchers can consistently obtain this compound with a high degree of purity, suitable for demanding downstream applications.

References

• Advion, Inc. (n.d.). SUZUKI REACTION MONITORING Using Compact Mass Spectrometry with TLC Interface. Application Note.
• San Diego Mesa College. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
• University of Colorado Boulder. (n.d.). Column chromatography.
• BenchChem. (2025). Application Note: Suzuki Coupling Protocol for the Synthesis of Biphenyl Derivatives using 1-Bromo-4-(trans-4- ethylcyclohexyl)benzene.
• NIST. (2025). [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-. NIST Chemistry WebBook.
• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography.
• ChemicalBook. (n.d.). 52709-87-2(4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Product Description.
• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure.
• Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 80(8), 359-371.
• International Journal of Pharmaceutical Development & Technology. (n.d.). Flash Chromatographic System.
• Sahoo, A. K., Oda, T., Nakao, Y., & Hiyama, T. (n.d.). Supporting Information for Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. Wiley-VCH.
• SupremeScience. (2018, December 3). Top 6 Steps to Run The PERFECT Column Chromatography [Video]. YouTube.
• ResearchGate. (n.d.). The Suzuki–Miyaura cross-couplings of 4-bromoanisole and 4-bromobenzonitrile with phenylboronic acid promoted by Pd-bpydc-Ln catalysts (1–3).
• ResearchGate. (n.d.). Suzuki-Miyaura cross-coupling of 4-bromoanisole with phenylboronic acid....
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• JoVE. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• University of California, Los Angeles. (n.d.). Thin Layer Chromatography (TLC).
• The Royal Society of Chemistry. (2012). Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water.

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• 11. orgsyn.org [orgsyn.org]
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• 14. [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- [webbook.nist.gov]

Application Note: High-Purity Synthesis of 4'-Butoxy-4-biphenylcarbonitrile via Optimized Recrystallization

Abstract & Introduction

4'-Butoxy-4-biphenylcarbonitrile is a calamitic (rod-shaped) liquid crystal, a class of materials pivotal to the advancement of electro-optic devices, most notably Liquid Crystal Displays (LCDs).[1] The performance of such devices is critically dependent on the purity of the liquid crystalline material. Impurities can disrupt the molecular ordering (nematic or smectic phases), alter phase transition temperatures, and degrade electrical properties, leading to diminished contrast ratios, slower switching times, and device failure.[2] The cyanobiphenyl moiety, in particular, is renowned for its role in creating stable liquid crystal phases due to its rigid core and strong dipole moment from the cyano group.[3]

This application note provides a comprehensive, field-proven protocol for the purification of 4'-butoxy-4-biphenylcarbonitrile to a high degree of purity using the technique of recrystallization. We will delve into the mechanistic principles behind solvent selection and the crystallization process, offering a step-by-step methodology designed for reproducibility and scalability. This guide is intended for researchers in materials science, organic synthesis, and drug development who require a reliable method for obtaining pristine crystalline solids.

The Principle of Recrystallization: A Self-Validating Purification System

Recrystallization is a powerful purification technique for solid organic compounds based on their differential solubility in a given solvent or solvent system at varying temperatures.[4][5][6] The foundational principle is that most solids are more soluble in a hot solvent than in a cold one.[7]

The process can be understood through the following logical sequence:

• Dissolution: The impure solid ("crude product") is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[4] Soluble impurities are also dissolved in this step.

• Impurity Removal (Optional): If insoluble impurities are present, they are removed by hot filtration. Colored impurities can be removed by treating the solution with activated carbon.[8][9]

• Crystallization: The hot, saturated solution is allowed to cool slowly and without disturbance. As the temperature decreases, the solubility of the desired compound drops, and the solution becomes supersaturated. This drives the formation of a crystal lattice.[7][10]

• Exclusion of Impurities: The slow growth of the crystal lattice is a highly selective process. Molecules of the desired compound preferentially deposit onto the growing crystal surface, while impurity molecules, which do not fit well into the lattice, remain in the cooled solvent (the "mother liquor").

• Isolation: The purified crystals are then separated from the mother liquor, which contains the dissolved impurities, via vacuum filtration.[5]

The success of this technique relies on the careful selection of the solvent and precise control over the cooling rate. A slow cooling process is paramount for the formation of large, pure crystals, whereas rapid cooling ("shock cooling") can cause the compound to precipitate out of solution along with impurities.[7]

Physicochemical Properties & Solvent Selection Rationale

A summary of the key properties for 4'-Butoxy-4-biphenylcarbonitrile is presented below.

Property	Value	Source
Molecular Formula	C₁₇H₁₇NO	[11][12]
Molecular Weight	251.33 g/mol	[12]
Appearance	White Crystalline Solid	N/A
Melting Point	75.0 - 79.0 °C	[11]
Solubility	Soluble in Toluene	[11]

Choosing the Optimal Solvent: The selection of an appropriate solvent is the most critical step in designing a successful recrystallization protocol.[9] The ideal solvent should exhibit the following characteristics:

• High Temperature Coefficient: The compound should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., room temperature or 0-4 °C).[4][5] This ensures maximum recovery of the purified product.

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[9]

• Chemical Inertness: The solvent must not react with the compound being purified.[9]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the final crystals during the drying phase.[9]

For 4'-butoxy-4-biphenylcarbonitrile, an aromatic compound with moderate polarity, several solvents are viable candidates.

• Primary Recommendation: Ethanol (95%)

  • Rationale: The hydroxyl group of ethanol provides polarity to dissolve the polar nitrile group, while the ethyl chain interacts favorably with the nonpolar biphenyl and butoxy groups. It has a good temperature coefficient for many aromatic compounds and is easily evaporated.

• Secondary Recommendation: Toluene/Hexane Solvent System

  • Rationale: Toluene is a known good solvent for this compound.[11] However, the compound's solubility might be too high at room temperature for efficient recovery. By using toluene as the primary solvent to dissolve the compound and then adding hexane (an "anti-solvent" in which the compound is poorly soluble), we can carefully control the point of saturation and induce crystallization. This is a form of anti-solvent recrystallization.[10]

Detailed Experimental Protocol

This protocol assumes a starting quantity of approximately 5 grams of crude 4'-butoxy-4-biphenylcarbonitrile. Adjust solvent volumes accordingly for different scales.

4.1 Materials and Equipment

• Crude 4'-butoxy-4-biphenylcarbonitrile

• Ethanol (95% or absolute)

• Deionized Water

• Activated Carbon (decolorizing grade, if needed)

• Erlenmeyer flasks (50 mL and 125 mL)

• Hot plate with magnetic stirring

• Stemless funnel and fluted filter paper

• Büchner funnel and filter flask (appropriately sized)

• Vacuum source

• Spatulas, watch glass, boiling chips

4.2 Step-by-Step Procedure

• Dissolution:

  • Place 5.0 g of the crude solid into a 125 mL Erlenmeyer flask with a magnetic stir bar and a few boiling chips.

  • Add approximately 20 mL of 95% ethanol to the flask.

  • Gently heat the mixture on a hot plate with stirring. Bring the solvent to a slow boil.

  • Continue adding ethanol in small portions (1-2 mL at a time) until all the solid has just dissolved. Causality: Using the minimum amount of hot solvent is crucial for maximizing the yield, as any excess solvent will retain some of the desired product in solution upon cooling.[4] Avoid adding a large excess of solvent.[7]

• Decolorization (Conditional Step):

  • If the resulting solution is colored (and the pure compound is known to be white), remove the flask from the heat source to let it cool slightly.

  • Add a spatula-tip amount (approx. 100-200 mg) of activated carbon to the solution. Causality: Adding carbon to a boiling solution will cause it to boil over violently. The activated carbon has a high surface area that adsorbs large, colored impurity molecules.[8]

  • Re-heat the solution to boiling for 2-3 minutes with continued stirring.

• Hot Gravity Filtration (Conditional Step):

  • This step is necessary if there are insoluble impurities or if activated carbon was used.

  • Place a stemless funnel with fluted filter paper into the neck of a clean 50 mL Erlenmeyer flask.

  • Heat the receiving flask on the hot plate to ensure the filtrate remains hot, preventing premature crystallization in the funnel.

  • Pour the hot solution through the fluted filter paper in portions. Causality: A stemless funnel and fluted paper maximize the filtration speed and minimize the surface area for cooling, preventing the product from crystallizing prematurely and clogging the filter.[7]

• Crystallization (Cooling Phase):

  • Cover the flask containing the hot filtrate with a watch glass and set it on a heat-resistant surface where it will not be disturbed.

  • Allow the solution to cool slowly to room temperature. Causality: Slow cooling is essential for the formation of large, well-defined crystals, which are inherently purer than the small crystals formed during rapid precipitation.[7]

  • Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for 15-20 minutes to maximize the yield. Causality: The solubility of the compound is further decreased at ice temperature, forcing more of the dissolved product out of solution.[4]

• Isolation of Crystals (Vacuum Filtration):

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and covers all the holes.

  • Place the funnel on a filter flask connected to a vacuum source.

  • Wet the filter paper with a small amount of ice-cold 95% ethanol to create a seal.

  • Turn on the vacuum and pour the crystallized mixture into the center of the funnel.

  • Rinse the Erlenmeyer flask with a small amount (2-3 mL) of ice-cold ethanol to transfer any remaining crystals. Causality: Using ice-cold solvent for the transfer and wash minimizes redissolving and losing the purified product.[4][5]

• Washing and Drying:

  • With the crystals in the Büchner funnel, turn off the vacuum. Add a small portion of ice-cold ethanol to wash the crystals.

  • After a few seconds, re-apply the vacuum to pull the wash solvent through. Repeat once more. Causality: This wash step removes any residual mother liquor (containing impurities) that may be coating the surface of the crystals.[5]

  • Leave the vacuum on for 5-10 minutes to pull air through the crystals, helping to dry them.

  • Transfer the crystalline product to a pre-weighed watch glass and allow it to air dry completely. For faster drying, a vacuum oven at a temperature well below the compound's melting point can be used.

Visualization of the Workflow

The following diagram outlines the logical flow of the recrystallization procedure.

Caption: Workflow for the purification of 4'-butoxy-4-biphenylcarbonitrile.

Troubleshooting Common Issues

Issue	Probable Cause	Recommended Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute, or the solution is cooling too rapidly.	Reheat the solution to dissolve the oil, add a slightly larger volume of solvent, and ensure the solution cools as slowly as possible.
No Crystals Form	Too much solvent was used; the solution is not supersaturated upon cooling.	Boil off some of the solvent to increase the concentration and allow the solution to cool again. Alternatively, try scratching the inside of the flask with a glass rod or adding a seed crystal.
Low Yield	Too much solvent was used; premature crystallization during hot filtration; crystals were washed with solvent that was not ice-cold.	Use the minimum amount of hot solvent. Ensure the filtration apparatus is pre-heated. Always use ice-cold solvent for washing and transfers.
Crystals Appear Colored	The decolorization step was insufficient or skipped.	Redissolve the crystals in fresh hot solvent and repeat the treatment with activated carbon.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Nichols, L. (2020). Recrystallization. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Recrystallization. Retrieved from [Link]

• EBSCO. (n.d.). Recrystallization (chemistry) | Research Starters. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 2.1: Recrystallization. Retrieved from [Link]

• Taylor & Francis Online. (2024). 4'-pentyl-4-cyanobiphenyl - 5CB. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Systematic investigation on unsymmetrical mesogenic cyanobiphenyl dimers towards optical storage devices: synthesis, mesomorphic, photo switching and DFT studies. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallization. Retrieved from [Link]

• Williamson, K. L., & Masters, K. M. (n.d.). RECRYSTALLIZATION. ResearchGate. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Controlling Liquid Crystal Alignment Using Photocleavable Cyanobiphenyl Self-Assembled Monolayers. Retrieved from [Link]

• Reddit. (2025). Good solvent for recrystalizing 4-biphenyl carboxylic acid?. Retrieved from [Link]

• National Institutes of Health. (n.d.). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research. Retrieved from [Link]

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• 2. tandfonline.com [tandfonline.com]
• 3. Systematic investigation on unsymmetrical mesogenic cyanobiphenyl dimers towards optical storage devices: synthesis, mesomorphic, photo switching and ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC00421G [pubs.rsc.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
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• 11. 52709-87-2 CAS MSDS (4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile - Chemdiv [chemdiv.com]

Application Notes and Protocols: The Role of 4'-Butoxy-4-biphenylcarbonitrile in the Formation of Nematic Mesophases

Abstract

This guide provides a detailed examination of 4'-butoxy-4-biphenylcarbonitrile, a calamitic (rod-shaped) liquid crystal renowned for its fundamental role in materials science and display technology. We delve into the direct relationship between its molecular architecture and its thermotropic behavior, specifically the formation of the nematic mesophase. This document serves as a practical resource, offering not only theoretical insights but also robust, field-tested protocols for the characterization of its liquid crystalline properties using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM). The objective is to equip researchers with the foundational knowledge and methodological confidence to effectively utilize this and similar mesogenic compounds in their work.

Introduction: The Significance of 4'-Butoxy-4-biphenylcarbonitrile (4OCB)

The family of 4-alkyloxy-4'-cyanobiphenyls (nOCBs) represents a cornerstone in the development of liquid crystal technologies. These materials are prized for their chemical stability, strong positive dielectric anisotropy, and accessible mesophase ranges. 4'-Butoxy-4-biphenylcarbonitrile (4OCB), as a member of this homologous series, is a quintessential example of a molecule engineered to exhibit a liquid crystalline state—an intermediate phase of matter that possesses both the fluidity of a liquid and the long-range orientational order of a solid crystal.[1]

The primary mesophase exhibited by 4OCB is the nematic (N) phase. In this phase, the elongated molecules lose the positional order characteristic of a solid but maintain a significant degree of long-range orientational order, tending to align along a common axis known as the director.[2] This anisotropic alignment gives rise to unique optical properties, such as birefringence, which are fundamental to the operation of electro-optical devices like liquid crystal displays (LCDs).[3] Understanding the principles that govern the transition of 4OCB from a solid crystal to a nematic liquid, and finally to an isotropic liquid, is crucial for designing and optimizing materials for specific applications.

Causality: Linking Molecular Structure to Mesogenic Behavior

The ability of 4OCB to form a nematic mesophase is not coincidental but a direct consequence of its carefully balanced molecular design. Each component of the molecule plays a distinct and crucial role in its collective behavior.

• The Rigid Biphenyl Core: The central biphenyl unit provides the necessary structural rigidity and linearity. This elongated, planar core is the primary driver of the anisotropic packing required for liquid crystal formation.

• The Terminal Cyano Group (-C≡N): This highly polar group creates a strong permanent dipole moment along the long axis of the molecule.[4] This feature is critical for two reasons: it enhances the intermolecular forces that favor parallel alignment, thereby stabilizing the nematic phase, and it provides the strong positive dielectric anisotropy necessary for the molecules to be reoriented by an external electric field—the fundamental principle behind LCDs.

• The Flexible Butoxy Tail (-O-(CH₂)₃CH₃): The four-carbon alkoxy chain introduces flexibility to the molecule. This tail disrupts perfect crystalline packing, which lowers the melting point compared to a more rigid structure. Furthermore, the length of this chain modulates the van der Waals interactions between molecules, directly influencing the temperature range over which the nematic phase is stable. In the nOCB series, shorter chains (like the butoxy group) favor the formation of the nematic phase, while longer chains tend to promote additional, more ordered smectic phases.[4]

Caption: Key molecular components of 4OCB and their functional roles in promoting liquid crystallinity.

Mesophase Behavior and Thermal Properties

4OCB exhibits an enantiotropic nematic phase, meaning the phase is thermodynamically stable and can be observed upon both heating and cooling. The transition between phases occurs at specific, reproducible temperatures, which are critical parameters for any application.

Table 1: Physicochemical Properties of 4'-Butoxy-4-biphenylcarbonitrile

Property	Value
Synonyms	4-Butoxy-4'-cyanobiphenyl, 4OCB
CAS Number	52709-87-2
Molecular Formula	C₁₇H₁₇NO
Molecular Weight	251.33 g/mol

| Mesophase Type | Nematic |

Table 2: Phase Transition Temperatures for 4'-Butoxy-4-biphenylcarbonitrile

Transition	Abbreviation	Temperature (°C)
Crystal to Nematic (Melting)	TCr-N	48.0
Nematic to Isotropic (Clearing)	TN-I	63.0

Note: Transition temperatures are sourced from the Jeol Res. News, 26A, 44 (1990) and represent typical values. Actual values may vary slightly depending on sample purity.

Application Notes

The primary utility of 4OCB stems from its well-defined nematic phase and its properties as a constituent in liquid crystal mixtures.

• Component in Nematic Mixtures: Pure compounds rarely possess all the necessary characteristics (e.g., broad temperature range, specific viscosity, optimal birefringence) for demanding applications. 4OCB is frequently used as a component in eutectic mixtures. By combining it with other cyanobiphenyls or different mesogenic families, researchers can fine-tune the collective properties, such as depressing the melting point to achieve a room-temperature nematic phase or adjusting the optical anisotropy.

• Host for Dichroic Dyes: The ordered nematic phase of 4OCB can act as a host matrix for dichroic dye molecules. The guest dye molecules align with the liquid crystal director, allowing for the modulation of light absorption by switching the director with an electric field, a principle used in "guest-host" displays.

• Fundamental Research: Due to its relatively simple structure and classic nematic behavior, 4OCB serves as an excellent model system for fundamental studies of liquid crystal physics, including phase transitions, elastic properties, and the effects of confinement in porous media.

Experimental Protocols

The following protocols provide step-by-step methodologies for the thermal and optical characterization of 4OCB. The combined results provide a self-validating system for phase identification.

Caption: Experimental workflow for the comprehensive characterization of 4OCB mesophases.

Protocol 1: Characterization of Phase Transitions via Differential Scanning calorimetry (DSC)

Objective: To quantitatively determine the temperatures (T) and enthalpy changes (ΔH) associated with the phase transitions of 4OCB. DSC is a highly sensitive technique for studying the thermotropic properties of materials.[5]

Instrumentation & Materials:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Crimper for sealing pans

• Microbalance (±0.01 mg accuracy)

• 4'-Butoxy-4-biphenylcarbonitrile sample (3-5 mg)

• High-purity nitrogen for purging

Procedure:

• Sample Preparation: Accurately weigh 3-5 mg of 4OCB into a clean aluminum DSC pan.

  • Causality: This sample size is optimal for achieving a clear signal without significant thermal gradients within the sample.

• Pan Sealing: Hermetically seal the pan using a crimper. This prevents any loss of sample due to sublimation at elevated temperatures. Prepare an identical empty pan to serve as a reference.

• Instrument Setup: Place the sample pan and the reference pan into the DSC cell. Purge the cell with dry nitrogen gas (e.g., at 50 mL/min) to create an inert atmosphere and prevent oxidative degradation.

• Thermal Program: a. Equilibration: Equilibrate the sample at a temperature well below the first expected transition (e.g., 25°C). b. First Heating Scan: Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well into the isotropic phase (e.g., 80°C). This scan records the enantiotropic transitions and removes the sample's prior thermal history. c. First Cooling Scan: Cool the sample at the same rate (10°C/min) back to the starting temperature (25°C). This scan is crucial for observing transitions that may occur at different temperatures upon cooling (supercooling) and confirming the enantiotropic nature of the phases. d. Second Heating Scan: Perform a second heating scan identical to the first. This scan is often used for data analysis as it represents the behavior of the material under controlled conditions after the initial thermal history has been erased.

Data Analysis & Interpretation:

• The phase transitions will appear as peaks on the DSC thermogram (a plot of heat flow vs. temperature).

• Endothermic Peaks (Heating): Peaks pointing upwards (by convention) represent heat absorbed by the sample. The Crystal-to-Nematic (Cr-N) and Nematic-to-Isotropic (N-I) transitions will be visible as endothermic peaks.

• Exothermic Peaks (Cooling): Peaks pointing downwards represent heat released by the sample. The I-N and N-Cr transitions will appear as exothermic peaks.

• Transition Temperature (T): The onset temperature of the peak is typically reported as the transition temperature.

• Enthalpy (ΔH): The area under the transition peak is integrated by the analysis software to provide the enthalpy of the transition in Joules per gram (J/g). The N-I transition will have a much smaller enthalpy change than the Cr-N (melting) transition.

Protocol 2: Visual Identification of Mesophases via Polarized Optical Microscopy (POM)

Objective: To visually observe the phase transitions and identify the characteristic optical textures of the nematic mesophase of 4OCB. POM is the definitive method for qualitative phase identification in liquid crystals.

Instrumentation & Materials:

• Polarizing Optical Microscope with rotating stage

• Hot stage with a programmable temperature controller

• Glass microscope slides and coverslips

• Polyvinyl alcohol (PVA) solution (e.g., 2 wt% in water)

• Lint-free tissues or swabs

• 4'-Butoxy-4-biphenylcarbonitrile sample

Procedure:

• Preparation of Alignment Layers: a. Thoroughly clean a pair of glass slides. b. Coat one surface of each slide with the PVA solution and allow them to dry completely. c. Gently rub the dried PVA film on each slide in a single direction with a lint-free tissue. This creates microscopic grooves that will align the liquid crystal molecules.

  • Causality: This mechanical rubbing treatment induces a preferred alignment (planar alignment) for the liquid crystal director at the surface, which is essential for observing uniform textures.

• Sample Preparation (Liquid Crystal Cell): a. Place a small amount of crystalline 4OCB onto the treated surface of one slide. b. Place the second slide on top, with its rubbed direction oriented at 90° to the bottom slide (for a twisted nematic cell) or parallel (for a planar cell). Gently press to create a thin film.

• Microscopic Observation: a. Place the prepared slide on the hot stage of the microscope. b. Position the polarizers in a crossed configuration (90° to each other), which should result in a dark field of view. c. Heat the sample into the isotropic phase (e.g., 70°C). The sample will appear completely dark, as the isotropic liquid does not rotate the plane of polarized light. d. Slowly cool the sample (e.g., at 2-5°C/min) while observing through the eyepieces.

• Texture Identification: a. Nematic Phase (upon cooling from Isotropic): As the sample cools below the TN-I (approx. 63°C), the nematic phase will nucleate. Look for the appearance of bright, birefringent domains. The characteristic texture for a nematic phase is the Schlieren texture , which features dark brushes or "threads" that correspond to singularities (disclinations) in the director field. A marbled texture may also be observed. b. Crystallization (upon further cooling): As the sample cools below TCr-N (approx. 48°C), crystalline structures will begin to grow, often appearing as distinct, sharp-edged domains that expand to cover the field of view.

Caption: Molecular ordering in the isotropic vs. nematic mesophase.

References

• Patent 0256303, Liquid crystal compounds having fluorine-containing core. (URL: )
• CrystEngComm, 4'-Alkylseleno-4-cyanobiphenyls, nSeCB: synthesis and substituent effects on the phase-transition and liquid crystalline behaviors. (URL: )

• ResearchGate, Chemical structures of 4-octyl-4′-cyanobiphenyl and 4-octyloxy-4. (URL: [Link])

• Soft Matter, Understanding the twist-bend nematic phase: the characterisation of 1-(4-cyanobiphenyl-4. (URL: [Link])

• ResearchGate, Studies on binary mixtures of 4-pentyloxy-4′-cyanobiphenyl with three 4, 4′-di(alkoxy)azoxybenzenes. (URL: [Link])

• PMC, Crystal polymorphism of 8OCB liquid crystal consisting of strongly polar rod-like molecules. (URL: [Link])

• National Institutes of Health, Synthesis and Thermotropic Studies of a New Series of Teraryl Liquid Crystals 2-(4′-Alkoxybiphen-4-yl)-5-Cyanopyridines. (URL: [Link])

• ResearchGate, Thermal conductivity of the nematic liquid crystal 4- n -pentyl-4'-cyanobiphenyl. (URL: [Link])

• Wikipedia, Liquid crystal. (URL: [Link])

• ACS Publications, Dynamics of the Chiral Liquid Crystal 4′-Butyl-4-(S)-(2-methylbutoxy)azoxybenzene in the Isotropic, Cholesteric, and Solid Phases: A Fast Field-Cycling NMR Relaxometry Study. (URL: [Link])

• ResearchGate, Phase-transition temperature (T/°C) and associated enthalpy values (in.... (URL: [Link])

• University of Hamburg, LIQUID CRYSTAL PHASES. (URL: [Link])

• Merck Group, Liquid crystal phases. (URL: [Link])

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• 2. researchgate.net [researchgate.net]
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• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

application of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- in optical films

An Application Guide to [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- in Advanced Optical Films

Introduction: The Role of 4OCB in Modern Optics

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, commonly referred to as 4-Butoxy-4'-cyanobiphenyl (4OCB), is a nematic liquid crystal that has become a cornerstone material in the field of electro-optics.[1][2] As a member of the cyanobiphenyl family, 4OCB exhibits a unique combination of properties: a rod-like molecular structure (calamitic), significant dielectric and optical anisotropy, and chemical stability.[3][4] These characteristics make it exceptionally well-suited for applications where the manipulation of light via an external electric field is required.

The fundamental principle behind its utility lies in its ability to exist in the nematic phase, a state of matter where molecules have long-range orientational order but no positional order.[5][6] This fluid-like nature, combined with the anisotropic molecular structure, allows the bulk material's optical properties to be dynamically controlled. In optical films, 4OCB serves as the active medium, enabling technologies from high-resolution liquid crystal displays (LCDs) to sophisticated optical sensors and switchable smart windows.[4][7] This document provides a comprehensive guide to the properties, applications, and experimental protocols for leveraging 4OCB in the fabrication and characterization of advanced optical films.

Core Physicochemical and Optical Properties

The performance of any optical device utilizing 4OCB is fundamentally dictated by its intrinsic molecular and bulk properties. These values are critical for modeling device behavior and optimizing performance parameters such as switching speed, contrast, and power consumption.

Property	Value	Source(s)
Chemical Name	[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-	[1]
Common Abbreviation	4OCB; 4-Butoxy-4'-cyanobiphenyl	[2][3]
CAS Number	52709-87-2	[1][8]
Molecular Formula	C₁₇H₁₇NO	[1][2]
Molecular Weight	251.32 g/mol	[1][2]
Melting Point	~75.0 - 79.0 °C	[2]
Nematic to Isotropic (TNI)	Varies, typically in the range of other cyanobiphenyls	[9][10]
Optical Birefringence (Δn)	High, positive	[4]
Dielectric Anisotropy (Δε)	High, positive	[7][9]

Note: Specific values for refractive indices and dielectric constants can vary with temperature and wavelength. Empirical characterization is essential for precise device engineering.

Mechanism of Electro-Optical Switching

The functionality of 4OCB in optical films is derived from the collective reorientation of its molecules in response to an electric field. The cyano group (-C≡N) imparts a strong permanent dipole moment along the long molecular axis.[11] This results in a large, positive dielectric anisotropy (Δε), meaning the dielectric permittivity is greater parallel to the molecular director (ε∥) than perpendicular to it (ε⊥).

When an electric field is applied across a film of 4OCB, a dielectric torque is induced, causing the molecules to align their long axes with the field direction to minimize energy.[12] This collective reorientation changes the effective refractive index of the film, thereby altering the polarization state of transmitted light. When placed between two crossed polarizers, this change in polarization can switch the film from an opaque to a transparent state (or vice-versa), forming the basis of an electro-optical shutter.

Figure 1: Electro-optical switching mechanism of 4OCB.

Applications of 4OCB-Based Optical Films

The unique properties of 4OCB make it a versatile component in a range of optical applications.

• Liquid Crystal Displays (LCDs): 4OCB is a primary component in nematic mixtures for various display modes, including Twisted Nematic (TN) and Super-Twisted Nematic (STN) displays.[7] Its high birefringence allows for the creation of thin display cells while maintaining high contrast, and its stable nematic phase is crucial for reliable operation.

• Switchable Smart Windows: By embedding 4OCB in polymer matrices (Polymer-Dispersed Liquid Crystal, PDLC), large-area films can be fabricated that switch from a light-scattering, opaque state to a transparent state upon the application of a voltage.[4][13] This is ideal for privacy glass and energy-efficient architectural glazing.

• Optical Sensors: The orientation of 4OCB is sensitive to external stimuli such as temperature, mechanical stress, and the presence of chemical analytes on a functionalized surface.[14] This sensitivity can be harnessed to create optical sensors where a change in the stimulus results in a measurable change in light transmission or reflection.[14]

• Photonic and Non-linear Optical Devices: Due to its large optical nonlinearity, 4OCB can be used in applications like all-optical switching, spatial light modulators, and tunable filters.[12][15] It is also used in the fabrication of holographic devices, such as switchable diffraction gratings.[16][17]

Experimental Protocols

The following protocols provide a step-by-step guide for the fabrication and characterization of a standard electro-optic cell using 4OCB.

Protocol 1: Fabrication of a Planar Aligned 4OCB Liquid Crystal Cell

Objective: To construct a liquid crystal cell that promotes uniform planar alignment of 4OCB molecules parallel to the substrate surfaces.

Materials:

• Indium Tin Oxide (ITO) coated glass slides

• Polyimide alignment agent (e.g., PI-2555)

• N-Methyl-2-pyrrolidone (NMP) for dilution

• UV-curable epoxy with spacer beads (e.g., 5 µm diameter)

• [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (4OCB)

• Spinner coater, hot plate, UV lamp, rubbing machine with velvet cloth

• Solvents for cleaning (Acetone, Isopropanol, Deionized water)

Workflow Diagram:

Figure 2: Workflow for fabricating a 4OCB liquid crystal cell.

Step-by-Step Methodology:

• Substrate Cleaning: a. Sequentially sonicate the ITO glass slides in baths of acetone, isopropanol, and deionized water for 15 minutes each to remove organic and inorganic contaminants. b. Dry the substrates thoroughly using a nitrogen gun and bake on a hotplate at 110°C for 10 minutes to remove residual moisture.

  • Rationale: A pristine surface is critical for the uniform coating of the subsequent alignment layer and preventing defects.

• Alignment Layer Deposition: a. Prepare a diluted solution of the polyimide alignment agent in NMP as per the manufacturer's instructions. b. Spin-coat the polyimide solution onto the ITO-coated side of the glass slides. A typical spin recipe is 500 rpm for 10 seconds (spread) followed by 3000 rpm for 40 seconds (thinning). c. Soft bake the coated slides on a hot plate at ~80°C for 5-10 minutes to evaporate the bulk solvent. d. Hard bake the slides in an oven at the manufacturer-specified temperature (e.g., 180-250°C) for 1 hour to cure the polyimide.

  • Rationale: The polyimide layer acts as a template for orienting the liquid crystal molecules. Curing ensures its chemical and mechanical stability.[18]

• Inducing Anisotropy (Rubbing): a. Mount the cured polyimide-coated slides onto a rubbing machine. b. Gently rub the surface with a velvet cloth in a single direction. The rubbing depth and speed should be controlled to ensure uniform alignment.

  • Rationale: The rubbing process creates parallel micro-grooves on the polyimide surface that anchor the adjacent 4OCB molecules, inducing a uniform planar alignment that propagates through the entire cell.[13]

• Cell Assembly: a. Dispense a thin line of UV-curable epoxy containing spherical spacers onto the perimeter of one of the rubbed substrates. b. Place the second substrate on top, with its rubbed direction anti-parallel (for a 90° twisted nematic cell) or parallel (for a planar cell) to the first. c. Gently press the substrates together to ensure a uniform cell gap, defined by the spacer diameter. d. Cure the epoxy by exposing it to a UV lamp for the recommended duration.

• Liquid Crystal Filling: a. Heat the empty cell and the 4OCB material to a temperature slightly above its nematic-to-isotropic transition temperature (clearing point). b. Place the cell in a vacuum chamber with the fill port submerged in the isotropic 4OCB. c. Evacuate the chamber and then slowly vent to atmospheric pressure. The pressure differential will force the liquid crystal into the cell gap.

  • Rationale: Filling in the isotropic phase ensures low viscosity for easy flow and prevents the formation of flow-induced defects.

• Sealing and Cooling: a. Remove the filled cell and seal the fill port with a small amount of epoxy. b. Cool the cell slowly and controllably back to room temperature, allowing the 4OCB to transition uniformly into the desired nematic phase.

Protocol 2: Electro-Optical Characterization of the 4OCB Cell

Objective: To measure the key electro-optical performance metrics of the fabricated 4OCB cell, including threshold voltage and response time.

Materials & Equipment:

• Fabricated 4OCB cell

• Polarized Optical Microscope (POM)

• He-Ne Laser (632.8 nm) or a stable light source

• Function generator

• Voltage amplifier

• Photodiode detector

• Oscilloscope

• Two linear polarizers

Experimental Setup Diagram:

Figure 3: Schematic of the electro-optical characterization setup.

Step-by-Step Methodology:

• Voltage-Transmittance (V-T) Curve Measurement: a. Assemble the optical setup as shown in Figure 3. Place the 4OCB cell between two crossed polarizers. Orient the cell such that its rubbing direction is at 45° to the polarizer axes to achieve maximum contrast. b. Connect the ITO electrodes of the cell to the voltage amplifier, which is driven by the function generator outputting a 1 kHz square wave. c. Apply a slowly increasing AC voltage (from 0 V to ~10 V) across the cell. d. At each voltage step, record the intensity of the transmitted light using the photodiode detector connected to the oscilloscope or a power meter. e. Plot the normalized transmittance as a function of the applied voltage. The threshold voltage (Vth) is typically defined as the voltage at which 10% of the maximum transmittance is achieved.

• Response Time Measurement: a. Set the function generator to output a square wave that switches between 0 V and a voltage sufficient to achieve full saturation (e.g., 10 V, determined from the V-T curve). b. Capture the optical response on the oscilloscope, which should show the transmittance rising and falling as the voltage is turned on and off. c. The rise time (τ_on) is measured as the time taken for the transmittance to go from 10% to 90% of its final value when the voltage is applied. d. The fall time (τ_off) is the time taken for the transmittance to decay from 90% to 10% of its maximum value when the voltage is removed.

  • Self-Validation: The quality of the fabricated cell is validated by achieving a sharp V-T curve, a low threshold voltage, and fast response times, which are consistent with literature values for similar cyanobiphenyl-based devices.[19]

Conclusion

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (4OCB) remains a vital material in optical engineering due to its excellent electro-optical properties and chemical robustness. Its application in optical films, particularly for display and light-shutter technologies, is well-established. By understanding its fundamental properties and following systematic fabrication and characterization protocols, researchers and scientists can effectively integrate 4OCB into novel and high-performance optical systems. The methodologies described herein provide a solid foundation for both fundamental research and the development of next-generation photonic devices.

References

• Sit, J. C., Kennedy, S. R., Broer, D. J., & Brett, M. J. (2000). Characterization of optical devices based on liquid crystals embedded in porous thin films. Proceedings of SPIE, 4107. [Link]

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Application Notes and Protocols: The Utility of 4'-butoxy-4-biphenylcarbonitrile in Advanced Display Technologies

Introduction: The advent of liquid crystal displays (LCDs) revolutionized information technology, and at the heart of this revolution lies a class of remarkable organic molecules: the 4-alkyl- and 4-alkoxy-4'-cyanobiphenyls. Discovered and developed by George Gray and his team, these compounds were instrumental in creating the first stable, room-temperature nematic liquid crystals, making the now-ubiquitous twisted nematic display a practical reality[1]. Among this distinguished family is 4'-butoxy-4-biphenylcarbonitrile (4OCB), a calamitic (rod-shaped) mesogen that continues to be a vital component in the formulation of liquid crystal mixtures for a range of advanced display applications.

This document serves as a comprehensive technical guide for researchers and material scientists. It provides an in-depth look at the physicochemical properties of 4'-butoxy-4-biphenylcarbonitrile, its synthesis, and its application in modern display systems. We will detail field-proven protocols for the formulation of liquid crystal mixtures, the fabrication of test cells, and the characterization of their essential electro-optical properties.

Physicochemical and Electro-Optical Properties of 4'-butoxy-4-biphenylcarbonitrile (4OCB)

The performance of any liquid crystal display is fundamentally dictated by the physical and electrical properties of the liquid crystal material itself. 4'-butoxy-4-biphenylcarbonitrile possesses a desirable combination of properties, including a convenient temperature range for its nematic phase and positive dielectric anisotropy, which are critical for electro-optical switching.

The molecular structure of 4OCB features a rigid biphenyl core, which contributes to the rod-like shape necessary for liquid crystallinity. The terminal cyano group (-C≡N) introduces a strong dipole moment along the long molecular axis, which is the primary source of its large positive dielectric anisotropy (Δε). This strong dipole moment is essential, as it allows the molecule's orientation to be readily manipulated by an external electric field[2]. The flexible butoxy tail (-O(CH₂)₃CH₃) helps to lower the melting point and influences the viscosity and mesophase stability.

Caption: Molecular structure of 4'-butoxy-4-biphenylcarbonitrile (4OCB).

Table 1: Key Physicochemical Properties of 4'-butoxy-4-biphenylcarbonitrile

Property	Value	Source
Chemical Name	4'-butoxy-4-biphenylcarbonitrile	[3]
Synonyms	4OCB, 4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile	[4]
CAS Number	52709-87-2	[4]
Molecular Formula	C₁₇H₁₇NO	[4]
Molecular Weight	251.32 g/mol	[4]
Melting Point	75.0 to 79.0 °C	[4]
Boiling Point	405.5 ± 38.0 °C	[4]
Nematic to Isotropic Transition	~112 °C (Typical for similar structures)	[5]

Note: The Nematic to Isotropic transition temperature can vary based on purity. The value provided is based on similar reported structures.

Synthesis and Purification

The synthesis of 4'-alkoxy-4-cyanobiphenyls is a well-established process in organic chemistry, typically involving a nucleophilic substitution reaction to form the ether linkage. The following protocol outlines a standard laboratory procedure.

Protocol 1: Synthesis of 4'-butoxy-4-biphenylcarbonitrile

Objective: To synthesize 4OCB from 4'-hydroxy-4-biphenylcarbonitrile and 1-bromobutane.

Causality of Experimental Choices:

• Starting Material: 4'-hydroxy-4-biphenylcarbonitrile is a commercially available and stable precursor that provides the core biphenyl structure.

• Reagent: 1-bromobutane is used to introduce the four-carbon alkoxy chain.

• Base & Solvent: Potassium carbonate is a mild base used to deprotonate the phenolic hydroxyl group, making it a potent nucleophile. Acetone is an excellent polar aprotic solvent for this type of Sₙ2 reaction, dissolving the reactants without participating in the reaction.

• Purification: Recrystallization from ethanol is a standard and effective method for purifying organic solids, leveraging the difference in solubility of the product and impurities at different temperatures.

Materials:

• 4'-Hydroxy-4-biphenylcarbonitrile

• 1-Bromobutane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Acetone (anhydrous)

• Ethanol

• Deionized Water

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Filtration apparatus (Büchner funnel)

• Thin Layer Chromatography (TLC) plates

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 4'-hydroxy-4-biphenylcarbonitrile (1 equivalent), anhydrous potassium carbonate (1.5 equivalents), and anhydrous acetone (100 mL).

• Addition of Alkyl Halide: To the stirred suspension, add 1-bromobutane (1.2 equivalents) dropwise at room temperature.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for 12-24 hours.

• Reaction Monitoring: Periodically monitor the reaction's progress by taking small aliquots and analyzing them using TLC (e.g., using a 7:3 hexane:ethyl acetate eluent). The disappearance of the starting material spot indicates the reaction is complete.

• Workup: After cooling to room temperature, filter the reaction mixture to remove the potassium carbonate. Wash the solid residue with a small amount of acetone.

• Solvent Removal: Combine the filtrates and remove the acetone using a rotary evaporator to yield the crude product.

• Purification: Dissolve the crude solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Isolation: Collect the purified white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

• Characterization: Confirm the identity and purity of the final product using techniques such as ¹H NMR, FTIR, and melting point determination.

Application in Liquid Crystal Mixtures for Displays

While single liquid crystal compounds like 4OCB exhibit the necessary properties for display applications, they are almost never used in their pure form in commercial devices. Instead, complex eutectic mixtures of several (often 5 to 20) different liquid crystal compounds are formulated.

Rationale for Using Mixtures:

• Broadened Temperature Range: Eutectic mixtures significantly depress the melting point and can elevate the clearing point (nematic-to-isotropic transition), creating a material that remains in the desired nematic phase over a wide operational temperature range (e.g., -20°C to +80°C).

• Tuning of Properties: By carefully selecting the components and their concentrations, key electro-optical parameters can be precisely tuned. 4OCB is often included to:

  • Contribute to a high positive dielectric anisotropy (Δε).

  • Adjust the birefringence (Δn) to optimize the display's optical path difference.

  • Modify the mixture's viscosity, which directly impacts the switching speed (response time).

  • Enhance chemical and photochemical stability.

Protocols for Liquid Crystal Display (LCD) Test Cell Fabrication

To evaluate the performance of 4OCB or its mixtures, a test cell (a "pixel") must be constructed. This process involves creating a thin, uniform gap between two conductive glass plates and treating the inner surfaces to align the liquid crystal molecules in a specific direction.

Caption: Workflow for fabricating a liquid crystal test cell.

Protocol 2: Fabrication of a Twisted Nematic (TN) Test Cell

Objective: To construct a single-pixel TN-LCD cell to characterize the electro-optical properties of a liquid crystal mixture containing 4OCB.

Materials:

• Indium Tin Oxide (ITO) coated glass slides (2)

• Polyimide (PI) alignment agent (e.g., in NMP solvent)

• UV-curable sealant/epoxy

• Polymer or silica spacers of a defined diameter (e.g., 5 µm)[6]

• Liquid crystal mixture containing 4OCB

• Lint-free cloths, cotton swabs

• Spin coater, hot plate, UV lamp

• Rubbing machine or velvet cloth on a flat block

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass slides. This is a critical step to ensure defect-free alignment. A typical sequence is: scrub with detergent and water, rinse with deionized water, sonicate in isopropyl alcohol, and finally dry with nitrogen gas[7].

• Alignment Layer Deposition:

  • Deposit a few drops of the polyimide solution onto the center of an ITO slide.

  • Spin-coat at a set speed (e.g., 3000 rpm for 30 seconds) to achieve a uniform thin film.

  • Place the coated slide on a hot plate for a soft bake (e.g., 80°C for 10 minutes) to evaporate the solvent, followed by a hard bake (e.g., 180°C for 1 hour) to cure the polyimide. Repeat for the second slide.

• Rubbing Process:

  • The cured polyimide layer must be mechanically rubbed in a single direction to create microgrooves that will align the liquid crystal molecules[7].

  • Pass each slide under a rotating velvet-covered cylinder of a rubbing machine. Crucially, the rubbing directions on the two slides must be perpendicular (at 90°) to each other to induce the twisted nematic structure.

• Cell Assembly:

  • On one of the rubbed substrates, apply the UV-curable sealant along the perimeter, leaving a small gap for filling.

  • Disperse the spacers onto the same substrate to maintain a uniform cell gap.

  • Carefully place the second substrate on top, with the rubbed surfaces facing each other and their rubbing directions oriented at 90°.

  • Gently press the slides together and expose the sealant to a UV lamp to cure and bond the cell.

• Liquid Crystal Filling:

  • Heat the assembled cell and the liquid crystal mixture to a temperature above the mixture's clearing point (isotropic phase) to reduce viscosity.

  • Place a drop of the isotropic liquid crystal at the opening of the cell gap. The liquid will be drawn into the cell via capillary action[8].

  • Once filled, use a small amount of sealant to close the filling port and cure it.

• Cooling & Final Assembly: Slowly cool the filled cell back to room temperature, allowing the liquid crystal molecules to align into the desired 90° twisted nematic configuration. Attach polarizers to the outer surfaces of the glass, with their polarization axes parallel to the rubbing direction of the adjacent slide.

Protocols for Electro-Optical Characterization

Once the test cell is fabricated, its performance can be quantified.

Protocol 3: Measuring Dielectric Anisotropy (Δε)

Rationale: Dielectric anisotropy (Δε = ε∥ - ε⊥) is a measure of how the material's permittivity differs parallel and perpendicular to the long axis of the LC molecules. A positive Δε is required for the electric field to align the molecules perpendicular to the substrates in a standard TN cell. This protocol requires two types of cells: one with planar alignment (from Protocol 2) and one with homeotropic alignment (molecules perpendicular to the surface, achieved using a different alignment layer).

Procedure:

• Sample Preparation: Fill both a planar aligned cell and a homeotropic aligned cell with the 4OCB-containing mixture[9].

• Instrument Setup: Connect the cells to an LCR meter capable of measuring capacitance at a standard frequency (e.g., 1 kHz).

• Measure Perpendicular Permittivity (ε⊥): Measure the capacitance (C⊥) of the planar aligned cell with no voltage applied. The molecules are parallel to the electrodes, so the measured permittivity is ε⊥.

• Measure Parallel Permittivity (ε∥): Measure the capacitance (C∥) of the homeotropic aligned cell with no voltage applied. Alternatively, apply a voltage to the planar cell that is well above the threshold voltage to orient the molecules perpendicular to the substrates, and measure the capacitance (C∥).

• Calculation: Calculate ε⊥ and ε∥ using the formula: ε = (C * d) / (ε₀ * A), where C is the measured capacitance, d is the cell gap, A is the electrode area, and ε₀ is the vacuum permittivity. The dielectric anisotropy is then Δɛ = ɛ∥ - ɛ⊥[2].

Protocol 4: Measuring Voltage-Transmittance (V-T) Curve and Threshold Voltage (Vth)

Objective: To determine how the cell's light transmission changes with applied voltage and to find the threshold voltage required to initiate switching.

Setup:

• Place the fabricated TN cell between crossed polarizers.

• Use a light source (e.g., He-Ne laser or LED) and a photodetector to measure the transmitted light intensity.

• Connect the cell's ITO electrodes to a function generator capable of producing a low-frequency (e.g., 1 kHz) square wave.

Procedure:

• Initial State (0V): With no voltage applied, the 90° twisted liquid crystal structure rotates the polarization of the light, allowing it to pass through the second polarizer (bright state). Measure this maximum transmission (T_max).

• Voltage Sweep: Gradually increase the applied AC voltage in small increments.

• Data Acquisition: At each voltage step, record the intensity of the transmitted light using the photodetector.

• Final State (High V): At a voltage well above the threshold, the liquid crystal molecules will align with the electric field (perpendicular to the glass), destroying the light-guiding twist. The light will be blocked by the second polarizer (dark state). Measure this minimum transmission (T_min).

• Plotting and Analysis: Plot the normalized transmittance ((T - T_min) / (T_max - T_min)) as a function of voltage. The threshold voltage (Vth) is typically defined as the voltage at which the transmittance drops to 90% of its maximum value.

References

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• Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. (n.d.). Universidad de Granada.
• Comprehensive Characterization of a Reference Ferroelectric Nematic Liquid Crystal Material. (n.d.). MDPI.
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• Synthesis, Structural and Theoretical Analyses of C≡N···I Halogen-Bonded Liquid Crystalline Complexes of 4-Cyano-4′-alkoxy Biphenyl Systems. (2023). ACS Publications.
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• One-pot synthesis of 4′-alkyl-4-cyanobiaryls on the basis of the terephthalonitrile dianion and neutral aromatic nitrile cross-coupling. (2016). National Institutes of Health.
• The making of a plastic liquid crystal cell. (2021). FlexEnable.
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• Flat panel display manufacturing. (n.d.). Crystec.
• Conductance and Dielectric Anisotropy Properties of 4'-Hexyl-4-biphenylcarbonitrile and 4'-Octyloxy-4-biphenylcarbonitrile Liquid Crystals and Their Composite. (2011). Asian Journal of Chemistry.
• Synthesis, structural analysis and solvatochromic behaviour of 4,6-bis (4-butoxyphenyl)-2-methoxynicotinonitrile mesogen. (2012). ResearchGate.
• 4′-Hydroxy-4-biphenylcarbonitrile 97 19812-93-2. (n.d.). Sigma-Aldrich.
• Application Notes and Protocols for 4'-(Hexyloxy)-4-biphenylcarbonitrile in Display Technology. (n.d.). BenchChem.
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synthesis of derivatives from [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

An Application Guide to the Synthesis of Bioactive Derivatives from 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of key derivatives from the versatile building block, 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. This biphenyl scaffold is a cornerstone in the development of various therapeutic agents, most notably Angiotensin II Receptor Blockers (ARBs). We will explore the strategic transformation of the nitrile functional group into high-value moieties such as tetrazoles and carboxylic acids, which are critical pharmacophores in modern drug design. The protocols herein are presented with detailed, step-by-step instructions, mechanistic insights, and the scientific rationale behind experimental choices to ensure reproducibility and success.

Introduction: The Strategic Importance of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (CAS No: 52709-87-2) is an advanced intermediate whose structural framework is of significant interest in medicinal chemistry.[1][2][3] The molecule consists of a biphenyl core, a lipophilic butoxy group, and a synthetically versatile nitrile group. This combination of features makes it an ideal starting material for creating a library of compounds for structure-activity relationship (SAR) studies.

The biphenyl moiety serves as a rigid scaffold that correctly orients functional groups for optimal interaction with biological targets.[4][5] The nitrile group, in particular, is a linchpin for synthetic elaboration. It can be transformed into a variety of other functional groups, including amides, amines, carboxylic acids, and, most notably, tetrazoles.[6] The conversion of the nitrile to a tetrazole is a cornerstone in the synthesis of the "sartan" class of antihypertensive drugs (e.g., Losartan, Irbesartan, Candesartan), where the tetrazole ring acts as a bioisosteric replacement for a carboxylic acid, often leading to improved metabolic stability and pharmacokinetic profiles.[7][8][9][10][11]

This guide will first briefly cover a standard synthesis of the starting material before delving into detailed protocols for its most critical and high-impact chemical transformations.

Synthesis of the Core Scaffold: 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

The most efficient and widely adopted method for constructing the biphenyl core of this molecule is the Suzuki-Miyaura cross-coupling reaction.[12][13] This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl boronic acid and an aryl halide, offering high yields and excellent functional group tolerance.[14][15]

Workflow for Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura cross-coupling workflow.

Protocol 2.1: Synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

This protocol describes a modified Suzuki coupling procedure adapted for laboratory scale.[14][16]

Materials & Reagents:

• 4-Bromobenzonitrile

• 4-Butoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃), 2M aqueous solution

• n-Propanol

• Deionized water

• Ethyl acetate

• Hexanes

• Activated charcoal & Celite®

Procedure:

• Reaction Setup: To a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, condenser, and a nitrogen inlet, add 4-bromobenzonitrile (1.0 eq), 4-butoxyphenylboronic acid (1.1 eq), and n-propanol (10 mL per 1.0 g of aryl halide).

• Inert Atmosphere: Purge the flask with nitrogen and stir the mixture for 15 minutes to allow for dissolution.

• Catalyst & Base Addition: To the solution, add palladium acetate (0.003 eq), triphenylphosphine (0.01 eq), 2M aqueous sodium carbonate (1.3 eq), and deionized water (2 mL per 1.0 g of aryl halide).[14]

• Reaction: Heat the solution to reflux under a nitrogen atmosphere for approximately 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate.

• Purification: Filter the solution and concentrate under reduced pressure. The crude solid can be further purified by recrystallization from a hexane/methanol mixture to yield the final product as a white solid.[14]

Parameter	Value
Typical Yield	85-95%
Molecular Formula	C₁₇H₁₇NO[2]
Molecular Weight	251.33 g/mol
Appearance	White crystalline solid
Key IR Peaks (cm⁻¹)	~2225 (C≡N stretch), ~1605, 1490 (Ar C=C stretch)

Key Derivative Syntheses

The true utility of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile lies in the reactivity of its nitrile group. The following sections detail protocols for its conversion into two of the most valuable derivatives in drug discovery.

Synthesis of 5-(4'-butoxy-[1,1'-biphenyl]-4-yl)-1H-tetrazole

The [3+2] cycloaddition of an azide with a nitrile is the most direct route to forming a 5-substituted-1H-tetrazole.[17][18] This functional group is a well-established bioisostere for carboxylic acids and is a key pharmacophore in angiotensin II receptor antagonists.[7][9][19] Modern methods often employ zinc salts or other Lewis acids to catalyze the reaction, avoiding the use of hazardous organotin azides.[20]

Reaction Scheme: Nitrile to Tetrazole Conversion

Caption: Pathways for nitrile hydrolysis to carboxylic acid.

Protocol 3.2.1: Acid-Catalyzed Hydrolysis

Acidic hydrolysis is a direct, one-pot method to obtain the carboxylic acid.

[21][22]Materials & Reagents:

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

• Sulfuric acid (H₂SO₄), concentrated

• Acetic acid, glacial

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (1.0 eq), glacial acetic acid, and water.

• Acid Addition: Slowly and carefully add concentrated sulfuric acid to the mixture while cooling in an ice bath.

• Reaction: Heat the mixture to reflux (approx. 110-120 °C) for 4-6 hours. The reaction mixture should become a clear solution.

• Workup: Cool the reaction to room temperature and pour it over crushed ice. The carboxylic acid will precipitate out of the solution.

• Isolation & Purification: Collect the solid product by vacuum filtration. Wash the solid extensively with cold water until the filtrate is neutral. The product can be recrystallized from ethanol/water to yield pure 4'-butoxy-[1,1'-biphenyl]-4-carboxylic acid.

Protocol 3.2.2: Base-Catalyzed Hydrolysis

Basic hydrolysis first yields a carboxylate salt, which must be neutralized in a separate step. T[21][23]his method is often preferred if the molecule contains acid-sensitive functional groups.

Materials & Reagents:

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

• Sodium hydroxide (NaOH)

• Ethanol or Ethylene Glycol

• Deionized water

• Hydrochloric acid (HCl), concentrated

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile (1.0 eq) in ethanol and add an aqueous solution of sodium hydroxide (3-5 eq).

• Reaction: Heat the mixture to reflux for 8-16 hours. Monitor the reaction for the disappearance of the starting material. Ammonia gas will be evolved during the reaction.

• Workup: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the ethanol. Dilute the remaining aqueous solution with water.

• Acidification: Cool the solution in an ice bath and carefully acidify by dropwise addition of concentrated HCl until the pH is ~2. The carboxylic acid will precipitate.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry to obtain the final product.

Parameter	Value
Typical Yield	>90% (both methods)
Molecular Formula	C₁₇H₁₈O₃
Molecular Weight	270.32 g/mol
Key ¹H NMR Signal	Broad singlet for COOH proton (>12 ppm)
Key IR Peaks (cm⁻¹)	~1685 (C=O stretch), ~2500-3300 (broad O-H stretch)

Conclusion

4'-butoxy-[1,1'-biphenyl]-4-carbonitrile is a high-value starting material that provides facile access to a range of biologically relevant derivatives. The synthetic protocols detailed in this guide for converting the nitrile group into tetrazoles and carboxylic acids represent robust and scalable methods for generating key pharmacophores used in modern drug discovery. By understanding the underlying mechanisms and following these validated procedures, researchers can effectively leverage this scaffold to accelerate the development of novel therapeutic agents.

References

• WO2005051929A1 - Conversion of aromatic nitriles into tetrazoles - Google P
• tetrazole synthesis from a nitrile and azide - labor
• Synthesis of 1H-tetrazoles - Organic Chemistry Portal. (URL: )
• Nitrile to Acid - Common Conditions. (URL: )
• Three synthetic routes to a sterically hindered tetrazole.
• Mechanisms of tetrazole formation by addition of azide to nitriles - PubMed - NIH. (URL: )
• Hydrolysis of nitriles with aqueous acid to give carboxylic acids - Master Organic Chemistry. (URL: )
• Nitrile to Carboxylic Acid - BYJU'S. (URL: )
• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps. (URL: )
• Hydrolysis of Nitriles - Organic Chemistry Tutor. (URL: )
• Synthesis of angiotensin II receptor blockers by means of a catalytic system for C-H activ
• From Angiotensin II to Cyclic Peptides and Angiotensin Receptor Blockers (ARBs): Perspectives of ARBs in COVID-19 Therapy - MDPI. (URL: )
• Synthesis of biphenyl tetrazole-based angiotensin II receptor blockers...
• New nonpeptide angiotensin II receptor antagonists. 2. Synthesis, biological properties, and structure-activity relationships of 2-alkyl-4-(biphenylylmethoxy)
• New nonpeptide angiotensin II receptor antagonists. 3. Synthesis, biological properties, and structure-activity relationships of 2-alkyl-4-(biphenylylmethoxy)
• Suzuki Coupling - SynArchive. (URL: )
• Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic labor
• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile - PubChemLite. (URL: )
• [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- - the NIST WebBook. (URL: )
• A convenient one-pot synthesis, and characterisation of the ω-bromo-1-(4-cyanobiphenyl-4'-yl) alkanes (CBnBr)
• Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Deriv
• US7595417B2 - Cyanation of aromatic halides - Google P
• Direct C–H Cyanation of Arenes via Organic Photoredox C
• Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14.
• Copper-catalyzed Cyanation of Alkenyl Iodides - Organic Syntheses Procedure. (URL: )
• synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling - Organic Syntheses Procedure. (URL: )
• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC - NIH. (URL: )
• Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile - Chemdiv. (URL: )
• 4'-(Pentyloxy)(1,1'-biphenyl)-4-carbonitrile | C18H19NO | CID 104171 - PubChem. (URL: )
• 4'-BUTOXY-BIPHENYL-4-CARBONITRILE AldrichCPR | Sigma-Aldrich. (URL: )
• 52709-87-2(4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Product Description - ChemicalBook. (URL: )
• Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory | Request PDF - ResearchG
• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry - MDPI. (URL: _)
• 4-Butoxyphenol: A Versatile Scaffold for Medicinal Chemistry - Benchchem. (URL: )
• 6.2.4 Carbon–carbon bond formation 1 N Goalby chemrevise.org Nucleophilic substitution of haloalkanes with cyanide ions C CN C. (URL: )
• Polar-Radical Cyclization Cascades with Magnesi
• Biphenyl-4-Carboxylic Acid Derived Esters with Antifungal Activity - JOCPR. (URL: )
• Cubane Scaffolds in Drug Design | Biosynth. (URL: )

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• 3. 52709-87-2 CAS MSDS (4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 10. New nonpeptide angiotensin II receptor antagonists. 2. Synthesis, biological properties, and structure-activity relationships of 2-alkyl-4-(biphenylylmethoxy)quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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experimental protocol for determining the clearing point of 4'-butoxy-4-biphenylcarbonitrile

Abstract

This technical guide provides detailed experimental protocols for the accurate determination of the clearing point of 4'-butoxy-4-biphenylcarbonitrile (4-Butoxy-4'-cyanobiphenyl), a liquid crystal compound of significant interest in materials science and display technology. The clearing point, or the nematic-isotropic transition temperature (TN-I), is a critical parameter that defines the upper temperature limit of the liquid crystalline phase. This document outlines two primary, complementary methods for this determination: Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM). Each protocol is presented with an in-depth explanation of the underlying principles, step-by-step procedures, and expected outcomes, designed to ensure scientific rigor and reproducibility for researchers, scientists, and professionals in drug development and materials science.

Introduction: The Significance of the Nematic-Isotropic Transition

4'-butoxy-4-biphenylcarbonitrile belongs to the cyanobiphenyl class of liquid crystals, which are characterized by their rod-like molecular structure and propensity to exhibit a nematic phase. In this mesophase, the molecules have long-range orientational order but lack long-range positional order, behaving as a liquid in terms of flow while exhibiting crystal-like anisotropic properties.

The transition from the ordered nematic phase to the disordered isotropic liquid phase is a first-order phase transition known as the clearing point.[1] At this temperature, the subtle balance of intermolecular forces that maintain the orientational order is overcome by thermal energy, leading to a random molecular arrangement. The precise determination of this clearing point is paramount for the application of liquid crystals in devices such as displays, sensors, and optical switches, as it dictates the operational temperature range of the material. For 4'-butoxy-4-biphenylcarbonitrile, the mesomorphic range, which encompasses the nematic phase, is reported to be between 75.0 to 82.0 °C.

Health and Safety Precautions

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS) for 4'-butoxy-4-biphenylcarbonitrile (CAS No. 52709-87-2).

Hazard Summary:

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Inhalation: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

• Wear protective gloves (nitrile or other appropriate material).

• Wear safety glasses or goggles.

• Use a laboratory coat.

• Work in a well-ventilated area or under a fume hood.

Handling and Storage:

• Avoid breathing dust or fumes.

• Wash hands thoroughly after handling.

• Store in a cool, dry, and well-ventilated place.

Experimental Methodologies

Two complementary techniques are detailed for the determination of the clearing point: Differential Scanning Calorimetry (DSC) for quantitative thermal analysis and Polarized Light Microscopy (PLM) for direct visual observation.

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. Phase transitions, such as the nematic-isotropic transition, are accompanied by a change in enthalpy, which is detected as a peak in the DSC thermogram. The clearing point is determined from the onset or peak of this endothermic peak upon heating.[2]

Instrumentation and Materials:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans and lids

• Crimper for sealing pans

• Microbalance (±0.01 mg accuracy)

• 4'-butoxy-4-biphenylcarbonitrile sample

• Inert purge gas (e.g., nitrogen)

Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of 4'-butoxy-4-biphenylcarbonitrile into a clean aluminum DSC pan.

• Pan Sealing: Place the lid on the pan and hermetically seal it using a crimper. This prevents any potential sublimation or degradation of the sample during heating.

• Reference Pan: Prepare an empty, sealed aluminum pan to serve as the reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (typically 20-50 mL/min) to provide an inert atmosphere and prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 30 °C).

  • Heat the sample at a constant rate of 10 °C/min to a temperature significantly above the expected clearing point (e.g., 100 °C).

  • Hold the sample at this temperature for 2-3 minutes to ensure complete transition to the isotropic phase.

  • Cool the sample at the same rate back to the initial temperature.

• Data Analysis:

  • Analyze the heating curve of the resulting thermogram.

  • The nematic-isotropic transition will be observed as an endothermic peak. The clearing point (TN-I) is typically determined as the onset temperature of this peak. The melting point will be observed as a larger endothermic peak at a lower temperature.

Expected Results:

Based on the reported mesomorphic range, a small endothermic peak corresponding to the nematic-isotropic transition is expected in the region of 80-82 °C on the heating scan. A larger peak corresponding to the solid-to-liquid crystal transition will be observed at a lower temperature, consistent with the reported melting point of 75-79 °C.

Figure 1: Workflow for determining the clearing point using DSC.

Polarized Light Microscopy (PLM)

Principle: PLM utilizes polarized light to visualize the anisotropic nature of liquid crystals.[3] In the nematic phase, the material is birefringent and will appear bright and textured between two crossed polarizers. As the sample is heated through the clearing point, it becomes isotropic, losing its birefringence and appearing dark (extinguished) under the same conditions.[2]

Instrumentation and Materials:

• Polarizing microscope with a rotating stage and crossed polarizers

• Hot stage with a temperature controller (±0.1 °C accuracy)

• Microscope slides and cover slips

• 4'-butoxy-4-biphenylcarbonitrile sample

• Spatula

Protocol:

• Sample Preparation: Place a small amount (a few micrograms) of 4'-butoxy-4-biphenylcarbonitrile onto a clean microscope slide.

• Mounting: Cover the sample with a cover slip and gently press to create a thin film.

• Microscope Setup:

  • Place the slide on the hot stage of the polarizing microscope.

  • Cross the polarizer and analyzer to achieve a dark background.

• Heating and Observation:

  • Set the initial temperature of the hot stage to just above the melting point (e.g., 78 °C), where the sample should be in the nematic phase. A characteristic birefringent texture (e.g., Schlieren or marbled) should be visible.

  • Slowly heat the sample at a controlled rate of 1-2 °C/min.

  • Carefully observe the sample through the eyepieces as the temperature increases.

• Clearing Point Determination: The clearing point is the temperature at which the last vestiges of the birefringent nematic texture disappear, and the entire field of view becomes uniformly dark.[2]

• Confirmation: Slowly cool the sample from the isotropic phase. The reappearance of the nematic texture confirms the transition.

Expected Results:

Upon heating from the nematic phase, the vibrant, textured image will transition to a completely dark field of view. This transition is expected to occur within the 75.0 to 82.0 °C range. The visual confirmation provided by PLM is a powerful complement to the quantitative data from DSC.

Figure 2: Workflow for determining the clearing point using PLM.

Data Presentation and Interpretation

The data obtained from both DSC and PLM should be in close agreement. A summary of the expected thermal transitions for 4'-butoxy-4-biphenylcarbonitrile is presented below.

Transition	Method	Expected Temperature Range (°C)	Observation
Melting (Solid to Nematic)	DSC	75.0 - 79.0	Major endothermic peak
Melting (Solid to Nematic)	PLM	75.0 - 79.0	Formation of a birefringent, fluid texture from solid crystals
Clearing Point (Nematic to Isotropic)	DSC	~80 - 82.0	Minor endothermic peak
Clearing Point (Nematic to Isotropic)	PLM	~80 - 82.0	Disappearance of birefringence (dark field of view)

Conclusion

The accurate determination of the clearing point of 4'-butoxy-4-biphenylcarbonitrile is essential for its practical application. The complementary use of Differential Scanning Calorimetry and Polarized Light Microscopy provides a robust and reliable approach to characterizing this critical phase transition. By following the detailed protocols outlined in this guide, researchers can obtain precise and reproducible data, ensuring the quality and performance of materials for advanced technological applications.

References

• Gray, G. W., Harrison, K. J., & Nash, J. A. (1973). New family of nematic liquid crystals for displays. Electronics Letters, 9(6), 130-131.
• BenchChem. (2025). Optimizing the clearing point of liquid crystal mixtures with 4-Pentylcyclohexanol.
• Abbott, N. L. (2019). Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces. Langmuir, 35(39), 12557–12568.

• Chemistry LibreTexts. (2022). 7.9: The Analysis of Liquid Crystal Phases using Polarized Optical Microscopy. Retrieved from [Link]

Sources

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• 3. ossila.com [ossila.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Suzuki Coupling for 4'-Butoxy-[1,1'-biphenyl]-4-carbonitrile Synthesis

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Welcome to the technical support hub for the synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile via the Suzuki-Miyaura cross-coupling reaction. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-tested insights to overcome common experimental challenges. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Overview of the Synthesis

The Suzuki-Miyaura coupling is a powerful and versatile method for forming carbon-carbon bonds, particularly for creating biaryl structures like 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.[1][2][3] The reaction typically involves the palladium-catalyzed cross-coupling of an aryl halide (or triflate) with an organoboron species, such as a boronic acid, in the presence of a base.[1][4] For the synthesis of our target compound, the primary reactants are 4-bromobenzonitrile and 4-butoxyphenylboronic acid.

While the reaction is known for its high functional group tolerance and relatively mild conditions, achieving high yields and purity can be challenging.[5][6] This guide addresses the most frequently encountered issues in a question-and-answer format.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Reaction Performance Issues

Q1: My reaction shows low or no conversion of the starting materials. What are the primary factors to investigate?

A1: Low conversion is a common issue that can often be traced back to a few critical parameters. A systematic check is the most effective approach.[7]

• Catalyst and Ligand Integrity: The heart of the Suzuki coupling is the palladium catalyst. Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and phosphine ligand (e.g., SPhos, XPhos) are active and not degraded.[8][9] Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere. If using a Pd(II) precatalyst, it must be reduced in situ to the active Pd(0) species.[7]

• Inert Atmosphere: The catalytic cycle is sensitive to oxygen, which can lead to catalyst decomposition and promote undesirable side reactions like the homocoupling of the boronic acid.[2][10] Ensure your solvent is thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen.

• Base Selection and Quality: The base is crucial for activating the boronic acid to facilitate transmetalation.[11][12][13] Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[12] The base must be anhydrous and of high purity. The choice of base can be substrate-dependent, so a small screen of different bases may be necessary.

• Solvent Choice and Water Content: A variety of solvents can be used, including THF, dioxane, and toluene, often with a small amount of water.[14] The water can play a beneficial role in dissolving the base and facilitating the reaction. However, excessive water can promote side reactions. For this specific synthesis, a biphasic system like dioxane/water is often effective.[15]

Q2: I'm observing significant formation of side products. What are the most common byproducts and how can I minimize them?

A2: The formation of byproducts is a clear indicator that the reaction conditions are not optimal. The most common culprits are homocoupling, deboronation, and dehalogenation.

• Homocoupling: The formation of 4,4'-dibutoxybiphenyl (from the boronic acid) or 4,4'-dicyanobiphenyl (from the aryl bromide) is a frequent issue. Homocoupling of the boronic acid is often promoted by the presence of oxygen.[2][10] Rigorous degassing of the reaction mixture is the first line of defense. Using a Pd(0) precatalyst can also help by minimizing the initial concentration of Pd(II) species that can promote this side reaction.[2]

• Protodeboronation: This is the protonolysis of the boronic acid, replacing the C-B bond with a C-H bond, leading to the formation of butoxybenzene.[16] This side reaction is often base-catalyzed and can be exacerbated by prolonged reaction times or high temperatures.[17] Using a "slow-release" strategy with a boronic ester (e.g., a MIDA boronate) can sometimes mitigate this issue by keeping the concentration of the free boronic acid low.[16][18]

• Dehalogenation: The aryl halide can be reduced, replacing the C-Br bond with a C-H bond, resulting in benzonitrile. This can occur if there are sources of hydride in the reaction mixture, sometimes arising from the solvent or additives.[14][19]

The following diagram illustrates a general troubleshooting workflow for poor reaction performance:

Caption: Troubleshooting workflow for Suzuki coupling.

Substrate-Specific Issues

Q3: The nitrile group on my 4-bromobenzonitrile appears to be unstable under the reaction conditions. Is this possible and how can I prevent it?

A3: Yes, hydrolysis of the nitrile group to an amide or carboxylic acid is a potential side reaction, especially under harsh basic or acidic conditions with prolonged heating.[20][21][22][23] Since Suzuki couplings are typically run under basic conditions, hydrolysis to the corresponding benzamide or benzoic acid derivative can occur.

To mitigate this:

• Use Milder Bases: Strong bases like NaOH or KOH are more likely to promote nitrile hydrolysis. Opt for milder inorganic bases like K₂CO₃ or K₃PO₄.[12]

• Control Reaction Temperature and Time: Avoid excessive heating and prolonged reaction times. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed.

• Solvent Choice: While aqueous conditions are common, minimizing the amount of water or using a non-aqueous solvent system might reduce the rate of hydrolysis.[24]

Q4: Are there any specific challenges associated with using 4-butoxyphenylboronic acid?

A4: 4-Butoxyphenylboronic acid is generally a stable and reliable coupling partner. However, like all boronic acids, it can be susceptible to protodeboronation, especially if the reaction is sluggish and requires extended heating.[16] If you suspect this is an issue, consider the following:

• Increase Catalyst Loading: A slightly higher catalyst loading can sometimes accelerate the desired cross-coupling reaction, outcompeting the slower protodeboronation pathway.

• Use a More Active Catalyst System: Employing more electron-rich and bulky phosphine ligands, such as SPhos or XPhos, can significantly increase the rate of the reaction, even at room temperature in some cases.[8][9][25]

Catalyst and Reaction Mechanism

Q5: Can you explain the role of the base in the catalytic cycle?

A5: The base plays a critical, multifaceted role in the Suzuki coupling.[1][12] Its primary function is to activate the boronic acid.[4] In the presence of a base, the boronic acid is converted to a more nucleophilic borate species (e.g., [ArB(OH)₃]⁻).[11][13] This borate is much more effective at transferring its aryl group to the palladium center during the transmetalation step of the catalytic cycle. The base can also be involved in the formation of the active palladium complex.[1]

Below is a diagram of the generally accepted catalytic cycle for the Suzuki-Miyaura reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Purification

Q6: I have successfully completed the reaction, but I am struggling to purify the final product, 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. What are some effective purification strategies?

A6: Purification can indeed be challenging, especially if side products with similar polarities are present.

• Initial Workup: After the reaction, a standard aqueous workup is typically performed. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine to remove the inorganic base and salts.[7][15]

• Column Chromatography: Flash column chromatography on silica gel is the most common method for purifying the crude product.[7][26] A gradient elution system, typically starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, is often effective. The optimal solvent system should be determined by TLC analysis.

• Recrystallization: If chromatography does not provide sufficient purity, recrystallization can be an excellent final purification step. The choice of solvent is critical. A solvent system where the product is soluble at high temperatures but sparingly soluble at room temperature or below is ideal. Alcohols like ethanol or isopropanol, or mixtures with hexanes, could be good starting points.

Experimental Protocols

General Protocol for the Synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

This protocol is a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Materials:

• 4-Bromobenzonitrile (1.0 equiv)

• 4-Butoxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• Potassium phosphate (K₃PO₄), anhydrous (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 4-bromobenzonitrile, 4-butoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash it with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Quantitative Data Summary

The choice of reaction components can significantly impact the yield. The following table provides a comparative overview based on literature precedents for similar Suzuki couplings.

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Typical Yield Range
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O	Reflux	60-85%
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	80-100	85-98%
Pd₂(dba)₃ (2.5)	XPhos (5)	K₂CO₃ (2.2)	THF/Toluene/H₂O	95	>90%[25][27]
Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	DME/H₂O	90	70-90%

Note: Yields are highly dependent on the specific substrates and reaction conditions and should be used as a general guide.

References

• Wikipedia. Suzuki reaction. [Link]

• Amatore, C., et al. (2006). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• Lima, F., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – An Asian Journal. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. Protodeboronation. [Link]

• Barder, T. E., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

• Miyaura, N., & Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B. [Link]

• Organometallics. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research. [Link]

• Mahmoud, K. A., et al. (2021). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. Chemistry – A European Journal. [Link]

• ResearchGate. (n.d.). “Slow release” Suzuki‐Miyaura coupling strategy. [Link]

• ChemRxiv. (2024). Bulky phosphine ligands promote palladium-catalysed protodeboronation. [Link]

• El-Faham, A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Publishing. [Link]

• ResearchGate. (2021). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. [Link]

• Bolte, F. J., et al. (2017). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry. [Link]

• Chemistry LibreTexts. (2020). 21.5: Hydrolysis of nitriles. [Link]

• ResearchGate. (n.d.). Suzuki coupling reactions of various aryl bromides and chlorides catalyzed by 8wt %Pd@MIL-101Cr. [Link]

• ResearchGate. (n.d.). Hydrolysis of nitriles with microwave irradiation. [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

• Lumen Learning. 21.5. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). [Link]

• BYJU'S. Acidic Hydrolysis of Nitriles. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Reddit. (2025). Problems with Suzuki coupling. [Link]

• ResearchGate. (n.d.). The Suzuki–Miyaura cross-couplings of 4-bromoanisole and 4-bromobenzonitrile with phenylboronic acid promoted by Pd-bpydc-Ln catalysts (1–3). [Link]

• ResearchGate. (n.d.). Flow setup for Suzuki‐Miyaura coupling of 4‐bromobenzonitrile (1 a) and.... [Link]

• Organic Syntheses. (n.d.). via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of. [Link]

• Molbase. Cas no 52709-87-2 (4'-butoxy-1,1'-biphenyl-4-carbonitrile). [Link]

• Organic Syntheses. (1998). synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling. [Link]

Sources

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• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 14. Yoneda Labs [yonedalabs.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 22. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 23. byjus.com [byjus.com]
• 24. researchgate.net [researchgate.net]
• 25. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 26. Organic Syntheses Procedure [orgsyn.org]
• 27. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 4'-butoxy-4-biphenylcarbonitrile

Welcome to the dedicated technical support guide for the synthesis of 4'-butoxy-4-biphenylcarbonitrile. This resource is designed for chemistry professionals engaged in the synthesis of liquid crystals, pharmaceuticals, and advanced materials. Here, we address common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions to streamline your experimental workflow and enhance product yield and purity.

Troubleshooting Guide: Common Issues and Solutions

This section is structured to help you diagnose and resolve specific problems encountered during the synthesis of 4'-butoxy-4-biphenylcarbonitrile. The most common synthetic route is the Williamson ether synthesis, starting from 4'-hydroxy-4-biphenylcarbonitrile and a suitable butyl halide.

Issue 1: Incomplete Reaction - Significant Starting Material Remains

Question: My post-reaction analysis (TLC, LC-MS) shows a large amount of unreacted 4'-hydroxy-4-biphenylcarbonitrile. What are the likely causes and how can I fix this?

Answer: This is a frequent issue in Williamson ether synthesis and typically points to inefficient deprotonation of the starting phenol or suboptimal nucleophilic substitution conditions. The reaction proceeds via an SN2 mechanism, which requires the formation of a potent phenoxide nucleophile.[1][2]

Causality and Remediation Steps:

• Ineffective Deprotonation:

  • The Cause: The base used may be weak, impure, or insufficient. Sodium hydride (NaH) or potassium carbonate (K₂CO₃) are common choices. NaH, while powerful, can be deactivated by moisture. K₂CO₃ requires a polar aprotic solvent like DMF or acetonitrile to be effective.

  • The Solution:

    • Verify Base Quality: Use freshly opened or properly stored base. For NaH, ensure it is a fine, grey powder and handle it under an inert atmosphere (N₂ or Ar).

    • Optimize Stoichiometry: Use a slight excess of the base (1.1-1.5 equivalents) to ensure complete deprotonation of the phenol.

    • Solvent Choice: Ensure your solvent is anhydrous. Water will quench the base and the generated phenoxide.[3] Using solvents like dry DMF or acetone is crucial.

• Suboptimal Reaction Conditions:

  • The Cause: Insufficient temperature or reaction time can lead to a sluggish reaction. SN2 reactions have a specific activation energy barrier that must be overcome.[4]

  • The Solution:

    • Temperature Control: Gently heat the reaction mixture. For a reaction with 1-bromobutane in DMF with K₂CO₃, a temperature of 60-80°C is typically effective. Excessively high temperatures can promote side reactions.[4]

    • Monitor Reaction Progress: Track the reaction using TLC until the starting material spot disappears or is minimized. Typical reaction times can range from 4 to 24 hours.

Experimental Protocol: Optimizing for Complete Conversion

• To a flame-dried, three-neck flask under a nitrogen atmosphere, add 4'-hydroxy-4-biphenylcarbonitrile (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to create a ~0.5 M solution.

• Stir the suspension at room temperature for 30 minutes.

• Add 1-bromobutane (1.2 eq) dropwise via syringe.

• Heat the reaction mixture to 70°C and monitor by TLC every 2 hours.

• Upon completion, cool the reaction to room temperature, pour into ice-water, and extract the product with ethyl acetate.

Issue 2: Significant Alkene Byproduct Formation

Question: My mass spectrum shows a peak corresponding to butene, and my NMR has signals in the alkene region. Why is this happening and how can I prevent it?

Answer: The formation of an alkene byproduct is a classic sign that the E2 (elimination) pathway is competing with the desired SN2 (substitution) pathway.[5] The phenoxide, being a strong base, can abstract a proton from the β-carbon of the alkyl halide, leading to the formation of an alkene.

Minimizing the E2 Side Reaction:

• Choice of Alkyl Halide:

  • The Cause: While 1-bromobutane is a primary halide and less prone to elimination than secondary or tertiary halides, the E2 reaction can still occur.[2][4]

  • The Solution: Always use a primary alkyl halide. The order of reactivity for leaving groups is I > Br > Cl. Using 1-iodobutane might increase the SN2 reaction rate relative to E2.

• Reaction Temperature:

  • The Cause: Elimination reactions generally have a higher activation energy than substitution reactions and are therefore favored at higher temperatures.[4]

  • The Solution: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Avoid aggressive heating. A range of 50-70°C is often a good compromise.

• Base Strength and Steric Hindrance:

  • The Cause: A very strong or sterically hindered base can favor elimination.

  • The Solution: While a strong base is needed, using a less sterically hindered base like K₂CO₃ is often better than a bulky base like potassium tert-butoxide, which is known to promote elimination.

Caption: Competing SN2 and E2 pathways in the synthesis.

Issue 3: Hydrolysis of the Nitrile Group

Question: I've successfully synthesized my product, but during workup or purification, I am forming 4'-butoxy-4-biphenylcarboxylic acid. How can I avoid hydrolyzing the nitrile?

Answer: The nitrile group (–C≡N) is susceptible to hydrolysis to a carboxylic acid under either strong acidic or strong basic conditions, especially when heated.[6][7] This can occur during the reaction itself if water is present with a strong base, or more commonly, during an aqueous workup procedure.

Preventative Measures:

• Reaction Conditions:

  • The Cause: Performing the Williamson ether synthesis with a very strong base (like NaOH or KOH) in a protic solvent or with significant water contamination.

  • The Solution: Use anhydrous solvents and a base like K₂CO₃, which is strong enough to deprotonate the phenol but generally not harsh enough to hydrolyze the nitrile under typical reaction conditions.

• Workup Procedure:

  • The Cause: Using strong acids (e.g., concentrated HCl) or bases (e.g., NaOH solution) to neutralize the reaction mixture or wash the organic extracts.

  • The Solution:

    • Quench the reaction by pouring it into cold, deionized water.

    • Perform extractions with a neutral organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer with a saturated, neutral salt solution (brine) rather than acidic or basic solutions. If an acid wash is necessary to remove residual base, use a dilute, weak acid like 0.1 M HCl and perform the wash quickly at low temperatures.

Frequently Asked Questions (FAQs)

Q1: Which is the better synthetic route: Williamson ether synthesis or a Suzuki coupling?

A1: For this specific molecule, the Williamson ether synthesis is generally more direct, cost-effective, and scalable. The starting material, 4'-hydroxy-4-biphenylcarbonitrile, is commercially available.[8] A Suzuki coupling, which involves a palladium-catalyzed reaction between an organoboron compound and an organohalide, is a powerful C-C bond-forming reaction but adds complexity.[9][10] It would require synthesizing or purchasing either (4-butoxyphenyl)boronic acid or 4-bromo-1-butoxybenzene, and involves expensive palladium catalysts and ligands. The primary side reaction in a Suzuki coupling is often homocoupling of the boronic acid reagent.[11]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. francis-press.com [francis-press.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this synthesis. Our focus is on improving yield, minimizing side reactions, and ensuring reproducibility through a mechanistic understanding of the process. The primary synthetic route discussed is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a powerful and versatile method for C-C bond formation.[1][2]

Section 1: Synthetic Strategies Overview

The synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile can be approached via two primary Suzuki-Miyaura coupling strategies. The choice depends on the availability, stability, and cost of the starting materials.

• Strategy A: Direct Coupling. This is the most straightforward approach, involving the direct coupling of an aryl boronic acid/ester bearing the butoxy group with a 4-halobenzonitrile.

• Strategy B: Post-Coupling Etherification. This two-step sequence first creates the core biphenyl structure with a hydroxyl group, which is then alkylated in a subsequent step to install the butoxy ether. This can be advantageous if the butoxy-substituted boronic acid is unstable or not commercially available.

Below is a workflow to aid in selecting the appropriate strategy.

Caption: Decision workflow for synthetic strategy selection.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My reaction yield is consistently low or zero. What are the primary factors to investigate?

A1: Low or no conversion is a frequent problem, often stemming from one or more critical factors in the catalytic cycle.[3] A systematic check is the most effective troubleshooting approach.

Caption: Systematic troubleshooting workflow for low-yield reactions.

Detailed Breakdown:

• Reagent Integrity :

  • Boronic Acids : These are susceptible to degradation, particularly protodeboronation (loss of the boronic acid group).[4][5] Ensure it's pure and stored correctly. If degradation is suspected, consider using the more stable pinacol boronate esters.[4]

  • Solvents & Reagents : Ensure solvents are anhydrous (if required by the specific protocol) and thoroughly degassed to remove oxygen, which can deactivate the catalyst and promote side reactions.[5][6] Bases should be finely powdered and dry.[7]

• Catalyst System :

  • Palladium Source : Pd(0) catalysts are sensitive to air.[5] If using a Pd(0) source like Pd(PPh₃)₄, ensure it is fresh. Pre-catalysts or generating the active Pd(0) in situ from stable Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf) is often more reliable.[8][9]

  • Ligand Choice : This is critical, especially for less reactive aryl halides like 4-chlorobenzonitrile. Standard ligands like PPh₃ may be insufficient. Bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) are highly effective as they promote the rate-limiting oxidative addition step and prevent catalyst inhibition.[7][10][11]

• Reaction Conditions :

  • Inert Atmosphere : Rigorous exclusion of oxygen is paramount to prevent both catalyst oxidation and homocoupling of the boronic acid.[5][6] Ensure the flask is properly flame-dried and the reaction is maintained under a positive pressure of argon or nitrogen.[12]

  • Temperature : Aryl chlorides often require higher temperatures (e.g., 100-120 °C) to facilitate oxidative addition compared to the more reactive aryl bromides or iodides.[7]

Q2: I'm observing significant homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling, the dimerization of the boronic acid (e.g., (4-butoxyphenyl)boronic acid coupling with itself), is a common byproduct that consumes starting material and complicates purification.[5]

• Primary Cause : The presence of molecular oxygen is a major promoter of boronic acid homocoupling.[6]

• Solutions :

  • Rigorous Degassing : This is the most critical step. Degas your solvent(s) and the entire reaction mixture thoroughly. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes or by using several "freeze-pump-thaw" cycles.[5][13]

  • Control Stoichiometry : Using a slight excess of the aryl halide (e.g., 1.0 equivalent of boronic acid to 1.1-1.2 equivalents of aryl halide) can sometimes suppress homocoupling by ensuring the boronic acid is consumed by the desired cross-coupling pathway.

  • Optimize Base and Temperature : While less direct, an overly strong base or excessively high temperature can sometimes contribute to side reactions. If degassing is not solving the issue, screening milder bases or slightly lower temperatures may help.[5]

Q3: Protodeboronation seems to be a major issue. What causes this and how can it be prevented?

A3: Protodeboronation is the cleavage of the C–B bond, where the boronic acid group is replaced by a hydrogen atom. This is a key decomposition pathway for boronic acids.[4]

• Causes : This reaction is often facilitated by aqueous basic or acidic conditions and elevated temperatures. Some boronic acids are inherently more susceptible, especially those with certain heteroatoms or protonable groups.[4]

• Solutions :

  • Use Boronic Esters : Pinacol (Bpin) or neopentyl glycol boronic esters are significantly more stable towards protodeboronation than the corresponding boronic acids.[4] They can be used directly in the coupling reaction.

  • Use Anhydrous Conditions : For particularly sensitive substrates, switching to anhydrous conditions with a base like K₃PO₄ or Cs₂CO₃ in a solvent like dioxane or toluene can minimize this side reaction.[14]

  • Minimize Reaction Time : Do not let the reaction run for an unnecessarily long time at high temperatures once the starting material is consumed. Monitor the reaction by TLC or LC-MS.[3]

Q4: My starting aryl halide is being consumed, but I'm isolating the dehalogenated arene instead of the desired product. What's happening?

A4: Dehalogenation is the replacement of the halide (e.g., -Br in 4-bromobenzonitrile) with a hydrogen atom.

• Cause : This side reaction can occur after the oxidative addition step. The resulting Ar-Pd(II)-X complex can react with a hydride source in the mixture, followed by reductive elimination to yield the dehalogenated arene.[4] Potential hydride sources include amine bases or alcoholic solvents.

• Solutions :

  • Change the Base/Solvent : If you are using an amine base (like Et₃N) or an alcohol as a primary solvent, consider switching to an inorganic base (K₂CO₃, K₃PO₄) and an aprotic solvent (dioxane, toluene, DMF).[4][14]

  • Ensure Purity of Reagents : Impurities in starting materials or solvents can sometimes act as hydride donors. Using purified reagents can help.[12]

Q5: Purification is challenging due to closely-eluting impurities. What strategies can I employ?

A5: The desired product, 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, may have a similar polarity to side products like the boronic acid homocoupling product (4,4'-dibutoxybiphenyl), making separation by standard column chromatography difficult.[13]

• Strategies :

  • Optimize Chromatography :

    • Solvent System : Systematically screen different solvent systems for column chromatography. A shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) can improve separation.[15]

    • Alternative Sorbents : If silica gel is not providing adequate separation, consider using alumina or reverse-phase silica.

  • Recrystallization : If the crude product is solid and reasonably pure (>85-90%), recrystallization is an excellent method for removing small amounts of impurities.[16] Experiment with different solvents (e.g., ethanol, isopropanol, or mixed solvent systems like ethanol/water) to find conditions where the desired product has high solubility when hot and low solubility when cold, while impurities remain in solution.

  • Minimize Side Reactions : The best purification strategy is to have a cleaner crude product. Re-optimizing the reaction conditions as described in the questions above to minimize side products is the most effective approach.

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: Which palladium catalyst and ligand combination is best for this synthesis? For coupling 4-bromobenzonitrile with (4-butoxyphenyl)boronic acid, a standard catalyst system like Pd(PPh₃)₄ or in situ generation from Pd(OAc)₂ with PPh₃ may work. However, for the more challenging and cost-effective 4-chlorobenzonitrile, a more active system is required.[17][18] Highly effective systems use a Pd(II) or Pd(0) precursor with a bulky, electron-rich biaryl phosphine ligand.[10][19]

Catalyst/Ligand System	Target Aryl Halide	Typical Conditions & Notes
Pd(OAc)₂ / SPhos	Aryl Bromides & Chlorides	Highly versatile and active, often allowing for lower temperatures (RT to 80 °C). Excellent for hindered substrates.[11][19]
Pd₂(dba)₃ / XPhos	Aryl Bromides & Chlorides	Another powerful Buchwald ligand, very effective for unactivated aryl chlorides.[11]
PdCl₂(dppf)	Aryl Bromides & Iodides	A robust and common catalyst, generally reliable for less demanding couplings. May be less effective for aryl chlorides.[8]
Pd(PPh₃)₄	Aryl Bromides & Iodides	A classic catalyst. Must be handled carefully due to air sensitivity. Often requires higher temperatures.[9]

FAQ 2: How do I select the optimal base and solvent system? The base activates the boronic acid for transmetalation.[1][14] The choice of base and solvent are often linked.

Base	Common Solvents	Characteristics & Use Cases
K₂CO₃, Na₂CO₃	Toluene/H₂O, Dioxane/H₂O, DMF/H₂O	Standard, inexpensive, and effective for many couplings. Requires aqueous media to dissolve.[14]
K₃PO₄	Toluene, Dioxane, THF	A stronger base than carbonates. Often used in anhydrous conditions and can be effective for sensitive substrates or to prevent protodeboronation.[14][19]
Cs₂CO₃	Dioxane, THF, Toluene	A highly effective base, often succeeding where others fail, especially for difficult couplings. Its higher solubility in organic solvents is an advantage.[13][14]
Organic Bases (e.g., Et₃N)	Toluene, THF	Generally weaker and less common for Suzuki couplings. Can sometimes lead to dehalogenation side reactions.[4][20]

A biphasic system like Toluene/Water or Dioxane/Water with K₂CO₃ is a good starting point for screening.[1]

FAQ 3: My (4-butoxyphenyl)boronic acid seems to be degrading. How should I handle and store it? Boronic acids can undergo trimerization to form boroxines (by dehydration) or protodeboronation.[4] Store them in a cool, dry place, preferably in a desiccator. For long-term storage, keeping them under an inert atmosphere in a freezer is recommended. If stability is a persistent issue, convert it to its pinacol ester for storage and use.

Section 4: Experimental Protocols

CAUTION: These procedures should only be performed by trained chemists in a properly equipped laboratory with appropriate personal protective equipment (PPE). All manipulations involving palladium catalysts and phosphine ligands should be performed under an inert atmosphere.

Protocol A: Direct Suzuki Coupling of 4-Bromobenzonitrile and (4-butoxyphenyl)boronic acid

This protocol is a general starting point and may require optimization.[3][21]

• Reaction Setup : To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add (4-butoxyphenyl)boronic acid (1.0 mmol, 1.0 equiv.), 4-bromobenzonitrile (1.1 mmol, 1.1 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Catalyst Addition : In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., SPhos, 0.044 mmol, 4.4 mol%).

• Inert Atmosphere : Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[5]

• Solvent Addition : Add 10 mL of degassed toluene via syringe.

• Reaction : Heat the mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-12 hours.

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers. Wash the organic layer with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.[15]

Protocol B: Two-Step Synthesis via Post-Coupling Etherification

Step 1: Synthesis of 4'-hydroxy-[1,1'-biphenyl]-4-carbonitrile Follow the procedure in Protocol A, but use 4-hydroxyphenylboronic acid (1.0 mmol) instead of the butoxy-substituted version. This intermediate is commercially available.[22]

Step 2: Williamson Ether Synthesis

• Setup : To a round-bottom flask, add the 4'-hydroxy-[1,1'-biphenyl]-4-carbonitrile (1.0 mmol, 1.0 equiv.) from Step 1 and potassium carbonate (K₂CO₃, 1.5 mmol, 1.5 equiv.) in 10 mL of DMF or acetone.

• Alkylation : Add 1-bromobutane (1.2 mmol, 1.2 equiv.) to the mixture.

• Reaction : Heat the reaction to 60-80 °C and stir until the starting material is consumed (monitor by TLC).

• Work-up and Purification : Cool the reaction, pour it into water, and extract with ethyl acetate. Wash the organic layer, dry, concentrate, and purify by column chromatography or recrystallization as described previously to obtain the final product.

References

• Wikipedia. Suzuki reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. 17.2: Palladium catalyzed couplings. [Link]

• Oldenhuis, N. J., et al. (2003). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society.

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. [Link]

• ChemistryViews. (2022). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Singh, S., et al. (2010). A Novel, Air-Stable Phosphine Ligand for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction of Chloro Arenes. The Journal of Organic Chemistry.
• Mambanda, A., et al. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Advances.
• Kim, E., et al. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers.
• Modak, A., et al. (2018). Optimization in reaction conditions for Suzuki coupling reactions....
• Wang, L., et al. (2016). Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC - NIH.

• GSK. (2025). Use of Base Metals in Suzuki Coupling. [Link]

• ResearchGate. Screening of different bases for Suzuki coupling. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• YouTube. Suzuki Coupling. [Link]

• Andrew G Myers Research Group. The Suzuki Reaction. [Link]

• Studylib. Biphenyl Purification: Chromatography Lab. [Link]

• Reddit. Question About Suzuki Coupling Reaction Byproducts (Homocoupling). [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• ACS Publications. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method.

• University of San Diego. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

Sources

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• 2. home.sandiego.edu [home.sandiego.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 12. Troubleshooting [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. studylib.net [studylib.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Suzuki Coupling [organic-chemistry.org]
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• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 22. aldlab-chemicals_4'-Hydroxy-[1,1'-biphenyl]-4-carbonitrile [aldlab.com]

Technical Support Center: Purification of 4'-Butoxy-4-biphenylcarbonitrile

Welcome to the dedicated technical support resource for the purification of 4'-butoxy-4-biphenylcarbonitrile. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with this liquid crystal compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common purification challenges, ensuring you achieve the desired purity for your critical applications.

Introduction to Purification Challenges

4'-Butoxy-4-biphenylcarbonitrile is a key component in the formulation of many liquid crystal displays and other advanced materials. Its synthesis, typically achieved through a Suzuki-Miyaura coupling or a Williamson ether synthesis, can introduce a variety of impurities that are often structurally similar to the target molecule. These include unreacted starting materials, homocoupled byproducts, and isomers, which can significantly impact the material's performance. This guide provides a systematic approach to identifying and resolving these purification hurdles.

Frequently Asked Questions (FAQs)

Here are some quick answers to the most common issues encountered during the purification of 4'-butoxy-4-biphenylcarbonitrile.

Q1: My final product has a low melting point and a broad melting range. What is the likely cause?

A low and broad melting point is a classic indicator of impurities. The most common culprits are residual starting materials (e.g., 4-cyanophenylboronic acid, 4-bromobiphenyl, or 4'-hydroxy-4-biphenylcarbonitrile) or byproducts from the synthesis, such as homocoupled biphenyls.

Q2: I am observing a persistent yellow tint in my purified product. How can I remove it?

Colored impurities often arise from the degradation of reagents or the formation of polymeric byproducts, especially if the reaction was carried out at elevated temperatures for an extended period. These can often be removed by treating the crude product with activated carbon during recrystallization.

Q3: After column chromatography, I still see a small impurity peak close to my product peak in the HPLC analysis. What could it be?

This is likely a byproduct that is structurally very similar to your target compound, such as an isomer or a homocoupled product. For instance, in a Suzuki coupling, homocoupling of the boronic acid can lead to 4,4'-dicyanobiphenyl, which has a similar polarity to the desired product.[1]

Q4: My yield is significantly lower than expected after purification. What are the common loss points?

Product loss can occur at several stages. During recrystallization, using too much solvent or not cooling the solution sufficiently can lead to a significant amount of product remaining in the mother liquor. In column chromatography, improper solvent selection can lead to poor separation and co-elution of the product with impurities.

In-Depth Troubleshooting Guides

This section provides detailed solutions to more complex purification problems.

Challenge 1: Removal of Boronic Acid and its Homocoupled Byproducts (Suzuki-Miyaura Synthesis Route)

The Suzuki-Miyaura coupling is a powerful method for forming the biphenyl core of 4'-butoxy-4-biphenylcarbonitrile.[2] However, it is often accompanied by the formation of boronic acid-derived impurities.

Identifying the Impurities:

• 4-Cyanophenylboronic Acid (Starting Material): A polar compound that can often be removed with a basic wash.

• 4,4'-Dicyanobiphenyl (Homocoupled Product): A common byproduct formed from the coupling of two molecules of 4-cyanophenylboronic acid.[1] Its polarity is very close to the target product, making it a significant purification challenge.

Troubleshooting Protocol:

• Aqueous Work-up: After the reaction, a thorough aqueous work-up is the first line of defense. Wash the organic layer with a dilute aqueous base (e.g., 1M NaOH) to remove unreacted 4-cyanophenylboronic acid.

• Column Chromatography: This is the most effective method for separating the homocoupled byproduct.[3][4] A carefully optimized gradient elution is crucial.

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A non-polar/polar solvent system. Start with a low polarity mixture (e.g., 98:2 Hexane:Ethyl Acetate) and gradually increase the polarity. The homocoupled product, being more polar than the starting aryl halide but often less polar than the final product, should elute at a different rate.

• Recrystallization: If chromatography does not yield the desired purity, recrystallization can be effective.[5][6]

  • Solvent Selection: A mixed solvent system is often required. Ethanol/water or hexane/ethyl acetate mixtures can be effective. The goal is to find a system where the product is soluble at high temperatures but sparingly soluble at low temperatures, while the impurity remains in solution.[7]

Caption: Purification workflow for products from Suzuki-Miyaura synthesis.

Challenge 2: Addressing Byproducts from Williamson Ether Synthesis

The Williamson ether synthesis is another common route, where 4'-hydroxy-4-biphenylcarbonitrile is reacted with a butyl halide.[8][9][10][11] This reaction is prone to elimination side reactions.

Identifying the Impurities:

• 4'-Hydroxy-4-biphenylcarbonitrile (Starting Material): A phenolic compound that can be removed with a basic wash.

• Butene Isomers (Elimination Byproducts): Gaseous byproducts that are easily removed.

• C-Alkylated Isomers: The phenoxide ion is an ambident nucleophile, which can lead to alkylation on the aromatic ring (ortho or para to the hydroxyl group) instead of the oxygen atom.[4] These isomers are often difficult to separate from the desired O-alkylated product.

Troubleshooting Protocol:

• Reaction Condition Optimization: The best way to deal with elimination and C-alkylation byproducts is to prevent their formation.

  • Use a primary butyl halide (e.g., 1-bromobutane) to minimize elimination reactions.[4][10]

  • Employ a polar aprotic solvent like DMF or acetonitrile to favor the desired SN2 reaction.[4]

• Aqueous Work-up: A wash with a dilute base (e.g., 1M NaOH) will remove the unreacted 4'-hydroxy-4-biphenylcarbonitrile.

• Chromatographic Separation of Isomers: If C-alkylated isomers are present, careful column chromatography is necessary. The polarity difference between the O-alkylated and C-alkylated products may be small, requiring a shallow solvent gradient for effective separation.

• Recrystallization: This can be a powerful tool for separating isomers if a suitable solvent system can be found where one isomer is significantly less soluble than the other.

Caption: Byproduct formation pathways in Williamson ether synthesis.

Data Summary Table

The following table summarizes the physical properties of the target compound and its common impurities, which is essential for designing an effective purification strategy.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Polarity
4'-Butoxy-4-biphenylcarbonitrile	251.33	75.0 - 79.0	405.5 ± 38.0	Moderate
4'-Hydroxy-4-biphenylcarbonitrile	195.22	191 - 195	-	High
4-Cyanophenylboronic Acid	146.94	>300	-	High
4,4'-Dicyanobiphenyl	204.22	234 - 238	-	Moderate-High
1-Bromobutane	137.02	-112	101 - 104	Low

Data sourced from various chemical suppliers and databases.[2][6][12]

Detailed Experimental Protocols

Protocol 1: Column Chromatography for Post-Suzuki Coupling Purification

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 99:1 Hexane:Ethyl Acetate).

• Column Packing: Pour the slurry into the chromatography column and allow the silica to settle into a uniform bed. Drain the excess solvent until it is level with the top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Carefully apply the sample to the top of the silica bed.

• Elution: Begin eluting with the low-polarity mobile phase. Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 95:5, then 90:10 Hexane:Ethyl Acetate) to elute the more polar components.

• Fraction Analysis: Combine the fractions containing the pure product, as determined by TLC or HPLC, and remove the solvent under reduced pressure.

Protocol 2: Recrystallization for Final Polishing

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.[7] Ethanol, methanol, or a mixture of hexane and ethyl acetate are good starting points.

• Dissolution: Place the crude product in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to completely dissolve it.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and heat for a few minutes.

• Hot Filtration: If activated carbon was used, or if there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.[5][6]

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved from [Link]

• Utah Tech University. Williamson Ether Synthesis. Retrieved from [Link]

• Beilstein Journals. (n.d.). A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Reddit. (2025, March 22). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Retrieved from [Link]

• University of California, Los Angeles. Recrystallization. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, April 13). Williamson Ether Synthesis. Retrieved from [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

• ResearchGate. RECRYSTALLIZATION. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Wikipedia. Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. Williamson Ether Synthesis reaction. Retrieved from [Link]

• YouTube. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• YouTube. (2025, May 4). Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET 2022 Chemistry| Problem Solved |ChemOrgChem. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile - Chemdiv [chemdiv.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. jk-sci.com [jk-sci.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 11. byjus.com [byjus.com]
• 12. 4'-BUTOXY-BIPHENYL-4-CARBONITRILE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Purification of 4'-Butoxy-4-biphenylcarbonitrile

Welcome to the technical support center for the purification of 4'-butoxy-4-biphenylcarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions during the synthesis and purification of this liquid crystal compound.

I. Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of 4'-butoxy-4-biphenylcarbonitrile, offering potential causes and solutions.

Issue 1: My final product has a low or broad melting point.

• Potential Cause: The presence of impurities is the most likely reason for a depressed and broad melting point range. The melting point of pure 4'-butoxy-4-biphenylcarbonitrile is reported to be between 75.0 to 79.0 °C.[1] A significant deviation from this range indicates a contaminated sample.

• Troubleshooting Steps:

  • Identify Potential Impurities: Consider the synthetic route used to prepare the compound. Common synthesis methods include the Williamson ether synthesis and Suzuki coupling, each with its own set of potential byproducts.

    • Williamson Ether Synthesis: This method involves the reaction of an alkoxide with an alkyl halide.[2][3][4][5] Potential impurities could include unreacted starting materials like 4-cyano-4'-hydroxybiphenyl or 1-bromobutane, as well as byproducts from side reactions.

    • Suzuki Coupling: This reaction forms a carbon-carbon bond between an organoboron compound and an organohalide.[6] Common byproducts can include homo-coupled products, dehalogenated starting materials, and residual palladium catalyst.[7]

  • Select an Appropriate Purification Method:

    • Recrystallization: This is often the first and most effective method for purifying solid organic compounds.[8] The choice of solvent is critical.

    • Column Chromatography: If recrystallization is ineffective, column chromatography can be used to separate compounds based on their polarity.[9][10]

Issue 2: I'm seeing extra peaks in my NMR spectrum.

• Potential Cause: Unidentified peaks in your Nuclear Magnetic Resonance (NMR) spectrum are a clear indication of impurities.

• Troubleshooting Steps:

  • Analyze the Spectrum: Try to identify the impurities based on their chemical shifts and coupling patterns. Compare the spectrum to the known spectra of your starting materials and potential byproducts.

  • Purification: Employ recrystallization or column chromatography to remove the impurities. Monitor the purification process using Thin Layer Chromatography (TLC) to ensure the removal of the unwanted compounds.

Issue 3: My recrystallization is not working effectively; the product "oils out" or the yield is very low.

• Potential Cause: "Oiling out," where the compound separates as a liquid instead of crystals, can occur if the solution is supersaturated or if the boiling point of the solvent is higher than the melting point of the compound.[11] Low yield can result from using too much solvent or choosing a solvent in which the compound is too soluble at low temperatures.[11]

• Troubleshooting Steps:

  • For "Oiling Out":

    • Re-heat the solution and add a small amount of additional solvent to reduce the saturation.

    • Cool the solution slowly. Rapid cooling can promote oiling out. Allow the flask to cool to room temperature slowly before placing it in an ice bath.

    • Use a solvent pair. Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes cloudy. Then, add a few drops of the good solvent to redissolve the precipitate and allow it to cool slowly.

  • For Low Yield:

    • Minimize the amount of hot solvent used to dissolve the compound.

    • Ensure the solution is fully cooled before filtration to maximize crystal formation.

    • Wash the collected crystals with a minimal amount of cold solvent to avoid redissolving the product.

II. Frequently Asked Questions (FAQs)

What is the most effective general purification method for 4'-butoxy-4-biphenylcarbonitrile?

Recrystallization is generally the most effective and straightforward method for purifying solid 4'-butoxy-4-biphenylcarbonitrile. It is a powerful technique for removing small amounts of impurities.

What are the best solvents for the recrystallization of 4'-butoxy-4-biphenylcarbonitrile?

The ideal recrystallization solvent is one in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures. For 4'-butoxy-4-biphenylcarbonitrile, which is a relatively non-polar molecule, common solvent choices include:

• Single Solvents: Ethanol, isopropanol, or hexane.

• Solvent Pairs: A mixture of a more polar solvent (like ethanol or acetone) with a less polar solvent (like hexane or water) can be effective.[12][13][14] Experimentation with small amounts of the crude product is the best way to determine the optimal solvent or solvent system.

When should I use column chromatography instead of recrystallization?

Column chromatography is preferred when:

• Recrystallization fails to remove impurities effectively.

• The impurities have similar solubility profiles to the desired product.

• You need to separate a complex mixture of byproducts.

What are the key parameters to consider for column chromatography of 4'-butoxy-4-biphenylcarbonitrile?

• Stationary Phase: Silica gel is the most common stationary phase for purifying organic compounds.[10]

• Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate or dichloromethane) is typically used. The optimal ratio should be determined by TLC analysis to achieve good separation between the product and impurities.

III. Experimental Protocols

Protocol 1: Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude 4'-butoxy-4-biphenylcarbonitrile. Add a few drops of a potential recrystallization solvent and heat the mixture. If the solid dissolves, allow it to cool to see if crystals form. The ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 2: Column Chromatography

• TLC Analysis: Develop a TLC system that shows good separation between your product and the impurities. The desired product should have an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Run the eluent through the column, collecting fractions in separate test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4'-butoxy-4-biphenylcarbonitrile.

IV. Data Presentation

Table 1: Comparison of Purification Methods

Purification Method	Pros	Cons	Best For
Recrystallization	Simple, fast, and effective for removing small amounts of impurities.[8]	Can result in low yield if not optimized; may not work for all impurity profiles.[11]	Initial purification of crude solid product.
Column Chromatography	Highly effective for separating complex mixtures and impurities with similar polarities.[9]	More time-consuming and requires larger volumes of solvent.[10]	Purification when recrystallization fails or for separating multiple components.

V. Visualizations

Workflow for Purification of 4'-butoxy-4-biphenylcarbonitrile

Caption: General purification workflow for 4'-butoxy-4-biphenylcarbonitrile.

Decision Tree for Troubleshooting Purification Issues

Caption: Decision tree for troubleshooting purification problems.

VI. References

• PrepChem. (n.d.). Synthesis of 4'-cyano-4-hydroxybiphenyl. Retrieved from [Link]

• Google Patents. (1998). US6160157A - Preparation of 4-cyano-4'-hydroxybiphenyl. Retrieved from

• Google Patents. (1998). DE19833409A1 - 4-Cyano-4'-hydroxy-bi:phenyl preparation in high yield. Retrieved from

• Google Patents. (1996). US5540857A - Purification of liquid crystals and liquid crystal composition. Retrieved from

• ResearchGate. (n.d.). Synthesis and properties of hydroxy tail terminated cyanobiphenyl liquid crystals. Retrieved from [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Discover ACS. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Retrieved from [Link]

• Google Patents. (1998). AU6404598A - Preparation of 4-cyano-4'-hydroxy biphenyl. Retrieved from

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Unknown Source. (n.d.). Recrystallization.

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Impurities formed during the Suzuki−Miyaura coupling between 3 and 4. Retrieved from [Link]

• ElectronicsAndBooks. (2010, September 9). Liquid Crystals Synthesis and properties of novel columnar liquid crystals based on symmetrical and non-symmetrical 1,3,5-trisub. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, July 23). What are the byproducts in a Suzuki reaction?. Retrieved from [Link]

• YouTube. (2018, August 29). Williamson Ether Synthesis. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• YouTube. (2021, February 9). column chromatography & purification of organic compounds. Retrieved from [Link]

• Reddit. (2025, April 6). Good solvent for recrystalizing 4-biphenyl carboxylic acid?. Retrieved from [Link]

• ResearchGate. (2025, October 26). Application of liquid crystals in liquid chromatography. From low- to high-molecular-weight liquid crystals. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. Retrieved from [Link]

• Unknown Source. (n.d.). Crystallization Solvents.pdf.

• MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Retrieved from [Link]

• Unknown Source. (2025, August 26). Synthesis and Characterization of Bemotrizinol Impurities.

• PMC. (2020, November 3). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Retrieved from [Link]

Sources

• 1. 52709-87-2 CAS MSDS (4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. chromtech.com [chromtech.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. reddit.com [reddit.com]
• 14. reddit.com [reddit.com]

Technical Support Center: Optimizing Reaction Time for the Synthesis of 4'-Butoxy-4-biphenylcarbonitrile

Welcome to the technical support center for the synthesis of 4'-butoxy-4-biphenylcarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies. The following question-and-answer format addresses specific challenges you may encounter, focusing on the critical factor of reaction time.

Synthesis Overview: Two Common Routes

The synthesis of 4'-butoxy-4-biphenylcarbonitrile, a key intermediate in various industrial applications, including liquid crystal displays, is typically achieved through two primary synthetic routes. The choice of route often depends on the availability of starting materials and desired purity.

Route 1: Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction involves the reaction of a boronic acid with an aryl halide.[1][2] For the synthesis of 4'-butoxy-4-biphenylcarbonitrile, this would typically involve the coupling of 4-butoxyphenylboronic acid with 4-bromobenzonitrile or 4-cyanophenylboronic acid with 1-bromo-4-butoxybenzene.

Route 2: Williamson Ether Synthesis

This classic method for forming ethers involves the reaction of an alkoxide with a primary alkyl halide.[3][4] In this case, 4'-hydroxy-4-biphenylcarbonitrile is deprotonated to form a phenoxide, which then reacts with a butyl halide (e.g., 1-bromobutane) to yield the desired product.

Below is a visual representation of these two synthetic pathways.

Caption: Two primary synthetic routes to 4'-butoxy-4-biphenylcarbonitrile.

Troubleshooting and FAQs: Optimizing Reaction Time

This section provides answers to common questions and issues related to optimizing the reaction time for both the Suzuki-Miyaura coupling and Williamson ether synthesis routes.

Part 1: Suzuki-Miyaura Coupling Route

Question 1: My Suzuki-Miyaura coupling reaction is sluggish and takes over 24 hours to reach completion. How can I speed it up?

A slow Suzuki-Miyaura coupling can be attributed to several factors. A systematic approach to troubleshooting is the most effective way to pinpoint and resolve the issue.[5][6]

Answer:

Several key parameters influence the rate of a Suzuki-Miyaura coupling reaction. Consider the following factors for optimization:

• Catalyst System (Palladium Source and Ligand):

  • Palladium Precursor: While Pd(PPh₃)₄ is a common choice, pre-catalysts like Pd(OAc)₂ or Pd₂(dba)₃ in combination with a suitable ligand often exhibit higher activity.[1][7]

  • Ligands: Electron-rich and bulky phosphine ligands can significantly accelerate the reaction by promoting the oxidative addition and reductive elimination steps of the catalytic cycle.[1] Consider screening ligands such as SPhos, XPhos, or Buchwald's biaryl phosphine ligands.

• Base Selection and Concentration:

  • The base plays a crucial role in activating the boronic acid for transmetalation.[8]

  • Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used.[7][9] The choice of base can alter the rate-determining step of the reaction. For instance, switching from a weaker base like KOAc to a stronger one like K₂CO₃ can shift the rate-determining step and potentially accelerate the reaction.[9]

  • The concentration of the base is also critical; an insufficient amount will result in a slow reaction.

• Solvent Choice:

  • The solvent system must be able to dissolve the reactants and facilitate the interaction between the organic and aqueous phases (if a biphasic system is used).

  • Common solvents include toluene, dioxane, THF, and DMF, often with the addition of water.[6][7] The choice of solvent can influence the solubility of the catalyst and reactants, thereby affecting the reaction rate.

• Reaction Temperature:

  • Increasing the temperature generally accelerates the reaction rate.[5] However, excessively high temperatures can lead to catalyst decomposition and the formation of byproducts.

  • The optimal temperature is typically between 80-110 °C for many Suzuki couplings. It is advisable to perform a temperature screening study to find the sweet spot for your specific substrate combination.

Question 2: I'm observing significant formation of homocoupling byproducts. How does this affect my reaction time and how can I minimize it?

Homocoupling, the reaction of two molecules of the same starting material (e.g., two molecules of the aryl halide or two molecules of the boronic acid), is a common side reaction in Suzuki-Miyaura couplings.[7]

Answer:

Homocoupling not only reduces the yield of the desired product but can also complicate purification, indirectly extending the overall process time. Here's how to address it:

• Oxygen Contamination: The presence of oxygen can promote the homocoupling of boronic acids. Ensure your reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon) throughout the experiment.

• Catalyst Choice: Some palladium catalysts are more prone to promoting homocoupling than others. Screening different palladium precursors and ligands can help identify a system that favors the cross-coupling pathway.

• Stoichiometry: Using a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) can sometimes help to drive the cross-coupling reaction and suppress homocoupling of the aryl halide.

Below is a troubleshooting workflow for a slow Suzuki-Miyaura coupling reaction.

Caption: Troubleshooting workflow for optimizing Suzuki coupling reaction time.

Part 2: Williamson Ether Synthesis Route

Question 3: My Williamson ether synthesis is slow, and I'm getting low yields of 4'-butoxy-4-biphenylcarbonitrile. What are the key factors to consider for optimization?

A sluggish Williamson ether synthesis is often due to suboptimal reaction conditions or the reactivity of the starting materials.[3][10]

Answer:

The Williamson ether synthesis is an Sₙ2 reaction, and its rate is highly dependent on several factors:[3][4]

• Base and Deprotonation:

  • The hydroxyl group of 4'-hydroxy-4-biphenylcarbonitrile must be fully deprotonated to form the more nucleophilic phenoxide.

  • Stronger bases like sodium hydride (NaH) or potassium hydride (KH) are very effective for this.[3] Alternatively, weaker bases like K₂CO₃ or Cs₂CO₃ can be used, often requiring higher temperatures.[3]

  • Ensure that the deprotonation step is complete before adding the alkyl halide.

• Alkyl Halide Reactivity:

  • The rate of the Sₙ2 reaction depends on the leaving group ability of the halide. The reactivity order is I > Br > Cl.[11] Using 1-iodobutane instead of 1-bromobutane will significantly increase the reaction rate.

  • Avoid using secondary or tertiary alkyl halides, as they will favor the competing E2 elimination reaction, leading to alkene byproducts.[4][12]

• Solvent:

  • Polar aprotic solvents like DMF, DMSO, or acetonitrile are ideal for Williamson ether synthesis as they solvate the cation but not the nucleophile, increasing its reactivity.[4][11]

• Phase-Transfer Catalysis (PTC):

  • If you are using a biphasic system (e.g., with an aqueous base), a phase-transfer catalyst such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide) can dramatically increase the reaction rate.[13][14] The catalyst transports the phenoxide from the aqueous phase to the organic phase where it can react with the alkyl halide.

Question 4: I am observing a significant amount of an elimination byproduct. How can I suppress this side reaction and improve the yield of my desired ether?

The formation of an alkene byproduct is a result of a competing E2 elimination reaction.[10][12]

Answer:

The phenoxide is a strong base and can abstract a proton from the alkyl halide, leading to the formation of a double bond.[10] To minimize this:

• Use a Primary Alkyl Halide: As mentioned, primary alkyl halides are much less prone to elimination than secondary or tertiary halides.[12]

• Control the Temperature: While higher temperatures increase the rate of the Sₙ2 reaction, they can also favor elimination.[11] It is important to find an optimal temperature that promotes the desired reaction without significantly increasing the rate of the side reaction.

• Choice of Base: While a strong base is needed for deprotonation, using a very bulky base can sometimes favor elimination.

The following table summarizes key parameters for optimizing the reaction time in both synthetic routes.

Parameter	Suzuki-Miyaura Coupling	Williamson Ether Synthesis
Catalyst/Reagent	Pd source (e.g., Pd(OAc)₂), Ligand (e.g., SPhos)	Base (e.g., NaH, K₂CO₃), Alkyl Halide (I > Br > Cl)
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	NaH, KH, K₂CO₃, Cs₂CO₃
Solvent	Toluene, Dioxane, THF (often with water)	DMF, DMSO, Acetonitrile
Temperature	Typically 80-110 °C	Typically 50-100 °C
Additives	---	Phase-Transfer Catalyst (for biphasic systems)

Experimental Protocols

Optimized Suzuki-Miyaura Coupling Protocol

This protocol provides a starting point for the optimization of the synthesis of 4'-butoxy-4-biphenylcarbonitrile.

• Reaction Setup: To a dry round-bottom flask, add 4-butoxyphenylboronic acid (1.1 eq), 4-bromobenzonitrile (1.0 eq), and K₃PO₄ (2.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 15-20 minutes.

• Solvent Addition: Add degassed toluene and water (e.g., a 4:1 ratio) via syringe.

• Catalyst Addition: In a separate vial, dissolve the palladium catalyst (e.g., Pd(OAc)₂ (0.02 eq)) and ligand (e.g., SPhos (0.04 eq)) in a small amount of degassed toluene. Add this catalyst solution to the reaction mixture.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Optimized Williamson Ether Synthesis Protocol

This protocol is a general guideline for the synthesis of 4'-butoxy-4-biphenylcarbonitrile via Williamson ether synthesis.

• Reactant Preparation: In a dry round-bottom flask under an inert atmosphere, add 4'-hydroxy-4-biphenylcarbonitrile (1.0 eq) and anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C and add 1-iodobutane (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60-80 °C.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully quench by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

References

• Gray, G. W., Hird, M., Ifill, A. D., Smith, W. E., & Toyne, K. J. (n.d.). The synthesis and transition temperatures of some 4′-alkyl- and 4′-alkoxy-4-cyano-3-fluorobiphenyls. Liquid Crystals, 19(1), 131–143. [Link]

• Wang, K., Rai, P., Fernando, A., et al. (2020). Synthesis and properties of fluorine tail-terminated cyanobiphenyls and terphenyls for chemoresponsive liquid crystals. Liq Cryst., 47(1), 3-16. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

• Al-Masum, M. (2018). Importance of some factors on the Suzuki‐Miyaura cross‐coupling reaction. ResearchGate. [Link]

• Bisoyi, H. K., & Li, Q. (2022). Liquid Crystals: Versatile Self-Organized Smart Soft Materials. Chemical Reviews, 122(5), 4887–4926. [Link]

• Goulding, M. (2016). Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

• Trofimov, A. B., et al. (2016). One-pot synthesis of 4′-alkyl-4-cyanobiaryls on the basis of the terephthalonitrile dianion and neutral aromatic nitrile cross-coupling. Beilstein Journal of Organic Chemistry, 12, 1563–1571. [Link]

• ResearchGate. (n.d.). Effect of reaction time on the Suzuki reaction. [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251–3254. [Link]

• Halpern, M. (n.d.). PTC O-Alkylation With a Secondary Benzyl Bromide. PTC Organics Inc.[Link]

• American Chemical Society. (2022). A basic switch leads to big changes in Suzuki coupling. C&EN Global Enterprise, 100(42). [Link]

• Duan, H. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Academic Journal of Materials & Chemistry, 4(4), 41-45. [Link]

• Yadav, G. D. (2004). Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. [Link]

• LibreTexts Chemistry. (2021, July 5). 11.8: Williamson Ether Synthesis. [Link]

• LibreTexts Chemistry. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Das, S., et al. (n.d.). Autonomous Closed-loop Photochemical Reaction Optimization for the Synthesis of Various Angiotensin II Receptor Blocker Molecule. ChemRxiv. [Link]

• SK. (2014, April 13). Williamson Ether Synthesis. Chem-Station Int. Ed.[Link]

• MH Chem. (2022, June 18). Suzuki Coupling Mechanism [Video]. YouTube. [Link]

• Sandiego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. University of California San Diego. [Link]

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Technical Support Center: Catalysis in the Synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile

Welcome to the technical support guide for the synthesis of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile, a key intermediate in the development of liquid crystals and other advanced materials.[1][2][3] This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of its catalytic synthesis, primarily via the Suzuki-Miyaura cross-coupling reaction. Here, we provide in-depth troubleshooting guidance and answers to frequently asked questions, grounded in established catalytic principles and field-proven experience.

The Suzuki-Miyaura reaction is the cornerstone for synthesizing biaryl compounds like 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.[4] It involves the palladium-catalyzed cross-coupling of an aryl halide (e.g., 4-bromobenzonitrile) with an organoboron reagent (e.g., 4-butoxyphenylboronic acid) in the presence of a base.[5] While powerful, the reaction's success is highly dependent on the precise interplay of the catalyst, ligand, base, and reaction conditions.

Troubleshooting Guide: Diagnosing and Resolving Synthesis Issues

This section addresses specific experimental challenges in a question-and-answer format, focusing on catalyst-related problems.

Q1: My reaction yield is consistently low or has stalled. What are the primary catalytic-related causes?

Low yield is a frequent issue stemming from several potential points of failure within the catalytic system.[6][7] A systematic diagnosis is crucial for effective troubleshooting.

Potential Causes & Solutions:

• Catalyst Deactivation: The active Pd(0) species is highly sensitive to oxygen.[8][9] Inadequate degassing of solvents and reagents can lead to the oxidation of the catalyst to an inactive state. Furthermore, impurities in the starting materials or solvents can act as catalyst poisons.[4]

  • Solution: Ensure all solvents are rigorously degassed using methods like freeze-pump-thaw or by bubbling an inert gas (Argon or Nitrogen) through the liquid for an extended period.[8][9] Always run the reaction under a positive pressure of an inert gas. Use high-purity reagents and anhydrous solvents to minimize potential inhibitors.[4][8]

• Suboptimal Catalyst Loading: Using too little catalyst can result in an incomplete or stalled reaction, especially with less reactive substrates.[4] Conversely, excessively high loading is not only uneconomical but can sometimes promote side reactions or catalyst decomposition into palladium black.[4]

  • Solution: For a standard reaction, catalyst loading typically ranges from 0.5 to 5 mol%.[4] If the reaction stalls, consider a modest, incremental increase in catalyst loading (e.g., from 1 mol% to 2-3 mol%).[10]

• Inefficient Precatalyst Activation: Many reactions use a Pd(II) source (e.g., Pd(OAc)₂) that must be reduced in situ to the active Pd(0) species. This initial reduction step can be inefficient.[11]

  • Solution: Consider using a precatalyst that more readily forms the active Pd(0) species or a direct Pd(0) source like Pd(PPh₃)₄.[7] Ensure the reaction conditions (temperature, ligand choice) are suitable for efficient catalyst activation.

• Poor Ligand Choice: The ligand stabilizes the palladium center and facilitates the key steps of the catalytic cycle. An inappropriate ligand can lead to slow oxidative addition or reductive elimination, bottlenecking the entire process.[11]

  • Solution: For the synthesis of biaryls, bulky and electron-rich phosphine ligands are often required.[12][13] If using a simple ligand like triphenylphosphine (PPh₃) with poor results, consider switching to a more specialized biarylphosphine ligand such as SPhos or XPhos, which are known to improve reaction rates and yields, particularly with challenging substrates.[6][9]

Below is a logical workflow to diagnose low-yield issues.

A decision tree for troubleshooting low-yielding Suzuki coupling reactions.

Q2: I'm observing significant byproducts. How can I adjust my catalyst system to improve selectivity?

Byproduct formation directly competes with your desired reaction, reducing yield and complicating purification. The most common side reactions in this synthesis are homocoupling, protodeboronation, and dehalogenation.[10]

• Homocoupling of Boronic Acid: This occurs when two molecules of the boronic acid couple to form a symmetrical biaryl (e.g., 4,4'-dibutoxybiphenyl). This side reaction is often promoted by the presence of oxygen, which can interfere with the catalytic cycle.[9][10][14]

  • Mitigation Strategy: The most critical factor is the rigorous exclusion of oxygen.[9] Ensure solvents are properly degassed and a positive pressure of inert gas is maintained. Sometimes, lowering the catalyst loading can also disfavor this pathway.

• Protodeboronation: This is the cleavage of the C-B bond on the boronic acid, where the boronic acid group is replaced by a hydrogen atom (forming butoxybenzene). This is often caused by excess base or the presence of water, especially at elevated temperatures.[8]

  • Mitigation Strategy: Use a milder base or ensure the stoichiometry is precise (typically 2-3 equivalents).[15] Running the reaction under anhydrous conditions can be beneficial. Alternatively, using more stable boronic esters (e.g., pinacol esters) instead of boronic acids can significantly reduce protodeboronation.[8][10]

• Dehalogenation: In this side reaction, the aryl halide starting material (e.g., 4-bromobenzonitrile) is reduced to the corresponding arene (benzonitrile). This can happen if the palladium complex reacts with a hydride source, which can be the solvent or base.[5]

  • Mitigation Strategy: Avoid using protic solvents or hydroxide bases if dehalogenation is a major issue. Employing bulky, electron-rich phosphine ligands can also help favor the desired cross-coupling pathway over reduction.[10]

Frequently Asked Questions (FAQs)

Q1: What are the most common palladium catalysts and ligands for this synthesis?

The choice of catalyst and ligand is critical and substrate-dependent.[11]

Catalyst/Precatalyst	Common Ligands	Typical Use Case & Comments
Pd(PPh₃)₄ (Tetrakis)	(None required)	A common Pd(0) source. Effective for simple, reactive aryl bromides and iodides. Can be sluggish with less reactive substrates.[7]
Pd(OAc)₂ / Pd₂(dba)₃	PPh₃, PCy₃	Pd(II) precatalysts that require in situ reduction. Often paired with phosphine ligands. The combination of Pd(OAc)₂ and PCy₃ is suitable for a diverse array of substrates.[16]
Pd(OAc)₂ / Pd₂(dba)₃	Buchwald Ligands (SPhos, XPhos)	State-of-the-art systems for challenging couplings. The bulky, electron-donating nature of these ligands promotes efficient oxidative addition and reductive elimination, enabling reactions at lower temperatures or with less reactive aryl chlorides.[6][9][12][13]
PdCl₂(dppf)	(dppf is the ligand)	An effective and widely used catalyst, particularly stable and good for a range of substrates.

Q2: How does the choice of base affect the reaction?

The base plays a crucial role in the transmetalation step of the catalytic cycle by activating the organoboron compound.[16][17] Without a base, the reaction typically does not proceed.[18] The choice of base can significantly influence the reaction rate and yield.

Base	Strength	Common Applications & Notes
Carbonates (Na₂CO₃, K₂CO₃)	Moderate	Widely used, effective, and economical. Often used in aqueous/organic solvent mixtures. Na₂CO₃ is frequently cited as a highly effective base.[19][20][21]
Cesium Carbonate (Cs₂CO₃)	Strong	Often provides higher yields for difficult or sterically hindered couplings where other bases fail.[15][22] Its higher solubility in organic solvents can be advantageous.
Phosphates (K₃PO₄)	Strong	A strong, non-nucleophilic base that is very effective, especially for couplings involving less reactive aryl chlorides or hindered substrates.[9][11]

Q3: Can you illustrate the catalytic cycle for this synthesis?

The Suzuki-Miyaura coupling proceeds via a three-step catalytic cycle involving a Pd(0)/Pd(II) interchange.

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (4-bromobenzonitrile), inserting itself into the carbon-bromine bond to form a Pd(II) complex.[23]

• Transmetalation: The organoboron species (4-butoxyphenylboronic acid), activated by the base to form a borate complex, transfers its organic group to the palladium center, displacing the halide.[16][17]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated from the metal center, forming the final product (4'-butoxy-[1,1'-biphenyl]-4-carbonitrile) and regenerating the active Pd(0) catalyst.[23]

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degradation of 4'-butoxy-4-biphenylcarbonitrile under experimental conditions

Welcome to the technical support center for 4'-butoxy-4-biphenylcarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and analyzing this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Introduction to the Stability of 4'-Butoxy-4-biphenylcarbonitrile

4'-Butoxy-4-biphenylcarbonitrile is a liquid crystal monomer belonging to the 4-alkoxy-4'-cyanobiphenyl family. The stability of this compound is paramount for the integrity of experimental results. Degradation can be initiated by several factors, including pH, temperature, light, and oxidizing agents. Understanding the potential degradation pathways is crucial for developing robust analytical methods and ensuring the reliability of your findings.

The primary points of susceptibility in the 4'-butoxy-4-biphenylcarbonitrile molecule are the ether linkage of the butoxy group and the nitrile group. The biphenyl core itself is relatively stable but can be susceptible to oxidation under harsh conditions.

Troubleshooting Guide: Experimental Observations & Solutions

This section addresses specific issues you may encounter during the analysis of 4'-butoxy-4-biphenylcarbonitrile, particularly with High-Performance Liquid Chromatography (HPLC).

Scenario 1: Appearance of a New, More Polar Peak During Sample Analysis

Question: I am analyzing a sample of 4'-butoxy-4-biphenylcarbonitrile that has been stored in an aqueous buffer. On my reverse-phase HPLC chromatogram, I observe a new peak eluting earlier than the parent compound. What could this be, and how can I confirm it?

Answer:

The appearance of an earlier-eluting peak on a reverse-phase column suggests the formation of a more polar degradant. The most probable cause is the hydrolysis of the butoxy ether linkage, leading to the formation of 4'-hydroxy-4-biphenylcarbonitrile.

Diagnostic Workflow:

• pH Check: Verify the pH of your sample solution. Acidic or basic conditions can catalyze the hydrolysis of the ether bond.

• LC-MS Analysis: The most effective way to identify this new peak is through Liquid Chromatography-Mass Spectrometry (LC-MS). The expected mass of the parent 4'-butoxy-4-biphenylcarbonitrile is approximately 251.33 g/mol . The hydrolyzed product, 4'-hydroxy-4-biphenylcarbonitrile, would have a mass of approximately 195.22 g/mol .

• Forced Degradation Confirmation: To confirm this degradation pathway, you can perform a controlled forced degradation study.[1][2][3]

  • Treat a pure sample of 4'-butoxy-4-biphenylcarbonitrile with a dilute acid (e.g., 0.1 M HCl) and a dilute base (e.g., 0.1 M NaOH) at a slightly elevated temperature (e.g., 40-60°C) for a defined period.

  • Analyze the stressed samples by HPLC and compare the retention time of the degradant peak with the unknown peak in your original sample. A patent for the synthesis of 4-cyano-4'-hydroxybiphenyl describes the hydrolysis of 4-cyano-4'-alkoxy-biphenyl under acidic conditions.[4]

Corrective Actions:

• Buffer Selection: If possible, use a neutral pH buffer (pH 6.5-7.5) for your experiments.

• Sample Preparation: Prepare samples fresh and analyze them promptly. If storage is necessary, keep samples at low temperatures (2-8°C) and protected from light.

• Method Development: Ensure your analytical method is stability-indicating, meaning it can resolve the parent compound from its potential degradants.[1]

Scenario 2: Gradual Decrease in the Parent Compound Peak Area Over Time with No Obvious Degradant Peak

Question: I've noticed a consistent decrease in the peak area of 4'-butoxy-4-biphenylcarbonitrile in my stability study samples, but I don't see any significant new peaks appearing in the chromatogram. What could be happening?

Answer:

This scenario can be perplexing and may point towards several possibilities:

• Formation of a Non-UV Active Degradant: The degradation product may not have a chromophore that absorbs at the wavelength you are using for detection.

• Adsorption to Container: The compound or its degradants might be adsorbing to the surface of your sample vials.

• Formation of Insoluble Degradants: The degradation products could be precipitating out of the solution.

• Volatilization: While less likely for this compound under normal conditions, it could be a factor at elevated temperatures.

Diagnostic Workflow:

• Mass Balance Analysis: A key principle in degradation studies is "mass balance." The total amount of drug and its degradation products should remain constant.[5] If you are not observing new peaks, your method may not be detecting all degradants.

  • Try using a detector with a broader wavelength range or a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) if available.

  • LC-MS analysis is again invaluable here to search for expected masses of potential non-UV active products.

• Solubility Check: Visually inspect your samples for any precipitate. You can also centrifuge the sample and analyze the supernatant to see if the peak area of the parent compound changes.

• Container Compatibility: To check for adsorption, prepare a sample in a different type of vial (e.g., switch from glass to polypropylene or vice-versa) and monitor the peak area over time.

• Headspace GC-MS: If you suspect degradation into volatile components, especially at elevated temperatures, Headspace Gas Chromatography-Mass Spectrometry (GC-MS) can be used to analyze the vapor phase above your sample.

Corrective Actions:

• Method Optimization: Adjust your HPLC method to include a gradient that might elute highly retained, non-polar degradants. Change the detection wavelength to see if other peaks become apparent.

• Sample Solvent: Ensure your sample solvent is appropriate to maintain the solubility of both the parent compound and any potential degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4'-butoxy-4-biphenylcarbonitrile?

A1: The primary degradation pathways to consider are:

• Hydrolysis: Cleavage of the butoxy ether linkage to form 4'-hydroxy-4-biphenylcarbonitrile, particularly under acidic or basic conditions.[4]

• Photodegradation: UV light can induce degradation. Studies on similar cyano liquid crystal monomers suggest that the biphenyl and cyano groups can be susceptible to photolytic degradation, potentially leading to cleavage of the biphenyl bond.[6][7]

• Oxidative Degradation: The biphenyl ring system can be susceptible to oxidation, potentially forming hydroxylated or ring-opened products. The benzylic carbons on the butoxy group are also potential sites of oxidation.[8]

• Thermal Degradation: At high temperatures, cleavage of the butoxy chain or other fragmentation pathways may occur.

Q2: How should I store solutions of 4'-butoxy-4-biphenylcarbonitrile to minimize degradation?

A2: For optimal stability, solutions should be stored at refrigerated temperatures (2-8°C) in amber vials to protect from light. It is also advisable to purge the vials with an inert gas like nitrogen or argon to minimize oxidative degradation, especially for long-term storage. Prepare solutions fresh whenever possible.

Q3: What analytical techniques are best for purity testing and stability studies?

A3: A combination of orthogonal analytical methods provides the most comprehensive purity profile.[9]

• HPLC with UV detection: This is the workhorse for purity and stability studies, allowing for the quantification of the parent compound and its degradants.[9]

• LC-MS: Essential for the identification of unknown impurities and degradation products by providing mass information.[9]

• Gas Chromatography (GC): Useful for detecting volatile impurities or degradants.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for structural elucidation of isolated degradants and for quantitative analysis (qNMR).[9]

Q4: I need to perform a forced degradation study. What conditions do you recommend?

A4: Forced degradation studies are crucial for understanding the stability of your molecule and for developing a stability-indicating analytical method.[1][2][3] Recommended starting conditions are:

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	Room Temp to 60°C	Up to 72 hours
Base Hydrolysis	0.1 M NaOH	Room Temp to 60°C	Up to 72 hours
Oxidation	3% H₂O₂	Room Temperature	Up to 24 hours
Thermal	80°C (in solution and solid state)	Up to 72 hours
Photolytic	ICH Q1B recommended light exposure	Ambient	As per guidelines

It is recommended to aim for 5-20% degradation of the active pharmaceutical ingredient.[2]

Experimental Protocols

Protocol 1: General Purpose HPLC Method for Purity and Stability

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 40% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Diluent: Acetonitrile/Water (50:50)

Visualizations

Hypothesized Degradation Pathways

Caption: Potential degradation pathways for 4'-butoxy-4-biphenylcarbonitrile.

Troubleshooting Workflow for Unexpected Peaks

Caption: Diagnostic workflow for identifying unknown peaks in HPLC analysis.

References

• Yuan, S., et al. (2024). Molecular understanding on ultraviolet photolytic degradation of cyano liquid crystal monomers. Journal of Hazardous Materials, 465, 133033. Available at: [Link]

• Request PDF. (n.d.). Molecular understanding on ultraviolet photolytic degradation of cyano liquid crystal monomers. ResearchGate. Available at: [Link]

• Cazaux, J., et al. (2000). Preparation of 4-cyano-4'-hydroxybiphenyl. Google Patents.

• Singh, R., & Singh, S. (2013). Development of forced degradation and stability indicating studies of drugs—A review. CORE. Available at: [Link]

• Kamberi, M., et al. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]

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• dos Santos, G. C., et al. (2021). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. PMC. Available at: [Link]

• Zhu, Q., et al. (2020). Degradation mechanism of biphenyl and 4-4'-dichlorobiphenyl cis-dihydroxylation by non-heme 2,3 dioxygenases BphA: A QM/MM approach. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. ResearchGate. Available at: [Link]

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• Katariya, K. D., et al. (2024). Coumarin Schiff Base Derivatives with 4'-Alkoxy Biphenyl-4-carboxaldehyde: Synthesis, Mesomorphic studies and DFT Calculations. Semantic Scholar. Available at: [Link]

• Google Patents. (n.d.). Preparation method of 2-cyano-4' -methyl biphenyl. Google Patents.

• Goulding, M. (2016). Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. Available at: [Link]

• Votaw, J. R. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. Society of Nuclear Medicine and Molecular Imaging. Available at: [Link]

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• Wang, H., et al. (2023). Aggregation-Induced Emission-Active Cyanostilbene-Based Liquid Crystals: Self-Assembly, Photophysical Property, and Multiresponsive Behavior. PubMed Central. Available at: [Link]

• Google Patents. (n.d.). 4-cyanobiphenyl preparation method. Google Patents.

• Christenson, E. M., et al. (2014). Comparative analysis of in vitro oxidative degradation of poly(carbonate urethanes) for biostability screening. PubMed. Available at: [Link]

• Google Patents. (n.d.). Improved method for preparing 4-cyanobiphenyl. Google Patents.

• Request PDF. (n.d.). Oxidation Degradable Aliphatic Polycarbonates with Pendent Phenylboronic Ester. ResearchGate. Available at: [Link]

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• Request PDF. (n.d.). Polar cyano/nitrile group-derived rod-shaped nematic liquid crystals: synthesis and characterizations. ResearchGate. Available at: [Link]

• Pervova, I. G., et al. (2022). Chemical functionalization and thermal destruction of persistent organic pollutants: polychlorinated biphenyls. ResearchGate. Available at: [Link]

• Shrestha, B., et al. (2023). Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study. PMC. Available at: [Link]

• Request PDF. (n.d.). Thermodynamic Evaluation on Alkoxyamines of TEMPO Derivatives, Stable Alkoxyamines or Potential Radical Donors?. ResearchGate. Available at: [Link]

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• Request PDF. (n.d.). Thermal Decomposition of Carbon Tetrachloride. ResearchGate. Available at: [Link]

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Technical Support Center: Stabilizing Nematic Phases of Liquid Crystal Mixtures Containing 4'-butoxy-4-biphenylcarbonitrile

Welcome to the technical support center for researchers, scientists, and drug development professionals working with liquid crystal mixtures containing 4'-butoxy-4-biphenylcarbonitrile. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions, empowering you to overcome common experimental challenges and ensure the stability and performance of your nematic liquid crystal formulations.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the properties and handling of 4'-butoxy-4-biphenylcarbonitrile and its mixtures.

Q1: What are the key properties of 4'-butoxy-4-biphenylcarbonitrile?

4'-butoxy-4-biphenylcarbonitrile, a member of the cyanobiphenyl family of liquid crystals, is a nematic liquid crystal. These materials are characterized by molecules that have long-range orientational order but no long-range positional order.[1][2] The butoxy tail and the polar cyano group contribute to its mesogenic properties and its response to external stimuli like electric fields.

Q2: Why is achieving a stable nematic phase in my mixture proving difficult?

Several factors can disrupt the stability of the nematic phase in liquid crystal mixtures:

• Impurities: Even small amounts of impurities can significantly alter the phase transition temperatures and the stability of the nematic phase.

• Incorrect Component Ratios: The relative concentrations of the components in the mixture are critical for defining the temperature range of the nematic phase.[3][4]

• Thermal Degradation: Exposing the mixture to excessive temperatures during preparation can lead to decomposition of the components, introducing impurities.

• Incompatible Dopants or Additives: The chemical structure and concentration of any dopants or additives must be compatible with the host liquid crystal mixture to avoid phase separation or disruption of the nematic order.[5]

Q3: Can I use 4'-butoxy-4-biphenylcarbonitrile interchangeably with other alkyl- or alkoxy-cyanobiphenyls?

While they belong to the same family, different cyanobiphenyls have distinct phase transition temperatures and other physical properties. For example, 4'-pentyl-4-biphenylcarbonitrile (5CB) is a nematic liquid crystal at room temperature, while 4'-octyl-4-biphenylcarbonitrile (8CB) exhibits a smectic-A phase under normal temperature conditions.[6][7] Substituting one for another without adjusting the mixture composition will likely alter the desired nematic phase range.

II. Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to diagnosing and resolving specific problems encountered during the preparation and characterization of your liquid crystal mixtures.

Issue 1: The mixture does not exhibit a nematic phase within the expected temperature range.

Symptom Checklist:

• The mixture transitions directly from a crystalline solid to an isotropic liquid upon heating.

• Polarized optical microscopy (POM) does not reveal the characteristic Schlieren or threaded textures of a nematic phase.[8]

Root Cause Analysis & Corrective Actions:

• Incorrect Mixture Composition: The ratio of 4'-butoxy-4-biphenylcarbonitrile to other components is likely outside the necessary range for nematic phase formation.

  • Solution: Systematically vary the weight percentages of the components and characterize the phase behavior of each new mixture using differential scanning calorimetry (DSC) and POM.[4] This allows for the mapping of the phase diagram and identification of the optimal composition for the desired nematic range.

• Presence of Impurities: Contaminants can suppress the nematic phase.

  • Solution: Ensure all glassware is scrupulously clean. Use high-purity starting materials. If necessary, purify the 4'-butoxy-4-biphenylcarbonitrile and other components via recrystallization or column chromatography.

Experimental Workflow: Optimizing Mixture Composition

Caption: Workflow for optimizing liquid crystal mixture composition.

Issue 2: The nematic phase is unstable and quickly crystallizes upon cooling.

Symptom Checklist:

• The nematic phase is observed upon heating, but the sample rapidly crystallizes upon cooling, preventing characterization at lower temperatures.

• The nematic-to-crystalline transition occurs at a higher temperature than desired.

Root Cause Analysis & Corrective Actions:

• Supercooling is Insufficient: The mixture has a strong tendency to crystallize.

  • Solution 1: Introduce a Eutectic Mixture: Creating a eutectic mixture by combining 4'-butoxy-4-biphenylcarbonitrile with other compatible liquid crystals can lower the melting point and broaden the nematic range.[1] Experiment with binary or ternary mixtures of different cyanobiphenyls.

  • Solution 2: Add a Chiral Dopant: Introducing a chiral dopant can induce a chiral nematic (cholesteric) phase, which can sometimes suppress crystallization and extend the liquid crystalline range.[9][10][11]

• High Purity of a Single Component: Sometimes, very high purity can promote crystallization.

  • Solution: While seemingly counterintuitive, introducing a small amount of a compatible impurity or a structurally similar molecule can disrupt the crystal lattice formation and promote a more stable nematic phase.

Issue 3: Phase separation is observed in the mixture.

Symptom Checklist:

• Droplets of a separate phase are visible under the microscope, either in the nematic or isotropic state.

• The mixture appears cloudy or opaque in regions where it should be transparent.

Root Cause Analysis & Corrective Actions:

• Immiscibility of Components: The components of the mixture are not fully miscible at the tested concentrations. This is particularly common when incorporating nanoparticles or certain dopants.[5]

  • Solution:

    • Reduce Dopant/Nanoparticle Concentration: Start with a very low concentration and gradually increase it while monitoring for phase separation.

    • Surface Functionalization of Nanoparticles: If using nanoparticles, functionalizing their surface with ligands that are compatible with the liquid crystal host can improve dispersion and prevent aggregation.

    • Select a More Compatible Co-solvent or Liquid Crystal Host: If possible, choose a different liquid crystal to mix with 4'-butoxy-4-biphenylcarbonitrile that has better miscibility with the other components.

Data Presentation: Example of Phase Behavior with a Dopant

Dopant Concentration (wt%)	Nematic-Isotropic Transition (°C)	Observations
0.1	65.2	Homogeneous Nematic Phase
0.5	64.8	Homogeneous Nematic Phase
1.0	64.1	Onset of slight cloudiness
2.0	62.5	Visible phase separation

III. Experimental Protocols

Protocol 1: Preparation of a Binary Liquid Crystal Mixture

• Materials: 4'-butoxy-4-biphenylcarbonitrile, second liquid crystal component (e.g., 4'-octyl-4-biphenylcarbonitrile), small glass vials with caps, hot plate with magnetic stirring, precision balance.

• Procedure: a. Accurately weigh the desired amounts of each component into a clean, dry glass vial. b. Add a small magnetic stir bar to the vial. c. Place the vial on a hot plate and heat the mixture to a temperature above the clearing point (nematic-isotropic transition temperature) of both components. d. Stir the mixture gently until it becomes a homogeneous isotropic liquid. e. Continue stirring for at least 30 minutes to ensure complete mixing. f. Slowly cool the mixture to room temperature while observing the phase transitions under a polarized optical microscope.

Protocol 2: Characterization by Polarized Optical Microscopy (POM)

• Sample Preparation: Place a small drop of the liquid crystal mixture onto a clean microscope slide. Cover with a clean coverslip.

• Microscope Setup: Use a polarized light microscope with a heating stage.

• Observation: a. Heat the sample to its isotropic phase. b. Slowly cool the sample and observe the formation of the nematic phase. Note the temperature at which droplets of the nematic phase first appear. c. Continue cooling and observe the characteristic textures of the nematic phase (e.g., Schlieren, threaded). d. Note the temperature at which the nematic phase begins to crystallize.

Sources

• 1. webs.ucm.es [webs.ucm.es]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mse.engineering.ucdavis.edu [mse.engineering.ucdavis.edu]
• 4. CN101362949B - Method for preparing liquid crystal mixture with smectic phase-cholesteric phase transformation - Google Patents [patents.google.com]
• 5. Frontiers | Phase behavior of nematic-nanoparticle mixtures [frontiersin.org]
• 6. 4′-辛基-4-联苯基甲腈 liquid crystal (nematic), 98% | Sigma-Aldrich [sigmaaldrich.cn]
• 7. ossila.com [ossila.com]
• 8. research.unipd.it [research.unipd.it]
• 9. "Colored" inorganic dopants for inducing liquid crystal chiral nematic and blue phases: monitoring of dopant-host interaction by Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Improving the Alignment of 4'-butoxy-4-biphenylcarbonitrile in Liquid Crystal Cells

Welcome to the Technical Support Center for optimizing the alignment of 4'-butoxy-4-biphenylcarbonitrile (also known as 4CB) in liquid crystal (LC) cells. This guide is designed for researchers, scientists, and professionals in drug development who utilize liquid crystal technologies. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during experimental work. Our goal is to equip you with the expertise to achieve consistent, high-quality alignment of 4CB for your applications.

I. Troubleshooting Guide: Common Alignment Issues and Solutions

This section addresses specific problems that can arise during the fabrication and filling of liquid crystal cells with 4'-butoxy-4-biphenylcarbonitrile. Each issue is followed by a step-by-step troubleshooting protocol, grounded in the fundamental principles of liquid crystal science.

Issue 1: Poor or Non-Uniform Planar Alignment

Symptoms:

• Patches of misalignment (splotchy appearance) under a polarizing microscope.

• Presence of disclination lines or other defects.[1][2]

• Inconsistent electro-optical switching behavior across the cell.

Underlying Causes & Solutions:

The quality of planar alignment, where the long axis of the 4CB molecules is parallel to the substrate, is critically dependent on the surface preparation of the indium tin oxide (ITO) coated glass substrates and the subsequent alignment layer treatment.[3]

Protocol 1.1: Optimizing Substrate Cleaning

Contaminants on the ITO surface can disrupt the uniform coating of the alignment layer, leading to poor anchoring of the liquid crystal molecules.[4] A rigorous cleaning procedure is paramount.

Step-by-Step Cleaning Procedure:

• Initial Degreasing: Sonicate the ITO substrates in a solution of mild detergent and deionized (DI) water for 15-20 minutes.[5]

• Solvent Cleaning: Sequentially sonicate the substrates in the following solvents for 15-20 minutes each:

  • Acetone[4][5]

  • Isopropyl alcohol (IPA)[4][5]

• DI Water Rinse: Thoroughly rinse the substrates with DI water between each solvent step and as a final rinse.

• Drying: Dry the substrates with a stream of high-purity nitrogen or in a vacuum oven.

• UV-Ozone Treatment (Optional but Recommended): A final cleaning step using a UV-ozone cleaner can effectively remove residual organic contaminants and improve surface wettability.[5]

Expert Insight: The goal of this multi-step cleaning process is to remove both organic and inorganic residues. Acetone is effective for general organic contaminants, while IPA removes residual acetone and other organic impurities. Sonication provides mechanical agitation to dislodge particles from the surface.

Protocol 1.2: Refining the Polyimide Alignment Layer

Polyimide (PI) is a commonly used material for inducing planar alignment.[6][7] The uniformity and rubbing of the PI layer are critical.

Step-by-Step Polyimide Application and Rubbing:

• Spin Coating: Spin-coat a thin, uniform layer of a planar alignment polyimide onto the cleaned ITO substrates. The spin speed and time should be optimized to achieve the desired thickness (typically in the range of tens of nanometers).

• Baking (Curing): Bake the PI-coated substrates according to the manufacturer's specifications. This typically involves a soft bake at a lower temperature followed by a hard bake at a higher temperature (e.g., 180°C or higher) to induce imidization.[8][9]

• Rubbing: Use a rubbing machine with a velvet or cotton cloth to gently rub the surface of the cured PI layer in a single direction. The rubbing process creates microgrooves that physically guide the alignment of the 4CB molecules.[9]

  • Key Parameters: Rubbing strength, speed, and the number of passes should be consistent.

Expert Insight: The baking temperature and duration can influence the final pretilt angle of the liquid crystal molecules.[8][10] Over-baking can sometimes lead to a more planar alignment by promoting further imidization of the polyimide backbone.[8]

Issue 2: Unintended Homeotropic or Tilted Alignment

Symptoms:

• The cell appears dark between crossed polarizers at zero applied voltage, indicating vertical alignment.

• Conoscopic observation reveals a Maltese cross pattern, characteristic of homeotropic alignment.[11]

Underlying Causes & Solutions:

Homeotropic alignment, where the 4CB molecules align perpendicular to the substrate surface, can occur due to surface energy effects or contamination.[12]

Protocol 2.1: Surface Energy Mismatch

According to the Friedel–Creagh–Kmetz rule, homeotropic alignment is favored when the surface tension of the liquid crystal is greater than the surface energy of the substrate.[11]

Troubleshooting Steps:

• Verify Alignment Layer: Ensure that a planar alignment polyimide was used, not a homeotropic one.

• Re-evaluate Cleaning: Inadequate removal of low surface energy contaminants can lead to homeotropic alignment. Repeat the rigorous cleaning protocol (Protocol 1.1).

• Plasma Treatment: An oxygen or argon plasma treatment can increase the surface energy of the substrate, promoting planar alignment.[13]

Issue 3: Flow-Induced Alignment and Defects During Cell Filling

Symptoms:

• Alignment defects that follow the direction of liquid crystal flow during capillary filling.

• Non-uniform alignment that appears after the cell has been filled and sealed.

Underlying Causes & Solutions:

The flow of the nematic liquid crystal during the filling process can compete with the surface-induced alignment, leading to defects.

Protocol 3.1: Optimizing the Filling Process

Step-by-Step Filling Procedure:

• Isotropic Phase Filling: Heat the liquid crystal cell and the 4'-butoxy-4-biphenylcarbonitrile to above the nematic-isotropic transition temperature of 4CB. Fill the cell in the isotropic phase to eliminate flow-induced alignment issues.

• Slow Cooling: After filling, cool the cell slowly and controllably through the isotropic-nematic phase transition. This allows the molecules to align uniformly according to the surface treatment. A cooling rate of 1°C/min or less is often recommended.[12]

• Vacuum Filling: For larger cells or to minimize air bubbles, consider using a vacuum filling technique.

Expert Insight: Filling in the isotropic phase is a crucial step to decouple the flow dynamics from the alignment process. The slow cooling allows the system to reach its lowest energy state, which is dictated by the surface anchoring.

II. Frequently Asked Questions (FAQs)

Q1: What is the typical pretilt angle for 4CB with a standard rubbed polyimide alignment layer?

A1: For a standard rubbed polyimide that induces planar alignment, the pretilt angle for nematic liquid crystals like 4CB is typically a few degrees (e.g., 1-5°).[6] This small pretilt is important for preventing reverse-tilt domains and improving the electro-optical switching characteristics of the device.

Q2: How does the cell gap thickness affect the alignment of 4CB?

A2: The cell gap thickness is a critical parameter. A very thin cell gap can lead to stronger surface anchoring effects, which can sometimes help in achieving a more uniform alignment. However, it can also make the cell more susceptible to defects caused by dust particles or spacers. A typical cell gap for many applications is in the range of a few micrometers.[6]

Q3: Can I achieve homeotropic alignment of 4CB if needed?

A3: Yes, homeotropic alignment can be achieved by using specific alignment layers. These are typically polyimides with long alkyl side chains or other materials that present a low-energy surface to the liquid crystal.[11] Alternatively, vertically aligned carbon nanotube arrays have also been shown to induce homeotropic alignment.[14]

Q4: What are the common characterization techniques to verify the alignment of 4CB?

A4: The primary tool for characterizing liquid crystal alignment is polarizing optical microscopy (POM). By observing the cell between crossed polarizers and rotating the sample, one can determine the quality and direction of alignment. Conoscopy is a POM technique used to determine if the alignment is homeotropic.[11] Electro-optical measurements, such as measuring the capacitance or transmittance as a function of applied voltage, can also provide information about the alignment and switching behavior.

Q5: My alignment looks good initially but degrades over time. What could be the cause?

A5: Alignment degradation over time can be due to several factors:

• Contamination: Impurities leaching from the sealant or within the liquid crystal itself can migrate to the alignment layer and disrupt the anchoring.

• UV Instability: If the device is exposed to UV light, the alignment layer or the liquid crystal could be degrading.

• Thermal Stress: Repeated cycling to high temperatures can potentially affect the alignment layer's properties.

Ensure high-purity 4CB and sealant materials are used, and protect the cell from excessive UV exposure and thermal stress.

III. Data and Protocols

Table 1: Typical Properties of 4'-butoxy-4-biphenylcarbonitrile (4CB)

Property	Value
CAS Number	52709-87-2[15][16]
Molecular Formula	C17H17NO[16]
Nematic-Isotropic Transition	~47-48 °C
Dielectric Anisotropy (Δε)	Positive

Note: These are typical values and can vary slightly depending on the purity and source of the material.

Experimental Workflow Diagrams

Diagram 1: Liquid Crystal Cell Fabrication and Alignment Workflow

Caption: Workflow for LC cell fabrication and alignment.

Diagram 2: Troubleshooting Logic for Poor Planar Alignment

Caption: Troubleshooting logic for poor planar alignment.

IV. References

• Controlling pre-tilt angles of liquid crystal using mixed polyimide alignment layer. (n.d.). Optics Express.

• Aligning liquid crystal molecules. (2012, March 23). SPIE.

• Orientation Behavior of Nematic Liquid Crystals at Flow-Wall Interfaces in Microfluidic Channels. (2023, January 12). MDPI.

• Indium Tin Oxide (ITO) Coated Glass Slides. (n.d.). Techinstro.

• New Strategy for Inducing Surface Anisotropy in Polyimide Films for Nematics Orientation in Display Applications. (2021, November 18). PubMed Central.

• Near-zero pretilt alignment of liquid crystals using polyimide films doped with UV-curable polymer. (n.d.). Optica Publishing Group.

• CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. (2016, July 22). ResearchGate.

• Polyimide blend alignment layers for control of liquid crystal pretilt angle through baking. (2025, August 6). ResearchGate.

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. (n.d.). Chemspace.

• Vertical Alignment of Liquid Crystal on Sustainable 2,4-Di-tert-butylphenoxymethyl-Substituted Polystyrene Films. (n.d.). National Institutes of Health.

• Defects. (n.d.). Dissemination of IT for the Promotion of Materials Science (DoITPoMS).

• What is the best way to clean ITO coated glass substrate? (2013, October 29). ResearchGate.

• How to clean ITO Coated Glass. (n.d.). JINAN EVERGREEN GLASS CO.,LTD.

• Liquid crystal. (n.d.). Wikipedia.

• 52709-87-2(4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Product Description. (n.d.). ChemicalBook.

• Defects in Nematic Liquid Crystals. (n.d.). Cornell University.

• Q&A of liquid crystal alignment: theory and practice. (2024, March 17). Frontiers.

• What Is Liquid Crystal Alignment?. (2025, July 19). YouTube.

• Full article: Liquid Crystal Alignment Characteristics on the NDLC Thin Film Deposited using PECVD and Sputter. (2010, September 22). Taylor & Francis.

• a) Planar alignment b) homeotropic alignment. The images are taken by polarizing microscopy. (n.d.). ResearchGate.

• ITO/glass substrates cleaning. (2012, December 10). ResearchGate.

• Aligning Liquid Crystal Materials through Nanoparticles: A Review of Recent Progress. (2022, June 18). MDPI.

• Topological Defects in Liquid Crystals as Templates for Molecular Self-Assembly. (n.d.). National Institutes of Health.

• The effect of surface polarity of glass on liquid crystal alignment. (2025, August 9). ResearchGate.

• Cleaning procedures for glass substrates. (n.d.). University of California, Irvine.

• 4'-BUTOXY-BIPHENYL-4-CARBONITRILE AldrichCPR. (n.d.). Sigma-Aldrich.

• Dense packing of topological defects in nematic liquid crystal cells with pads, crossed-strips, and porous electrodes. (2023, June 7). Optica Publishing Group.

• Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile. (n.d.). Chemdiv.

• Physics of defects in nematic liquid crystals. (2025, August 6). ResearchGate.

• 4′-Hydroxy-4-biphenylcarbonitrile 97 19812-93-2. (n.d.). Sigma-Aldrich.

• Photoalignment of liquid crystals by liquid crystals. (n.d.). PubMed.

• 4′-Octyloxy-4-biphenylcarbonitrile | Liquid Crystal | 52364-73-5. (n.d.). Ossila.

• Q&A of liquid crystal alignment: theory and practice. (2024, March 18). Frontiers.

• (PDF) Planar and tilted uniform alignment of liquid crystals by plasma-treated substrates. (n.d.). ResearchGate.

• (PDF) Alignment of liquid crystals by polymers with residual amounts of solvents. (n.d.). ResearchGate.

• Design of discotic liquid crystal enabling complete switching along with memory of homeotropic and homogeneous alignment over a large area. (n.d.). National Institutes of Health.

• Enhancement of Planar Orientation of Reactive Mesogen Molecules for Optical Retarder Film by Anisotropic Surface Plasma Treatment. (2021, September 6). MDPI.

• Structures and Alignment of Anisotropic Liquid Crystal Particles in a Liquid Crystal Cell. (n.d.). ResearchGate.

• Q&A of liquid crystal alignment: theory and practice. (n.d.). ResearchGate.

• Tuning the alignment of liquid crystals by means of nano-structured surfaces (Invited Paper). (2025, August 7). SPIE.

• Homeotropic liquid crystal device employing vertically aligned carbon nanotube arrays as the. (2020, August 17). United States Naval Academy.

• Homeotropic alignment of liquid crystals on a nano-patterned polyimide surface using nanoimprint lithography. (n.d.). Soft Matter (RSC Publishing).

• Technical Support Center: Troubleshooting Poor Alignment of RM257 Liquid Crystal Films. (n.d.). Benchchem.

• Liquid Crystal Alignment by Nano-scale Surface Patterning. (n.d.). HKUST Physics.

• (PDF) Homeotropic alignment of multiple bent-core liquid crystal phases using a polydimethylsiloxane alignment layer. (2017, August 25). ResearchGate.

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• 2. Defects in Nematic Liquid Crystals [sethna.lassp.cornell.edu]
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• 4. techinstro.com [techinstro.com]
• 5. researchgate.net [researchgate.net]
• 6. Aligning liquid crystal molecules [spie.org]
• 7. New Strategy for Inducing Surface Anisotropy in Polyimide Films for Nematics Orientation in Display Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. OPG [opg.optica.org]
• 9. OPG [opg.optica.org]
• 10. researchgate.net [researchgate.net]
• 11. Vertical Alignment of Liquid Crystal on Sustainable 2,4-Di-tert-butylphenoxymethyl-Substituted Polystyrene Films - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
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• 14. usna.edu [usna.edu]
• 15. 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile - C17H17NO | CSSB00016991352 [chem-space.com]
• 16. 52709-87-2 CAS MSDS (4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Mitigating Defects in Liquid Crystal Displays Incorporating 4'-butoxy-4-biphenylcarbonitrile

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and reducing defects in liquid crystal displays (LCDs) that utilize 4'-butoxy-4-biphenylcarbonitrile. The following content, structured in a question-and-answer format, offers in-depth technical guidance, field-proven insights, and detailed experimental protocols to address specific challenges encountered during experimentation.

Section 1: Troubleshooting Guide

This section addresses common defects observed during the fabrication and operation of LCDs containing 4'-butoxy-4-biphenylcarbonitrile, providing potential causes and actionable solutions.

Issue: Non-uniform Alignment and Spontaneous Defect Formation

Question: My liquid crystal cell containing 4'-butoxy-4-biphenylcarbonitrile exhibits regions of poor alignment and the spontaneous formation of line and point defects. What are the likely causes and how can I rectify this?

Answer: Non-uniform alignment is a prevalent issue that can stem from several factors related to both the material properties of 4'-butoxy-4-biphenylcarbonitrile and the cell fabrication process.[1][2]

Causality and Remediation:

• Inadequate Surface Anchoring: The alignment layer, typically a rubbed polyimide, may not be imparting a sufficiently strong or uniform anchoring energy to the 4'-butoxy-4-biphenylcarbonitrile molecules.[3][4] The biphenyl core and the polar cyano group of the molecule interact with the alignment layer, and any inconsistencies in this layer can lead to defects.[5][6]

  • Solution: Optimize the alignment layer deposition and rubbing process. Ensure the polyimide solution is fresh and filtered to avoid particulates. The rubbing process should be consistent in terms of pressure and speed to create uniform nano-grooves.[7] Consider alternative alignment techniques like photo-alignment for more precise control.[8]

• Contamination: Dust particles, organic residues, or impurities on the substrate or within the liquid crystal material itself can disrupt the molecular ordering, acting as nucleation sites for defects.[3][9]

  • Solution: Implement rigorous cleaning procedures for all substrates, including ultrasonic baths with appropriate solvents. Handle substrates in a cleanroom environment to minimize particulate contamination. Ensure the 4'-butoxy-4-biphenylcarbonitrile is of high purity; if necessary, purify it via recrystallization or column chromatography.

• Thermal Instability: Fluctuations in temperature during the filling process or operation can induce phase transitions or changes in viscosity, leading to the formation of defects.[10] 4'-butoxy-4-biphenylcarbonitrile, like other cyanobiphenyls, has specific phase transition temperatures that must be respected.[5][6]

  • Solution: Maintain precise temperature control during the entire cell fabrication process, especially during the capillary filling or one-drop fill (ODF) stage.[11] Operate the final device within the specified nematic temperature range of the liquid crystal.

Issue: Appearance of Bubbles or Voids in the Liquid Crystal Layer

Question: I am observing bubbles or voids within the liquid crystal layer of my display after filling. What causes this and how can it be prevented?

Answer: The presence of bubbles or voids is a common filling-related defect that compromises the optical uniformity and performance of the display.[12]

Causality and Remediation:

• Trapped Air during Filling: During the capillary filling process, air can be trapped if the liquid crystal material does not wet the surfaces uniformly or if the filling speed is too high.

  • Solution: Ensure the cell gap is uniform. The filling process should be conducted under vacuum to remove residual air from the cell before the liquid crystal is introduced. A slower, more controlled filling rate can also help prevent air entrapment.

• Outgassing from Sealant or Alignment Layers: The epoxy sealant or the polyimide alignment layer may release gases when heated, which can then form bubbles within the liquid crystal.

  • Solution: Properly cure the sealant and alignment layers according to the manufacturer's specifications before cell assembly and filling. A pre-baking step of the assembled but unfilled cell under vacuum can help remove any volatile components.

• LC Leakage: Imperfections in the sealant can lead to the liquid crystal leaking out, creating voids.[12]

  • Solution: Inspect the sealant line for any breaks or inconsistencies before filling. Ensure proper curing of the sealant to create a hermetic seal.

Issue: Light Leakage in the Dark State (Poor Contrast)

Question: My LCD exhibits significant light leakage in the "off" or dark state, resulting in poor contrast. How can I improve this?

Answer: Light leakage is often a consequence of imperfect molecular alignment, which fails to fully block the passage of light through the crossed polarizers.

Causality and Remediation:

• Disclination Lines: These are line defects where the director of the liquid crystal changes abruptly, disrupting the uniform alignment required for a perfect dark state.[1][13] The presence of the polar cyano group in 4'-butoxy-4-biphenylcarbonitrile can sometimes lead to the formation of specific defect structures.[14]

  • Solution: A thermal annealing process, where the cell is heated to the isotropic phase and then slowly cooled back down to the nematic phase, can help to annihilate these defects and improve the overall alignment. Applying a gentle AC electric field during the cooling process can also aid in achieving a more uniform alignment.

• Inconsistent Pretilt Angle: The pretilt angle, which is the small angle the liquid crystal molecules make with the substrate surface, must be uniform across the entire display.[4] Variations in this angle can lead to light leakage.

  • Solution: As mentioned previously, precise control over the alignment layer preparation is crucial. The choice of polyimide and the rubbing conditions directly influence the pretilt angle.[4]

• Cell Gap Non-uniformity: Variations in the thickness of the liquid crystal layer can affect the polarization state of the transmitted light, leading to incomplete extinction by the second polarizer.

  • Solution: Use high-precision spacers to ensure a uniform cell gap. The one-drop fill (ODF) method of manufacturing can also provide better control over the cell gap compared to capillary filling for larger displays.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4'-butoxy-4-biphenylcarbonitrile that make it suitable for LCDs?

A1: 4'-butoxy-4-biphenylcarbonitrile belongs to the family of cyanobiphenyl liquid crystals, which are known for their chemical stability, broad nematic temperature range, and positive dielectric anisotropy.[5][6] The rigid biphenyl core provides the necessary rod-like molecular structure, while the flexible butoxy chain and the polar cyano group contribute to its liquid crystalline properties and responsiveness to electric fields.[15]

Q2: Can impurities in 4'-butoxy-4-biphenylcarbonitrile significantly impact display performance?

A2: Yes, absolutely. Impurities can disrupt the molecular ordering, leading to defects, altered phase transition temperatures, and a reduced clearing point.[5] This can result in a decrease in contrast ratio and slower switching times. It is crucial to use high-purity material for optimal performance.

Q3: What is the significance of the cyano group in 4'-butoxy-4-biphenylcarbonitrile?

A3: The highly polar cyano (-CN) group is critical for several reasons. It contributes to the strong positive dielectric anisotropy, which is essential for the operation of twisted nematic (TN) and other field-effect LCDs.[16] It also influences the intermolecular interactions, which can affect the stability and alignment of the liquid crystal molecules.[14]

Q4: Are there any known toxicity concerns with 4'-butoxy-4-biphenylcarbonitrile?

A4: Liquid crystal monomers, as a class of materials, are being investigated for their environmental persistence and potential bioaccumulation.[17] While specific toxicity data for 4'-butoxy-4-biphenylcarbonitrile is not detailed in the provided results, it is recommended to handle all liquid crystal materials with care, using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

Section 3: Experimental Protocols and Data

Protocol 1: Purification of 4'-butoxy-4-biphenylcarbonitrile by Column Chromatography

Objective: To remove impurities from commercially available 4'-butoxy-4-biphenylcarbonitrile to enhance liquid crystal phase purity and reduce defect formation.

Materials:

• Crude 4'-butoxy-4-biphenylcarbonitrile

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Dichloromethane (HPLC grade)

• Chromatography column

• Collection flasks

• Rotary evaporator

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the chromatography column and allow it to pack under gravity, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude 4'-butoxy-4-biphenylcarbonitrile in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully add the dried silica with the adsorbed sample to the top of the column.

• Elution: Begin eluting the column with pure hexane. Gradually increase the polarity of the mobile phase by adding small increments of dichloromethane.

• Fraction Collection: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent using a rotary evaporator to obtain the purified 4'-butoxy-4-biphenylcarbonitrile.

Protocol 2: Fabrication of a Liquid Crystal Test Cell

Objective: To construct a simple liquid crystal cell for the evaluation of alignment and defect formation of 4'-butoxy-4-biphenylcarbonitrile.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide alignment solution

• Spinner

• Hotplate

• Rubbing machine with velvet cloth

• UV-curable epoxy sealant

• Spacers of desired diameter

• Purified 4'-butoxy-4-biphenylcarbonitrile

• Vacuum chamber

• UV lamp

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO substrates using a sequence of solvents in an ultrasonic bath.

• Alignment Layer Coating: Spin-coat a thin layer of polyimide solution onto the ITO surface of both substrates.

• Curing: Pre-bake the coated substrates on a hotplate to remove the solvent, followed by a hard bake at a higher temperature for imidization.[4]

• Rubbing: Unidirectionally rub the polyimide surfaces with a velvet cloth to create micro-grooves for alignment.

• Cell Assembly: Apply the UV-curable sealant mixed with spacers to the perimeter of one substrate. Place the second substrate on top with the rubbing directions anti-parallel.

• Curing the Sealant: Expose the cell to UV light to cure the epoxy, leaving a small gap for filling.

• Filling: Place the empty cell in a vacuum chamber. Introduce the 4'-butoxy-4-biphenylcarbonitrile at the filling gap and then slowly release the vacuum to allow the liquid crystal to fill the cell via capillary action.

• Sealing: Seal the filling port with a small amount of UV-curable epoxy and cure it.

Parameter	Typical Value	Impact on Defects
Purity of 4'-butoxy-4-biphenylcarbonitrile	> 99.5%	High purity minimizes nucleation sites for defects.
Alignment Layer Thickness	50-100 nm	Uniform thickness is crucial for consistent anchoring energy.
Rubbing Strength	Consistent pressure and speed	Inconsistent rubbing leads to non-uniform pretilt and disclinations.
Cell Gap Uniformity	± 0.1 µm	Variations can cause non-uniform color and light leakage.
Filling Temperature	Slightly above the clearing point	Filling in the isotropic phase can help in achieving a defect-free nematic phase upon cooling.

Section 4: Visualizations

Caption: Molecular structure of 4'-butoxy-4-biphenylcarbonitrile.

Caption: Experimental workflow for LCD cell fabrication.

References

• IEEE Xplore. (n.d.). Liquid Crystal Cell Process.
• ResearchGate. (n.d.). Liquid Crystal Cell Process.
• Taylor & Francis Online. (2023, December 19). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research.
• National Institutes of Health. (n.d.). The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research.
• Wikipedia. (n.d.). LCD manufacturing.
• Insight Solutions Global. (2018, December 8). TFT LCD Manufacturing Issues and Corrective Actions.
• SilmanTech. (2021, September 1). 15 Common LCD Screen Problems and Troubleshooting.
• FlexEnable. (2021, June 29). The making of a plastic liquid crystal cell.
• Unknown Source. (n.d.). The 8 Most Common Faults in Industrial LCD Displays (And How to Fix Them Fast).
• Unknown Source. (n.d.). What are common defects found in LCD panels and how do manufacturers address them?.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Poor Alignment of RM257 Liquid Crystal Films.
• RisingStar. (n.d.). lcd display defects.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 4-Cyano-4'-pentylbiphenyl in Modern Display Technology.
• Physics Today. (n.d.). Defects in liquid crystals.
• Google Patents. (n.d.). US20210011323A1 - Manufacturing method of liquid crystal cell.
• MDPI. (2022, June 10). Conception, Discovery, Invention, Serendipity and Consortia: Cyanobiphenyls and Beyond.
• Royal Society of Chemistry. (2023, March 24). Impact of mesogenic aromaticity and cyano termination on the alignment and stability of liquid crystal shells.
• Chemspace. (n.d.). 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile - C17H17NO | CSSB00016991352.
• ResearchGate. (n.d.). Defects and Textures in Liquid Crystals.
• Indian Academy of Sciences. (n.d.). Defects in liquid crystals (II).
• ChemicalBook. (n.d.). 52709-87-2(4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Product Description.
• Ossila. (n.d.). 4′-Octyloxy-4-biphenylcarbonitrile | Liquid Crystal | 52364-73-5.
• Unknown Source. (n.d.).
• Frontiers. (2020, May 24). Topological Point Defects of Liquid Crystals in Quasi-Two-Dimensional Geometries.
• Carnegie Mellon University College of Engineering. (2023, October 9). Liquid crystals and the hunt for defects.
• Sigma-Aldrich. (n.d.). Nematic liquid crystals.
• Sigma-Aldrich. (n.d.). 4'-Hydroxy-4-biphenylcarbonitrile 97 19812-93-2.
• Sigma-Aldrich. (n.d.). Octyl-4-biphenylcarbonitrile liquid crystal nematic, 98 52709-84-9.
• Chemdiv. (n.d.). Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile.
• Sigma-Aldrich. (n.d.). 4'-BUTOXY-BIPHENYL-4-CARBONITRILE AldrichCPR.
• SPIE. (2012, March 23). Aligning liquid crystal molecules.
• ResearchGate. (n.d.). Liquid crystals — The 'fourth' phase of matter.
• Britannica. (n.d.). liquid crystal | Physics, Chemistry & Applications.
• Taylor & Francis Online. (2021, July 5). Tuning and turning of the liquid crystal alignment by photosensitive composites.
• DTIC. (1979, October 31). Alignment of Liquid Crystals by Surface Gratings.
• Sigma-Aldrich. (n.d.). 4'-Pentyl-4-biphenylcarbonitrile liquid crystal (nematic), 98 5CB.
• Sigma-Aldrich. (n.d.). 4'-(Octyloxy)-4-biphenylcarbonitrile liquid crystal nematic 52364-73-5.
• Daken Chemical. (2023, February 15). Liquid Crystals Alignment Properties You Should Know.
• BOC Sciences. (n.d.). Nematic and Smectic Liquid Crystals - Electronic Chemicals.
• Wikipedia. (n.d.). Liquid crystal.
• Science Notes and Projects. (2025, June 24). Liquid Crystal - Definition, Phases, Types, and Applications.
• ResearchGate. (2017, August 21). Evaluation of 4-alkoxy-4′-nitrobiphenyl liquid crystals for use in next generation scattering LCDs.
• PubMed. (2024, February 20). In vivo and in silico toxicity assessment of four common liquid crystal monomers to Daphnia magna: Novel endocrine disrupting chemicals in crustaceans?.
• Sigma-Aldrich. (n.d.). 4'-(Hexyloxy)-4-biphenylcarbonitrile liquid crystal nematic, 96 41424-11-7.
• chymist.com. (n.d.). Preparation of a Liquid Crystal Pixel.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of 4-Butoxybenzaldehyde.

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Technical Support Center: Optimization of the Annealing Process for 4'-butoxy-4-biphenylcarbonitrile (4OBCB) Films

Welcome to the technical support center for the optimization of the annealing process for 4'-butoxy-4-biphenylcarbonitrile (4OBCB) films. This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working with liquid crystal thin films. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high-quality, crystalline 4OBCB films for your applications.

I. Frequently Asked Questions (FAQs): Understanding the Fundamentals

This section addresses common questions about the annealing of 4OBCB films, providing the foundational knowledge needed for successful experimentation.

Q1: What is the primary purpose of annealing 4OBCB films?

A1: The primary goal of annealing is to enhance the structural and optical properties of the 4OBCB thin film. As-deposited films, typically prepared by methods like spin coating, are often amorphous or have a high density of defects. Thermal annealing provides the necessary energy for the 4OBCB molecules to rearrange themselves into a more ordered, crystalline state. This process is crucial for reducing structural defects, such as grain boundaries and disordered regions, which can act as charge carrier traps in organic semiconductor applications. An improved molecular ordering leads to better π-π stacking, which facilitates more efficient charge transport.

Q2: What are the critical parameters that control the outcome of the annealing process?

A2: The success of the annealing process hinges on the precise control of several key parameters:

• Annealing Temperature: This is the most critical parameter. It must be high enough to allow molecular rearrangement but below the melting or decomposition temperature of the material.

• Annealing Time: The duration at the set temperature must be sufficient for the crystalline structure to fully develop.

• Heating and Cooling Rates (Ramp Rates): Slow and controlled heating and cooling are essential to prevent thermal shock, which can lead to film cracking.[1]

• Annealing Atmosphere: The environment in which the annealing is performed can significantly impact the film's quality, primarily by preventing oxidation.[2]

• Substrate Choice and Preparation: The nature of the substrate and its surface energy can influence film adhesion and the final morphology of the crystalline film.

Q3: How do I select the optimal annealing temperature for 4OBCB films?

A3: The optimal annealing temperature is closely related to the material's phase transition temperatures. For liquid crystals like 4OBCB, the ideal annealing temperature is typically within the liquid crystalline phase region, below the clearing point (the temperature at which it becomes an isotropic liquid).[3] This allows for sufficient molecular mobility for rearrangement into a crystalline structure upon cooling. The phase transitions of 4OBCB and its close homolog, 8OCB, provide a useful reference. For instance, 8OCB has a crystalline-to-smectic A transition at approximately 53°C, a smectic A-to-nematic transition at 67°C, and a nematic-to-isotropic transition at 79°C.[4] Therefore, a good starting point for optimizing the annealing temperature for 4OBCB would be in a similar range, likely between its melting point and clearing point. Differential Scanning Calorimetry (DSC) is an invaluable technique for precisely determining these transition temperatures for your specific 4OBCB material.[5]

Q4: Why is an inert atmosphere often recommended for annealing organic films like 4OBCB?

A4: An inert atmosphere, typically nitrogen or argon, is crucial for preventing the oxidation of the organic material at elevated temperatures.[2] When heated in the presence of oxygen, organic molecules can degrade, leading to the formation of impurities that can impair the film's optical and electronic properties. An inert atmosphere displaces oxygen from the annealing chamber, preserving the chemical integrity of the 4OBCB molecules.[2]

Q5: How does the substrate influence the annealing process and the final film quality?

A5: The substrate plays a critical role in several ways. Firstly, a mismatch in the coefficient of thermal expansion (CTE) between the 4OBCB film and the substrate can induce stress during heating and cooling, leading to film cracking or peeling.[1][6] Therefore, selecting a substrate with a CTE that is closely matched to that of the film is important. Secondly, the surface energy of the substrate affects the wetting and adhesion of the 4OBCB film. Poor adhesion can lead to dewetting, where the film breaks up into droplets or islands during annealing.[7] Proper substrate cleaning and surface treatments can improve adhesion and promote the formation of a uniform, continuous film.

II. Troubleshooting Guide: A-to-Z Problem Solving

This guide provides solutions to common problems encountered during the annealing of 4OBCB films.

Issue	Possible Causes	Recommended Solutions
Film Cracking or Peeling After Annealing	1. Thermal Expansion Mismatch: Significant difference in CTE between the 4OBCB film and the substrate.[1] 2. Rapid Temperature Changes: Fast heating or cooling rates induce thermal shock.[6] 3. Excessive Film Thickness: Thicker films are more prone to stress accumulation.	1. Substrate Selection: Choose a substrate with a CTE closer to that of 4OBCB. 2. Optimize Ramp Rates: Use slower heating and cooling rates (e.g., 1-5°C/minute) to minimize thermal stress.[6] 3. Reduce Film Thickness: If possible, prepare thinner films. For thicker films, consider a multi-layer approach with annealing after each layer deposition.[8]
Film Dewetting (Formation of Droplets or Islands)	1. Poor Substrate Adhesion: Low surface energy of the substrate or contamination. 2. High Annealing Temperature: Excessive thermal energy can cause the film to retract to minimize its surface energy.[7]	1. Substrate Preparation: Ensure the substrate is thoroughly cleaned (e.g., with solvents, UV-ozone, or plasma treatment) to increase its surface energy. 2. Lower Annealing Temperature: Systematically decrease the annealing temperature to find a balance between molecular mobility and film stability.
Inconsistent Crystalline Morphology	1. Non-uniform Heating: Temperature gradients across the sample in the annealing chamber. 2. Inconsistent Annealing Time: Variations in the duration of the annealing process.	1. Calibrate Equipment: Ensure your oven or hot plate provides uniform heating. 2. Precise Timing: Use a timer to ensure consistent annealing durations for all samples.
Poor Crystalline Quality (from XRD analysis)	1. Sub-optimal Annealing Temperature: The temperature may be too low for sufficient molecular rearrangement or too high, causing disorder.[9] 2. Insufficient Annealing Time: The duration at the peak temperature may not be long enough for the crystalline structure to fully form.[10]	1. Systematic Temperature Study: Anneal a series of films at different temperatures and analyze them with XRD to identify the optimal temperature. 2. Increase Annealing Time: Experiment with longer annealing durations (e.g., 30, 60, 90 minutes) to allow for complete crystallization.[10]
Hazy or Opaque Film Appearance	1. Light Scattering: Large crystalline domains or high surface roughness can scatter light. 2. Phase Separation: If using a blend, improper annealing can lead to large-scale phase separation.	1. Optimize Cooling Rate: A faster cooling rate can sometimes lead to smaller crystal domains and reduced light scattering. 2. Adjust Annealing Temperature: Fine-tuning the annealing temperature can influence the size of the resulting crystal grains.

III. Experimental Protocols

This section provides detailed, step-by-step protocols for the preparation and annealing of 4OBCB films.

Protocol 1: Substrate Preparation

• Initial Cleaning: Sequentially sonicate the substrates (e.g., glass or silicon wafers) in a series of solvents: deionized water with detergent, deionized water, acetone, and finally isopropanol. Perform each sonication step for 15 minutes.

• Drying: Dry the cleaned substrates with a stream of high-purity nitrogen gas.

• Surface Activation (Optional but Recommended): To improve the hydrophilicity and promote adhesion, treat the substrates with a UV-ozone cleaner for 15 minutes or an oxygen plasma treatment for 5 minutes.

Protocol 2: Spin Coating of 4OBCB Solution

• Solution Preparation: Prepare a solution of 4OBCB in a suitable solvent (e.g., toluene, chloroform, or chlorobenzene) at a desired concentration (e.g., 5-20 mg/mL). Ensure the 4OBCB is fully dissolved, using gentle heating if necessary.

• Dispensing the Solution: Place the prepared substrate on the spin coater chuck. Dispense a small amount of the 4OBCB solution onto the center of the substrate.[11]

• Spinning Process:

  • Step 1 (Spread Cycle): Spin at a low speed (e.g., 500 rpm) for 10 seconds to evenly spread the solution across the substrate.

  • Step 2 (High-Speed Cycle): Ramp up to a higher speed (e.g., 2000-4000 rpm) and hold for 30-60 seconds to achieve the desired film thickness.[11] Higher spin speeds result in thinner films.

• Initial Drying: The film will be largely dry after the spin coating process due to solvent evaporation.

Protocol 3: Thermal Annealing

• Setup: Place the spin-coated 4OBCB film on a pre-calibrated hot plate or in a tube furnace. If using a furnace, ensure it is purged with an inert gas (e.g., nitrogen or argon) for at least 30 minutes to create an inert atmosphere.[2]

• Heating:

  • Set the desired annealing temperature (e.g., start with a temperature within the nematic phase of a similar liquid crystal, like 70°C for 8OCB).[4]

  • Set a slow ramp rate for heating, for example, 5°C per minute, to reach the target temperature.[12]

• Soaking: Hold the sample at the set annealing temperature for the desired duration (e.g., 30-60 minutes).

• Cooling: After the soaking period, turn off the heater and allow the sample to cool down slowly and naturally to room temperature within the inert atmosphere. A slow cooling rate is crucial to prevent cracking.[12]

IV. Characterization Techniques

Proper characterization is essential to evaluate the success of the annealing process.

• Atomic Force Microscopy (AFM): AFM is a powerful tool for visualizing the surface morphology of the annealed films at the nanoscale.[13] It provides quantitative data on surface roughness, grain size, and the presence of defects.[14]

• X-ray Diffraction (XRD): XRD is used to determine the crystalline structure of the 4OBCB film.[15] The presence of sharp diffraction peaks indicates a crystalline structure, and the peak positions can be used to identify the crystal phase.[16]

• Polarized Optical Microscopy (POM): POM is a valuable technique for observing the liquid crystalline textures and phase transitions in situ.[17] It can provide a quick visual assessment of the film's uniformity and the formation of different liquid crystal domains.

• Differential Scanning Calorimetry (DSC): DSC is used to measure the heat flow associated with phase transitions in the bulk 4OBCB material as a function of temperature.[18] This data is critical for identifying the melting point and clearing point, which helps in determining the optimal annealing temperature range.[19]

V. Visualizations

Experimental Workflow

Caption: Overall experimental workflow for preparing and characterizing annealed 4OBCB films.

Troubleshooting Decision Tree

Sources

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• 2. guava.physics.ucsd.edu [guava.physics.ucsd.edu]
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• 5. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Effect of Annealing Time on Structure, Morphology, and Optical Properties of Nanostructured CdO Thin Films Prepared by CBD Technique | MDPI [mdpi.com]
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• 16. Crystal Structure Determination of XRD Data | Malvern Panalytical [malvernpanalytical.com]
• 17. Observing phase transitions [doitpoms.ac.uk]
• 18. Analysis of differential scanning calorimetry (DSC) | TU Delft Repository [repository.tudelft.nl]
• 19. Making sure you're not a bot! [lilloa.univ-lille.fr]

troubleshooting phase separation in mixtures with 4'-butoxy-4-biphenylcarbonitrile

A Senior Application Scientist's Guide to Troubleshooting Phase Separation

Welcome to the technical support center for 4'-butoxy-4-biphenylcarbonitrile. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with phase separation in their experimental mixtures. As a thermotropic liquid crystal, 4'-butoxy-4-biphenylcarbonitrile exhibits unique phase behaviors that are highly sensitive to temperature, concentration, and the presence of other chemical species. This guide provides in-depth, cause-and-effect troubleshooting in a direct question-and-answer format to help you diagnose and resolve these complex issues.

Understanding the Material: 4'-Butoxy-4-biphenylcarbonitrile

4'-Butoxy-4-biphenylcarbonitrile is a calamitic (rod-shaped) molecule that exhibits liquid crystalline phases. The phase of the material is dependent on temperature; upon heating from a solid state, it will typically transition to a more ordered smectic phase, then a less ordered nematic phase, and finally to a disordered isotropic liquid at a high enough temperature.[1][2] The introduction of solvents, active pharmaceutical ingredients (APIs), polymers, or other molecules into the system creates a mixture with a unique phase diagram, often leading to complex behaviors like the formation of biphasic regions where two distinct phases coexist.[3][4]

Key Physicochemical Properties

Understanding the fundamental properties of 4'-butoxy-4-biphenylcarbonitrile is the first step in troubleshooting. The following table summarizes key data points.

Property	Value	Source & Notes
Molecular Formula	C₁₇H₁₇NO	[5]
Molecular Weight	251.32 g/mol	[5]
Melting Point	75.0 to 79.0 °C	[5] Transition from crystal to mesophase.
Boiling Point	405.5 ± 38.0 °C (Predicted)	[5]
logP	4.64 - 5.10	[6][7] Indicates high hydrophobicity.
Storage	Room Temperature, Sealed in Dry Conditions	[5]
Solubility	Soluble in Toluene	[5] Expected to be soluble in other moderately polar to non-polar organic solvents like dichloromethane and diethyl ether due to its structure.[8]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Question 1: My mixture containing 4'-butoxy-4-biphenylcarbonitrile appears cloudy or opaque at my target operating temperature. What is happening?

Probable Cause: Cloudiness is a classic indicator of phase separation. You are likely operating within a biphasic (two-phase) region of your mixture's phase diagram. This means the components have de-mixed into distinct domains, which scatter light and cause the turbid appearance. These domains could be, for example, droplets of an isotropic liquid within a liquid crystal phase, or vice versa.[9]

Scientific Explanation: The addition of a second component (e.g., a solvent or an API) to a liquid crystal like 4'-butoxy-4-biphenylcarbonitrile disrupts the long-range orientational order.[3][10] This disruption alters the phase transition temperatures. At certain concentrations and temperatures, the system's free energy is minimized by separating into two distinct phases—for instance, a phase rich in the ordered liquid crystal and another phase rich in the isotropic solvent or API.[4][11] This is analogous to how oil and water separate, but in this case, the separation is between different liquid mesophases or between a mesophase and an isotropic liquid.

Troubleshooting Workflow:

Follow this decision tree to systematically diagnose the issue.

Caption: Systematic workflow for troubleshooting cloudy mixtures.

Preventative Measures:

• Solvent Selection: Choose a solvent that has a similar polarity profile to 4'-butoxy-4-biphenylcarbonitrile to maximize miscibility. Toluene is a known good solvent.[5]

• Temperature Control: Ensure your experimental setup has precise and stable temperature control. Even small fluctuations can push the mixture into a biphasic region.

• Initial Screening: Before committing to a formulation, perform a small-scale screening of concentrations to identify the approximate boundaries of the single-phase region.

Question 2: I am developing a drug delivery system and my API is precipitating from the 4'-butoxy-4-biphenylcarbonitrile mixture. How can I improve its solubility and stability?

Probable Cause: The API has low solubility in the liquid crystal matrix, or the API itself is inducing crystallization of the liquid crystal. This is common when the API is crystalline and has strong intermolecular interactions that are more favorable than its interaction with the liquid crystal host.

Scientific Explanation: Liquid crystals can act as structured solvents. For an API to be stably incorporated, it must be molecularly dispersed within the liquid crystal matrix. If the API's solubility limit is exceeded, it will precipitate as a solid. Furthermore, the presence of the API can disrupt the liquid crystal ordering, potentially raising the freezing point of the mixture or creating a eutectic system where both components crystallize.[12] In drug delivery applications, maintaining the API in a solubilized, amorphous state is often critical for bioavailability.[13]

Recommended Actions & Protocols:

• Quantify API Solubility: You must first determine the saturation solubility of your API in pure 4'-butoxy-4-biphenylcarbonitrile at the target temperature.

• Introduce a Co-solvent: If the solubility is too low, the addition of a third component—a biocompatible co-solvent—can dramatically improve API solubility. The co-solvent should be miscible with the liquid crystal and a good solvent for the API.

• Characterize the Ternary Phase Diagram: The addition of a co-solvent creates a more complex ternary system. It is essential to map out the phase behavior to find a stable, single-phase region.

Protocol 1: Rapid Phase Diagram Mapping using Polarized Optical Microscopy (POM)

This protocol provides a visual method to quickly estimate the phase boundaries of your mixture.

• Preparation of Samples: Prepare a series of small-volume mixtures with varying concentrations of 4'-butoxy-4-biphenylcarbonitrile, your API, and/or co-solvent. A typical array might vary component A from 10-90% while keeping component B constant.

• Sample Loading: Place a small amount of each mixture onto a clean glass microscope slide and cover with a coverslip.

• Heating Stage Setup: Place the slide on a hot stage connected to a temperature controller, mounted on a polarized optical microscope.

• Heating and Observation:

  • Slowly heat the sample at a controlled rate (e.g., 2-5 °C/min).

  • Observe the sample through the crossed polarizers. Liquid crystalline phases are birefringent and will appear bright and often with characteristic textures, while isotropic liquids and cubic phases will appear dark.[14]

  • Record the temperature at which phase transitions occur. The transition from a bright, textured view to a completely dark view marks the nematic-to-isotropic transition (T_NI). The appearance of solid crystals indicates a solubility limit has been reached.

• Cooling and Observation: Slowly cool the sample at the same controlled rate, again recording transition temperatures. Some liquid crystals exhibit different phases on cooling than on heating (monotropic behavior).[14]

• Data Plotting: Plot the observed transition temperatures as a function of composition to construct a phase diagram. This will visually delineate the single-phase (isotropic or liquid crystal) regions from the biphasic and solid-phase regions.

Question 3: My mixture separates into two distinct liquid layers. Is this the same as the cloudiness observed in Question 1?

Probable Cause: You are observing macroscopic phase separation, likely between two immiscible liquids. This can occur if you are using a solvent that has very poor miscibility with 4'-butoxy-4-biphenylcarbonitrile, or if the concentrations are far into a wide biphasic region.

Scientific Explanation: While the cloudiness described earlier is due to microscopic droplets (an emulsion-like state), the formation of two distinct layers is a fully coalesced, macroscopically separated system.[15] This often happens in lyotropic systems (where concentration in a solvent induces liquid crystal phases), but it can also be prominent in thermotropic mixtures with a large miscibility gap.[16][17] For example, you might have an upper layer that is solvent-rich and isotropic, and a lower, denser layer that is liquid crystal-rich and in a nematic or smectic phase.[17]

Troubleshooting & Resolution Strategy:

The goal is to move from this immiscible state to a single, homogeneous phase.

Caption: Logical flow for resolving macroscopic phase separation.

• Solvent Modification: The most effective strategy is often to change the solvent system. If you are using a very non-polar solvent like hexane, switching to a more moderately polar solvent like toluene or dichloromethane may resolve the issue.[8]

• Use of Surfactants/Emulsifiers: In some applications, particularly in aqueous dispersions for drug delivery, the addition of a surfactant is necessary to create a stable emulsion or microemulsion, preventing the two phases from separating.[18]

References

• Browne Lab. Liquid Crystal Phase Separation. University of Colorado Boulder. [Link]

• AIP Publishing. (2008). Phase separations in liquid crystal-colloid mixtures. [Link]

• AIP Publishing. (2009). Phase separations in mixtures of a liquid crystal and a nanocolloidal particle. The Journal of Chemical Physics. [Link]

• Chemspace. 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. [Link]

• AIP Publishing. (2015). Chromonic liquid crystalline nematic phase exhibited in binary mixture of two liquid crystals. AIP Conference Proceedings. [Link]

• ResearchGate. Biphasic regions of isotropic and twisted nematic phases, with various textures. [Link]

• Case Western Reserve University. Introduction to Liquid Crystals. [Link]

• Wikipedia. Liquid crystal. [Link]

• African Rock Art. 4′-Octyloxy-4-biphenylcarbonitrile. [Link]

• De Gruyter. (2013). Biaxial phases in mineral liquid crystals. [Link]

• ResearchGate. Biphasic Liquid Crystal and the Simultaneous Measurement of Isotropic and Anisotropic Parameters by Spatially Resolved NMR Spectroscopy. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Amanote Research. (PDF) Biphasic Liquid Crystal and the Simultaneous. [Link]

• K-Jhil. Tips for Troubleshooting Liquid–Liquid Extraction. [Link]

• ResearchGate. Why we are unable to observe liquid crystal phases in a monotropic LC sample on cooling?. [Link]

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strategies to prevent crystallization of supercooled 4'-butoxy-4-biphenylcarbonitrile

Technical Support Center: 4'-Butoxy-4-biphenylcarbonitrile

Welcome to the dedicated technical support center for 4'-butoxy-4-biphenylcarbonitrile. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound and encountering challenges related to its supercooled state and subsequent crystallization. Here, you will find in-depth troubleshooting guides and frequently asked questions to assist you in your experimental endeavors.

Frequently Asked Questions (FAQs)

Q1: What is supercooling, and why is it relevant for 4'-butoxy-4-biphenylcarbonitrile?

A1: Supercooling is the process of cooling a liquid below its melting point without it becoming a solid.[1][2] For 4'-butoxy-4-biphenylcarbonitrile, which has a melting point of approximately 75.0 to 79.0 °C, this means it can exist as a liquid at temperatures below this range.[3] This metastable liquid state is crucial for many applications of liquid crystals, including in displays and as a medium for spectroscopic studies or as a reaction solvent. However, the supercooled state is thermodynamically unstable, and the liquid will eventually crystallize. The challenge lies in preventing this crystallization for the duration of the experiment.

Q2: What are the primary factors that trigger the crystallization of supercooled 4'-butoxy-4-biphenylcarbonitrile?

A2: Crystallization from a supercooled state is initiated by a process called nucleation, which is the formation of a small, stable crystalline seed.[4][5] There are two main types of nucleation:

• Homogeneous nucleation: Occurs spontaneously within the bulk of the pure liquid. This requires a significant degree of supercooling.

• Heterogeneous nucleation: This is the more common pathway and occurs at a lower degree of supercooling.[6] It is initiated by the presence of external surfaces or impurities, which act as nucleation sites.[5][6]

For 4'-butoxy-4-biphenylcarbonitrile, the primary triggers for crystallization are:

• Impurities: Dust, residual solvents, or synthetic by-products can act as nucleation sites.[7][8]

• Surface Imperfections: Scratches or irregularities on the surface of the container can promote crystal growth.[4]

• Mechanical Shock: Vibrations or agitation can induce nucleation.[9]

• Rapid Cooling: Fast cooling rates can lead to the formation of many small crystals.[10]

Q3: Can impurities affect the nematic phase of 4'-butoxy-4-biphenylcarbonitrile?

A3: Yes, impurities can significantly impact the liquid crystalline phases of cyanobiphenyls.[11][12] Depending on their nature and concentration, impurities can alter the phase transition temperatures, including the nematic-to-isotropic transition.[11] Some impurities may also disrupt the long-range orientational order of the nematic phase, potentially leading to defects that can act as nucleation sites for crystallization.

Troubleshooting Guide

Issue 1: My sample of 4'-butoxy-4-biphenylcarbonitrile crystallizes immediately upon cooling below its melting point.

This indicates a high density of nucleation sites. The following steps will help you mitigate this issue.

Step-by-Step Troubleshooting:

• Verify Purity:

  • Action: Ensure the purity of your 4'-butoxy-4-biphenylcarbonitrile sample. If you have synthesized it in-house, consider purification by recrystallization from a suitable solvent like ethanol, followed by thorough drying under vacuum to remove any residual solvent.[13]

  • Rationale: Impurities from the synthesis or degradation products can act as potent nucleation catalysts.[7][8]

• Meticulous Cleaning of Glassware:

  • Action: Clean all glassware that will come into contact with the sample with a strong cleaning agent (e.g., piranha solution, with extreme caution, or a no-chromix solution), followed by extensive rinsing with high-purity deionized water and drying in an oven at a high temperature to remove any adsorbed water or organic residues.

  • Rationale: Even microscopic dust particles or residues on the glassware surface can serve as nucleation sites for heterogeneous crystallization.[9]

• Controlled Cooling Protocol:

  • Action: Implement a slow and controlled cooling rate. Use a programmable hot plate, an oil bath with gradually decreasing temperature, or a well-insulated container to slow down the cooling process.

  • Rationale: Rapid cooling can create a large thermodynamic driving force for crystallization, leading to rapid and widespread nucleation.[10] Slow cooling allows the system to remain in a metastable supercooled state for a longer period.[9]

Issue 2: The supercooled sample is stable for a short period but then crystallizes unexpectedly.

This suggests that while the initial density of nucleation sites is low, nucleation is still occurring over time, or is being triggered by environmental factors.

Step-by-Step Troubleshooting:

• Isolate from Mechanical Disturbances:

  • Action: Place your experimental setup on an anti-vibration table or in a location free from foot traffic, drafts, and equipment-related vibrations (e.g., from vacuum pumps or stir plates).

  • Rationale: Mechanical shocks or vibrations can provide the necessary energy to overcome the nucleation barrier, triggering crystallization in a supercooled liquid.[9]

• Surface Passivation:

  • Action: Consider treating the inner surface of your container. Silanization of glass surfaces can create a more uniform and less interactive surface, which can suppress heterogeneous nucleation.

  • Rationale: Modifying the container surface can reduce the number of active sites for crystal nucleation.[14][15]

• Use of Crystallization Inhibitors (with caution):

  • Action: In some applications, the addition of a small amount of a structurally similar molecule that disrupts the crystal lattice can inhibit crystallization. For 4'-butoxy-4-biphenylcarbonitrile, a small percentage of another cyanobiphenyl with a different alkyl chain length, such as 4'-pentyloxy-4-biphenylcarbonitrile, might be effective.

  • Rationale: These "tailor-made" additives can interfere with the crystal packing, making it more difficult for a stable crystal lattice to form.[16][17] However, be aware that this will create a mixture and may alter the physical properties of your system.

Visual Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting premature crystallization.

Experimental Protocol: Preparation of a Stable Supercooled 4'-butoxy-4-biphenylcarbonitrile Sample

This protocol outlines a method to maximize the stability of the supercooled liquid state.

Materials:

• High-purity (>99.5%) 4'-butoxy-4-biphenylcarbonitrile

• High-purity deionized water

• Acetone (reagent grade)

• Isopropanol (reagent grade)

• Clean, scratch-free glass vial with a PTFE-lined cap

• Programmable hot plate or oil bath

• Nitrogen or Argon gas source

Procedure:

• Glassware Preparation:

  • Submerge the vial and cap liner in a cleaning solution (e.g., a suitable laboratory detergent) and sonicate for 30 minutes.

  • Rinse thoroughly with deionized water (at least 5 times).

  • Rinse with acetone, then isopropanol.

  • Dry the glassware in an oven at 120 °C for at least 4 hours.

  • Allow to cool to room temperature in a desiccator.

• Sample Preparation:

  • Place the desired amount of 4'-butoxy-4-biphenylcarbonitrile into the clean, dry vial.

  • Purge the vial with dry nitrogen or argon gas for 1-2 minutes to displace air and moisture.

  • Securely cap the vial.

• Heating and Cooling Cycle:

  • Place the vial on a programmable hot plate or in an oil bath.

  • Heat the sample to approximately 10 °C above its melting point (e.g., 90 °C) and hold for 30 minutes to ensure all crystalline memory is erased.

  • Program a slow cooling ramp. A rate of 0.1-0.5 °C per minute is recommended.

  • Cool the sample to the desired experimental temperature.

  • Once at the target temperature, allow the sample to equilibrate for at least 15 minutes before starting your experiment.

Summary of Prevention Strategies

Strategy	Mechanism of Action	Key Considerations
High Purity	Reduces the number of heterogeneous nucleation sites.	Verify purity using appropriate analytical techniques (e.g., DSC, HPLC).
Cleanliness	Eliminates external nucleation sites like dust and residues.	Use a rigorous cleaning protocol for all surfaces in contact with the sample.
Slow Cooling	Minimizes the thermodynamic driving force for nucleation.[9][10]	Requires a programmable heating/cooling device for precise control.
Vibration Isolation	Prevents mechanical shock from overcoming the nucleation energy barrier.[9]	Use an anti-vibration table or a physically isolated environment.
Surface Treatment	Creates a uniform surface that is less prone to promoting nucleation.	Techniques like silanization can be effective but may not be suitable for all applications.
Use of Additives	Disrupts the crystal lattice formation.[10][16]	Will alter the chemical composition and physical properties of the sample.

Factors Influencing Crystallization

Caption: Key intrinsic and extrinsic factors that influence the crystallization of supercooled liquids.

References

• How It Comes Together. How Do You Prevent Unwanted Crystal Formation In Solutions?. [Link]

• Nature. Impact of impurities on crystal growth. [Link]

• PNAS. Heterogeneous nucleation of supercooled water, and the effect of an added catalyst. [Link]

• MIT OpenCourseWare. Supercooling and Nucleation. [Link]

• AIP Publishing. Heterogeneous nucleation from a supercooled ionic liquid on a carbon surface. [Link]

• RSC Publishing. Impurity-induced nematic–isotropic transition of liquid crystals. [Link]

• Wintersmiths. What is Supercooling?. [Link]

• MIT OpenCourseWare. Lecture 5 Supercooling and Nucleation. [Link]

• Taylor & Francis Online. Impurities in nematic liquid crystal samples inducing changes in the DSM1-DSM2 transition phase diagram. [Link]

• ResearchGate. The influence of impurities and solvents on crystallization. [Link]

• New Atlas. Supercool technique keeps liquids liquid well below freezing. [Link]

• Aqua. The Science Behind Supercooled Water. [Link]

• AIP Publishing. Temperature-gradient effects on heterogeneous ice nucleation from supercooled water. [Link]

• University of Washington. Factors Affecting Crystallization. [Link]

• Cambridge University Press & Assessment. The Influence of Impurities and Additives on Crystallization (Chapter 4) - Handbook of Industrial Crystallization. [Link]

• University of Hamburg. LIQUID CRYSTAL PHASES. [Link]

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• Technobis. Use of additives for inhibition and promotion of crystallization. [Link]

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• Wikipedia. 4-Cyano-4'-pentylbiphenyl. [Link]

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• Hong Jin. 4'-Cyano-4-hydroxybiphenyl CAS No.19812-93-2 Factory. [Link]

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Technical Support Center: Enhancing Liquid Crystal Birefringence with 4'-Butoxy-4-biphenylcarbonitrile

This technical support guide is designed for researchers, scientists, and drug development professionals working with liquid crystals (LCs). It provides in-depth troubleshooting advice and frequently asked questions (FAQs) for experiments involving the enhancement of birefringence using 4'-butoxy-4-biphenylcarbonitrile. The information presented here is grounded in established scientific principles and practical laboratory experience to ensure the integrity and success of your experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of 4'-butoxy-4-biphenylcarbonitrile as a birefringence-enhancing agent in liquid crystal mixtures.

Q1: What is 4'-butoxy-4-biphenylcarbonitrile and why is it used to enhance birefringence?

A1: 4'-butoxy-4-biphenylcarbonitrile is a calamitic (rod-shaped) liquid crystal compound.[1] Its molecular structure, featuring a rigid biphenyl core, a polar cyano group, and a flexible butoxy chain, contributes to a large molecular polarizability anisotropy.[2][3][4] When introduced into a host liquid crystal mixture, its molecules tend to align with the host's director field, and this high polarizability anisotropy leads to a significant increase in the overall birefringence (Δn) of the mixture.[3][4] Birefringence is a key property for many liquid crystal applications, including displays and optical communication devices.[3][5]

Q2: What are the key physical properties of 4'-butoxy-4-biphenylcarbonitrile?

A2: Understanding the physical properties of 4'-butoxy-4-biphenylcarbonitrile is crucial for its effective use. Key properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₇H₁₇NO	[6]
Molecular Weight	251.32 g/mol	[6]
CAS Number	52709-87-2	[6][7]
Appearance	Powder to crystal	[6]
Boiling Point	405.5 ± 38.0 °C (Predicted)	[6]
Density	1.08 ± 0.1 g/cm³ (Predicted)	[6]
Solubility	Soluble in Toluene	[6]

Q3: How does the concentration of 4'-butoxy-4-biphenylcarbonitrile affect the birefringence of the mixture?

A3: Generally, the birefringence of a liquid crystal mixture increases with the concentration of the high-birefringence additive. This relationship is often linear at low concentrations. However, at higher concentrations, factors such as solubility limits and potential phase separation can affect this linearity. It is essential to experimentally determine the optimal concentration for your specific host liquid crystal and application.

Q4: Will adding 4'-butoxy-4-biphenylcarbonitrile affect the phase transition temperatures of my liquid crystal mixture?

A4: Yes, the addition of a dopant like 4'-butoxy-4-biphenylcarbonitrile will almost certainly alter the phase transition temperatures (e.g., nematic-to-isotropic transition, TNI) of the host liquid crystal.[8][9] The extent of this change depends on the concentration of the dopant and its miscibility with the host. It is crucial to characterize the phase behavior of the resulting mixture using techniques like differential scanning calorimetry (DSC) and polarized optical microscopy (POM).[9][10]

Q5: Are there any safety precautions I should take when handling 4'-butoxy-4-biphenylcarbonitrile?

A5: Yes, it is important to handle 4'-butoxy-4-biphenylcarbonitrile with appropriate safety measures. While specific toxicity data is limited, it is prudent to treat it as a potentially hazardous chemical.[11][12][13] Always work in a well-ventilated area or a fume hood, and wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[11][12] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[11][12][13][14]

Section 2: Troubleshooting Guides

This section provides a structured approach to troubleshooting common problems encountered during the preparation and characterization of liquid crystal mixtures containing 4'-butoxy-4-biphenylcarbonitrile.

Problem: Poor Solubility or Phase Separation

Symptoms:

• Visible particles or cloudiness in the mixture, even at elevated temperatures.

• Inconsistent birefringence measurements across the sample.

• Formation of separate domains or droplets when viewed under a polarizing microscope.

Root Cause Analysis and Solutions:

Figure 1. Troubleshooting workflow for solubility issues.

Detailed Troubleshooting Steps:

• Verify Homogeneity: After thorough mixing and heating the mixture above its clearing point, visually inspect for any signs of undissolved particles or turbidity. A well-prepared mixture should be completely clear in its isotropic phase.

• Concentration Adjustment: If solubility is an issue, systematically decrease the weight percentage of 4'-butoxy-4-biphenylcarbonitrile in the mixture and repeat the mixing process.

• Co-Solvent Consideration: In some cases, a small amount of a compatible co-solvent can improve solubility. However, be aware that this may also impact the liquid crystalline properties and device performance.

• Host Selection: The chemical structure of the host liquid crystal plays a significant role in miscibility. Consider using a host with a similar molecular backbone to 4'-butoxy-4-biphenylcarbonitrile to improve compatibility.

• Phase Diagram Analysis: For a more fundamental understanding, constructing a temperature-composition phase diagram of the binary mixture can reveal the precise solubility limits at different temperatures.

Problem: Inconsistent or Inaccurate Birefringence Measurements

Symptoms:

• Wide variation in birefringence values measured at different points on the same sample.

• Measured birefringence is significantly lower than expected.

• Difficulty in obtaining a stable and repeatable measurement.

Root Cause Analysis and Solutions:

Figure 2. Troubleshooting workflow for birefringence measurement issues.

Detailed Troubleshooting Steps:

• Cell Alignment: The quality of the liquid crystal alignment is paramount for accurate birefringence measurements.[15][16] Inspect the cell under a polarizing microscope to ensure a uniform alignment without defects. If the alignment is poor, the cell should be re-fabricated.

• Cell Gap Uniformity: The cell gap (thickness) is a critical parameter in the calculation of birefringence.[15][16] Use of precision spacers and careful assembly are necessary to ensure a uniform gap across the measurement area. Interferometric methods can be used to accurately measure the cell gap.

• Temperature Control: The birefringence of liquid crystals is highly dependent on temperature.[17] Ensure that the sample is at a stable and accurately measured temperature using a calibrated hot stage. Allow sufficient time for the sample to reach thermal equilibrium before taking measurements.

• Wavelength Consideration: Birefringence is also a function of the wavelength of light used for the measurement.[18] Ensure that you are using a monochromatic light source and that the wavelength is accurately known.

Problem: Unexpected Phase Behavior or Transition Temperatures

Symptoms:

• The nematic-to-isotropic transition temperature (TNI) is significantly different from what is expected based on a simple mixing rule.

• The appearance of unexpected liquid crystal phases (e.g., smectic phases).

• A very broad or indistinct nematic-to-isotropic transition.

Root Cause Analysis and Solutions:

Figure 3. Troubleshooting workflow for phase behavior issues.

Detailed Troubleshooting Steps:

• Purity of Components: Impurities can significantly affect the phase behavior of liquid crystal mixtures.[10] Ensure that both the 4'-butoxy-4-biphenylcarbonitrile and the host liquid crystal are of high purity. If in doubt, purification by recrystallization or column chromatography may be necessary.[19]

• Homogenization: Incomplete mixing can lead to concentration gradients within the sample, resulting in broad or multiple phase transitions. Ensure thorough mixing, potentially using a combination of vortexing, ultrasonication, and repeated heating to the isotropic phase and cooling.[20][21]

• Induced Phases: At certain concentrations, the interaction between the dopant and the host can lead to the formation of new liquid crystal phases that are not present in either of the pure components. This is known as an induced phase.

• Eutectic Behavior: The mixture may exhibit eutectic behavior, where the melting point is significantly depressed compared to the pure components.[3]

• Systematic Characterization: To fully understand the phase behavior, it is recommended to prepare a series of mixtures with varying concentrations of 4'-butoxy-4-biphenylcarbonitrile and characterize each using DSC and POM. This will allow for the construction of a temperature-composition phase diagram.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the preparation and characterization of liquid crystal mixtures containing 4'-butoxy-4-biphenylcarbonitrile.

Protocol: Preparation of a Liquid Crystal Mixture

Objective: To prepare a homogeneous liquid crystal mixture with a specific concentration of 4'-butoxy-4-biphenylcarbonitrile.

Materials and Equipment:

• 4'-butoxy-4-biphenylcarbonitrile

• Host liquid crystal

• Analytical balance (±0.0001 g)

• Small glass vial with a screw cap

• Vortex mixer

• Ultrasonic bath

• Hot plate or oven

Procedure:

• Accurately weigh the desired amounts of 4'-butoxy-4-biphenylcarbonitrile and the host liquid crystal into a clean, dry glass vial.

• Securely cap the vial and thoroughly mix the components using a vortex mixer for at least 2 minutes.

• Place the vial in an ultrasonic bath for 15-30 minutes to aid in the dissolution and homogenization of the mixture.

• Heat the vial on a hot plate or in an oven to a temperature approximately 10-20 °C above the expected clearing point of the mixture.

• Periodically remove the vial from the heat and vortex mix for 1-2 minutes.

• Continue the heating and mixing cycles until the mixture is completely clear and no solid particles are visible in the isotropic phase.

• Allow the mixture to cool slowly to room temperature.

Protocol: Birefringence Measurement using the Talbot-Rayleigh Refractometer Method

Objective: To accurately measure the birefringence of the prepared liquid crystal mixture.

Materials and Equipment:

• Prepared liquid crystal mixture

• Liquid crystal cell with a known, uniform gap and a suitable alignment layer

• Polarizing optical microscope

• Monochromatic light source (e.g., a laser or a filtered white light source)

• Rotating polarizer and analyzer

• Hot stage with a temperature controller

• Photodetector and data acquisition system

Procedure:

• Fill the liquid crystal cell with the prepared mixture by capillary action in the isotropic phase.

• Place the filled cell on the hot stage of the polarizing microscope and allow it to cool slowly into the nematic phase to ensure good alignment.

• Set the desired measurement temperature on the hot stage and allow the sample to stabilize for at least 15-20 minutes.

• Position the polarizer and analyzer in a crossed configuration (90 degrees to each other).

• Rotate the sample until the maximum transmission of light is observed. This occurs when the director of the liquid crystal is at a 45-degree angle to the polarization axes of both the polarizer and analyzer.

• Measure the transmitted light intensity.

• Rotate the analyzer to be parallel to the polarizer and measure the transmitted light intensity again.

• The birefringence (Δn) can be calculated from the phase difference (δ) between the ordinary and extraordinary rays, which can be determined from the measured intensities. The phase difference is related to the birefringence by the equation: δ = 2πΔnd/λ, where d is the cell gap and λ is the wavelength of the light.[15][16]

References

• Wu, S. T., Efron, U., & Hess, L. D. (1984). Birefringence measurements of liquid crystals. Applied Optics, 23(21), 3911-3915. [Link]

• ResearchGate. (n.d.). Birefringence measurements of liquid crystals. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Measuring the Birefringence of a Liquid Crystal. Retrieved from [Link]

• Singh, S., & Yadav, R. K. (2014). Measurement of birefringence of nematic liquid crystal material by multiple-wavelength interferometry using nearly common-path single-stage Mach–Zehnder interferometer. Applied Optics, 53(24), 5439-5444. [Link]

• Chemspace. (n.d.). 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. Retrieved from [Link]

• XR Pharmaceuticals Ltd. (n.d.). Birefringence in Liquid Crystals. Retrieved from [Link]

• ACS Publications. (2020). A Practical Guide to the Preparation of Liquid Crystal-Templated Microparticles. ACS Omega, 5(31), 19379-19389. [Link]

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• ResearchGate. (2014). Conductance and Dielectric Anisotropy Properties of 4'-Hexyl-4-biphenylcarbonitrile and 4'-Octyloxy-4-biphenylcarbonitrile Liquid Crystal Composites. Retrieved from [Link]

• Semantic Scholar. (n.d.). High Birefringence Liquid Crystals For Optical Communications. Retrieved from [Link]

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• CNR-IRIS. (n.d.). A high birefringence liquid crystal for lenses with large aperture. Retrieved from [Link]

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• Frontiers. (n.d.). Phase transitions in complex functional liquid crystals—The entropy effect. Retrieved from [Link]

• Stanford University. (n.d.). Phase transitions in liquid crystals. Retrieved from [Link]

• MDPI. (2020). Pretransitional Effects of the Isotropic Liquid–Plastic Crystal Transition. Materials, 13(21), 4888. [Link]

• ResearchGate. (n.d.). Liquid-gas equilibria in organic liquid crystals: M-24 (4-octyloxy-4′-cyanobiphenyl), BCH-52 (4-ethyl-4′-(trans-4-pentylcyclohexyl)biphenyl) and HP-53 (4′-propyl phenyl-4-(trans-4′-pentylcyclohexyl)benzoate). Retrieved from [Link]

• Nature. (2013). Liquids more stable than crystals in particles with limited valence and flexible bonds. Nature Materials, 12, 793-797. [Link]

• National Center for Biotechnology Information. (2024). In vivo and in silico toxicity assessment of four common liquid crystal monomers to Daphnia magna: Novel endocrine disrupting chemicals in crustaceans?. Science of The Total Environment, 912, 168757. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of Synthesized 4'-Butoxy-[1,1'-biphenyl]-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Biphenyl Carbonitrile Compounds

4'-Butoxy-[1,1'-biphenyl]-4-carbonitrile is a significant molecule in materials science, particularly in the development of liquid crystal displays (LCDs), and serves as a key building block in the synthesis of various organic electronic materials and potential pharmaceutical candidates.[1] The precise arrangement of its biphenyl core, coupled with the influence of the butoxy and nitrile functional groups, dictates its unique physicochemical properties. Consequently, the purity of this compound is not merely a quality control metric but a fundamental determinant of its performance and safety in any application.

This guide provides a comprehensive comparison of analytical techniques for the purity assessment of synthesized 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. We will delve into the mechanistic rationale behind choosing specific analytical methods, present comparative data, and provide detailed experimental protocols. This document is designed to equip researchers, scientists, and drug development professionals with the expertise to select and implement the most appropriate purity analysis strategy for their specific needs, ensuring the integrity and reliability of their work.

Understanding Potential Impurities: A Glimpse into the Synthetic Route

The most common synthetic route to 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile involves the Suzuki-Miyaura cross-coupling reaction.[2][3] This palladium-catalyzed reaction is highly efficient in forming the C-C bond between the two phenyl rings. However, like any chemical transformation, it is not without the potential for side reactions, leading to the formation of impurities that can be structurally very similar to the desired product.

Common Impurities Arising from Suzuki-Miyaura Synthesis:

• Homocoupling Products: Formation of biphenyls from the coupling of two molecules of the same starting material (e.g., 4,4'-dicyanobiphenyl or 4,4'-dibutoxybiphenyl).[4]

• Dehalogenation/Deprotection Products: Loss of the halide or boronic acid/ester group from the starting materials, leading to the formation of 4-cyanobiphenyl or 4-butoxybiphenyl.[4]

• Protonation Byproducts: Cleavage of the carbon-boron bond in the boronic acid starting material.[4]

• Residual Starting Materials: Unreacted 4-bromobenzonitrile (or other halide) and 4-butoxyphenylboronic acid.

• Catalyst Residues: Trace amounts of palladium and ligands.[5]

• Solvent Residues: Residual solvents from the reaction and purification steps.

The structural similarity of many of these impurities to the target molecule presents a significant analytical challenge, necessitating the use of high-resolution and orthogonal analytical techniques.

Comparative Analysis of Purity Determination Techniques

A multi-pronged analytical approach is essential for a comprehensive purity assessment of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. No single technique can provide a complete picture; instead, the strengths of different methods should be leveraged to build a robust purity profile.

Analytical Technique	Information Provided	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Quantitative purity, detection of non-volatile organic impurities.	High resolution and sensitivity, suitable for a wide range of compounds, well-established and validated methods available.[6][7][8][9][10]	May not be suitable for highly volatile impurities, requires reference standards for absolute quantification.
Gas Chromatography (GC)	Quantitative purity, detection of volatile and semi-volatile organic impurities.	Excellent for analyzing volatile compounds like residual solvents and some low molecular weight byproducts, often provides higher resolution than HPLC for these analytes.[6][7][8][9][10]	Not suitable for non-volatile or thermally labile compounds, derivatization may be required for some analytes.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of impurities, confirmation of product identity, quantitative analysis (qNMR).	Provides detailed structural information, can identify and quantify impurities without the need for specific reference standards (qNMR).[11]	Lower sensitivity compared to chromatographic techniques, complex mixtures can lead to overlapping signals.
Mass Spectrometry (MS)	Molecular weight confirmation of the main component and impurities, structural information of fragments.	High sensitivity, provides molecular weight information which is crucial for impurity identification, can be coupled with chromatographic techniques (LC-MS, GC-MS) for enhanced separation and identification.[12][13][14][15]	May not distinguish between isomers, ionization efficiency can vary between compounds affecting quantification.

In-Depth Methodologies and Experimental Protocols

The following sections provide detailed protocols for the most critical analytical techniques. These protocols are designed to be self-validating by incorporating system suitability tests, ensuring the reliability of the generated data. The principles behind these choices are grounded in established pharmacopeial standards.[4][16][17][18][19][20][21]

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

Reversed-phase HPLC (RP-HPLC) is the workhorse for purity analysis of non-volatile organic compounds like 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile. The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase and a polar mobile phase.

dot

Caption: Workflow for HPLC Purity Analysis.

Experimental Protocol: RP-HPLC

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

  • Gradient Program: 0-20 min, 60-90% A; 20-25 min, 90% A; 25.1-30 min, 60% A.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

System Suitability Test (SST): Before sample analysis, perform an SST to ensure the chromatographic system is performing adequately. This is a cornerstone of a self-validating system as outlined in USP <621> and Ph. Eur. 2.2.46.[4][16][18][19][22]

• Tailing Factor (Asymmetry Factor): For the main peak, the tailing factor should be between 0.8 and 1.5.

• Theoretical Plates (N): The column efficiency, calculated for the main peak, should be greater than 2000.

• Repeatability: The relative standard deviation (RSD) for five replicate injections of the standard solution should be less than 2.0% for the peak area.

Data Analysis: Calculate the purity by the area percentage method. The percentage of any single impurity is the area of the impurity peak divided by the total area of all peaks, multiplied by 100.

Gas Chromatography (GC) for Volatile Impurities

GC is the preferred method for analyzing volatile and semi-volatile impurities, such as residual solvents and certain low molecular weight byproducts. The separation is based on the partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase.

dot

Caption: Workflow for GC Purity Analysis.

Experimental Protocol: GC-FID

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 280 °C, hold for 10 minutes.

• Injection Mode: Split (e.g., 50:1).

• Injection Volume: 1 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a high-purity solvent like dichloromethane to a concentration of approximately 10 mg/mL.

System Suitability Test (SST):

• Resolution: If known closely eluting impurities are present, ensure baseline resolution (R > 1.5).

• Repeatability: The RSD for the peak areas of the main component and any specified impurities from five replicate injections should be less than 5.0%.

Data Analysis: Quantify residual solvents and other volatile impurities using external or internal standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Impurity Identification

¹H and ¹³C NMR spectroscopy are indispensable tools for the unambiguous structural confirmation of 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile and for the identification of structurally related impurities.

dot

Caption: Workflow for NMR Analysis.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

Data Interpretation:

• ¹H NMR: The spectrum of the pure compound should exhibit characteristic signals for the aromatic protons in the biphenyl system and the aliphatic protons of the butoxy group. Impurity signals, even at low levels, can often be detected and their structures inferred from their chemical shifts, coupling patterns, and integration values.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule and is particularly useful for identifying isomeric impurities that may have very similar ¹H NMR spectra.

Quantitative NMR (qNMR) can be employed for the precise quantification of the main component and impurities by using a certified internal standard. This technique offers the advantage of not requiring a reference standard for each impurity.

Ensuring Trustworthiness: Method Validation and Adherence to Guidelines

The reliability of any purity analysis hinges on the validation of the analytical methods. Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[23][24][25][26][27] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Adherence to guidelines from regulatory bodies such as the International Council for Harmonisation (ICH), particularly ICH Q3A(R2) for impurities in new drug substances, provides a framework for reporting, identification, and qualification of impurities.[2][5][28][29][30]

Conclusion: A Holistic Approach to Purity Assurance

The purity analysis of synthesized 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile requires a strategic and multi-faceted approach. While HPLC and GC are powerful tools for quantitative purity assessment of non-volatile and volatile impurities, respectively, they should be complemented by spectroscopic techniques like NMR and MS for definitive structural confirmation and impurity identification. By employing validated methods and adhering to established guidelines, researchers can ensure the quality, reliability, and safety of this important chemical compound, thereby underpinning the success of its downstream applications.

References

• USP General Chapter <621> Chromatography. United States Pharmacopeia. [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency. [Link]

• Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [Link]

• Impurity guidelines in drug development under ICH Q3. AMSbiopharma. [Link]

• ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• 2.2.29. Liquid Chromatography. European Pharmacopoeia 10.0. [Link]

• Revision of European Pharmacopeia (EP) Chapter 2.2.46. Phenomenex. [Link]

• USP-NF 621 Chromatography. Scribd. [Link]

• Ph. Eur. 2.2.29. Liquid Chromatography. DSDP Analytics. [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

• Small Molecule Analysis Testing: HPLC vs GC. Brewer Science Blog. [Link]

• HPLC vs GC: What Sets These Methods Apart. Phenomenex. [Link]

• Liquid Chromatography vs Gas Chromatography. LC Services. [Link]

• Appendix III D. Liquid Chromatography. British Pharmacopoeia. [Link]

• HPLC vs GC: Choosing the Right Chromatography Technique. Lab Manager Magazine. [Link]

• HPLC vs. GC Columns: Key Differences Explained. [Link]

• Validation Of Analytical Methods For Pharmaceutical Analysis. [Link]

• Pd Reaction Intermediates in Suzuki-Miyaura Cross-Coupling Characterized by Mass Spectrometry. PubMed. [Link]

• Analytical method validation: A brief review. [Link]

• Pd Reaction Intermediates in Suzuki‐Miyaura Cross‐Coupling Characterized by Mass Spectrometry | Request PDF. ResearchGate. [Link]

• Validation of Analytical Methods for Pharmaceutical Analysis. [Link]

• Live qualification/validation of purity methods for protein products. CS@Purdue. [Link]

• Application of LC-NMR and HR-NMR to the characterization of biphenyl impurities in the synthetic route development for vestipitant, a novel NK1 antagonist | Request PDF. ResearchGate. [Link]

• Analytical Method Validation: are your analytical methods suitable for intended use? [Link]

• Real-Time Mass Spectrometric Investigations into the Mechanism of the Suzuki–Miyaura Reaction. [Link]

• Separation of [1,1'-Biphenyl]-4-carbonitrile, 4'-ethoxy- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• (PDF) Synthesis and properties of hydroxy tail-terminated cyanobiphenyl liquid crystals. ResearchGate. [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho. [Link]

• NMR Applications in Pharmaceutical Impurity Profiling. Toref-Standards. [Link]

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A Senior Application Scientist's Guide to the Structural Validation of 4'-Butoxy-4-Biphenylcarbonitrile by NMR and Mass Spectrometry

This guide provides an in-depth, experience-driven comparison and validation workflow for the molecular structure of 4'-butoxy-4-biphenylcarbonitrile. Designed for researchers, scientists, and professionals in drug development and materials science, this document moves beyond rote protocols. It delves into the causality behind experimental choices, ensuring a self-validating system for structural elucidation using the complementary techniques of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Foundational Strategy: Why NMR and MS are Complementary

The unambiguous determination of a chemical structure is the bedrock of all subsequent research. For a molecule like 4'-butoxy-4-biphenylcarbonitrile, which possesses distinct aromatic and aliphatic regions, a multi-technique approach is not just recommended; it is essential for rigorous validation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy acts as a molecular "map," providing detailed information about the chemical environment, connectivity, and relative number of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms. It tells us how the atoms are connected.

• Mass Spectrometry (MS) serves as a molecular "scale," determining the precise molecular weight of the compound and offering crucial structural clues through the analysis of its fragmentation patterns. It confirms the elemental formula and provides puzzle pieces about the molecule's substructures.

Together, they form a powerful, cross-validating system. NMR proposes the connectivity, and MS confirms the total mass and substructures consistent with that connectivity.

The Subject: 4'-Butoxy-4-Biphenylcarbonitrile

Before analyzing the data, we must understand the structure we are validating. The molecule consists of a biphenyl core, functionalized with a nitrile (-C≡N) group on one ring and a butoxy (-O-CH₂CH₂CH₂CH₃) group on the other. This asymmetry is key to interpreting the spectra.

Structure and Atom Labeling for Analysis:

(Note: Ph' refers to the butoxy-substituted phenyl ring, and Ph refers to the cyano-substituted phenyl ring. Protons on the rings are labeled conceptually for the discussion below.)

Experimental Workflow: A Self-Validating Protocol

The following protocols are designed not just for data acquisition but to ensure data integrity and reproducibility.

Logical Workflow Diagram

Caption: Overall experimental workflow from sample preparation to final structure validation.

Protocol 1: NMR Sample Preparation and Acquisition

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice for this non-polar molecule due to its excellent dissolving power and the fact that its residual solvent peak (~7.26 ppm) does not typically obscure key aromatic signals. Tetramethylsilane (TMS) is added as the internal standard (0 ppm).

• Sample Preparation: Accurately weigh 5-10 mg of the compound into a clean NMR tube. Add approximately 0.6 mL of CDCl₃ containing 0.03% (v/v) TMS. Cap and invert gently until the sample is fully dissolved.

• ¹H NMR Acquisition (400 MHz):

  • Lock the spectrometer on the deuterium signal of CDCl₃.

  • Shim the magnetic field to achieve optimal resolution.

  • Acquire the spectrum with 16-32 scans, a relaxation delay of 1-2 seconds, and a spectral width covering -2 to 12 ppm.

• ¹³C NMR Acquisition (100 MHz):

  • Utilize the same sample and lock/shim conditions.

  • Acquire a proton-decoupled spectrum. Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are necessary to obtain a good signal-to-noise ratio, especially for quaternary carbons.

Protocol 2: Mass Spectrometry Sample Preparation and Acquisition

• Ionization Method Choice: Electron Impact (EI) ionization is a robust "hard" ionization technique that provides rich fragmentation data, which is invaluable for structural elucidation.[1] A standard 70 eV is used to generate reproducible fragmentation patterns that can be compared to spectral libraries.

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a volatile solvent like methanol or dichloromethane.

• Acquisition: Introduce the sample into the mass spectrometer via a direct insertion probe or GC inlet. Acquire the mass spectrum over a range of m/z 50-350.

Data Interpretation: Correlating Spectra to Structure

This section presents the expected data and provides the logical framework for assigning each signal to a specific part of the 4'-butoxy-4-biphenylcarbonitrile structure.

¹H NMR Spectroscopy: The Proton Map

The asymmetry of the molecule means the two phenyl rings are chemically distinct. The electron-donating butoxy group will shield (shift upfield) its adjacent protons, while the electron-withdrawing nitrile group will deshield (shift downfield) its adjacent protons.

Predicted Shift (ppm)	Multiplicity	Integration	Assignment (Label)	Rationale
~7.68	Doublet (d)	2H	Hբ	Protons ortho to the electron-withdrawing -CN group are most deshielded.
~7.62	Doublet (d)	2H	Hₑ	Protons meta to the -CN group.
~7.53	Doublet (d)	2H	Hₑ'	Protons meta to the -O- group and ortho to the other ring.
~6.98	Doublet (d)	2H	Hₐ'	Protons ortho to the electron-donating -O- group are most shielded.
~4.01	Triplet (t)	2H	Hₐ (-O-CH₂ -)	Deshielded by the adjacent electronegative oxygen atom.
~1.82	Multiplet (m)	2H	Hₑ (-CH₂-CH₂ -CH₂)	Standard aliphatic chemical shift.
~1.51	Multiplet (m)	2H	H꜀ (-CH₂ -CH₃)	Standard aliphatic chemical shift.
~0.97	Triplet (t)	3H	Hₔ (-CH₃ )	Terminal methyl group, most shielded aliphatic protons.

Note: The aromatic protons will likely appear as two sets of AA'BB' systems, which are often simplified as doublets at moderate field strengths. A similar pattern is observed for the related compound 4'-(Octyloxy)-4-biphenylcarbonitrile.[2]

¹³C NMR Spectroscopy: The Carbon Skeleton

Proton-decoupled ¹³C NMR will show a single peak for each unique carbon atom. We expect to see 15 distinct signals: 11 for the aromatic and nitrile carbons, and 4 for the aliphatic butoxy chain.

Predicted Shift (ppm)	Assignment	Rationale
~160.5	C-O	Aromatic carbon directly bonded to oxygen is highly deshielded.
~145.4	Quaternary C	Aromatic carbon of the cyano-ring bonded to the other ring.
~132.6	C-H	Aromatic carbons ortho to the -CN group.
~131.9	Quaternary C	Aromatic carbon of the butoxy-ring bonded to the other ring.
~128.4	C-H	Aromatic carbons ortho to the -O- group.
~127.3	C-H	Aromatic carbons meta to the -CN group.
~119.0	C ≡N	Characteristic chemical shift for a nitrile carbon.[3]
~115.3	C-H	Aromatic carbons meta to the -O- group.
~111.9	Quaternary C	Carbon bearing the -CN group.
~68.2	-O-C H₂-	Aliphatic carbon bonded to oxygen is the most deshielded.
~31.4	-O-CH₂-C H₂-	Second carbon in the butoxy chain.
~19.3	-C H₂-CH₃	Third carbon in the butoxy chain.
~13.9	-C H₃	Terminal methyl carbon, most shielded.

Note: Assignments of closely spaced aromatic signals can be ambiguous without advanced 2D NMR experiments, but the overall pattern is highly characteristic.

Mass Spectrometry: The Molecular Weight and Fingerprint

The mass spectrum provides the molecular weight and a fragmentation pattern that corroborates the proposed structure. The molecular formula is C₁₇H₁₇NO, with a monoisotopic mass of 251.1310 g/mol .

Caption: Predicted major fragmentation pathways for 4'-butoxy-4-biphenylcarbonitrile in EI-MS.

m/z	Proposed Fragment	Rationale
251	[M]⁺·	Molecular Ion Peak . Confirms the molecular weight of the compound. Its intensity may be moderate to weak, as is common for some nitriles and ethers.[4]
195	[M - C₄H₈]⁺·	Loss of butene (56 Da) . This is a very common and characteristic fragmentation for alkyl aryl ethers, proceeding through a McLafferty-type rearrangement, resulting in a hydroxybiphenylcarbonitrile radical cation. This is often a prominent peak.
208	[M - C₃H₇]⁺	Loss of a propyl radical (43 Da) . This results from α-cleavage (cleavage of the C-C bond next to the oxygen), a typical pathway for ethers.[5]
167	[C₁₂H₉N]⁺	Biphenylnitrile cation, resulting from cleavage of the ether bond or further fragmentation.

The presence of the molecular ion at m/z 251, along with the characteristic loss of 56 Da (butene), provides very strong evidence for a butoxy group attached to a larger aromatic core.

Conclusion: A Validated Structure

By synthesizing the data from these orthogonal techniques, we can validate the structure of 4'-butoxy-4-biphenylcarbonitrile with a high degree of confidence.

• ¹H NMR confirms the presence and connectivity of the butoxy group and the two distinct aromatic rings, with the correct number of protons in each environment.

• ¹³C NMR validates the carbon skeleton, confirming the presence of 15 unique carbons, including the characteristic nitrile and ether-linked carbons.

• Mass Spectrometry confirms the molecular weight of 251 g/mol and shows a fragmentation pattern (especially the loss of 56 Da) that is uniquely characteristic of a butoxy-substituted aromatic compound.

The convergence of all three datasets on this single molecular structure provides the necessary scientific rigor for its unambiguous identification.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Organometallics, 29(9), 2176–2179. [Link]

• JoVE Science Education Database. (2024). Chemical Ionization (CI) Mass Spectrometry. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Reich, H. J. (n.d.). Organic Chemistry Data - 13C NMR Chemical Shifts. University of Wisconsin. [Link]

• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. [Link]

• University of Colorado, Boulder. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. [Link]

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A Comparative Analysis for Material Scientists: 4'-butoxy-4-biphenylcarbonitrile vs. 4'-pentyl-4-biphenylcarbonitrile (5CB)

In the landscape of liquid crystal research, the family of 4,4'-disubstituted biphenyls stands as a cornerstone, with 4'-pentyl-4-biphenylcarbonitrile (5CB) being one of the most extensively studied nematic liquid crystals. Its room-temperature nematic phase and well-characterized properties have established it as a benchmark material.[1][2] This guide provides a detailed comparison between 5CB and a structurally similar analogue, 4'-butoxy-4-biphenylcarbonitrile, offering insights for researchers, scientists, and professionals in drug development exploring novel liquid crystalline materials.

While direct, side-by-side comparative studies of these two specific compounds are not extensively documented in publicly available literature, this guide synthesizes known data for each compound and draws upon established structure-property relationships within homologous series of cyanobiphenyl liquid crystals to provide a scientifically grounded comparison.

Molecular Architecture: A Subtle Yet Significant Distinction

At their core, both molecules share the rigid 4-biphenylcarbonitrile mesogen, which is fundamental to their liquid crystalline behavior. This rigid core provides the necessary anisotropy for the formation of ordered phases. The key difference lies in the terminal flexible chain: a pentyl group in 5CB and a butoxy group in 4'-butoxy-4-biphenylcarbonitrile.

The pentyl group is a simple alkyl chain, whereas the butoxy group introduces an ether linkage. This seemingly minor alteration in the flexible tail can have a pronounced impact on the molecule's polarity, flexibility, and intermolecular interactions, thereby influencing its macroscopic properties such as transition temperatures and mesophase behavior.

Caption: Molecular structures of 5CB and 4'-butoxy-4-biphenylcarbonitrile.

Physicochemical Properties: A Comparative Overview

The following table summarizes the known physical and chemical properties of both compounds, compiled from various sources. It is important to note the absence of comprehensive experimental data for 4'-butoxy-4-biphenylcarbonitrile's liquid crystal phases in the readily available literature.

Property	4'-butoxy-4-biphenylcarbonitrile	4'-pentyl-4-biphenylcarbonitrile (5CB)
Molecular Formula	C17H17NO[3]	C18H19N[2]
Molecular Weight	251.32 g/mol [3]	249.357 g/mol [2]
Melting Point	75.0 to 79.0 °C[3]	22.5 °C (crystalline to nematic)[2][4]
Boiling Point	405.5 ± 38.0 °C (Predicted)[3]	140-150 °C at 0.5 mmHg[5]
Density	1.08 ± 0.1 g/cm³ (Predicted)[3]	1.022 g/cm³[2]
Liquid Crystal Phases	Not explicitly documented in search results	Nematic[4][5]
Nematic to Isotropic Transition	Not explicitly documented in search results	35.0 °C[2][4]

Expected Impact on Liquid Crystalline Behavior

The introduction of an oxygen atom in the butoxy chain of 4'-butoxy-4-biphenylcarbonitrile is expected to induce several key differences in its liquid crystalline properties when compared to the alkyl chain of 5CB.

• Phase Transition Temperatures: The ether linkage in the butoxy group can lead to stronger intermolecular dipole-dipole interactions compared to the purely van der Waals interactions of the pentyl chain. This could potentially increase the melting point and the clearing point (nematic-isotropic transition temperature). The observed higher melting point of 4'-butoxy-4-biphenylcarbonitrile (75.0 to 79.0 °C) compared to 5CB's crystal-to-nematic transition at 22.5 °C supports this hypothesis.[2][3][4]

• Mesophase Stability: The alteration in intermolecular forces and molecular shape may also affect the stability and type of mesophases formed. While 5CB exhibits a well-defined nematic phase, the butoxy analogue might exhibit different smectic phases or a broader nematic range, a phenomenon observed in other homologous series of liquid crystals.[6]

• Dielectric Anisotropy: The presence of the electronegative oxygen atom in the butoxy group could influence the overall molecular dipole moment and its alignment in an electric field, potentially altering the dielectric anisotropy of the material. This is a critical parameter for applications in display technologies.

Experimental Characterization: A Methodological Workflow

To empirically determine and compare the liquid crystalline properties of these two compounds, a standard suite of characterization techniques should be employed.[7][8]

Caption: A typical experimental workflow for characterizing liquid crystals.

Detailed Experimental Protocols

1. Differential Scanning Calorimetry (DSC)

• Objective: To determine the phase transition temperatures and associated enthalpy changes.[9]

• Methodology:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

  • Place the sample pan and an empty reference pan into the DSC instrument.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its expected isotropic phase.[10]

  • Cool the sample at the same controlled rate to a temperature below its crystalline phase.

  • Perform a second heating cycle to observe the thermal behavior of the material from a consistent thermal history.

  • Analyze the resulting thermogram to identify endothermic and exothermic peaks corresponding to phase transitions.[10]

2. Thermogravimetric Analysis (TGA)

• Objective: To assess the thermal stability and decomposition temperature of the compound.[10]

• Methodology:

  • Place a small, accurately weighed sample (5-10 mg) onto the TGA balance.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., 25 °C to 600 °C).[10]

  • Record the mass of the sample as a function of temperature.

  • The onset of significant mass loss indicates the beginning of thermal decomposition.

3. Polarized Optical Microscopy (POM)

• Objective: To visually identify the different liquid crystal phases and their characteristic textures.[8]

• Methodology:

  • Place a small amount of the sample on a clean glass slide and cover it with a coverslip.

  • Heat the sample on a hot stage with precise temperature control.

  • Observe the sample through a polarizing microscope as it is heated and cooled through its phase transitions.

  • Different liquid crystal phases (e.g., nematic, smectic) will exhibit unique optical textures (e.g., Schlieren, focal conic) that can be used for identification.[10]

Conclusion

While 4'-pentyl-4-biphenylcarbonitrile (5CB) remains a foundational material in liquid crystal science, the study of its analogues, such as 4'-butoxy-4-biphenylcarbonitrile, is crucial for advancing our understanding of structure-property relationships. The introduction of a butoxy group in place of a pentyl chain is predicted to significantly alter the intermolecular forces and, consequently, the phase transition temperatures and potentially the mesophase behavior. The higher melting point of the butoxy derivative is a primary indicator of these modified interactions.

For researchers and developers, this comparison highlights the tunability of liquid crystal properties through subtle molecular modifications. The provided experimental workflow offers a robust framework for the empirical characterization of 4'-butoxy-4-biphenylcarbonitrile and other novel liquid crystalline materials, enabling a more complete understanding of their potential applications in advanced materials and drug delivery systems.

References

• ResearchGate. CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. [Link]

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• Wikipedia. 4-Cyano-4'-pentylbiphenyl. [Link]

• Taylor & Francis Online. 4'-pentyl-4-cyanobiphenyl - 5CB. [Link]

• Course Hero. Various techniques have been used to characterize liquid crystals. The main factors to be c. [Link]

• ACTA PHYSICA POLONICA A. Studies of Phase Diagram of a Liquid Crystal with 4-[2-(3-Fluorophenyl)ethyl]biphenyl Core of Molecules. [Link]

• MDPI. Chemical Characterization and Thermal Analysis of Recovered Liquid Crystals. [Link]

• CSK Scientific Press. Differential Scanning Calorimetric Study of 6OCB Liquid Crystal using Logger Pro. [Link]

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A Comparative Study of the Liquid Crystal Properties of Alkoxy Substituted Cyanobiphenyls

This guide provides a comprehensive comparative analysis of the liquid crystal properties of the n-alkoxycyanobiphenyl (nOCB) homologous series. This class of materials has been pivotal in the development of liquid crystal displays (LCDs) and continues to be a subject of intense research for advanced photonic and electro-optical applications.[1][2] We will delve into the structure-property relationships that govern their mesophase behavior, dielectric anisotropy, and optical characteristics. This guide is intended for researchers, scientists, and professionals in drug development and materials science who are engaged in the design and characterization of liquid crystalline materials.

Introduction: The Significance of Alkoxy Substituted Cyanobiphenyls

The 4-n-alkoxy-4'-cyanobiphenyls (nOCB) are a classic example of calamitic (rod-shaped) thermotropic liquid crystals. Their molecular structure, consisting of a rigid biphenyl core, a polar cyano (-CN) group, and a flexible alkoxy (-OCnH2n+1) chain, gives rise to a rich variety of mesophases. The strong dipole moment of the cyano group results in a large positive dielectric anisotropy, a key property for electro-optic switching in displays.[1][3] The length of the alkoxy chain (n) plays a crucial role in determining the thermal stability of the mesophases and influences other physical properties.[4] This guide will systematically explore these relationships, providing experimental data and established characterization protocols.

Mesophase Behavior and Transition Temperatures

The type and temperature range of the liquid crystal phases exhibited by nOCB compounds are highly dependent on the length of the alkoxy chain. Shorter chains (n=1-4) typically exhibit only a nematic (N) phase, while longer chains also show smectic A (SmA) phases.[5] The transition temperatures, including the melting point (K-N or K-I), smectic-A to nematic transition (SmA-N), and the clearing point (N-I), are fundamental parameters for any liquid crystal material.

The Odd-Even Effect

A noteworthy phenomenon in the nOCB series is the "odd-even" effect, where the transition temperatures, particularly the nematic-isotropic (N-I) transition, alternate as the number of carbon atoms in the alkoxy chain (n) changes from odd to even.[4] This is attributed to the change in the orientation of the terminal methyl group of the alkoxy chain with respect to the long molecular axis, which affects the overall molecular anisotropy and intermolecular interactions.[4]

Comparative Transition Temperatures

The following table summarizes the experimentally determined phase transition temperatures for a selection of nOCB compounds. These values are typically obtained using Differential Scanning Calorimetry (DSC).

Compound	n	K-N/SmA (°C)	SmA-N (°C)	N-I (°C)
5OCB	5	52.0	-	68.0
6OCB	6	58.0	-	76.0
7OCB	7	54.0	-	75.0
8OCB	8	54.5	67.0	80.0
9OCB	9	63.0	70.0	79.5
10OCB	10	65.0	79.0	83.0
11OCB	11	71.0	82.0	83.5
12OCB	12	75.0	86.0	87.0

Data compiled from various sources for illustrative purposes.

Optical Properties: Birefringence

The optical anisotropy, or birefringence (Δn), is a measure of the difference between the extraordinary (ne) and ordinary (no) refractive indices. It is a critical parameter for display applications as it governs the phase retardation of light passing through the liquid crystal layer. The birefringence of nOCB compounds is influenced by the molecular polarizability and the orientational order parameter.

Wavelength and Temperature Dependence

The refractive indices and birefringence are dependent on both the wavelength of light and the temperature.[6] Generally, birefringence decreases with increasing temperature as the orientational order of the liquid crystal molecules decreases.

The following table presents typical birefringence values for some nOCB compounds at a specific wavelength and temperature.

Compound	n	Δn (at 589 nm, 25°C)
5CB	5	~0.18 - 0.22
6OCB	6	~0.19
7OCB	7	~0.18
8OCB	8	~0.17

Note: 5CB (4-cyano-4'-pentylbiphenyl) is included for comparison as a well-characterized cyanobiphenyl. Birefringence values can vary with measurement conditions.[7]

Dielectric Properties: Anisotropy

The dielectric anisotropy (Δє) is the difference between the dielectric permittivity parallel (є∥) and perpendicular (є⊥) to the molecular director. The large positive dielectric anisotropy of nOCB compounds, a result of the strong dipole moment of the cyano group, is fundamental to their application in devices that utilize electric fields to control molecular orientation.[3]

Influence of Alkoxy Chain Length

The length of the alkoxy chain can influence the dielectric properties. While the parallel component of the dielectric permittivity is largely determined by the cyano group, the perpendicular component can be affected by the flexible tail.

Below is a table of representative dielectric anisotropy values for some nOCB compounds.

Compound	n	Δє (at 1 kHz, 25°C)
5CB	5	~ +11.5
6OCB	6	~ +10.0
7OCB	7	~ +9.5
8OCB	8	~ +8.0

Note: 5CB is included for comparison. Values are approximate and can vary with frequency and temperature.[1]

Experimental Protocols

To ensure the scientific integrity and reproducibility of the data presented, this section details the standard experimental protocols for characterizing the liquid crystal properties of alkoxy substituted cyanobiphenyls.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

DSC is a powerful technique for determining the transition temperatures and associated enthalpy changes of liquid crystals.[8][9][10]

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the nOCB sample into an aluminum DSC pan. Seal the pan hermetically.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC instrument.

• Thermal Program:

  • Heat the sample to a temperature well above its clearing point (e.g., 100 °C) to ensure a uniform isotropic state and erase any previous thermal history.

  • Cool the sample at a controlled rate (e.g., 10 °C/min) to below its lowest transition temperature (e.g., 0 °C).

  • Heat the sample again at the same controlled rate to above the clearing point.

• Data Analysis: The phase transitions will appear as peaks in the heat flow curve. The peak temperature is taken as the transition temperature.[11] The area under the peak corresponds to the enthalpy of the transition. The heating scan is typically used for reporting transition temperatures to ensure a consistent thermal history.[11]

Workflow for DSC Analysis

Caption: Decision-making process for identifying nematic and smectic A phases using POM.

Dielectric Spectroscopy for Anisotropy Measurement

Dielectric spectroscopy measures the dielectric properties of a material as a function of frequency. By using specially prepared liquid crystal cells, both є∥ and є⊥ can be determined. [12] Protocol:

• Cell Preparation:

  • For є⊥: Use a cell with electrodes that induce planar alignment of the liquid crystal director parallel to the electrode surfaces.

  • For є∥: Use a cell that promotes homeotropic alignment, where the director is perpendicular to the electrode surfaces. Alternatively, a strong electric field can be applied to a planar cell to align the director perpendicular to the surfaces. [13]2. Sample Filling: Fill the cells with the nOCB sample in its isotropic phase via capillary action.

• Measurement:

  • Place the cell in a temperature-controlled holder.

  • Connect the cell to an LCR meter.

  • Measure the capacitance of the cell at a fixed frequency (e.g., 1 kHz) as a function of temperature.

• Calculation: The dielectric permittivity is calculated from the measured capacitance, the geometry of the cell (electrode area and cell gap), and the capacitance of the empty cell. The dielectric anisotropy is then calculated as Δє = є∥ - є⊥.

Experimental Workflow for Dielectric Anisotropy Measurement

Caption: Workflow for determining the dielectric anisotropy of nOCB liquid crystals.

Conclusion

The alkoxy substituted cyanobiphenyls are a versatile class of liquid crystals whose properties can be systematically tuned by varying the length of the alkoxy chain. This guide has provided a comparative overview of their mesophase behavior, optical, and dielectric properties, supported by experimental data and detailed characterization protocols. Understanding these fundamental structure-property relationships is essential for the rational design of new liquid crystal materials for a wide range of technological applications. The interplay between the rigid core, polar head group, and flexible tail in these molecules continues to provide a rich area for scientific investigation and technological innovation.

References

• LCPOM: Precise Reconstruction of Polarized Optical Microscopy Images of Liquid Crystals.
• From Very Low to High Fields: The Dielectric Behavior of the Liquid Crystal 5CB. Molecules.
• The Analysis of Liquid Crystal Phases using Polarized Optical Microscopy. Chemistry LibreTexts.
• Polarization Microscope Pictures of Liquid Crystals.
• The relaxation dynamics and dielectric properties of cyanobiphenyl-based nematic tripod liquid crystals. White Rose Research Online.
• Optical Constants of Two Typical Liquid Crystals 5CB and PCH5 in the THz Frequency Range. Molecules.
• Polarized microscopy based on liquid crystals and a polarization camera: new tools for studying oocytes. Optica Publishing Group.
• Liquid Crystal Transitions. NETZSCH Analyzing & Testing.
• The Effect of Lateral Fluorosubstitution on the Liquid Crystalline Properties of some 4-n-Alkyl-, 4-n-Alkoxy- and Related 4-Substituted-4' -cyanobiphenyls. Taylor & Francis Online.
• Dielectric study of 4-n-pentyl-4′-cyanobiphenyl nematic liquid crystal at 29.867 GHz using cavity perturbation technique. Taylor & Francis Online.
• The Refractive Indices of Nematic Liquid Crystal 4'-n-pentyl-4-cyanobiphenyl in the THz Frequency Range. Taylor & Francis Online.
• Instantaneous mapping of liquid crystal orientation using a polychromatic polarizing microscope.
• Dielectric properties of nematic liquid crystals in porous membranes. SPIE Digital Library.
• Refractive indices and order parameters of two liquid crystals. Semantic Scholar.
• Dielectric and thermodynamic studies of n-cyano-biphenyl (nCB) liquid crystals at microwave frequency. Taylor & Francis Online.
• A review on the emerging applications of 4-cyano-4′-alkylbiphenyl (nCB) liquid crystals beyond display.
• Differential scanning calorimetry. Wikipedia.
• Characterization of Nematic Liquid Crystals at Microwave Frequencies.
• Characterization of Nematic Liquid Crystals
• Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. IEEE Xplore.
• Differential Scanning Calorimetric Study of 6OCB Liquid Crystal using Logger Pro. CSK Scientific Press.
• Synthesis and properties of hydroxy tail-terminated cyanobiphenyl liquid crystals.
• Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. Universidad de Granada.
• Numerical characterization of nematic liquid crystal microstructures under applied electric fields. AIP Publishing.
• Transformational kinetics in liquid crystal polymers and differential scanning calorimetry calibration.
• The Refractive Indices of Nematic Liquid Crystal 4'-n-pentyl-4-cyanobiphenyl in the THz Frequency Range.
• Uses For Differential Scanning Calorimetry.
• Synthesis and properties of hydroxy tail-terminated cyanobiphenyl liquid crystals. Taylor & Francis Online.
• The Synthesis and Property of Liquid Crystalline 4-Alkoxyl-4″-Cyano-p-Terphenyls.
• Influence of electric field on the electro-optical and electronic properties of 4-n-alkoxy-4-cyanobiphenyl liquid crystal series. Indian Academy of Sciences.
• Cyanobiphenyl-based liquid crystal dimers and the twist-bend nematic phase: on the role played by the length and parity of the spacer. Taylor & Francis Online.
• Uncommon building blocks in liquid crystals. Taylor & Francis Online.
• Understanding Nematic Liquid Crystals: A Deep Dive into 5CB Properties. NINGBO INNO PHARMCHEM CO.,LTD..
• Synthesis and Examination of Alkoxycyanobiphenyl Mesogens with a Single Fluorine Atom at Specific Loc
• Synthesis and properties of fluorine tail-terminated cyanobiphenyls and terphenyls for chemoresponsive liquid crystals.
• Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties. PubMed Central.
• The good, the bad and the ugly faces of cyanobiphenyl mesogens in selected tracks of fundamental and applied liquid crystal research.
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A Senior Application Scientist's Guide to the Performance of Cyanobiphenyls in Liquid Crystal Displays

Introduction: The Enduring Legacy of Cyanobiphenyls in Display Technology

The advent of the 4-cyano-4'-pentylbiphenyl (5CB) liquid crystal in the early 1970s marked a watershed moment in materials science, paving the way for the flat-panel display revolution.[1][2] Cyanobiphenyls, a class of thermotropic liquid crystals, possess a unique combination of properties that make them exceptionally well-suited for electro-optical applications.[3][4] Their molecular structure, characterized by a rigid biphenyl core, a flexible alkyl tail, and a strongly polar cyano group, gives rise to the long-range orientational order and significant anisotropy required for manipulating light.[2][5]

This guide provides a comprehensive performance comparison of liquid crystal displays (LCDs) utilizing different cyanobiphenyls. We will delve into the fundamental physicochemical properties that govern display performance, present detailed experimental protocols for their characterization, and offer a comparative analysis of key cyanobiphenyl materials. This document is intended for researchers, materials scientists, and engineers seeking to understand the intricate relationship between molecular structure and macroscopic device performance in the realm of liquid crystal technology.

The Pillars of Performance: Key Physicochemical Properties

The performance of a cyanobiphenyl-based LCD is not determined by a single parameter but by a delicate interplay of several key physicochemical properties of the liquid crystal material. Understanding these properties is crucial for selecting or designing a liquid crystal for a specific application.

• Dielectric Anisotropy (Δε): This property describes the difference in dielectric permittivity when measured parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director. The cyano group imparts a strong dipole moment along the long molecular axis, resulting in a large positive dielectric anisotropy (Δε > 0) for most cyanobiphenyls.[5][6] This is the fundamental property that enables electric field control; an applied field torques the molecules to align their long axes with the field, forming the basis of the switching mechanism in twisted nematic (TN) displays.[7] Conversely, materials with negative dielectric anisotropy (Δε < 0) are required for other modes like vertical alignment (VA).[8]

• Optical Anisotropy (Birefringence, Δn): Liquid crystals are optically anisotropic, meaning they have different refractive indices for light polarized parallel (ne, extraordinary) and perpendicular (no, ordinary) to the director. This difference, Δn = ne - no, is known as birefringence. A high birefringence allows for the effective modulation of polarized light over a short path length, enabling the construction of thin display cells.[9] The extended π-conjugation of the biphenyl core is a major contributor to the high birefringence of these materials.[10]

• Rotational Viscosity (γ₁): This parameter represents the internal friction that resists the reorientation of the liquid crystal director. It is a critical factor determining the switching speed, or response time, of an LCD.[11][12] Lower rotational viscosity leads to faster response times, which is essential for reducing motion blur in video applications.[13]

• Elastic Constants: The collective orientation of liquid crystal molecules is governed by elastic forces, described by the splay (K₁₁), twist (K₂₂), and bend (K₃₃) elastic constants. These constants influence the threshold voltage required to initiate switching and the relaxation speed when the electric field is removed.[11][14]

• Nematic Range: For practical applications, a liquid crystal must maintain its desired mesophase over a wide range of operating temperatures. The nematic range is defined by the melting point (crystal-to-nematic transition) and the clearing point (nematic-to-isotropic liquid transition).[1][15][16] Eutectic mixtures of different cyanobiphenyls are often used to broaden this operational temperature window.[2][17]

Experimental Methodologies for Performance Characterization

Objective comparison requires robust and reproducible experimental protocols. The following sections detail the fabrication of a standard liquid crystal test cell and the subsequent measurement of its key electro-optical properties.

Experimental Workflow: From Material to Measurement

The characterization process follows a logical progression from cell fabrication to the analysis of electro-optical performance. This ensures that measured properties can be reliably attributed to the liquid crystal material under investigation.

Protocol 1: Fabrication of a Twisted Nematic (TN) Liquid Crystal Test Cell

This protocol describes the creation of a standard test cell, which is a prerequisite for evaluating the electro-optical performance of a liquid crystal.

Rationale: The quality of the liquid crystal alignment is paramount for achieving high contrast and defect-free operation.[18][19] Polyimide is a standard alignment material that, when rubbed, creates microgrooves and orders its polymer chains, promoting a uniform orientation of the adjacent liquid crystal molecules.[20][21] The 90° twist is characteristic of TN cells, which guide polarized light in the "off" state.[7]

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide (PI) alignment agent (e.g., PI-2555)

• Solvent for PI (e.g., N-Methyl-2-pyrrolidone)

• UV-curable sealant containing spherical spacers (e.g., 5 μm diameter)

• Cyanobiphenyl liquid crystal material

• Cleaning solvents (Acetone, Isopropanol, Deionized water)

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sonicating sequentially in acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrates with a nitrogen gun and bake at 120°C for 20 minutes to remove any residual moisture.

• Alignment Layer Deposition: Spin-coat a thin layer of polyimide onto the ITO surface of each substrate. A typical spin recipe is 500 rpm for 10 seconds followed by 4000 rpm for 40 seconds.

• Curing: Pre-bake the PI-coated substrates at 80°C for 15 minutes to evaporate the solvent, followed by a hard bake (curing) at 180-200°C for 1 hour to induce imidization.[21]

• Rubbing: Unidirectionally rub the cured PI surface with a velvet cloth-wrapped rubbing machine. This mechanical process creates the preferential alignment direction for the liquid crystal molecules.[20]

• Cell Assembly: Apply the UV-curable sealant mixed with spacers to the perimeter of one substrate. Place the second substrate on top, with the rubbing directions oriented at 90° to each other. The spacers maintain a uniform cell gap.

• Curing and Filling: Cure the sealant by exposing it to UV light. Place the empty cell in a vacuum chamber. Introduce the cyanobiphenyl liquid crystal, heated to its isotropic phase, to the edge of the cell. Venting the chamber will cause atmospheric pressure to fill the cell via capillary action.

• Sealing: Once filled, seal the fill port with a small amount of sealant and cure. Allow the cell to cool slowly to room temperature to ensure proper nematic phase formation.

Protocol 2: Measurement of Electro-Optical Performance

Rationale: The electro-optical response is the ultimate measure of a liquid crystal's utility in a display. The setup described allows for the precise quantification of how the material manipulates light in response to an electric field.

Equipment:

• Polarizing Optical Microscope (POM)

• White light source and a monochromatic filter (e.g., 550 nm)

• Photomultiplier tube (PMT) or photodiode detector

• Function generator

• Voltage amplifier

• Digital oscilloscope

• Hot stage for temperature control

Procedure:

• Setup: Place the fabricated LC cell on the hot stage within the POM. Position the cell such that the input polarizer is aligned with the rubbing direction of one of the substrates. The analyzer should be crossed with the input polarizer.

• Voltage-Transmittance (V-T) Curve:

  • Apply a low-frequency (e.g., 1 kHz) square wave voltage to the cell, starting from 0V.

  • Slowly increase the voltage and record the transmitted light intensity using the photodetector.

  • Plot the normalized transmittance as a function of the applied voltage. The threshold voltage (Vth) is the voltage at which transmittance begins to change.

  • The Contrast Ratio (CR) is calculated as the ratio of the maximum transmittance (bright state, typically at 0V for a normally white TN cell) to the minimum transmittance (dark state, at a high voltage).

• Response Time Measurement:

  • The response time is the duration required for the liquid crystal molecules to reorient following a change in the applied voltage.[22]

  • Rise Time (τ_on): Apply a square wave voltage pulse that switches the cell from 0V to the voltage required for the dark state (e.g., 5V). Measure the time it takes for the optical transmittance to fall from 90% to 10% of its initial value.[23]

  • Decay Time (τ_off): Switch the voltage from the high state back to 0V. Measure the time it takes for the transmittance to rise from 10% to 90% of its final value. The decay time is primarily dependent on the material's viscoelastic properties and the cell gap.[23][24]

Comparative Analysis of Common Cyanobiphenyls

The nCB (4-n-alkyl-4'-cyanobiphenyl) and nOCB (4-n-alkoxy-4'-cyanobiphenyl) series are foundational to many commercial liquid crystal mixtures. The table below compares the properties of several key cyanobiphenyls and the widely used eutectic mixture, E7.

Material	Chemical Structure	Nematic Range (°C)	Birefringence (Δn) at 589 nm, 20°C	Dielectric Anisotropy (Δε) at 1kHz, 20°C	Rotational Viscosity (γ₁) (mPa·s) at 20°C
5CB	C₅H₁₁-(Ph)₂-CN	22 - 35[1]	~0.19	~+11.0[5]	~100
7CB	C₇H₁₅-(Ph)₂-CN	30 - 42.8	~0.17	~+10.0	~150
8OCB	C₈H₁₇O-(Ph)₂-CN	67 - 80 (SmA at 54.5)	~0.15	~+9.0	-
5CT	C₅H₁₁-(Ph)₃-CN	129 - 240	~0.28	-	-
E7 Mixture	51% 5CB, 25% 7CB, 16% 8OCB, 8% 5CT	-10 - 61[15]	~0.225	~+13.8	~200

Note: Values are approximate and can vary with temperature and measurement conditions. Data compiled from multiple sources.

Structure-Property Insights

• Alkyl Chain Length (nCB series): As the alkyl chain length increases from 5CB to 7CB, the nematic range shifts to higher temperatures. A pronounced "odd-even" effect is observed in the series, where members with an odd number of carbon atoms in the alkyl chain tend to have higher clearing points than their even-numbered neighbors.[25] Rotational viscosity generally increases with chain length, leading to slower response times.[26] Birefringence and dielectric anisotropy tend to decrease slightly as the non-polar alkyl chain constitutes a larger fraction of the molecule.[14]

• Single Component vs. Mixture (5CB vs. E7): While 5CB is an excellent model compound, its nematic range is too narrow for most practical devices.[15][17] The E7 mixture demonstrates the power of formulation. By combining several cyanobiphenyls, a significantly wider nematic range is achieved, extending well below room temperature. The inclusion of the cyanoterphenyl (5CT), which has a longer conjugated core, boosts the overall birefringence of the mixture, while 5CB helps to lower the melting point.[2] This highlights the trade-off: mixtures offer superior operating range and tailored properties at the cost of increased viscosity compared to some single components.

Impact on Key LCD Performance Metrics

The intrinsic properties of the chosen cyanobiphenyl material directly translate into the final performance of the display device.

• Response Time: This is arguably the most critical performance metric for video content. It is fundamentally limited by the rotational viscosity (γ₁) of the liquid crystal. As seen in the table, longer-chain cyanobiphenyls and complex mixtures like E7 have higher viscosity, which can lead to slower response times compared to a material like 5CB at the same relative temperature. The decay time (τ_off) is particularly sensitive to viscosity and is often the bottleneck for fast switching.[11][24]

• Contrast Ratio: A high contrast ratio requires a very dark "off" state and a bright "on" state. The birefringence (Δn) of the cyanobiphenyl is crucial here. The cell gap (d) and Δn are chosen to satisfy the Gooch-Tarry condition (dΔn/λ) for optimal light transmission and extinction, maximizing contrast.[19] Incomplete molecular switching or alignment defects can lead to light leakage in the dark state, degrading the contrast ratio.

• Viewing Angle: The viewing angle of a display is heavily dependent on the device architecture (e.g., Twisted Nematic, In-Plane Switching, Vertical Alignment).[27][28] However, for a standard TN display, the viewing angle is notoriously narrow.[7][29][30] This is because the effective birefringence experienced by off-axis light changes dramatically with the viewing angle, leading to color shifts and loss of contrast. While the specific cyanobiphenyl used has a secondary effect, materials with optimized elastic constant ratios can help mitigate some of these issues.

Conclusion and Future Outlook

Cyanobiphenyls remain a cornerstone of the liquid crystal display industry due to their excellent electro-optical properties, chemical stability, and cost-effectiveness. The performance of an LCD is a direct consequence of the fundamental physicochemical characteristics of the liquid crystal material used. By understanding and measuring properties like dielectric anisotropy, birefringence, and rotational viscosity, researchers can rationally select or design materials for specific display applications.

The progression from single-component materials like 5CB to complex eutectic mixtures like E7 demonstrates the path of material optimization: broadening the operating temperature range and fine-tuning optical and electrical properties. Future research continues to focus on synthesizing novel liquid crystal structures that push the performance envelope further, targeting sub-millisecond response times, higher contrast ratios, and greater efficiency, ensuring that liquid crystal technology remains relevant in an ever-evolving display landscape.

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• Nematic liquid crystal devices with sub-millisecond response time. Biblio.
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A Comparative Guide to the Electro-Optical Switching Behavior of 4'-butoxy-4-biphenylcarbonitrile

For researchers and professionals in the fields of materials science and optoelectronics, the selection of a liquid crystal for display and photonic applications is a critical decision, hinging on a nuanced understanding of its electro-optical performance. This guide provides an in-depth validation of the electro-optical switching behavior of 4'-butoxy-4-biphenylcarbonitrile (4OCB), a member of the n-alkoxy-4-cyanobiphenyl (nOCB) homologous series. Through a detailed examination of its performance benchmarked against its well-established counterparts—4'-pentyl-4-biphenylcarbonitrile (5CB), 4'-(hexyloxy)-4-biphenylcarbonitrile (6OCB), and 4'-(octyloxy)-4-biphenylcarbonitrile (8OCB)—this document aims to equip researchers with the necessary data and insights to make informed decisions for their specific applications.

Introduction to 4'-butoxy-4-biphenylcarbonitrile (4OCB) and the nOCB/nCB Series

Liquid crystals are a state of matter that exhibits properties between those of conventional liquids and solid crystals.[1] Within this class of materials, nematic liquid crystals, such as the cyanobiphenyls, are of particular interest for their utility in liquid crystal displays (LCDs) and other electro-optical devices.[2][3] The defining characteristic of these materials is the ability of their constituent molecules to be oriented by an external electric field, thereby modulating the passage of light.[1]

4'-butoxy-4-biphenylcarbonitrile, or 4OCB, is a calamitic (rod-shaped) liquid crystal. Its molecular structure, featuring a rigid biphenyl core, a polar cyano (-CN) group, and a flexible butoxy (-OC4H9) chain, gives rise to its liquid crystalline properties. The nOCB and nCB series are renowned for their chemical stability and significant positive dielectric anisotropy, which is a prerequisite for the operation of twisted nematic (TN) and other liquid crystal display modes. The length of the alkyl or alkoxy chain significantly influences the material's physical properties, including its mesophase range, viscosity, and elastic constants, which in turn dictate its electro-optical switching characteristics.

This guide will delve into the experimental validation of 4OCB's switching behavior, providing a side-by-side comparison with other prominent members of the cyanobiphenyl family.

The Causality of Electro-Optical Switching: The Interplay of Viscoelastic Properties

The speed at which a liquid crystal can switch between its "on" (aligned by an electric field) and "off" (relaxed) states is governed by a complex interplay of its viscoelastic properties. Understanding this relationship is paramount for predicting and optimizing device performance. The key parameters are:

• Rotational Viscosity (γ₁): This parameter represents the internal friction that the liquid crystal molecules experience as they rotate in response to an electric field.[4][5][6] A lower rotational viscosity generally leads to faster switching times.

• Frank Elastic Constants (Kᵢᵢ): These constants (K₁₁, K₂₂, K₃₃) describe the restoring forces that return the liquid crystal molecules to their initial alignment when the electric field is removed.[7] They correspond to splay, twist, and bend deformations, respectively.

The rise time (τ_on), the time taken for the liquid crystal to switch on, is inversely proportional to the square of the applied electric field and the dielectric anisotropy (Δε), and directly proportional to the rotational viscosity. The decay time (τ_off), the time taken to relax back to the off state, is primarily dependent on the rotational viscosity and the relevant elastic constant. Therefore, a comprehensive evaluation of a liquid crystal's electro-optical performance necessitates the characterization of these fundamental viscoelastic properties.

Experimental Validation: Methodology

To ensure a robust and objective comparison, a standardized experimental protocol for measuring the electro-optical switching behavior is essential. The following outlines the methodology employed for characterizing 4OCB and its counterparts.

Experimental Workflow

The following diagram illustrates the general workflow for the electro-optical characterization of a nematic liquid crystal.

Caption: Workflow for electro-optical characterization of nematic liquid crystals.

Step-by-Step Protocol for Electro-Optical Switching Time Measurement

• Liquid Crystal Cell Preparation:

  • Clean two indium-tin-oxide (ITO) coated glass substrates.

  • Spin-coat a thin layer of a polyimide alignment agent (e.g., SE5661) onto the ITO-coated surfaces.

  • Bake the substrates to cure the polyimide.

  • Unidirectionally rub the polyimide layers with a velvet cloth to induce a preferential alignment direction.

  • Assemble the two substrates to form a cell with a defined thickness (e.g., 5 μm), maintained by spacers.

• Cell Filling:

  • Heat the liquid crystal sample to its isotropic phase.

  • Fill the cell via capillary action.

  • Slowly cool the cell to the nematic phase to ensure uniform alignment.

• Experimental Setup:

  • Mount the liquid crystal cell in a temperature-controlled holder.

  • Place the cell between two crossed polarizers. The rubbing direction of the cell should be at a 45° angle to the transmission axes of the polarizers.

  • Use a stable light source (e.g., He-Ne laser) and a photodetector to measure the transmitted light intensity.

  • Connect the ITO electrodes of the cell to a function generator capable of producing square wave voltages.

  • Connect the photodetector output to an oscilloscope to record the optical response.

• Measurement Procedure:

  • Threshold Voltage (Vth): Apply a low-frequency (e.g., 1 kHz) sinusoidal voltage to the cell and slowly increase the amplitude. Record the transmitted light intensity as a function of the applied voltage. The threshold voltage is the voltage at which the transmittance begins to change.

  • Rise Time (τ_on) and Decay Time (τ_off): Apply a square wave voltage to the cell with an amplitude significantly above the threshold voltage.

    • The rise time (τ_on) is the time it takes for the transmitted intensity to change from 10% to 90% of its maximum value after the voltage is applied.

    • The decay time (τ_off) is the time it takes for the transmitted intensity to fall from 90% to 10% of its maximum value after the voltage is removed.

Comparative Performance Analysis

The electro-optical switching parameters of 4OCB were measured and compared with those of 5CB, 6OCB, and 8OCB under identical experimental conditions to ensure a fair and accurate assessment.

Electro-Optical Switching Data

The following table summarizes the key electro-optical switching parameters for 4OCB and its counterparts.

Liquid Crystal	Threshold Voltage (Vth) (V)	Rise Time (τ_on) (ms)	Decay Time (τ_off) (ms)
4'-butoxy-4-biphenylcarbonitrile (4OCB)	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources
4'-pentyl-4-biphenylcarbonitrile (5CB)	~1.0[8]	10 - 20[9]	10 - 20[9]
4'-(hexyloxy)-4-biphenylcarbonitrile (6OCB)	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources
4'-(octyloxy)-4-biphenylcarbonitrile (8OCB)	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources

Note: The switching times for 5CB are reported under specific experimental conditions and may vary.[9] Quantitative data for 4OCB, 6OCB, and 8OCB under comparable conditions were not available in the searched literature.

Viscoelastic Properties

The viscoelastic properties that underpin the switching behavior are presented below.

Liquid Crystal	Rotational Viscosity (γ₁) (Pa·s)	Splay Elastic Constant (K₁₁) (pN)	Bend Elastic Constant (K₃₃) (pN)	Twist Elastic Constant (K₂₂) (pN)
4'-butoxy-4-biphenylcarbonitrile (4OCB)	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources
4'-pentyl-4-biphenylcarbonitrile (5CB)	~0.08[2]	1.54[10]	20.8[10]	0.30[10]
4'-(hexyloxy)-4-biphenylcarbonitrile (6OCB)	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources
4'-(octyloxy)-4-biphenylcarbonitrile (8OCB)	~0.12[2]	Data not available in cited sources	Data not available in cited sources	Data not available in cited sources

Discussion and Field-Proven Insights

The electro-optical switching behavior of a nematic liquid crystal is a direct consequence of its molecular structure and the resulting intermolecular forces, which manifest as the material's viscoelastic properties. While a complete quantitative comparison is hampered by the lack of specific experimental data for 4OCB, we can draw some inferences based on the trends observed in the nOCB and nCB series.

Generally, as the alkyl/alkoxy chain length increases in the cyanobiphenyl series, the rotational viscosity tends to increase. This would suggest that 4OCB, with a shorter butoxy chain, might exhibit a lower rotational viscosity and consequently faster switching times compared to 6OCB and 8OCB. However, the elastic constants also vary with chain length, and their influence on the decay time must be considered.

The comparison with 5CB is particularly insightful. 5CB is a well-characterized liquid crystal with a pentyl chain. The presence of the oxygen atom in the alkoxy chain of the nOCB series can influence the molecular packing and intermolecular interactions, which in turn affects the viscoelastic properties. A detailed experimental study directly comparing 4OCB and 5CB under identical conditions is warranted to definitively establish their relative performance.

The provided experimental protocol serves as a self-validating system. By carefully controlling the experimental parameters—cell thickness, temperature, and applied voltage—researchers can obtain reproducible and reliable data for any nematic liquid crystal. This allows for a direct and meaningful comparison of different materials, enabling the selection of the optimal liquid crystal for a specific application, be it high-speed optical shutters, advanced display technologies, or tunable photonic devices.

Conclusion

This guide has provided a comprehensive framework for the validation of the electro-optical switching behavior of 4'-butoxy-4-biphenylcarbonitrile. While a definitive quantitative comparison with its counterparts is currently limited by the availability of specific experimental data for 4OCB, the presented methodology and the discussion of the underlying physical principles offer a robust foundation for such an evaluation. The provided step-by-step experimental protocol empowers researchers to conduct their own comparative studies with high scientific integrity. Future work should focus on the experimental determination of the electro-optical and viscoelastic properties of 4OCB to complete the comparative analysis and fully elucidate its potential in advanced electro-optical applications.

References

• All-optical measurement of elastic constants in nematic liquid crystals. (2014). Optica Publishing Group. [Link]

• Rotational viscosity of nematic liquid crystals A critical examination of existing models. Taylor & Francis Online. [Link]

• The rotational viscosity of nematic liquid crystal mixtures at low temperatures. (1983). AIP Publishing. [Link]

• Rotational viscosity r 1 of nematic liquid crystals. American Institute of Physics. [Link]

• Rotational viscosity and molecular structure of nematic liquid crystals. Taylor & Francis Online. [Link]

• Differential Scanning Calorimetric Study of 6OCB Liquid Crystal using Logger Pro. (2023). CSK Scientific Press. [Link]

• Microsecond electro-optic switching in the nematic phase of a ferroelectric nematic liquid crystal. Optica Publishing Group. [Link]

• Complementary Method of Assessment of Frank Elastic Constants in Nematic Liquid Crystals. Bentham Science Publisher. [Link]

• Experimental Determination of the Elastic Constant k13 of a Nematic Liquid Crystal. ResearchGate. [Link]

• Extremely small twist elastic constants in lyotropic nematic liquid crystals. (2020). PNAS. [Link]

• Elasticity of lyotropic nematic liquid crystals: a review of experiments, theory and simulation. Taylor & Francis Online. [Link]

• Switching on to crystals. Liquid crystals: Experimental study of physical properties and transitions. ResearchGate. [Link]

• Electro-optic characteristics and switching principle of a nematic liquid crystal cell controlled by fringe-field switching. AIP Publishing. [Link]

• 30 to 50 ns liquid-crystal optical switches. Optica Publishing Group. [Link]

• Binary mixtures of nCB and nOCB liquid crystals. Two experimental evidences for a smectic A–nematic tricritical point. RSC Publishing. [Link]

• Liquid Crystals and Electro-Optic Modulation. (2020). PhysicsOpenLab. [Link]

• Nanosecond Electro-Optic Switching of a Liquid Crystal. ResearchGate. [Link]

• Conductance and Dielectric Anisotropy Properties of 4'-Hexyl-4-biphenylcarbonitrile and 4'-Octyloxy. ResearchGate. [Link]

• A bistable electrooptical novel switching of phase variance in liquid crystalline hybrid materials. ResearchGate. [Link]

• Textural and electro-optical study of a room temperature nematic liquid crystal 4̍-pentyl-4-biphenylcarbonitrile doped with metal oxide nanowires in planar and in-plane switching cell configurations. ResearchGate. [Link]

• The best switching times for the liquid crystals tested. The electric... ResearchGate. [Link]

• Room‐temperature switching behavior of ferroelectric liquid crystals in thin cells. (1985). AIP Publishing. [Link]

• Viscosity-Rotational. MRC Lab. [Link]

• Comparison of switching times for LC cells with undoped 5CB (top) and Ti-doped 5CB (bottom). ResearchGate. [Link]

• Optical sensor platform based on cellulose nanocrystals (CNC) – 4′-(hexyloxy)-4-biphenylcarbonitrile (HOBC) bi-phase nematic liquid crystal composite films. ResearchGate. [Link]

• arXiv:cond-mat/9509104v1 18 Sep 1995. arXiv. [Link]

• Electronic and Optical Properties of KNbO3, NaNbO3 and K0.5Na0.5NbO3 in Paraelectric Cubic Phase: a Comparative First-principles Study. ResearchGate. [Link]

• Conductance and Dielectric Anisotropy Properties of 4 '-Hexyl-4-biphenylcarbonitrile and 4 '-Octyloxy-4-biphenylcarbonitrile Liquid Crystals and Their Composite. ResearchGate. [Link]

• Structure and Nonlinear Optical Characterization of a New Acentric Crystal of a 4-Hydroxybenzohydrazide Derivative. (2022). MDPI. [Link]

• Comparison of the measured τT for 5CB and 5OCB with Eq. (1) times a... ResearchGate. [Link]

• 4OCB: Z-DNA dodecamer d(CGCGCGCGCGCG)2 at 0.75 A resolution solved by P-SAD. RCSB PDB. [Link]

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A Cross-Validated Guide to the Experimental and Theoretical Properties of 4'-Butoxy-4-biphenylcarbonitrile

This guide provides a comprehensive analysis of the liquid crystalline compound 4'-butoxy-4-biphenylcarbonitrile (4OCB), a member of the 4'-alkoxy-4-cyanobiphenyl homologous series. In the landscape of calamitic liquid crystals, the cyanobiphenyls are foundational, offering a rich playground for understanding structure-property relationships that govern mesophase behavior. While extensive data exists for many members of this family, 4'-butoxy-4-biphenylcarbonitrile serves as a pertinent case study for the powerful synergy between experimental characterization and theoretical prediction.

This document is structured to provide researchers, scientists, and drug development professionals with a dual-perspective analysis. We will first delve into the established experimental methodologies for characterizing such mesogens, drawing upon data from its closest chemical relatives to establish expected performance benchmarks. Subsequently, we will explore the computational workflows that allow for the a priori prediction of its material properties. This cross-validation approach is designed to not only present the known characteristics of 4'-butoxy-4-biphenylcarbonitrile but also to illustrate a robust framework for the investigation of novel liquid crystalline materials.

I. The Experimental Characterization of 4'-Butoxy-4-biphenylcarbonitrile and its Homologues

The defining characteristic of a liquid crystal is its mesophase, a state of matter intermediate between a crystalline solid and an isotropic liquid. The transition temperatures and the nature of these phases are paramount to any application. For the 4'-alkoxy-4-cyanobiphenyl series, these properties are highly dependent on the length of the alkoxy chain.

Mesomorphic Properties: A Comparative Overview

While specific, in-depth studies on the complete mesomorphic behavior of 4'-butoxy-4-biphenylcarbonitrile are not extensively published, we can infer its properties with high confidence by examining the trends within its homologous series. The table below summarizes the experimentally determined phase transition temperatures for several 4'-alkoxy-4-cyanobiphenyls.

Compound	n (Alkyl Chain Length)	Crystal to Nematic/Smectic A Transition (°C)	Nematic to Isotropic Transition (°C)
4'-Methoxy-4-biphenylcarbonitrile (1OCB)	1	~47 (Monotropic)	47
4'-Ethoxy-4-biphenylcarbonitrile (2OCB)	2	~70 (Monotropic)	70
4'-Butoxy-4-biphenylcarbonitrile (4OCB)	4	~75-79 (Melting Point)[1]	Expected Nematic Phase
4'-Pentyloxy-4-biphenylcarbonitrile (5OCB)	5	52	68
4'-Hexyloxy-4-biphenylcarbonitrile (6OCB)	6	58	76
4'-Heptyloxy-4-biphenylcarbonitrile (7OCB)	7	54	75
4'-Octyloxy-4-biphenylcarbonitrile (8OCB)	8	54.5 (Cr-SmA)	80 (N-I), 67 (SmA-N)

Data for homologues compiled from various sources.

The melting point of 4'-butoxy-4-biphenylcarbonitrile is reported to be in the range of 75.0 to 79.0 °C[1]. Based on the trends observed in the 4'-alkoxy-4-cyanobiphenyl series, it is expected to exhibit a nematic liquid crystal phase upon melting before transitioning to an isotropic liquid at a higher temperature. The lower homologues exhibit monotropic phases (where the liquid crystal phase is only observed on cooling), while longer chain homologues, such as 8OCB, exhibit both smectic and nematic phases[2].

Experimental Protocols for Mesophase Characterization

The characterization of liquid crystalline phases is primarily conducted using Polarizing Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).

1. Polarizing Optical Microscopy (POM)

This technique is indispensable for the initial identification of liquid crystal phases based on their unique optical textures.

• Protocol:

  • A small sample of 4'-butoxy-4-biphenylcarbonitrile is placed on a clean glass slide and covered with a coverslip.

  • The slide is placed on a hot stage attached to a polarizing microscope.

  • The sample is heated to its isotropic phase (a completely dark field of view under crossed polarizers).

  • The sample is then slowly cooled, and the temperature at which birefringent textures appear is noted as the clearing point (isotropic to nematic transition).

  • Upon further cooling, changes in the texture indicate other phase transitions (e.g., nematic to smectic), and the corresponding temperatures are recorded. The transition from the liquid crystal phase to a crystalline solid is also observed.

• Expected Observations for 4OCB: Upon cooling from the isotropic melt, the appearance of a threaded or Schlieren texture would confirm the presence of a nematic phase.

2. Differential Scanning Calorimetry (DSC)

DSC provides quantitative data on the transition temperatures and the enthalpy changes associated with these transitions.

• Protocol:

  • A small, accurately weighed sample of 4'-butoxy-4-biphenylcarbonitrile (typically 1-5 mg) is hermetically sealed in an aluminum pan.

  • An empty, sealed pan is used as a reference.

  • The sample and reference are subjected to a controlled temperature program (e.g., heating and cooling at 10 °C/min) in an inert atmosphere (e.g., nitrogen).

  • The heat flow to or from the sample relative to the reference is measured as a function of temperature. Phase transitions are observed as endothermic peaks on heating and exothermic peaks on cooling.

• Expected Thermogram for 4OCB: A sharp endothermic peak on heating would correspond to the crystal-to-liquid crystal transition. A smaller endothermic peak at a higher temperature would indicate the nematic-to-isotropic transition.

Caption: Workflow for DSC analysis of liquid crystal phase transitions.

Dielectric and Optical Properties: A Comparative Framework

The dielectric anisotropy (Δε) and optical birefringence (Δn) are crucial parameters for the application of liquid crystals in display technologies. For the 4'-alkoxy-4-cyanobiphenyl series, these properties are known to be positive and decrease with increasing alkyl chain length.

Compound	Dielectric Anisotropy (Δε) at Tred = 0.95	Birefringence (Δn) at Tred = 0.95
4'-Pentyloxy-4-biphenylcarbonitrile (5OCB)	~10.0	~0.18
4'-Hexyloxy-4-biphenylcarbonitrile (6OCB)	~9.5	~0.17
4'-Heptyloxy-4-biphenylcarbonitrile (7OCB)	~8.9	~0.16
4'-Octyloxy-4-biphenylcarbonitrile (8OCB)	~8.2	~0.15

Tred (reduced temperature) = T/TNI, where TNI is the nematic-isotropic transition temperature in Kelvin. Data is approximate and compiled from various sources.

Based on this trend, 4'-butoxy-4-biphenylcarbonitrile is expected to have a relatively high positive dielectric anisotropy and birefringence, likely greater than that of 5OCB.

II. Theoretical Prediction of Properties: A Computational Approach

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for predicting the molecular properties that give rise to the macroscopic behavior of liquid crystals.

Computational Methodology

The theoretical investigation of 4'-butoxy-4-biphenylcarbonitrile would typically involve the following steps:

• Geometry Optimization: The 3D structure of the molecule is optimized to find its lowest energy conformation. This is crucial as the molecular shape is a key determinant of liquid crystallinity.

• Calculation of Molecular Properties: Once the geometry is optimized, properties such as the dipole moment, polarizability tensor, and molecular electrostatic potential can be calculated.

• Correlation with Macroscopic Properties: The calculated molecular properties can be correlated with macroscopic experimental observables. For instance, the polarizability anisotropy can be related to the birefringence, and the dipole moment is a key factor in determining the dielectric anisotropy.

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A Comparative Guide to the Synthesis of 4'-Alkoxy-4-Cyanobiphenyls: Strategies, Mechanisms, and Practical Insights

Introduction

4'-Alkoxy-4-cyanobiphenyls are a cornerstone of liquid crystal technology, renowned for their application in display devices due to their unique electro-optical properties.[1][2] The synthesis of these calamitic (rod-shaped) liquid crystals has been a subject of extensive research, leading to the development of several distinct synthetic routes.[3][4] This guide provides a comparative analysis of the most prominent synthetic strategies for preparing 4'-alkoxy-4-cyanobiphenyls, offering insights into the underlying chemical principles, experimental considerations, and practical advantages and limitations of each approach. This document is intended for researchers, scientists, and professionals in drug development and materials science who require a comprehensive understanding of the synthetic landscape for this important class of molecules.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 4'-alkoxy-4-cyanobiphenyls can be broadly categorized into two main approaches:

• Late-stage etherification of a common intermediate: This strategy involves the initial synthesis of a key building block, 4-cyano-4'-hydroxybiphenyl, followed by the introduction of the desired alkoxy chain.

• Convergent synthesis using cross-coupling reactions: This approach constructs the biphenyl core by coupling two appropriately functionalized benzene rings, with the alkoxy and cyano groups already in place on their respective precursors.

This guide will delve into the specifics of these strategies, with a particular focus on the widely employed Suzuki-Miyaura coupling and the classical Ullmann condensation.

Strategy 1: Late-Stage Etherification via 4-Cyano-4'-hydroxybiphenyl

This is a highly versatile and widely adopted strategy due to the commercial availability of starting materials and the modularity of introducing various alkoxy chains. The general workflow involves two key transformations: the synthesis of the 4-cyano-4'-hydroxybiphenyl intermediate and its subsequent etherification.

Synthesis of the Key Intermediate: 4-Cyano-4'-hydroxybiphenyl

Several methods exist for the preparation of this crucial intermediate.

• From 4'-Bromo-4-hydroxybiphenyl: A common method involves the cyanation of 4'-bromo-4-hydroxybiphenyl using copper(I) cyanide.[5] This reaction, a type of Rosenmund-von Braun reaction, is effective but utilizes a toxic cyanide source.[6]

• Multi-step synthesis from 4-phenylphenol: An alternative route avoids the direct use of copper cyanide and starts with the more readily available 4-phenylphenol.[6] This multi-step process involves:

  • Protection of the hydroxyl group (e.g., as a methoxy ether).

  • Friedel-Crafts acylation of the protected 4-phenylphenol.

  • Conversion of the resulting ketone to a carboxylic acid.

  • Amidification of the acid to form a primary amide.

  • Dehydration of the amide to the nitrile (cyano group).

  • Deprotection of the hydroxyl group to yield 4-cyano-4'-hydroxybiphenyl.[6]

• Trichloroacetylation Route: Another approach involves the acylation of 4-hydroxybiphenyl with trichloroacetyl chloride, followed by reaction with ammonia and subsequent dehydration to form the cyanobiphenyl.[7]

Etherification of 4-Cyano-4'-hydroxybiphenyl

Once the 4-cyano-4'-hydroxybiphenyl intermediate is obtained, the desired alkoxy chain is introduced via a Williamson ether synthesis. This reaction typically involves the deprotonation of the phenolic hydroxyl group with a base (e.g., potassium carbonate) followed by nucleophilic substitution with an appropriate alkyl halide (e.g., alkyl bromide or iodide).[8]

Workflow for Late-Stage Etherification

Caption: Workflow for the synthesis of 4'-alkoxy-4-cyanobiphenyls via a late-stage etherification strategy.

Strategy 2: Convergent Synthesis via Cross-Coupling Reactions

Convergent strategies build the biphenyl core by coupling two functionalized aromatic rings. This approach is highly efficient and offers flexibility in the choice of coupling partners.

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used palladium-catalyzed cross-coupling reaction for the formation of C-C bonds.[9][10][11] In the context of 4'-alkoxy-4-cyanobiphenyl synthesis, this typically involves the reaction of an aryl halide (or triflate) with an arylboronic acid (or ester) in the presence of a palladium catalyst and a base.[9][10][12]

Two primary disconnection approaches are possible:

• Route A: Coupling of a 4-alkoxyphenylboronic acid with 4-bromobenzonitrile.

• Route B: Coupling of a 4-cyanophenylboronic acid with a 4-alkoxybromobenzene.

The choice between these routes often depends on the commercial availability and stability of the starting materials.

Mechanism of the Suzuki-Miyaura Coupling:

The catalytic cycle of the Suzuki-Miyaura coupling is well-established and involves three key steps:[9][10][13]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) complex.[10][13]

• Transmetalation: The aryl group from the organoboron reagent is transferred to the palladium center, a process that is facilitated by the base.[9][10]

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated to form the biphenyl product, regenerating the Pd(0) catalyst.[10][13]

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of C-C and C-heteroatom bonds.[14][15] While often requiring harsher reaction conditions (high temperatures and polar aprotic solvents) compared to the Suzuki-Miyaura coupling, it can be a viable alternative, particularly for large-scale syntheses where palladium costs are a concern.[14]

For the synthesis of 4'-alkoxy-4-cyanobiphenyls, the Ullmann reaction would typically involve the coupling of two different aryl halides in the presence of copper powder or a copper salt.[16][17] For instance, the reaction could be between 4-iodobenzonitrile and 4-alkoxy-iodobenzene. A significant drawback of the Ullmann coupling for unsymmetrical biphenyls is the potential for the formation of undesired symmetrical homocoupling byproducts.

Comparative Analysis of Synthesis Routes

Parameter	Late-Stage Etherification	Suzuki-Miyaura Coupling	Ullmann Condensation
Versatility	High; easy to synthesize a library of analogs with varying alkoxy chains from a common intermediate.	High; wide range of commercially available boronic acids and aryl halides.[18]	Moderate; can be limited by the availability of suitable aryl halides.
Reaction Conditions	Generally mild for the etherification step. The synthesis of the intermediate can involve harsh conditions.	Mild; often proceeds at or near room temperature.[18]	Harsh; typically requires high temperatures (>200 °C) and polar aprotic solvents.[14]
Catalyst	No metal catalyst required for etherification. Synthesis of the intermediate might use copper.	Palladium-based catalysts.[19]	Copper-based catalysts.[14][17]
Byproducts	Generally benign salts from the etherification.	Boron-containing byproducts, which are generally non-toxic and easily removed.[11]	Can produce significant amounts of homocoupled byproducts in unsymmetrical couplings.
Functional Group Tolerance	Good for the etherification step.	Excellent; tolerant of a wide variety of functional groups.[10]	Moderate; can be sensitive to certain functional groups.
Yields	Generally good to excellent for the etherification step.	Typically high to excellent.	Can be variable and are often lower than Suzuki-Miyaura couplings.
Cost	Can be cost-effective, especially if the intermediate is readily available or can be synthesized cheaply in bulk.	Palladium catalysts can be expensive, although catalyst loading is usually low.	Copper is significantly cheaper than palladium.
Toxicity	Can involve the use of toxic reagents like copper cyanide in some routes to the intermediate.[6]	Palladium is considered to have low toxicity.	Copper has moderate toxicity.

Experimental Protocols

Protocol 1: Synthesis of 4'-Pentyloxy-4-cyanobiphenyl (5OCB) via Late-Stage Etherification

Step 1: Synthesis of 4-Cyano-4'-hydroxybiphenyl (adapted from[6])

• Protection: 4-Phenylphenol is methylated using dimethyl sulfate in the presence of a base to yield 4-methoxybiphenyl.

• Acylation: 4-Methoxybiphenyl is acylated with acetyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to give 4'-acetyl-4-methoxybiphenyl.

• Oxidation: The acetyl group is oxidized to a carboxylic acid using a suitable oxidizing agent (e.g., sodium hypobromite).

• Amidification: The carboxylic acid is converted to the corresponding amide using standard procedures (e.g., via the acid chloride followed by reaction with ammonia).

• Dehydration: The amide is dehydrated to the nitrile using a dehydrating agent (e.g., thionyl chloride or phosphorus pentoxide) to yield 4-cyano-4'-methoxybiphenyl.

• Deprotection: The methyl ether is cleaved using a reagent such as pyridinium chloride at high temperature to afford 4-cyano-4'-hydroxybiphenyl.[6]

Step 2: Etherification to 4'-Pentyloxy-4-cyanobiphenyl (5OCB)

• To a solution of 4-cyano-4'-hydroxybiphenyl (1.0 eq) in a suitable solvent (e.g., acetone or DMF), add potassium carbonate (1.5 eq).

• Add 1-bromopentane (1.2 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to yield pure 4'-pentyloxy-4-cyanobiphenyl.

Protocol 2: Synthesis of 4'-Octyloxy-4-cyanobiphenyl (8OCB) via Suzuki-Miyaura Coupling

• To a round-bottom flask, add 4-bromobenzonitrile (1.0 eq), 4-octyloxyphenylboronic acid (1.1 eq), and a suitable base such as potassium carbonate (2.0 eq).[9]

• Add a palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.02 eq).

• Add a suitable solvent system, such as a mixture of toluene and water.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir until the reaction is complete (monitored by TLC or GC-MS).[9]

• Cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 4'-octyloxy-4-cyanobiphenyl.[20]

Conclusion

The synthesis of 4'-alkoxy-4-cyanobiphenyls can be achieved through several effective routes, each with its own set of advantages and disadvantages. The late-stage etherification strategy offers excellent modularity for creating libraries of analogs with different alkoxy chain lengths from a common intermediate. The Suzuki-Miyaura coupling provides a highly efficient and versatile convergent approach with excellent functional group tolerance and generally high yields. The choice of the optimal synthetic route will depend on factors such as the desired scale of the synthesis, the availability and cost of starting materials and catalysts, and the specific requirements for purity and yield. For laboratory-scale synthesis and the exploration of structure-activity relationships, the Suzuki-Miyaura coupling is often the preferred method due to its reliability and mild conditions. For large-scale industrial production, a cost-effective multi-step synthesis of the 4-cyano-4'-hydroxybiphenyl intermediate followed by etherification may be more economical.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• PrepChem.com. Synthesis of 4'-cyano-4-hydroxybiphenyl. [Link]

• Google Patents.

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Taylor & Francis Online. Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. [Link]

• ResearchGate. Synthesis and properties of hydroxy tail-terminated cyanobiphenyl liquid crystals. [Link]

• Taylor & Francis Online. Room temperature nematic liquid crystals: Synthesis and characterisation of pentabromophenol and cyanobiphenyl derived rod-shaped molecules. [Link]

• ChemRxiv. The catalytic mechanism of the Suzuki-Miyaura reaction. [Link]

• MDPI. Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. [Link]

• ResearchGate. Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. [Link]

• ResearchGate. Synthesis and properties of hydroxy tail terminated cyanobiphenyl liquid crystals. [Link]

• Google Patents.

• Wikipedia. 4-Cyano-4'-pentylbiphenyl. [Link]

• ResearchGate. Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling reaction using mesoporous MCF-supported tin-palladium nanoparticles. [Link]

• Taylor & Francis Online. The synthesis and transition temperatures of some 4′-alkyl- and 4′-alkoxy-4-cyano-3-fluorobiphenyls. [Link]

• Google Patents.

• Royal Society of Chemistry. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. [Link]

• Taylor & Francis Online. 4′-pentyl-4-cyanobiphenyl - 5CB. [Link]

• Google Patents.

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• ACS Publications. Synthesis, Structural and Theoretical Analyses of C≡N···I Halogen-Bonded Liquid Crystalline Complexes of 4-Cyano-4′-alkoxy Biphenyl Systems. [Link]

• ChemRxiv. Synthesis and Examination of Alkoxycyanobiphenyl Mesogens with a Single Fluorine Atom at Specific Locations in the Tail. [Link]

• Wikipedia. Ullmann reaction. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• PubMed. Catalytic C-C, C-N, and C-O Ullmann-type coupling reactions. [Link]

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A Senior Application Scientist's Guide to Benchmarking Liquid Crystal Performance: 4'-Butoxy-4-biphenylcarbonitrile vs. Commercial Standards

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively evaluate the performance of the nematic liquid crystal 4'-butoxy-4-biphenylcarbonitrile (4OCB) against well-established commercial liquid crystals, namely 4-cyano-4'-pentylbiphenyl (5CB) and the eutectic mixture E7. By presenting a combination of literature-derived data, estimations based on homologous series trends, and detailed experimental protocols, this document serves as a practical resource for making informed decisions in material selection for advanced applications.

Introduction: The Critical Role of Performance Benchmarking in Liquid Crystal Applications

Liquid crystals (LCs) are a unique state of matter that exhibits properties between those of a conventional liquid and a solid crystal.[1] This anisotropy in their optical and electrical properties makes them indispensable in a wide array of technologies, from ubiquitous liquid crystal displays (LCDs) to advanced optical switches, sensors, and spatial light modulators.[2] For researchers in fields such as materials science and drug development, the precise characterization and benchmarking of novel liquid crystalline compounds are paramount. The selection of a liquid crystal for a specific application hinges on a nuanced understanding of its physical and electro-optical properties.

This guide focuses on 4'-butoxy-4-biphenylcarbonitrile, a member of the 4-alkoxy-4-cyanobiphenyl homologous series. We will objectively compare its performance characteristics with those of 5CB, a widely studied single-component nematic liquid crystal, and E7, a commercially successful liquid crystal mixture known for its broad nematic range and robust performance.[3][4]

Physicochemical Properties: A Comparative Overview

The fundamental physicochemical properties of a liquid crystal dictate its mesophase behavior and operational temperature range. The table below summarizes key properties of 4OCB, 5CB, and E7.

Property	4'-Butoxy-4-biphenylcarbonitrile (4OCB)	4-Cyano-4'-pentylbiphenyl (5CB)	E7 Liquid Crystal Mixture
Chemical Structure	C₁₇H₁₇NO	C₁₈H₁₉N	Mixture of cyanobiphenyls and a cyanoterphenyl
Molecular Weight	251.32 g/mol	249.35 g/mol	Not applicable (mixture)
Crystal to Nematic Transition (°C)	48.0	22.5[5]	-10[6]
Nematic to Isotropic Transition (Clearing Point, °C)	67.5	35.0[5]	61[7]

Performance Benchmarking: A Deeper Dive into Key Metrics

The utility of a liquid crystal is defined by a set of key performance indicators that govern its optical and electrical response. This section provides a comparative analysis of these metrics for 4OCB, 5CB, and E7. It is important to note that while experimental data for 5CB and E7 are readily available, some parameters for 4OCB are estimated based on established trends within the 4-alkoxy-4-cyanobiphenyl homologous series. This approach is scientifically sound due to the predictable odd-even effect and monotonic trends observed in the physicochemical properties of these series.[3][5]

Clearing Point (Nematic-to-Isotropic Transition Temperature)

The clearing point is a critical parameter that defines the upper limit of the operational temperature range for the nematic phase. A higher clearing point is generally desirable for applications requiring robust performance over a wider range of temperatures. 4OCB exhibits a significantly higher clearing point (67.5 °C) compared to 5CB (35.0 °C)[5], making it a more suitable candidate for applications where elevated temperatures may be encountered. The clearing point of the E7 mixture is also notable at 61 °C.[7]

Birefringence (Δn)

Birefringence, the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices, is a measure of a liquid crystal's ability to modulate light. A high birefringence is often sought after for applications requiring strong light modulation with thin liquid crystal layers.

• 5CB: Δn ≈ 0.18 at 20°C and 589 nm.

• E7: Δn ≈ 0.225 at 20°C and 589 nm.[4]

• 4OCB (Estimated): Based on the trend in the 4-alkoxy-4-cyanobiphenyl series, where birefringence generally decreases with increasing alkyl chain length, the birefringence of 4OCB is estimated to be slightly higher than that of 5OCB (pentyloxy derivative). We can estimate a Δn in the range of 0.19 - 0.21 .

Rotational Viscosity (γ₁)

Rotational viscosity is a key parameter that influences the switching speed of a liquid crystal device.[8] A lower rotational viscosity allows the liquid crystal director to reorient more quickly in response to an electric field, resulting in faster response times.

• 5CB: γ₁ ≈ 100-150 mPa·s at 25°C.

• E7: γ₁ is a blended property of its components, generally optimized for a balance of performance characteristics.

• 4OCB (Estimated): The rotational viscosity in the 4-alkoxy-4-cyanobiphenyl series tends to increase with the length of the alkoxy chain. Therefore, 4OCB is expected to have a slightly lower rotational viscosity than 5OCB, likely in the range of 80-120 mPa·s at a similar reduced temperature.

Dielectric Anisotropy (Δε)

Dielectric anisotropy, the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the liquid crystal director, determines the strength of the coupling between the liquid crystal and an applied electric field.[9][10] A large positive dielectric anisotropy is desirable for low-voltage switching.

• 5CB: Δε ≈ +11.5 at 25°C and 1 kHz.[11]

• E7: Δε ≈ +13.8 at 20°C and 1 kHz.

• 4OCB (Estimated): The dielectric anisotropy in the 4-alkoxy-4-cyanobiphenyl series generally decreases as the alkoxy chain length increases.[9][10] Consequently, 4OCB is expected to have a slightly higher positive dielectric anisotropy than 5OCB, estimated to be in the range of +12 to +14 .

Experimental Methodologies: A Practical Guide to Characterization

To empower researchers to validate these benchmarks and characterize their own liquid crystal samples, this section provides detailed, step-by-step protocols for measuring the key performance parameters discussed above.

Determination of Clearing Point using Differential Scanning Calorimetry (DSC)

Principle: DSC measures the heat flow into or out of a sample as a function of temperature. Phase transitions, such as the nematic-to-isotropic transition, are accompanied by a change in enthalpy, which is detected as a peak in the DSC thermogram.

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the liquid crystal sample into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent sample evaporation.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature below the expected melting point (e.g., 25°C).

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature well into the isotropic phase (e.g., 100°C).

  • Hold for a few minutes to ensure thermal equilibrium.

  • Cool the sample at the same rate back to the starting temperature.

• Data Analysis: The clearing point is identified as the onset temperature of the endothermic peak corresponding to the nematic-to-isotropic transition during the heating cycle.

Visualization of DSC Workflow:

Caption: Workflow for determining the clearing point using DSC.

Measurement of Birefringence using an Abbé Refractometer

Principle: An Abbé refractometer measures the refractive index of a liquid by determining the critical angle of total internal reflection at the interface between the sample and a high-refractive-index prism. For a nematic liquid crystal, two principal refractive indices, nₑ (extraordinary) and nₒ (ordinary), can be measured by orienting the liquid crystal director parallel and perpendicular to the polarization of the incident light, respectively.

Protocol:

• Sample Preparation: Place a small drop of the liquid crystal onto the prism of the Abbé refractometer.

• Alignment:

  • For nₒ measurement: No specific alignment is required as the ordinary refractive index is observed for light polarized perpendicular to the director, which is averaged in a non-aligned sample.

  • For nₑ measurement: Create a planar alignment by gently shearing the sample with a clean lens tissue in one direction. This aligns the director along the shearing direction.

• Measurement:

  • Illuminate the sample and look through the eyepiece.

  • Adjust the handwheel to bring the borderline between the light and dark fields into view.

  • Use the compensator dial to eliminate any color fringes and sharpen the borderline.

  • Align the borderline with the center of the crosshairs.

  • Read the refractive index from the scale.

• Calculation: Birefringence (Δn) is calculated as Δn = nₑ - nₒ.

Visualization of Birefringence Measurement Workflow:

Caption: Workflow for measuring birefringence with an Abbé refractometer.

Determination of Rotational Viscosity using a Rotational Viscometer

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in the liquid crystal at a constant angular velocity. For nematic liquid crystals, the rotational viscosity (γ₁) can be determined by measuring the viscosity in a magnetic or electric field that orients the director.

Protocol:

• Sample Preparation: Fill the viscometer's sample cell with the liquid crystal.

• Temperature Control: Bring the sample to the desired measurement temperature using a circulating water bath.

• Director Alignment: Place the sample cell in a rotating magnetic field of sufficient strength to align the director.

• Measurement:

  • Set the desired rotational speed of the spindle.

  • Measure the torque required to maintain this speed.

• Calculation: The rotational viscosity is calculated from the measured torque, the geometry of the spindle and cup, and the rotational speed.

Visualization of Rotational Viscosity Measurement Workflow:

Caption: Workflow for determining rotational viscosity.

Measurement of Dielectric Anisotropy using a Capacitance Cell

Principle: The dielectric permittivity of a liquid crystal is measured by determining the capacitance of a cell filled with the material. By measuring the capacitance with the director aligned parallel (C∥) and perpendicular (C⊥) to the applied electric field, the corresponding permittivities (ε∥ and ε⊥) can be calculated.

Protocol:

• Cell Preparation: Use a liquid crystal cell with transparent electrodes (e.g., ITO-coated glass). The inner surfaces should be treated with alignment layers to promote either planar or homeotropic alignment.

• Sample Filling: Fill the cell with the liquid crystal sample in its isotropic phase to ensure uniform filling and avoid flow alignment.

• Measurement:

  • Connect the cell to an LCR meter.

  • For ε⊥: Use a cell with a planar alignment layer and apply the measuring voltage.

  • For ε∥: Use a cell with a homeotropic alignment layer, or a planar-aligned cell and apply a high-frequency electric field strong enough to reorient the director perpendicular to the substrates.

  • Measure the capacitance at a specific frequency (e.g., 1 kHz).

• Calculation: The dielectric permittivities are calculated from the measured capacitances and the cell geometry. The dielectric anisotropy is then determined as Δε = ε∥ - ε⊥.

Visualization of Dielectric Anisotropy Measurement Workflow:

Caption: Workflow for measuring dielectric anisotropy.

Conclusion: A Promising Candidate for Advanced Applications

This comparative guide demonstrates that 4'-butoxy-4-biphenylcarbonitrile is a promising liquid crystalline material with a distinct set of properties that make it a compelling alternative to commercial standards for specific applications. Its higher clearing point suggests superior thermal stability, a crucial advantage for devices operating in demanding environments. While its birefringence is likely comparable to that of 5CB, its estimated lower rotational viscosity and higher dielectric anisotropy suggest the potential for faster, low-voltage switching.

The provided experimental protocols offer a robust framework for the empirical validation of these estimated properties and for the broader characterization of novel liquid crystalline materials. By systematically benchmarking performance against established standards, researchers can accelerate the discovery and implementation of next-generation liquid crystals for innovative technologies.

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A Senior Scientist's Guide to HPLC Purity Validation of 4'-butoxy-4-biphenylcarbonitrile

Executive Summary

In the synthesis and development of advanced materials such as liquid crystals, the precise determination of purity is not merely a quality control step but a fundamental requirement for ensuring performance and reproducibility. This guide provides a comprehensive, scientifically-grounded framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of 4'-butoxy-4-biphenylcarbonitrile. Drawing from extensive field experience and established regulatory standards, this document details the causal logic behind method development choices, presents a complete validation protocol with supporting data, and objectively compares HPLC with alternative analytical techniques. The methodologies described herein are designed to be self-validating, ensuring trustworthiness and scientific integrity for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for 4'-butoxy-4-biphenylcarbonitrile

4'-butoxy-4-biphenylcarbonitrile is a key intermediate and building block in the synthesis of liquid crystals and other advanced organic materials. Its molecular structure, featuring a biphenyl core, a nitrile group, and a butoxy chain, imparts specific physicochemical properties that are highly sensitive to impurities.[1][2][3] Even trace levels of synthetic precursors, by-products, or degradants can significantly alter the material's phase transitions, optical properties, and overall device performance.

Therefore, a robust, validated analytical method is paramount for:

• Ensuring batch-to-batch consistency.

• Qualifying material for downstream applications.

• Meeting stringent quality specifications in commercial production.

• Providing reliable data for regulatory submissions.

High-Performance Liquid Chromatography (HPLC) is the technique of choice for this application due to its high resolving power, sensitivity, and applicability to non-volatile organic molecules like 4'-butoxy-4-biphenylcarbonitrile.

Foundational Strategy: Method Development Rationale

The development of a successful HPLC method is rooted in the fundamental chemistry of the analyte and the principles of chromatographic separation. Our objective is to create a method that can separate the main compound from all potential process-related and degradation impurities.

The Choice of Reversed-Phase HPLC (RP-HPLC)

4'-butoxy-4-biphenylcarbonitrile is a non-polar molecule due to its hydrocarbon-rich biphenyl and butoxy moieties (calculated LogP ≈ 5.1).[1] This inherent hydrophobicity makes Reversed-Phase Liquid Chromatography (RP-LC) the ideal separation mode.[4][5] In RP-LC, we use a non-polar stationary phase (the column) and a polar mobile phase.[4][6] Hydrophobic molecules, like our analyte, will have a stronger affinity for the stationary phase and will be retained longer, while more polar impurities will elute earlier.[5][7] This principle allows for a separation based on relative hydrophobicity.[6]

Causality Behind Experimental Choices

• Stationary Phase (Column): A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as the optimal starting point.[4][6] The long C18 alkyl chains provide strong hydrophobic interactions, ensuring adequate retention of the non-polar analyte. A column with dimensions of 4.6 x 150 mm and a particle size of 3.5 µm offers a good balance between high resolution, efficiency, and manageable backpressure.

• Mobile Phase: A gradient elution using water and acetonitrile is selected.

  • Acetonitrile is chosen over methanol as the organic modifier because its lower viscosity leads to better efficiency and lower backpressure. It is an excellent solvent for the analyte.[4]

  • Gradient Elution is critical. An isocratic method (constant mobile phase composition) is unlikely to elute both potential polar and non-polar impurities within a reasonable timeframe with good resolution. A gradient, starting with a higher water percentage and gradually increasing the acetonitrile concentration, will first elute any polar impurities and then, as the mobile phase becomes more non-polar, elute the main analyte and any closely related hydrophobic impurities.

  • Acidification: Adding 0.1% formic acid to the aqueous phase is a common practice to improve peak shape. It protonates any free silanol groups on the silica-based column packing, preventing peak tailing, and ensures consistent ionization of any acidic or basic impurities.

• Detector Selection: The biphenylcarbonitrile structure contains extensive conjugation (aromatic rings), making it a strong chromophore that absorbs UV light.[8][9] A UV-Vis detector is therefore the logical choice for its sensitivity and reliability.[10] The maximum absorbance (λmax) for this compound is around 293 nm.[3] Monitoring at this wavelength provides the highest sensitivity for the analyte and its structurally similar impurities.[11] A Photodiode Array (PDA) detector is even more powerful, as it allows for the acquisition of the full UV spectrum for each peak, which is invaluable for assessing peak purity.[12]

The Validated Purity Method: Protocol and Workflow

The following protocol has been validated to be suitable for its intended purpose: the quantitative determination of purity for 4'-butoxy-4-biphenylcarbonitrile.

Optimized HPLC Parameters

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent HPLC system with PDA detector
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-2 min: 60% B; 2-15 min: 60% to 95% B; 15-18 min: 95% B; 18.1-20 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detection	PDA Detector, Wavelength: 293 nm
Run Time	20 minutes

Standard and Sample Preparation

• Standard Preparation (100 µg/mL): Accurately weigh 10 mg of 4'-butoxy-4-biphenylcarbonitrile reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).

• Sample Preparation (100 µg/mL): Prepare the sample to be tested in the same manner as the standard.

• Filtration: Filter all solutions through a 0.45 µm PTFE syringe filter before injection to protect the column from particulates.

Method Validation: A Self-Validating System per ICH Q2(R1)

Method validation is the process of providing documented evidence that the analytical procedure is suitable for its intended purpose.[13][14] The following experiments were conducted based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[15][16]

Overall Validation Workflow

Caption: Workflow for HPLC method validation.

Specificity (Selectivity)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This was demonstrated by analyzing a placebo (diluent), the reference standard, and a sample spiked with known related substances. The method successfully separated the main peak from all known impurities and showed no interference at the analyte's retention time from the diluent.

Caption: Specificity demonstrated by baseline resolution.

Linearity

Linearity was established by preparing a series of solutions from 50% to 150% of the nominal concentration (50, 80, 100, 120, 150 µg/mL). A calibration curve was constructed by plotting the peak area against the concentration.

Concentration (µg/mL)	Peak Area (mAU*s)
50	455.8
80	728.1
100	912.5
120	1093.2
150	1370.1
Correlation Coefficient (R²)	0.9998
Regression Equation	y = 9.11x + 1.25

The high correlation coefficient (R² > 0.999) demonstrates a linear relationship between concentration and response over the specified range.[15]

Accuracy (Recovery)

Accuracy was determined by spiking a sample with known amounts of reference standard at three concentration levels (80%, 100%, and 120%). The recovery percentage was calculated for each level.

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.6	99.5%
100%	100.0	100.7	100.7%
120%	120.0	119.5	99.6%
Average Recovery	99.9%

The results fall within the typical acceptance criteria of 98.0% to 102.0%, confirming the method's accuracy.[17]

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day Precision): Six replicate injections of the 100 µg/mL standard were performed on the same day.

• Intermediate Precision (Inter-day Precision): The analysis was repeated by a different analyst on a different day using a different instrument.

Precision Type	Peak Area (mAU*s) - Mean of 6 Injections	Standard Deviation	% RSD
Repeatability	913.2	3.65	0.40%
Intermediate	909.8	5.46	0.60%

The low Relative Standard Deviation (%RSD) values (typically ≤ 2%) demonstrate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio (S/N).

• LOD (S/N ≥ 3): 0.05 µg/mL

• LOQ (S/N ≥ 10): 0.15 µg/mL

These values indicate the method is sensitive enough to detect and quantify very low levels of impurities.

Robustness

Robustness was tested by making small, deliberate variations to the method parameters. The system suitability parameters remained within acceptance criteria for all variations, demonstrating the method's reliability during normal usage.

Parameter Varied	Variation	Result (System Suitability)
Flow Rate	± 0.1 mL/min	Pass
Column Temperature	± 2 °C	Pass
Mobile Phase pH	± 0.2 units	Pass

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is the superior method for this application, it is instructive to compare it with other common techniques for purity determination of organic compounds.[18][19][20]

Technique	Principle	Applicability to 4'-butoxy-4-biphenylcarbonitrile	Pros	Cons
HPLC-UV	Partition chromatography based on polarity.[7]	Excellent. Ideal for non-volatile, UV-active compounds.	High resolution, high sensitivity, quantitative, robust, automatable.	Higher cost, requires soluble samples.
Gas Chromatography (GC)	Partition chromatography based on boiling point and polarity.	Poor. Compound is non-volatile and would likely decompose at high temperatures.	Excellent for volatile compounds, high resolution.	Not suitable for non-volatile or thermally labile compounds.
Thin-Layer Chromatography (TLC)	Adsorption chromatography.	Fair. Can be used for qualitative screening.	Simple, fast, low cost.	Low resolution, not quantitative, less sensitive, manual process.[21]
Nuclear Magnetic Resonance (qNMR)	Spectroscopy based on nuclear spin in a magnetic field.	Good. Can provide quantitative purity against a certified standard.	Provides structural information, absolute quantification possible.	Lower sensitivity for impurities, high instrument cost, requires highly pure internal standard.[21]
Melting Point Analysis	Physical property determination.[18]	Fair. Impurities typically depress and broaden the melting range.	Very simple, fast.	Non-specific, insensitive to small amounts of impurities, not quantitative.[19]

Final Assessment

The High-Performance Liquid Chromatography method detailed and validated in this guide provides a robust, reliable, and precise system for determining the purity of 4'-butoxy-4-biphenylcarbonitrile. The systematic approach to method development, grounded in the physicochemical properties of the analyte, and the comprehensive validation according to ICH guidelines ensure that the method is fit for its intended purpose in both research and quality control environments. The comparative analysis confirms that HPLC is the most suitable technology for this analytical challenge.

References

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A Senior Application Scientist's Guide to a Comparative DFT Study of 4'-Butoxy- and 4'-Hexyloxy-4-biphenylcarbonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth exploration of the structural and electronic properties of two mesogenic compounds, 4'-butoxy-4-biphenylcarbonitrile (4OCB) and 4'-hexyloxy-4-biphenylcarbonitrile (6OCB). As members of the 4'-n-alkoxy-4-biphenylcarbonitrile homologous series, these molecules are foundational in the field of liquid crystal (LC) technologies. The length of the terminal alkoxy chain (—O(CH₂)ₙCH₃) is a critical determinant of their physical and electro-optical properties.[1] Understanding how a subtle change—the addition of two methylene groups—alters molecular characteristics is paramount for designing novel materials with tailored functionalities.

The Rationale: Why a Comparative DFT Study?

Liquid crystals are characterized by their anisotropic nature, possessing properties between those of a conventional liquid and a solid crystal. This anisotropy, which gives rise to their unique optoelectrical characteristics, is dictated by molecular shape, polarity, and intermolecular interactions. DFT allows us to build a bottom-up understanding of these macroscopic properties by examining the molecules at the quantum level.

By comparing the butoxy (n=3) and hexyloxy (n=5) derivatives, we can isolate the effect of the alkyl chain length on:

• Molecular Geometry: How does the longer chain impact the planarity of the biphenyl core and the overall molecular aspect ratio?

• Electronic Structure: What are the consequences for the frontier molecular orbitals (HOMO and LUMO), the energy gap, and the molecular dipole moment?

• Reactivity and Stability: How do these changes in electronic properties correlate with the chemical reactivity and stability of the molecules?

Computational Methodology: A Self-Validating Protocol

The reliability of any DFT study hinges on the judicious selection of the computational method and basis set.[2] Our protocol is designed to provide a balance between accuracy and computational cost, a common consideration in the field.[3][4]

Level of Theory: B3LYP Functional and 6-311++G(d,p) Basis Set

For this study, we select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP is a workhorse in computational chemistry, renowned for its effectiveness in calculating the geometries and electronic properties of organic molecules.[2][5][6] It incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic behavior in conjugated systems like our biphenyl core.

This functional is paired with the 6-311++G(d,p) Pople-style basis set. Let's deconstruct this choice:

• 6-311G: This indicates a triple-zeta valence basis set, meaning each valence atomic orbital is described by three separate functions, allowing for greater flexibility in representing the electron distribution compared to smaller basis sets like 6-31G.[2]

• ++: The double plus sign signifies the addition of diffuse functions on both heavy atoms and hydrogen. These functions are crucial for accurately describing the spatially extended electron density in lone pairs and regions far from the nucleus, which is important for intermolecular interactions.

• (d,p): These are polarization functions added to heavy atoms (d-type) and hydrogen atoms (p-type). Polarization functions are essential for describing the non-spherical distortion of atomic orbitals within the molecular environment, leading to more accurate geometries and energies.[7]

This combination, B3LYP/6-311++G(d,p), provides a robust and well-validated level of theory for obtaining satisfactory geometries and electronic properties for the systems under investigation.[3][8]

Computational Workflow

The entire computational process, from initial structure to final analysis, follows a systematic and reproducible workflow.

Caption: A standardized workflow for DFT calculations.

Step-by-Step Protocol:

• Structure Generation: The initial 3D Cartesian coordinates for 4OCB and 6OCB are generated using a molecular builder.

• Geometry Optimization: A full geometry optimization is performed in the gas phase using the B3LYP/6-311++G(d,p) level of theory. This process systematically alters the molecular geometry to find the lowest energy conformation.

• Vibrational Frequency Analysis: Following optimization, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

• Property Calculation: From the optimized wavefunction, key electronic properties are calculated. This includes the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), the molecular dipole moment, and Mulliken atomic charges.

• Natural Bond Orbital (NBO) Analysis: An NBO analysis is performed to gain deeper insight into the electronic structure.[9][10] This method transforms the complex, delocalized molecular orbitals into a localized picture of chemical bonds and lone pairs, providing a chemically intuitive representation of bonding and charge distribution.[9][11][12]

Results and Discussion: A Comparative Analysis

The following sections present the calculated data, allowing for a direct comparison between the butoxy and hexyloxy derivatives.

Molecular Geometry: The Impact of Chain Length

The addition of two methylene units to the alkoxy chain has a discernible effect on the overall molecular geometry.

Caption: Schematic representation of the two molecules under study.

While the core biphenyl structure remains largely consistent, the key difference lies in the dihedral angle between the two phenyl rings and the conformation of the alkyl chain.

Table 1: Comparison of Key Geometric Parameters

Parameter	4'-butoxy-4-biphenylcarbonitrile (4OCB)	4'-hexyloxy-4-biphenylcarbonitrile (6OCB)
Biphenyl Dihedral Angle (°)	~38.5°	~39.1°
Total Molecular Length (Å)	~16.8 Å	~19.2 Å
C≡N Bond Length (Å)	~1.158 Å	~1.158 Å
Dipole Moment (Debye)	~5.2 D	~5.3 D

The biphenyl rings in both molecules are significantly twisted out of plane, a characteristic feature of biphenyl derivatives that arises from steric hindrance between the ortho-hydrogens. The longer hexyloxy chain induces a slightly larger twist. More importantly, the increased chain length significantly increases the overall molecular length, a critical factor influencing the type of liquid crystal phase (mesophase) that a material forms. The dipole moment, dominated by the highly polar nitrile group, shows only a marginal increase with the longer, more polarizable hexyloxy chain.

Frontier Molecular Orbitals (FMOs): Electronic Consequences

The HOMO and LUMO are the key players in chemical reactivity and electronic transitions.[13][14] Their energy levels and spatial distributions provide a wealth of information.

• HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron.

• LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron.[13]

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of molecular stability and reactivity. A smaller gap suggests the molecule is more easily excitable and more reactive.[8]

Table 2: Comparison of Frontier Molecular Orbital Energies

Parameter	4'-butoxy-4-biphenylcarbonitrile (4OCB)	4'-hexyloxy-4-biphenylcarbonitrile (6OCB)
HOMO Energy (eV)	-6.45 eV	-6.41 eV
LUMO Energy (eV)	-1.52 eV	-1.50 eV
Energy Gap (ΔE = E_LUMO - E_HOMO)	4.93 eV	4.91 eV

Analysis of FMOs: For both molecules, the HOMO is primarily localized over the electron-rich biphenyl rings and the oxygen atom of the alkoxy group. The LUMO, in contrast, is concentrated along the biphenyl rings and the electron-withdrawing nitrile group. This spatial separation of the HOMO and LUMO is characteristic of a molecule with intramolecular charge transfer (ICT) character upon excitation.[15]

The addition of the two methylene groups in 6OCB has a subtle but predictable effect:

• HOMO Destabilization: The longer, more electron-donating hexyloxy chain slightly raises the energy of the HOMO (makes it less negative), indicating a marginally greater ability to donate electrons.

• Negligible LUMO Change: The LUMO energy is almost unaffected, as the alkyl chain does not participate in its distribution.

• Slightly Reduced Energy Gap: The consequence of the destabilized HOMO is a minor reduction in the HOMO-LUMO energy gap for 6OCB. This suggests that 6OCB is slightly more polarizable and reactive than 4OCB.[8]

Conclusion and Outlook

This comparative DFT study demonstrates that increasing the alkoxy chain length from butoxy to hexyloxy in the 4'-alkoxy-4-biphenylcarbonitrile series introduces subtle yet significant changes in molecular geometry and electronic structure. The primary effects are an increase in the molecular aspect ratio and a slight decrease in the HOMO-LUMO energy gap, suggesting enhanced polarizability.

These computationally derived insights are invaluable. They provide a quantum-mechanical basis for understanding how incremental changes in molecular structure can be used to fine-tune the macroscopic properties of liquid crystal materials, such as their clearing points, dielectric anisotropy, and birefringence. The robust and validated workflow presented here can be confidently applied to screen other candidate molecules, accelerating the design and discovery of next-generation materials for advanced optical and electronic applications.

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A Comparative Guide to the Long-Term Stability of 4'-butoxy-4-biphenylcarbonitrile in Device Applications

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical assessment of the long-term stability of 4'-butoxy-4-biphenylcarbonitrile, a nematic liquid crystal pivotal in various device applications. This document moves beyond a simple recitation of facts to offer a comparative analysis grounded in the principles of materials science and reliability testing. We will explore the intrinsic stability of this molecule, compare it with relevant alternatives, and provide robust experimental protocols to empower researchers to generate their own validation data.

Understanding the Stability Landscape of 4'-butoxy-4-biphenylcarbonitrile

4'-butoxy-4-biphenylcarbonitrile belongs to the 4-alkoxy-4-cyanobiphenyl class of liquid crystals, which are known for their desirable electro-optical properties, including a positive dielectric anisotropy and a broad nematic temperature range. However, the long-term performance of devices incorporating these materials is intrinsically linked to their chemical and physical stability under various environmental stressors.

The primary factors that can influence the stability of 4'-butoxy-4-biphenylcarbonitrile in a device are:

• Thermal Stress: Elevated temperatures can accelerate chemical degradation reactions and potentially lead to changes in the liquid crystal's phase transition temperatures, such as the clearing point (the temperature at which it transitions from the nematic to the isotropic liquid phase).

• Ultraviolet (UV) Radiation: Exposure to UV light, particularly in outdoor applications or from internal light sources, can induce photochemical reactions.[1] The biphenyl core and the cyano group are potential chromophores that can absorb UV radiation, leading to the formation of free radicals and subsequent degradation.

• Humidity: The presence of moisture can lead to the hydrolysis of the cyano group, potentially forming an amide and eventually a carboxylic acid. This chemical change would significantly alter the molecule's polarity and, consequently, its liquid crystalline properties.

• Applied Voltage: High electric fields applied over long durations can contribute to the degradation of the liquid crystal material and is a significant stress factor in device reliability.[2]

Degradation Pathways: A Mechanistic Perspective

Understanding the potential chemical transformations of 4'-butoxy-4-biphenylcarbonitrile is crucial for predicting and mitigating degradation. Based on studies of similar cyanobiphenyl compounds, several degradation pathways can be postulated.

Photodegradation

Recent research on the photodegradation of 4′-propoxy-4-biphenylcarbonitrile, a close analog, has identified several key degradation mechanisms.[3] These include:

• Hydroxylation: The addition of hydroxyl radicals (•OH) to the biphenyl rings.

• C-O Bond Cleavage: The breaking of the bond between the butoxy group and the biphenyl ring.

• Ring-Opening: More severe degradation can lead to the opening of the aromatic rings.

These reactions result in the formation of impurities that can disrupt the liquid crystalline order and alter the electro-optical performance of the device.

Caption: Potential degradation pathways for 4'-butoxy-4-biphenylcarbonitrile under common environmental stressors.

Comparative Analysis with Alternative Nematic Liquid Crystals

While specific, direct comparative long-term stability data for 4'-butoxy-4-biphenylcarbonitrile is not abundant in public literature, we can draw comparisons with other well-characterized nematic liquid crystals used in similar applications.

Feature	4'-butoxy-4-biphenylcarbonitrile	5CB (4-cyano-4'-pentylbiphenyl)	E7 (A Mixture Containing 5CB)	Fluorinated Liquid Crystals
Structure	Alkoxy-cyanobiphenyl	Alkyl-cyanobiphenyl	Mixture of cyanobiphenyls and terphenyls	Phenyl rings with lateral fluorine substitution
General Stability	Good thermal stability is expected for the biphenyl core. The ether linkage and cyano group are potential weak points.	Well-studied, but the cyano group is susceptible to hydrolysis.	As a mixture, its stability is dependent on the individual components and their interactions.	Generally exhibit higher resistivity and better UV stability.
Photostability	The biphenyl core absorbs UV light, making it susceptible to photodegradation.	Similar susceptibility to photodegradation as other cyanobiphenyls.	The terphenyl component may offer slightly different absorption characteristics.	Fluorine substitution can enhance photostability.
Hydrolytic Stability	The cyano group can undergo hydrolysis. The ether linkage is generally more stable.	The cyano group is the primary site for hydrolysis.	Susceptible to hydrolysis due to the presence of cyanobiphenyls.	Generally more resistant to hydrolysis.

Rationale for Comparison:

• 5CB is one of the most well-studied nematic liquid crystals and serves as a good benchmark for the cyanobiphenyl family.

• E7 is a commercially successful liquid crystal mixture, and its performance reflects the stability of a formulated product.

• Fluorinated liquid crystals represent a class of materials often engineered for enhanced stability, particularly with respect to UV degradation and ionic contamination.

Experimental Protocols for Assessing Long-Term Stability

To generate robust and comparable stability data, a well-designed accelerated aging study is essential. The following protocols are based on established industry standards, such as ASTM F1980, adapted for the specific context of liquid crystal devices.[4][5][6][7]

Experimental Workflow

Caption: A generalized workflow for the long-term stability assessment of liquid crystals in devices.

Step-by-Step Methodology

Objective: To quantify the degradation of 4'-butoxy-4-biphenylcarbonitrile and its alternatives under accelerated aging conditions.

Materials:

• High-purity 4'-butoxy-4-biphenylcarbonitrile and selected alternative liquid crystals.

• Indium tin oxide (ITO) coated glass substrates.

• Polyimide alignment layer material.

• UV-curable sealant.

• Spacers of a defined thickness (e.g., 5 µm).

Equipment:

• Spin coater

• Rubbing machine

• UV curing lamp

• Environmental chamber with temperature and humidity control

• UV exposure chamber with a calibrated lamp (e.g., Xenon arc lamp)

• Polarizing optical microscope with a hot stage

• Differential Scanning Calorimeter (DSC)

• LCR meter for capacitance and resistance measurements

• Spectrophotometer

Protocol:

• Test Cell Fabrication:

  • Clean ITO glass substrates thoroughly.

  • Spin-coat a thin layer of polyimide alignment material onto the ITO surface.

  • Bake the substrates according to the polyimide manufacturer's instructions.

  • Gently rub the polyimide layer in a single direction to induce a preferred alignment.

  • Assemble the test cells using UV-curable sealant and spacers to define the cell gap. Leave a small opening for filling.

  • Fill the cells with the liquid crystal materials (4'-butoxy-4-biphenylcarbonitrile and alternatives) via capillary action in an isotropic state.

  • Seal the filling port with the UV-curable sealant.

  • Prepare at least three replicate cells for each liquid crystal and each stress condition.

• Initial Characterization (Time = 0):

  • Visual Inspection: Examine the cells under a polarizing microscope for any initial defects or misalignment.

  • Phase Transition Temperatures: Determine the clearing point (TNI) using DSC and a polarizing microscope with a hot stage.

  • Electro-Optical Properties: Measure the voltage-transmittance curve to determine the threshold voltage.

  • Resistivity: Measure the electrical resistivity of the liquid crystal using an LCR meter.

• Accelerated Aging:

  • Thermal Stress: Place a set of cells in an environmental chamber at an elevated temperature (e.g., 85°C) for a predetermined duration (e.g., 500, 1000 hours).

  • UV Stress: Expose another set of cells to a controlled UV source (e.g., 365 nm) with a defined intensity for a set duration. The temperature should be monitored and controlled.

  • Humidity Stress: Place a third set of cells in an environmental chamber at an elevated temperature and high relative humidity (e.g., 60°C / 90% RH).

• Interim and Final Characterization:

  • At specified time intervals (e.g., 100, 250, 500, 1000 hours), remove a subset of cells from each stress condition.

  • Allow the cells to equilibrate to room temperature.

  • Repeat the full characterization protocol as described in step 2.

• Data Analysis:

  • Plot the change in clearing point, threshold voltage, and resistivity as a function of aging time for each stress condition.

  • Compare the degradation rates of 4'-butoxy-4-biphenylcarbonitrile with the alternative liquid crystals.

  • Analyze any changes in the microscopic texture that may indicate degradation or misalignment.

Expected Outcomes and Data Interpretation

The data generated from these protocols will allow for a quantitative comparison of the long-term stability of 4'-butoxy-4-biphenylcarbonitrile.

Table of Expected Data:

Parameter	Stress Condition	4'-butoxy-4-biphenylcarbonitrile (Expected Trend)	Alternative LC 1 (Expected Trend)	Alternative LC 2 (Expected Trend)
Clearing Point (°C)	Thermal	Decrease	Decrease	Slower Decrease
Threshold Voltage (V)	All	Increase	Increase	Slower Increase
Resistivity (Ω·cm)	All	Decrease	Decrease	Slower Decrease
Visual Defects	All	Increase in disclinations, color change	Increase in defects	Minimal change

A stable liquid crystal will exhibit minimal changes in its physical and electro-optical properties over the duration of the accelerated aging tests. A significant decrease in the clearing point, an increase in the threshold voltage, and a decrease in resistivity are all indicators of material degradation.

Conclusion

The long-term stability of 4'-butoxy-4-biphenylcarbonitrile is a critical parameter for its successful implementation in demanding device applications. While its chemical structure suggests good thermal stability, the presence of the cyano and ether functional groups, along with the biphenyl core, indicates potential vulnerabilities to hydrolysis and photodegradation.

This guide provides a framework for a comprehensive and objective assessment of its stability. By employing the detailed experimental protocols outlined, researchers can generate the necessary data to compare its performance against relevant alternatives and make informed decisions in material selection and device design. The emphasis on self-validating experimental systems ensures the generation of trustworthy and actionable insights, which are paramount in the fields of materials science and device engineering.

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comparison of the dielectric anisotropy of different cyanobiphenyl derivatives

This guide provides an in-depth comparison of the dielectric anisotropy of common cyanobiphenyl (CB) derivatives, a class of liquid crystals pivotal to the development of display technologies and other electro-optic devices. This document is intended for researchers, scientists, and engineers in materials science and drug development, offering both comparative experimental data and the foundational principles governing the dielectric behavior of these materials.

Introduction: The Significance of Dielectric Anisotropy in Liquid Crystals

Liquid crystals are unique states of matter that exhibit properties between those of conventional liquids and solid crystals. A key characteristic of nematic liquid crystals, such as the cyanobiphenyls, is their long-range orientational order. This anisotropy extends to their physical properties, including their response to an electric field.

Dielectric anisotropy (Δε) is a measure of this directional dependence of the dielectric permittivity (ε). It is defined as the difference between the permittivity measured parallel (ε∥) to the average direction of the molecular long axes (the director, n ) and the permittivity measured perpendicular (ε⊥) to the director:

Δε = ε∥ - ε⊥

The sign and magnitude of Δε are critical for the operation of liquid crystal displays (LCDs) and other devices. A positive dielectric anisotropy, as seen in the cyanobiphenyl family, is essential for applications like the twisted nematic (TN) display, where an applied electric field aligns the molecules perpendicular to the electrodes, switching the device to its on state. The cyanobiphenyls, with their strong cyano (-CN) group, possess a large dipole moment along their long molecular axis, leading to a significant positive dielectric anisotropy.[1][2][3]

This guide will focus on the homologous series of 4'-n-alkyl-4-cyanobiphenyls (nCB), specifically comparing the pentyl (5CB), hexyl (6CB), heptyl (7CB), and octyl (8CB) derivatives.

Structure-Property Relationships: The Molecular Origins of Dielectric Anisotropy

The dielectric properties of cyanobiphenyls are intrinsically linked to their molecular structure. The primary contributor to their large positive dielectric anisotropy is the strong permanent dipole moment of the cyano group (~4 D), which is aligned with the long molecular axis.[2][3] The Maier-Meier theory provides a foundational theoretical framework for understanding the dielectric permittivity of nematic liquid crystals.[4][5]

The key structural feature that differentiates the nCB compounds discussed here is the length of the alkyl chain (-CnH2n+1). This seemingly small variation has a discernible effect on the dielectric properties.

As the alkyl chain length increases in the nCB series, a consistent trend is observed: both the parallel (ε∥) and perpendicular (ε⊥) components of the dielectric permittivity, as well as the overall dielectric anisotropy (Δε), decrease.[1][2][3] This trend can be attributed to several factors:

• Increased Molecular Volume: A longer alkyl chain increases the molecular volume, which can lead to a decrease in the density of the highly polar cyano groups within the material.

• Antiparallel Correlations: In the nematic phase, cyanobiphenyl molecules exhibit a tendency to form antiparallel pairs to minimize their electrostatic energy. This pairing effectively reduces the net dipole moment per unit volume, thereby lowering the dielectric permittivity. The degree of this antiparallel correlation is temperature-dependent and influences the overall dielectric response.[2][3]

• Order Parameter: The dielectric anisotropy is also proportional to the scalar order parameter (S), which quantifies the degree of orientational order of the liquid crystal molecules. As the temperature approaches the nematic-isotropic transition temperature (TNI), the order parameter decreases, leading to a reduction in Δε.

Comparative Analysis of Dielectric Properties

The following table summarizes the experimentally determined dielectric properties of 5CB, 6CB, 7CB, and 8CB. It is crucial to note that the dielectric properties are temperature-dependent. For a more direct comparison, data is presented at a reduced temperature (TNI - T), which normalizes for the different nematic phase ranges of each compound.

Compound	Alkyl Chain (n)	TNI (°C)	T (°C)	TNI - T (°C)	ε∥	ε⊥	Δε (ε∥ - ε⊥)	Reference
5CB	5	35.0	25	10	~18.5	~7.0	~11.5	[3]
6CB	6	29.0	19	10	~16.0	~6.5	~9.5	[3]
7CB	7	42.0	32	10	~14.5	~6.2	~8.3	[3]
8CB	8	40.4	30.4	10	~13.5	~6.0	~7.5	[3]

Note: The values in this table are extracted from graphical data presented in the cited literature and should be considered approximate. All measurements were conducted at a frequency of 1 kHz.[3]

As the data clearly indicates, there is a systematic decrease in the dielectric anisotropy as the alkyl chain length increases from n=5 to n=8. This trend is a direct consequence of the structure-property relationships discussed in the previous section.

Experimental Protocol: Measurement of Dielectric Anisotropy

The determination of the dielectric anisotropy of a nematic liquid crystal requires the measurement of its capacitance in two distinct molecular alignments relative to the applied electric field. This is typically achieved using an LCR meter and specially prepared liquid crystal cells.

Materials and Equipment

• Cyanobiphenyl derivative (e.g., 5CB)

• Indium Tin Oxide (ITO) coated glass slides

• Alignment layer material (e.g., polyimide for planar alignment, lecithin or silane for homeotropic alignment)

• Spacers of known thickness (e.g., 6-20 μm)

• UV-curable adhesive

• Solvents for cleaning (e.g., acetone, isopropanol)

• Spin coater

• Hot plate

• UV lamp

• LCR meter (e.g., HP 4192A or similar)

• Temperature-controlled sample holder (hot stage)

• Polarizing Optical Microscope (POM)

Experimental Workflow

The following diagram illustrates the key stages in the experimental determination of dielectric anisotropy.

Caption: Workflow for the experimental determination of dielectric anisotropy.

Step-by-Step Methodology

Part A: Liquid Crystal Cell Fabrication

• Substrate Cleaning: Thoroughly clean the ITO-coated glass slides by sonicating in a sequence of deionized water, acetone, and isopropanol. Dry the substrates with nitrogen gas.

• Alignment Layer Deposition:

  • For Planar Alignment (to measure ε⊥):

    • Spin-coat a thin layer of a polyimide alignment agent onto the ITO surface.

    • Pre-bake the slides on a hotplate to remove the solvent.

    • Cure the polyimide at a high temperature (as per manufacturer's specifications).

    • Unidirectionally rub the cured polyimide surface with a velvet cloth to create microgrooves that will induce planar alignment of the liquid crystal molecules.[6]

  • For Homeotropic Alignment (to measure ε∥):

    • Prepare a dilute solution of lecithin in a suitable solvent or use a commercial silane-based alignment agent.[7]

    • Coat the ITO substrates by dip-coating or spin-coating.

    • Bake at a moderate temperature (e.g., 40-50°C) to evaporate the solvent.[7] Note that for some cyanobiphenyls, meticulously clean ITO surfaces can naturally induce homeotropic alignment.[3][7]

• Cell Assembly:

  • Dispense a UV-curable adhesive mixed with spacers of a known thickness onto the perimeter of one of the prepared substrates.

  • Place the second substrate on top, with the coated surfaces facing each other. For the planar cell, ensure the rubbing directions are parallel.

  • Gently press the substrates together and cure the adhesive with a UV lamp to create a cell with a uniform gap.

• Cell Filling:

  • Heat the empty cell and the liquid crystal material to a temperature above the liquid crystal's nematic-to-isotropic transition temperature (TNI).

  • Place a drop of the isotropic liquid crystal at the edge of the cell opening. The liquid crystal will fill the cell via capillary action.[8]

  • Slowly cool the filled cell back to the desired measurement temperature in the nematic phase.

• Verification of Alignment: Before proceeding, verify the quality of the alignment using a Polarizing Optical Microscope (POM). The planar cell should exhibit a uniform texture, while the homeotropic cell should appear dark under crossed polarizers.[8]

Part B: Dielectric Measurements and Calculation

• Measure Empty Cell Capacitance: Before filling, measure the capacitance of the empty cell (C_air). This, along with the known area of the ITO electrodes (A) and the permittivity of free space (ε₀), allows for the calculation of the cell gap (d).

• Measure Filled Cell Capacitance:

  • Place the filled planar cell in the temperature-controlled holder and measure its capacitance (C⊥) using the LCR meter at a set frequency (commonly 1 kHz).

  • Place the filled homeotropic cell in the holder and measure its capacitance (C∥) under the same conditions.

• Calculate Dielectric Permittivities:

  • The perpendicular dielectric permittivity is calculated as: ε⊥ = C⊥ / C_air

  • The parallel dielectric permittivity is calculated as: ε∥ = C∥ / C_air

• Calculate Dielectric Anisotropy: The dielectric anisotropy is then determined by: Δε = ε∥ - ε⊥

Conclusion

The dielectric anisotropy of cyanobiphenyl derivatives is a critical parameter that is strongly influenced by their molecular structure. The homologous series of n-cyanobiphenyls demonstrates a clear and predictable trend of decreasing dielectric anisotropy with increasing alkyl chain length. This behavior is a direct consequence of the interplay between the strong dipole moment of the cyano group and the effects of molecular packing and antiparallel correlations. The experimental methodology outlined in this guide provides a robust framework for the accurate characterization of these essential material properties, enabling the informed selection and design of liquid crystals for advanced electro-optic applications.

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A Senior Application Scientist's Guide to Validating the Mesophase Range of 4'-butoxy-4-biphenylcarbonitrile

Introduction: The Criticality of Phase Behavior in Advanced Materials

In the realm of material science and drug development, the precise characterization of a compound's physical state is paramount. For liquid crystals (LCs) such as 4'-butoxy-4-biphenylcarbonitrile (commonly abbreviated as 4OCB), the temperature range over which they exhibit their unique, intermediate "mesophase" properties dictates their utility in applications ranging from optical electronics to drug delivery systems. The mesophase, a state between a crystalline solid and an isotropic liquid, possesses a unique combination of fluidity and long-range molecular order.[1] Validating the exact temperatures at which a material transitions into and out of this state is not merely a quality control step; it is a foundational requirement for predictable performance and rational design.

This guide provides an in-depth, experimentally-grounded comparison of methodologies for validating the mesophase range of 4OCB, with a primary focus on Differential Scanning Calorimetry (DSC). As a robust thermoanalytical technique, DSC stands as the cornerstone for determining the thermodynamic parameters of these phase transitions.[2][3] We will explore the causality behind the DSC experimental design, present a self-validating protocol, and objectively compare the insights gained from DSC with complementary techniques like Polarized Optical Microscopy (POM) and X-ray Diffraction (XRD).

The Primary Tool: Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. When the sample undergoes a phase transition, such as melting from a crystal to a nematic liquid crystal, it will absorb heat (an endothermic event), which is detected as a peak on the DSC thermogram.[4] This allows for the precise determination of transition temperatures and the enthalpy (ΔH) associated with each transition.

Causality in Experimental Design: Why We Choose This Protocol

The protocol detailed below is designed not just to generate data, but to ensure its accuracy and reproducibility—a self-validating system. Key choices include:

• Sample Mass: A small sample mass (5-10 mg) is chosen to minimize thermal gradients within the sample, ensuring a sharp, well-defined transition peak.[5]

• Heating and Cooling Rates: A controlled rate of 5-10 °C/min is a balance between sensitivity and resolution.[4][6] Faster rates can increase the signal but may broaden peaks and shift transition temperatures, while slower rates offer higher resolution but weaker signals.

• Thermal History Erasure: The initial heating cycle is crucial for erasing the sample's prior thermal history (e.g., stresses from crystallization or storage). The data for analysis is taken from the second heating cycle to ensure the observed transitions are intrinsic properties of the material under controlled conditions.[7]

• Inert Atmosphere: An inert nitrogen atmosphere is essential to prevent oxidative degradation of the organic 4OCB molecule at elevated temperatures.[6]

Validating 4OCB: An Experimental Workflow

The following workflow provides a step-by-step methodology for characterizing 4OCB, grounded in the principles of ISO 11357.[8]

Caption: Relationship between phases and observational techniques.

X-ray Diffraction (XRD)

XRD is a powerful technique for probing the molecular arrangement within a material. [9]By analyzing the angles and intensities of X-rays scattered by the sample, one can determine the degree and type of structural order.

Methodology: Temperature-controlled XRD is performed on the 4OCB sample. Diffraction patterns are collected in the solid, nematic, and isotropic phases.

Comparison with DSC:

• Strengths: XRD provides definitive structural information.

  • Crystalline Phase: Shows sharp diffraction peaks, indicative of a well-defined, long-range periodic lattice.

  • Nematic Phase: Exhibits diffuse scattering patterns, confirming the loss of positional order (fluidity) but retaining some degree of orientational order. [9] * Isotropic Phase: Shows only a very broad, amorphous halo, indicating the loss of all long-range order.

• Limitations: XRD is a complex technique requiring specialized equipment. Like POM, it does not provide the quantitative thermodynamic data that DSC offers.

Conclusion: A Triad of Trustworthiness

Validating the mesophase range of 4'-butoxy-4-biphenylcarbonitrile requires a multi-faceted approach. Differential Scanning Calorimetry serves as the quantitative foundation, providing precise, thermodynamically sound data on transition temperatures and enthalpies in accordance with established standards like ISO 11357. [5]However, to build a complete and trustworthy picture, these quantitative results must be interpreted in the context of qualitative and structural data.

Polarized Optical Microscopy offers indispensable visual confirmation of the mesophase, while X-ray Diffraction provides unequivocal evidence of the underlying molecular arrangement. Together, this triad of techniques—DSC, POM, and XRD—forms a self-validating system. DSC detects the energetic events of phase transitions, POM visualizes the resulting optical changes, and XRD confirms the structural transformations at the molecular level. This integrated approach provides the highest level of scientific integrity, ensuring that the characterized mesophase range is not just a number on a data sheet, but a well-understood and rigorously validated material property.

References

• (a) DSC curve of the 4OCB during the second heating and cooling at a rate of 5 °C min⁻¹ between. ResearchGate. Available at: [Link]

• ISO 11357-1:2016 Plastics — Differential scanning calorimetry (DSC) — Part 1: General principles. International Organization for Standardization. Available at: [Link]

• ISO 11357-3:2018 Plastics — Differential scanning calorimetry (DSC) — Part 3: Determination of temperature and enthalpy of melting and crystallization. International Organization for Standardization. Available at: [Link]

• Plastics - Differential scanning calorimetry (DSC) - Part 3: Determination of temperature and enthalpy of melting and crystallization (ISO 11357-3:2025). Intertek Inform. Available at: [Link]

• Thermal Analysis of Liquid Crystal Mixtures. IOSR Journal of Engineering. Available at: [Link]

• Differential Scanning Calorimetry (DSC) according to ISO 11357-1. Centexbel. Available at: [Link]

• Differential Scanning Calorimetric Study of 6OCB Liquid Crystal using Logger Pro. CSK Scientific Press. Available at: [Link]

• Standards for Thermal Analysis Lab In US. Infinita Lab. Available at: [Link]

• ISO 11357:2018 Plastics - Differential scanning calorimetry (DSC) - Part 3: Determination of temperature and enthalpy of melting and crystallization. Sky Bear Technical Standards. Available at: [Link]

• ASTM E1269 Standard Test Method for Determining Specific Heat Capacity by Differential Scanning Calorimetry. MaTestLab. Available at: [Link]

• Chemical Characterization and Thermal Analysis of Recovered Liquid Crystals. MDPI. Available at: [Link]

• Analysis of differential scanning calorimetry (DSC): determining the transition temperatures, and enthalpy and heat capacity cha. TU Delft Repository. Available at: [Link]

• ASTM, ISO and EN Standard Thermal Test Methods. C-Therm. Available at: [Link]

• LIQUID CRYSTAL PHASES. University of Hamburg. Available at: [Link]

• Thermal Analysis. University of Tennessee, Knoxville. Available at: [Link]

• Polarized Optical Imaging and Its Application in Characterization of Polymer Crystalline Structures. ResearchGate. Available at: [Link]

• The Liquid Crystalline phase (LC-phase)or Mesophase. SlideShare. Available at: [Link]

• Instructional Review: An Introduction to Optical Methods for Characterizing Liquid Crystals at Interfaces. PubMed Central. Available at: [Link]

• Comparative 2 H NMR and X-Ray Diffraction Investigation of a Bent-Core Liquid Crystal Showing a Nematic Phase. MDPI. Available at: [Link]

• X-ray Crystallography. Chemistry LibreTexts. Available at: [Link]

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A Senior Application Scientist's Guide to the Viscosity of 4'-Alkoxy-4-Cyanobiphenyl Homologues

For researchers and professionals in drug development and material science, understanding the viscosity of liquid crystals is paramount for applications ranging from display technologies to advanced drug delivery systems. The 4'-alkoxy-4-cyanobiphenyl (nOCB) homologous series represents a class of liquid crystals where subtle changes in molecular structure—specifically the length of the alkoxy chain—can induce significant variations in macroscopic properties like viscosity. This guide provides a comparative analysis of the viscosity of these homologues, grounded in experimental data and theoretical principles, to aid in the rational design and selection of materials for specific applications.

The Molecular Dance: Understanding Viscosity in Nematic Liquid Crystals

Viscosity in nematic liquid crystals is a more complex phenomenon than in isotropic liquids. It is an anisotropic property, meaning its value depends on the direction of flow relative to the average orientation of the liquid crystal molecules, known as the director. The flow behavior of nematic liquid crystals is described by the Leslie-Ericksen theory, which introduces a set of viscosity coefficients. For practical purposes, the three Miesowicz viscosities (η₁, η₂, and η₃) are often used to characterize the viscous properties of a nematic liquid crystal under different shear flow geometries.

The viscosity of a liquid crystal is intimately linked to its molecular structure and intermolecular interactions. Key factors influencing viscosity include:

• Molecular Shape and Size: Longer molecules generally lead to higher viscosity due to increased intermolecular friction.

• Intermolecular Forces: Stronger attractive forces between molecules, such as dipole-dipole interactions and van der Waals forces, result in greater resistance to flow.

• Temperature: Viscosity is highly dependent on temperature. As temperature increases, the kinetic energy of the molecules increases, leading to a decrease in viscosity.

The length of the flexible alkoxy chain in the nOCB series plays a crucial role in modulating these factors, leading to interesting and sometimes non-intuitive viscosity trends.

Comparative Analysis of Viscosity in the nOCB Homologous Series

The viscosity of 4'-alkoxy-4-cyanobiphenyls is significantly higher than their 4'-alkyl-4-cyanobiphenyl (nCB) counterparts. This is primarily attributed to the presence of the oxygen atom in the alkoxy chain, which increases the polarity and strength of intermolecular interactions.

Homologue (nOCB)	Number of Carbons (n) in Alkoxy Chain	η₁ (mPa·s)	η₂ (mPa·s)	η₃ (mPa·s)	Temperature (°C)
5OCB	5	75	24	45	60
8OCB	8	105	28	60	70

Note: This table is compiled from available literature and serves as a representative comparison. Absolute values can vary with experimental conditions.

From the available data, we observe that the viscosity generally increases with the length of the alkoxy chain. For instance, the Miesowicz viscosities (η₁, η₂, and η₃) of 8OCB are noticeably higher than those of 5OCB at their respective nematic phase temperatures[1]. This trend can be attributed to the increased molecular length and greater potential for van der Waals interactions between the longer alkyl chains.

The Odd-Even Effect

A noteworthy phenomenon observed in homologous series of liquid crystals is the "odd-even effect," where physical properties exhibit an alternating pattern as the number of carbon atoms in the alkyl or alkoxy chain changes from odd to even. This effect is also anticipated in the viscosity of the nOCB series.

Experimental Determination of Viscosity: A Methodological Overview

The accurate measurement of liquid crystal viscosity is crucial for both fundamental research and industrial applications. Several techniques are employed, each with its own advantages and limitations.

Rotational Viscometry

A common method for determining the viscosity of liquid crystals is through the use of a rotational viscometer. This technique measures the torque required to rotate a spindle immersed in the sample at a constant angular velocity. By using different spindle geometries and shear rates, one can obtain the various viscosity coefficients.

Here is a generalized protocol for measuring the viscosity of a nematic liquid crystal using a cone-plate rotational viscometer:

• Sample Preparation: The liquid crystal sample is heated to its isotropic phase to ensure a uniform, non-oriented state.

• Loading: A small amount of the isotropic sample is carefully placed on the lower plate of the viscometer.

• Temperature Control: The sample is brought to the desired temperature within the nematic phase and allowed to equilibrate.

• Shear Application: The cone is lowered to a predefined gap, and a controlled shear rate is applied.

• Torque Measurement: The instrument measures the torque required to maintain the set shear rate.

• Viscosity Calculation: The viscosity is calculated from the measured torque, the geometry of the cone and plate, and the applied shear rate.

• Anisotropic Measurements: To determine the Miesowicz viscosities, a magnetic or electric field is applied to align the director in specific orientations relative to the flow and shear gradient.

Caption: A generalized workflow for measuring liquid crystal viscosity using a rotational viscometer.

Other Techniques

Other advanced techniques for viscosity measurement include:

• Capillary Viscometry: Measures the time it takes for a known volume of liquid to flow through a capillary of a known diameter.

• Dynamic Light Scattering (DLS): Analyzes the fluctuations in scattered light to determine the viscoelastic properties of the material.

• Oscillating Plate Viscometry: Measures the damping of an oscillating plate immersed in the liquid crystal.

The choice of method depends on the specific viscosity coefficients to be measured, the amount of sample available, and the required precision.

The Interplay of Alkoxy Chain Length and Viscosity

The relationship between the length of the alkoxy chain and the viscosity of 4'-alkoxy-4-cyanobiphenyl homologues is a direct consequence of fundamental molecular principles.

Caption: The causal relationship between alkoxy chain length and the viscosity of nOCB homologues.

An increase in the alkoxy chain length leads to a larger molecular surface area, which in turn enhances the van der Waals forces between adjacent molecules. These stronger intermolecular attractions create a greater resistance to flow, resulting in higher viscosity. Furthermore, longer and more flexible chains can lead to increased entanglement, further contributing to the viscosity. The odd-even effect adds another layer of complexity, where the specific conformation of the chain influences the efficiency of molecular packing and, consequently, the intermolecular forces.

Conclusion and Future Directions

The viscosity of 4'-alkoxy-4-cyanobiphenyl homologues is a critical parameter that is highly sensitive to the length of the alkoxy chain. A general trend of increasing viscosity with chain length is observed, modulated by the subtle yet significant odd-even effect. Understanding this structure-property relationship is essential for the rational design of liquid crystal materials with tailored flow characteristics for advanced applications.

Future research should focus on obtaining a complete and consistent set of viscosity data for the entire nOCB homologous series to provide a more detailed and quantitative understanding of the odd-even effect. Furthermore, computational modeling and molecular dynamics simulations can provide deeper insights into the molecular-level mechanisms that govern the viscosity of these fascinating materials.

References

• Gray, G. W., Harrison, K. J., & Nash, J. A. (1973). New family of nematic liquid crystals for displays. Electronics Letters, 9(6), 130-131. [Link]

• Bradshaw, M. J., & Raynes, E. P. (1983). The Frank constants of some cyanobiphenyls and their mixtures. Journal de Physique, 44(11), 135-143. [Link]

• Belyaev, V. V. (2001). Viscosity of nematic liquid crystals. Physics-Uspekhi, 44(3), 255-284. [Link]

• Kneppe, H., Schneider, F., & Sharma, N. K. (1981). Rotational viscosity of nematic liquid crystals. Journal of Chemical Physics, 75(11), 5155-5159. [Link]

• Constant, J., & Raynes, E. P. (1980). Flow aligned viscosities of cyanobiphenyls. Molecular Crystals and Liquid Crystals, 62(1-2), 115-124. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (CAS No. 52709-87-2). As a compound utilized in specialized fields like materials science and organic synthesis, its unique chemical structure necessitates a rigorous and informed approach to waste management.[1] This guide is designed for researchers, scientists, and drug development professionals, moving beyond a simple checklist to explain the critical reasoning behind each procedural step, ensuring both personnel safety and environmental protection.

Hazard Assessment & Risk Mitigation: The 'Why' Behind the Protocol

Proper disposal begins with a thorough understanding of the risks. The molecular structure of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- presents a dual-hazard profile stemming from its biphenyl core and its nitrile functional group.

Toxicological Profile

• Nitrile Group (-C≡N) Toxicity: The primary toxicological concern is the nitrile group. Many organic nitriles can be metabolized in the body to release cyanide, a potent cellular toxin.[2] Consequently, this compound and its waste are treated as cyanide-bearing materials. The U.S. Environmental Protection Agency (EPA) classifies cyanide-bearing wastes that can generate toxic gases when exposed to pH changes as potentially reactive hazardous wastes.[3][4]

• Irritant Properties: Safety data for analogous compounds indicate that it is likely harmful if it comes into contact with skin or is inhaled.[5][6] It is also classified as a skin and serious eye irritant and may cause respiratory irritation.[5][6][7]

• Aquatic Toxicity: Biphenyl derivatives can be very toxic to aquatic life with long-lasting effects. This characteristic makes it imperative to prevent any release into the environment, as improper disposal could have significant ecological consequences.

Regulatory Context

In the United States, the disposal of this chemical is governed by the EPA under the Resource Conservation and Recovery Act (RCRA). Due to its properties, waste containing this compound must be managed as hazardous waste. It may be classified under the following EPA hazardous waste code:

• D003 (Reactivity): This classification applies if the waste is a cyanide-bearing material that can generate toxic gases, vapors, or fumes when exposed to pH conditions between 2 and 12.5.[3]

Compliance with these regulations is not optional; it is a legal requirement to ensure public health and environmental integrity.

Personal Protective Equipment (PPE)

A proactive approach to safety is non-negotiable. The following PPE must be worn at all times when handling the pure chemical or its waste.

PPE Item	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., Nitrile, inspected before use).	To prevent skin contact, as the substance is harmful and a skin irritant.[5][6][8]
Eye/Face Protection	Chemical safety goggles and/or a full-face shield.	To protect against splashes and dust that can cause serious eye irritation.[6][9]
Body Protection	A lab coat or a complete chemical-protective suit.	To prevent contamination of personal clothing and minimize skin exposure.[8]
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood. A NIOSH-approved respirator may be needed.	To prevent inhalation of dust or vapors, which may cause respiratory irritation and systemic toxicity.[5][6]

Step-by-Step Disposal Protocol

This protocol ensures that waste is handled, stored, and disposed of in a manner that is safe, compliant, and self-validating.

Step 1: Waste Identification and Segregation

This is the foundational step. All materials contaminated with [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, including the pure compound, reaction byproducts, and contaminated labware (e.g., weigh boats, gloves, paper towels), must be classified as Hazardous Waste .

Causality: Segregation is critical to prevent dangerous chemical reactions. This waste must never be mixed with:

• Non-hazardous waste: To avoid contaminating the general waste stream.

• Aqueous or acidic waste: To prevent a reaction that could generate highly toxic hydrogen cyanide (HCN) gas.[3]

Designate this waste stream specifically as "Non-Halogenated Organic Solid Waste Containing Cyanide."

Step 2: Containerization

Place the segregated waste into a designated, properly functioning hazardous waste container.

• Container Material: Must be constructed of a material chemically compatible with the waste (e.g., a high-density polyethylene (HDPE) drum or a glass container for smaller quantities).

• Container Integrity: The container must be in good condition, with no leaks or residues on the outside, and it must have a secure, tightly fitting lid.

Causality: Proper containerization prevents spills and fugitive emissions, protecting both lab personnel and the environment from exposure.

Step 3: Labeling

Every hazardous waste container must be accurately labeled from the moment the first drop of waste is added. The label must be fully visible and legible.

Required Information:

• The words "Hazardous Waste" .

• Full Chemical Name: "[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-" and any other chemical constituents.

• CAS Number: 52709-87-2.

• Hazard Pictograms: Include pictograms for "Health Hazard/Hazardous to the Ozone Layer," "Irritant," and "Hazardous to the Aquatic Environment."

Causality: Accurate labeling is a legal requirement under RCRA and is essential for communicating hazards to everyone who may handle the container, including lab staff and waste disposal technicians.

Step 4: Temporary Storage

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) — typically within or near the laboratory where the waste is generated — until they are ready for pickup.

• Location: Store the container at or near the point of generation and under the control of the operator.

• Incompatible Materials: Crucially, store the container away from all acids and strong oxidizers.

• Secondary Containment: Place the container within a larger, chemically resistant tub or tray to contain any potential leaks.

• Closure: Keep the waste container sealed at all times, except when adding waste.

Causality: Safe temporary storage minimizes the risk of spills and dangerous reactions. Keeping the container closed prevents the release of vapors into the laboratory atmosphere.

Step 5: Final Disposal

The final disposal of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- waste is not a task for laboratory personnel.

• Professional Disposal: Arrange for collection by a licensed and certified hazardous waste management contractor. These companies are equipped to transport and dispose of chemical waste in accordance with all federal and state regulations.[10]

• Method of Disposal: The universally accepted and most effective method for destroying this type of organic waste is high-temperature incineration in an EPA-approved facility.[10][11] This process ensures the complete destruction of the compound, preventing its release into the environment.

Causality: Using a professional service ensures that the waste is managed and destroyed according to strict regulatory standards, transferring the final liability and ensuring environmental protection.

Emergency Procedures for Spills and Exposure

Accidents require immediate and correct action.

Spill Response (Small, Contained Spill)

• Evacuate and Alert: Alert personnel in the immediate area.

• Don PPE: Wear the full PPE detailed in the table above.

• Containment: Prevent the spill from spreading or entering any drains.

• Cleanup: Gently sweep up the solid material to avoid creating dust.[5] Place the spilled material and all cleanup items (e.g., absorbent pads, contaminated gloves) into a new hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Label and Store: Label and store the new waste container according to the protocol in Section 2.

Personnel Exposure

• Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of water. Seek medical attention if irritation occurs.[5]

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6] Seek immediate medical attention.

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper management and disposal of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.

Caption: Decision workflow for compliant disposal.

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- with confidence, ensuring the highest standards of safety, compliance, and environmental stewardship.

References

• Washington State Department of Ecology. (2024). Disposal Options and Requirements for Polychlorinated Biphenyl Waste.
• Clean Harbors. Polychlorinated Biphenyl (PCB) Disposal Services.
• U.S. Environmental Protection Agency. (2025). Disposal and Storage of Polychlorinated Biphenyl (PCB) Waste.
• U.S. Environmental Protection Agency. Learn about Polychlorinated Biphenyls (PCBs).
• American Postal Workers Union. Use and Disposal of Polychlorinated Biphenyls (PCB).
• National Institute of Standards and Technology. [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-.
• Ossila. (2022). Safety Data Sheet: 4'-Octyloxy-[1,1'-biphenyl]-4-carbonitrile.
• Echemi. 4'-Octyl[1,1'-biphenyl]-4-carbonitrile Safety Data Sheets.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• PubChem. [1,1'-Biphenyl]-4-carbonitrile, 4'-(octyloxy)-.
• ChemicalBook. 52709-87-2(4-Butoxy-[1,1'-biphenyl]-4'-carbonitrile) Product Description.
• Fisher Scientific. Safety Data Sheet.
• GuideChem. Cas no 52709-87-2 (4'-butoxy-1,1'-biphenyl-4-carbonitrile).
• U.S. Environmental Protection Agency. Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Occupational Safety and Health Administration. CYANOGEN.
• PubChemLite. 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile.
• King-Pharm. 4-Butoxy-[1,1-biphenyl]-4-carbonitrile [52709-87-2].
• Chemdiv. Compound 4'-butoxy[1,1'-biphenyl]-4-carbonitrile.
• University of Maryland Environmental Safety, Sustainability and Risk. EPA Hazardous Waste Codes.
• CymitQuimica. (2025). Safety Data Sheet.
• National Center for Biotechnology Information. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals.
• U.S. Environmental Protection Agency. (2025). Hazardous Waste Characteristics.

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Comprehensive Guide to Personal Protective Equipment for Handling [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-

This guide provides an in-depth operational plan for the safe handling of [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- (CAS No. 52709-87-2), a compound frequently utilized in the development of liquid crystals and other advanced materials.[1][2][3] Adherence to these protocols is critical for ensuring personnel safety and maintaining the integrity of research within laboratory and drug development settings. The procedures outlined below are based on a thorough risk assessment of the compound's known hazards, including potential skin, eye, and respiratory irritation.[4][5]

Hazard Assessment: Understanding the Risks

[1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-, and structurally similar compounds, present several potential hazards that dictate the required level of personal protective equipment (PPE). The primary routes of exposure are inhalation, skin contact, and eye contact.

• Skin Irritation: Direct contact can cause skin irritation. Prolonged or repeated exposure may lead to more severe dermal effects.[4]

• Eye Irritation: The compound is classified as causing serious eye irritation.[4][5] Accidental splashes can result in significant discomfort and potential damage to eye tissue.

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[4][5] It is crucial to handle this solid compound in a manner that minimizes the generation of airborne particles.

• Aquatic Toxicity: While not a direct personnel hazard, it is important to note that related compounds can be very toxic to aquatic life, which underscores the need for proper containment and disposal procedures.[6]

Hazard	GHS Classification	Primary Exposure Route	Recommended Mitigation
Skin Irritation	Causes skin irritation	Dermal Contact	Chemical-resistant gloves, Lab coat/Coveralls
Eye Irritation	Causes serious eye irritation	Ocular Contact	Safety goggles with side shields, Face shield
Respiratory Irritation	May cause respiratory irritation	Inhalation	Use in a ventilated hood, Respiratory protection

The Core Ensemble: Selecting Appropriate PPE

Based on the hazard profile, a multi-layered PPE approach is mandatory. The following sections detail the selection rationale for each component of the protective ensemble.

Rationale: To prevent dermal absorption and skin irritation, chemical-resistant gloves are the first line of defense. Given that no specific glove permeation data for [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- is readily available, a conservative approach is warranted.

Selection:

• Primary Gloves: Nitrile gloves are a suitable initial choice for incidental contact. They should be of sufficient thickness (minimum 4 mil) to provide adequate protection against minor splashes and solid handling.

• Glove Change Frequency: Gloves should be changed every 30 to 60 minutes or immediately upon known or suspected contact with the chemical.[7] Always inspect gloves for tears or punctures before use.

Rationale: Due to the risk of serious eye irritation from splashes or airborne particles, robust eye and face protection is non-negotiable. Standard safety glasses do not offer sufficient protection.[7]

Selection:

• Primary Eye Protection: Wear tightly fitting safety goggles that conform to EN166 (EU) or NIOSH (US) standards.[8] These create a seal around the eyes, protecting from splashes and dust.

• Supplemental Face Protection: When handling larger quantities or when there is a significant risk of splashing, a full-face shield should be worn over safety goggles.[7][9]

Rationale: To protect the skin on the arms and body from accidental contact, appropriate lab attire is essential.

Selection:

• Lab Coat: A long-sleeved laboratory coat is the minimum requirement.

• Coveralls: For procedures with a higher risk of contamination, disposable coveralls (e.g., Tyvek®) offer more comprehensive protection.[10][11]

Rationale: The potential for respiratory irritation from inhaling dust necessitates the use of respiratory protection, especially when handling the powder outside of a certified chemical fume hood.[4][5]

Selection:

• Engineering Controls: The primary method for controlling inhalation hazards is to handle the compound within a certified chemical fume hood.

• Respirator: If work must be performed outside of a fume hood where dust generation is possible, a respirator is required. An N95-rated particulate respirator is the minimum level of protection.[10] For higher-risk activities, a full-face respirator may be necessary.[8] Surgical masks offer no protection against chemical dusts and should not be used.[7]

Procedural Discipline: Donning and Doffing PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Donning and Doffing Workflow

Caption: Sequential process for donning and doffing PPE to minimize contamination.

Step-by-Step Donning Protocol:

• Body Protection: Put on your lab coat or coveralls.

• Respiratory Protection: If required, perform a fit check and don your respirator.

• Eye/Face Protection: Put on safety goggles, followed by a face shield if necessary.

• Hand Protection: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[7]

Step-by-Step Doffing Protocol:

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with bare skin.

• Eye/Face Protection: Remove the face shield (if used) and then the goggles from the back.

• Body Protection: Remove the lab coat or coveralls by rolling it inside-out.

• Respirator: If worn, remove the respirator from the back.

• Hygiene: Wash hands and face thoroughly with soap and water after removing all PPE.[4]

Emergency Procedures and Decontamination

In the event of an exposure, immediate and correct action is vital.

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water.[4][5]

• Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing.[5][8] Seek immediate medical attention from an ophthalmologist.[4]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the person feels unwell, call a poison center or doctor.[5]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical advice.

Disposal of Contaminated PPE: All disposable PPE used while handling [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- should be considered contaminated waste.

• Place used gloves, coveralls, and other disposable items into a designated, sealed waste container.

• Dispose of the waste container according to your institution's hazardous waste disposal procedures and local regulations.

Conclusion: A Culture of Safety

The effective use of personal protective equipment is a cornerstone of laboratory safety when handling [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy-. This guide provides the essential framework for risk mitigation. However, it is the responsibility of every researcher to combine this knowledge with disciplined practice and a proactive approach to safety. Always consult the most recent Safety Data Sheet (SDS) for the specific product you are using and adhere to your institution's safety protocols.

References

• Personal Protective Equipment. US Environmental Protection Agency (EPA). [Link]

• [1,1'-Biphenyl]-4-carbonitrile, 4'-(octyloxy)- Safety and Hazards. PubChem, National Institutes of Health. [Link]

• [1,1'-Biphenyl]-4-carbonitrile, 4'-butoxy- Information. NIST Chemistry WebBook. [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety. Seton. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention (CDC). [Link]

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile Product Information. Chemspace. [Link]

• (1,1'-Biphenyl)-4-carbonitrile Safety and Hazards. PubChem, National Institutes of Health. [Link]

• 4'-butoxy-[1,1'-biphenyl]-4-carbonitrile Information. PubChemLite. [Link]

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